2-Methyl-5-propyloctane

• CAS: 62184-34-3

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Methyl-5-propyloctane

Prepared by: Gemini, Senior Application Scientist

This document provides a comprehensive technical overview of 2-methyl-5-propyloctane, a branched alkane of interest in various chemical research contexts. It is designed for researchers, scientists, and professionals in drug development who require a detailed understanding of its chemical and physical properties, synthesis, and potential applications.

Introduction and Scientific Context

2-Methyl-5-propyloctane (CAS No. 62184-34-3) is a saturated hydrocarbon belonging to the class of branched alkanes.[1][2] Its molecular structure, characterized by a methyl group at the second position and a propyl group at the fifth position of an octane backbone, results in specific physicochemical properties that differentiate it from its linear isomer, dodecane, and other structural isomers.[1]

For professionals in drug development, branched alkanes serve as important reference compounds, non-polar solvents, and structural motifs in medicinal chemistry. Understanding the properties of a specific isomer like 2-methyl-5-propyloctane is crucial for applications ranging from chromatography to the design of lipophilic ligands. Alkanes are generally considered non-reactive and have low biological activity, serving as excellent scaffolds or reference standards.[3] Their primary intermolecular interactions are weak van der Waals dispersion forces, which are influenced by molecular size and shape.[3][4][5]

Molecular Structure and Physicochemical Properties

The defining feature of 2-methyl-5-propyloctane is its branched structure, which imparts distinct characteristics compared to straight-chain alkanes.[6] Branching disrupts the efficient packing of molecules, leading to a reduction in the strength of intermolecular forces.[6] Consequently, branched alkanes typically exhibit lower boiling points than their linear counterparts with the same molecular weight.[3][5][6]

The presence of a chiral center at the C5 position means that 2-methyl-5-propyloctane can exist as stereoisomers. This is a critical consideration in drug development and stereoselective synthesis, where the specific three-dimensional arrangement of atoms can dictate biological activity.

Key Property Data

The fundamental properties of 2-methyl-5-propyloctane are summarized below. These values are critical for experimental design, safety assessments, and computational modeling.

Property	Value	Source
Molecular Formula	C₁₂H₂₆	[1][2]
Molecular Weight	170.33 g/mol	[1][2][7]
CAS Number	62184-34-3	[1][2]
IUPAC Name	2-methyl-5-propyloctane	[1]
Canonical SMILES	CCCC(CCC)CCC(C)C	[1][8]
InChIKey	NYBDGQCIJCAIJL-UHFFFAOYSA-N	[1][8]
Boiling Point	191°C	[7]
Density	0.748 - 0.754 g/cm³	[7][8]
Refractive Index	1.4204 - 1.4223	[7]
Melting Point (Est.)	-50.8°C	[7]
Solubility	Insoluble in water; soluble in organic solvents.	[3][4][5]

Spectroscopic Profile (Predicted)

• ¹H NMR: The proton NMR spectrum would be complex due to the number of chemically non-equivalent protons. Key features would include a doublet for the C2 methyl group, a multiplet for the C2 methine proton, and overlapping multiplets for the numerous methylene (-CH₂) and methyl (-CH₃) protons of the propyl and octyl chains.

• ¹³C NMR: The carbon NMR spectrum would show distinct signals for each of the unique carbon atoms in the molecule, providing clear evidence of its branched structure.

• Mass Spectrometry: The electron ionization (EI) mass spectrum would exhibit a molecular ion peak (M⁺) at m/z = 170. Subsequent fragmentation would produce a characteristic pattern of smaller alkyl fragments, aiding in the confirmation of the carbon skeleton.

• Infrared (IR) Spectroscopy: The IR spectrum would be typical for an alkane, dominated by strong C-H stretching vibrations just below 3000 cm⁻¹ and C-H bending vibrations around 1465 cm⁻¹ and 1375 cm⁻¹. The absence of other functional group absorptions confirms its identity as a saturated hydrocarbon.

Synthesis, Reactivity, and Handling

Proposed Synthetic Workflow

A common and effective method for synthesizing a branched alkane like 2-methyl-5-propyloctane is through a Grignard reaction, which is a powerful tool for forming carbon-carbon bonds. A plausible two-step synthesis is outlined below.

Step-by-Step Protocol:

• Grignard Reagent Formation:

  • React 1-bromo-2-methylpropane with magnesium turnings in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon) to form isobutylmagnesium bromide.

• Coupling Reaction:

  • React the prepared Grignard reagent with a suitable alkyl halide, such as 5-bromo-5-propyloctane (which itself would require a separate synthesis). Correction: A more direct approach would be a convergent synthesis. A more plausible route involves the Grignard coupling of 1-bromopropane with a suitable ketone followed by reduction and halogenation, then a final coupling.

A more practical laboratory synthesis would involve the coupling of two simpler fragments. For instance, reacting propylmagnesium bromide with 5-methyl-4-octanone, followed by dehydration and catalytic hydrogenation.

The following diagram illustrates a conceptual workflow for a Grignard-based synthesis.

Caption: Conceptual Grignard synthesis pathway for 2-methyl-5-propyloctane.

Chemical Reactivity

Alkanes are known for their chemical inertness under standard laboratory conditions.[9] Their C-C and C-H bonds are strong and non-polar, making them resistant to attack by most acids, bases, and oxidizing or reducing agents.[9] Reactions typically require harsh conditions, such as high temperatures or UV light, to initiate free-radical pathways (e.g., halogenation). This low reactivity makes them excellent choices as non-polar, aprotic solvents in various applications.

Safety and Handling

While specific toxicity data for 2-methyl-5-propyloctane is not extensively documented, general precautions for handling liquid alkanes should be followed. It is a flammable liquid and should be kept away from heat, sparks, and open flames. Use in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves and safety glasses, is mandatory.

Relevance in Research and Drug Development

The properties of 2-methyl-5-propyloctane inform several areas of chemical and pharmaceutical research.

Caption: Relationship between structure and potential applications.

• Chromatography: As a well-defined hydrocarbon, it can serve as a reference standard in gas chromatography (GC) and high-performance liquid chromatography (HPLC) for analyzing complex hydrocarbon mixtures.

• Solvent Properties: Its non-polar nature and liquid state at room temperature make it a suitable solvent for other non-polar organic compounds.[3][5][9]

• Medicinal Chemistry: Branched alkyl chains are fundamental components of many drug molecules. They are often used to enhance lipophilicity, which can improve a drug's ability to cross cell membranes and interact with hydrophobic binding pockets in target proteins. Studying model compounds like 2-methyl-5-propyloctane helps in understanding the steric and electronic contributions of such fragments.

Conclusion

2-Methyl-5-propyloctane, while not a widely commercialized chemical, serves as an exemplary model for the study of branched alkanes. Its unique structural features—branching and chirality—give rise to specific physical properties that are of significant interest to researchers in organic synthesis, analytical chemistry, and drug discovery. The principles governing its behavior, from intermolecular forces to chemical inertness, are foundational to organic chemistry and provide valuable insights for the design and handling of more complex molecules.

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An In-Depth Technical Guide to the Structural Elucidation of 2-Methyl-5-propyloctane and its Constitutional Isomers

Abstract: This technical guide provides a comprehensive analysis of the saturated hydrocarbon 2-Methyl-5-propyloctane. We will systematically deconstruct its nomenclature to derive the structural formula, explore the vast landscape of its constitutional isomers, and discuss the profound impact of molecular branching on physicochemical properties. Tailored for researchers, scientists, and drug development professionals, this document bridges fundamental organic chemistry with its practical implications in medicinal chemistry, particularly concerning how alkyl chain architecture can influence pharmacokinetic and pharmacodynamic profiles.

Part 1: Deconstructing 2-Methyl-5-propyloctane

Principles of IUPAC Nomenclature for Alkanes

The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method for naming organic compounds, ensuring that a specific name corresponds to only one chemical structure.[1] For a branched alkane like 2-Methyl-5-propyloctane, the name is derived by following a set of established rules:[2]

• Identify the Parent Chain: The longest continuous chain of carbon atoms determines the base name of the alkane.[2]

• Number the Parent Chain: The chain is numbered to assign the lowest possible numbers (locants) to the substituent groups (branches).[3]

• Name the Substituents: Each branch is named as an alkyl group by changing the "-ane" suffix of the corresponding alkane to "-yl".[4]

• Assemble the Full Name: The full name is constructed by listing the substituents in alphabetical order, preceded by their locants, followed by the parent chain name.[5]

Systematic Derivation of the Structural Formula

Applying these principles to 2-Methyl-5-propyloctane :

• Parent Chain: The name "octane" indicates the longest continuous carbon chain consists of eight carbon atoms.[3]

• Substituents:

  • "Methyl" signifies a one-carbon alkyl group (-CH₃).[4]

  • "Propyl" signifies a three-carbon alkyl group (-CH₂CH₂CH₃).

• Locants:

  • "2-Methyl" means the methyl group is attached to the second carbon of the octane chain.

  • "5-Propyl" means the propyl group is attached to the fifth carbon of the octane chain.

Combining these components yields a unique structural formula with the molecular formula C₁₂H₂₆ .[6][7][8]

Visualization of the Core Structure

The structural formula of 2-Methyl-5-propyloctane can be visualized to understand the connectivity of its atoms.

Caption: Skeletal structure of 2-Methyl-5-propyloctane.

Key Physicochemical Properties

The molecular structure of an alkane dictates its physical properties. As a branched alkane, 2-Methyl-5-propyloctane is expected to have properties that differ from its linear isomer, n-dodecane.

Property	2-Methyl-5-propyloctane (C₁₂H₂₆)	n-Dodecane (C₁₂H₂₆)	Rationale for Difference
Molecular Weight	170.33 g/mol [7]	170.33 g/mol	Isomers have the same molecular formula and thus the same molecular weight.
Boiling Point	Lower than n-dodecane (Estimated)	216.3 °C	Branching reduces the molecule's surface area, leading to weaker intermolecular van der Waals forces and a lower boiling point.[9][10][11]
Melting Point	Lower than n-dodecane (Estimated)	-9.6 °C	The irregular shape of branched alkanes disrupts efficient crystal lattice packing, generally lowering the melting point.[12]
Density	Less dense than water (Estimated)	0.749 g/cm³	Alkanes are less dense than water. Branching can slightly decrease density compared to linear isomers due to less compact molecular packing.[11]
Viscosity	Lower than n-dodecane (Estimated)	1.374 mPa·s	Reduced intermolecular forces and less efficient packing in branched molecules lead to lower resistance to flow.[12]

Part 2: The Landscape of Constitutional Isomerism for C₁₂H₂₆

Defining Constitutional Isomers

Constitutional isomers (or structural isomers) are compounds that share the same molecular formula but have different structural arrangements, meaning the atoms are connected in a different order.[9] The molecular formula C₁₂H₂₆, which corresponds to dodecane, has a remarkable 355 constitutional isomers.[13][14] This diversity arises from the many ways twelve carbon atoms can be arranged in branched and unbranched chains.

A Systematic Workflow for Identifying Isomers

While manually identifying all 355 isomers is impractical, a systematic approach can be conceptualized for generating them. This workflow is foundational to computational chemistry and cheminformatics.

Protocol: Systematic Isomer Generation

• Start with the Longest Chain: Begin with the straight-chain isomer (n-dodecane).

• Shorten the Parent Chain: Systematically shorten the parent chain by one carbon (e.g., to undecane, decane, nonane) and use the removed carbon to form a methyl group.[15]

• Place the Substituent: Place the methyl group on each unique position of the shortened chain. For example, for an undecane chain, the methyl group can be placed on C2, C3, C4, C5, or C6 (placing it on C7 would be equivalent to C5 due to symmetry).

• Repeat with More Substituents: Continue shortening the parent chain and add multiple methyl groups or larger alkyl groups (ethyl, propyl), ensuring no duplicate structures are created by adhering to IUPAC naming rules.

• Iterate and Validate: Repeat this process until the shortest possible parent chains are reached. Each unique IUPAC name generated represents a distinct constitutional isomer.

Comparative Structures: Visualizing Isomeric Variation

The structural differences between isomers like n-dodecane, 2-Methyl-5-propyloctane, and a more highly branched isomer are significant and directly influence their properties.

Caption: Relationship between different constitutional isomers of C12H26.

The Impact of Branching on Physical Properties

As demonstrated in the table in section 1.4, branching has a profound effect on the physical properties of alkanes.[16]

• Boiling Point: Increased branching lowers the boiling point.[10] Linear molecules can stack closely, maximizing surface area and strengthening the temporary dipoles (van der Waals forces) between them. Branched molecules are more spherical, reducing the contact surface area and weakening these forces.[9]

• Melting Point: The trend for melting points is less regular but is also influenced by molecular packing. Highly symmetrical, compact molecules can sometimes have unusually high melting points because they pack very efficiently into a crystal lattice.

• Viscosity and Density: Generally, increased branching leads to lower viscosity and density due to the same principles of reduced intermolecular forces and less efficient packing.[12]

Part 3: Relevance in a Drug Development Context

While simple alkanes are not typically active pharmaceutical ingredients, the structural principles they illustrate are fundamental to medicinal chemistry and drug development.[17]

Isomerism as a Core Principle in Medicinal Chemistry

The concept that different isomers of the same molecule can have vastly different biological activities is a cornerstone of pharmacology. The specific three-dimensional arrangement of atoms in a drug molecule is critical for its interaction with a biological target, such as a protein receptor or enzyme active site.

How Alkyl Chain Branching Influences Lipophilicity and Pharmacokinetics

The alkyl chains and branched alkyl groups attached to a drug's core structure are critical for modulating its pharmacokinetic profile (Absorption, Distribution, Metabolism, and Excretion - ADME).[17]

• Lipophilicity: Lipophilicity, often measured as LogP, is the affinity of a molecule for a lipid environment.[] Alkyl groups are lipophilic and can help a drug cross cell membranes, a crucial step for absorption and distribution to its target.[19] The degree of branching can fine-tune this property.

• Metabolic Stability: Branched alkyl groups can introduce steric hindrance, which can shield a nearby functional group from being metabolized by enzymes (e.g., Cytochrome P450 enzymes).[20] This can increase the drug's half-life and duration of action.

• Solubility: While increasing lipophilicity can aid membrane passage, excessive lipophilicity can lead to poor solubility in aqueous environments like the gastrointestinal tract or blood, hindering absorption and formulation.[]

The Role of Steric Hindrance in Receptor Binding

Steric hindrance refers to the way the size and shape of a group on a molecule can prevent or inhibit a chemical reaction or intermolecular interaction.[21] In drug design, this is a powerful tool.

• Potency and Selectivity: Introducing a branched alkyl group can improve how snugly a drug fits into its target receptor's binding pocket, increasing potency.[20] Conversely, that same bulky group might prevent the drug from fitting into the binding pockets of off-target receptors, thereby increasing selectivity and reducing side effects.[22][23] The specific shape of the branch is critical for optimizing these interactions.

Caption: Steric effects of alkyl groups on drug-receptor binding.

Conclusion

2-Methyl-5-propyloctane serves as an excellent model for understanding the fundamental principles of organic chemistry. Its structure is logically derived from IUPAC nomenclature, and it represents one of 355 constitutional isomers of dodecane. The study of these isomers reveals the critical relationship between molecular structure and physical properties, where increased branching generally reduces boiling points and viscosity due to decreased intermolecular forces. For professionals in drug development, these principles are not merely academic; they are integral to the rational design of new therapeutics. The strategic placement and architecture of alkyl groups on a drug molecule are used to meticulously control its lipophilicity, metabolic stability, and binding affinity, ultimately shaping its overall efficacy and safety profile.

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An In-depth Technical Guide to the Synthesis of 2-Methyl-5-propyloctane

Abstract

This technical guide provides a comprehensive overview of a robust and efficient synthetic strategy for the preparation of the branched alkane, 2-Methyl-5-propyloctane. The synthesis is approached through a convergent retrosynthetic analysis, identifying the Corey-House reaction as the key carbon-carbon bond-forming step. This guide is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, mechanistic insights, and characterization data. The causality behind experimental choices is explained to provide a deeper understanding of the synthetic process. All protocols are designed as self-validating systems, and key claims are supported by authoritative sources.

Introduction and Retrosynthetic Analysis

2-Methyl-5-propyloctane is a saturated hydrocarbon with a branched structure. While not a common bioactive molecule itself, its synthesis serves as an excellent model for the construction of complex aliphatic frameworks, which are prevalent in many natural products and pharmaceutically active compounds. The principles and techniques detailed herein are broadly applicable to the synthesis of other non-commercially available branched alkanes.

A retrosynthetic analysis of 2-Methyl-5-propyloctane suggests several possible disconnections. A convergent approach is generally preferred for maximizing yield and synthetic efficiency. The Corey-House synthesis, a powerful method for forming carbon-carbon bonds by coupling an organocuprate (Gilman reagent) with an alkyl halide, presents an ideal strategy.[1] This method is particularly advantageous as it is known to be effective for coupling with secondary alkyl halides, which is a key feature of our target molecule's structure.[2]

Two plausible retrosynthetic disconnections for 2-Methyl-5-propyloctane are considered:

• Route A: Disconnection at the C4-C5 bond, leading to a C8 fragment (from 2-bromoheptane) and a C4 fragment (from an isobutyl-derived organocuprate).

• Route B: Disconnection at the C5-C6 bond, leading to a C5 fragment (from a 1-halopentyl derivative) and a C7 fragment (from a 2-methyl-3-haloheptane derivative).

For the purpose of this guide, Route A is selected as the primary synthetic strategy due to the ready commercial availability of the precursors for the key starting materials.

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"2-Methyl-5-propyloctane" -> "C-C Disconnection"; "C-C Disconnection" -> "Synthon1"; "C-C Disconnection" -> "Synthon2"; "Synthon1" -> "Reagent1"; "Synthon2" -> "Reagent2"; "Reagent1" -> "StartingMaterial1" [label="PBr3"]; "Reagent2" -> "StartingMaterial2" [label="1. 2 Li\n2. CuI"]; }

Figure 1: Retrosynthetic analysis of 2-Methyl-5-propyloctane via the Corey-House synthesis.

Synthesis of Precursors

The success of the Corey-House synthesis is contingent on the availability and purity of the requisite alkyl halide and organocuprate. This section details the preparation of these key precursors.

Synthesis of 2-Bromoheptane

2-Bromoheptane can be synthesized from the commercially available 2-heptanol. While several brominating agents can be employed, phosphorus tribromide (PBr₃) is often preferred for converting secondary alcohols to alkyl bromides as it proceeds via an Sₙ2 mechanism, minimizing the risk of carbocation rearrangements that can occur with methods like using HBr.[3]

Experimental Protocol: Synthesis of 2-Bromoheptane

• Reaction Setup: A flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser fitted with a calcium chloride drying tube is flushed with dry nitrogen. 2-Heptanol (0.1 mol, 11.62 g) and anhydrous diethyl ether (100 mL) are added to the flask. The flask is cooled to 0 °C in an ice-water bath.

• Addition of PBr₃: Phosphorus tribromide (0.04 mol, 10.83 g) is added dropwise from the dropping funnel over 30 minutes with vigorous stirring, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, the ice bath is removed, and the reaction mixture is allowed to warm to room temperature and then gently refluxed for 2 hours.

• Workup: The reaction mixture is cooled in an ice bath and slowly poured into 100 mL of ice-cold water. The mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted with diethyl ether (2 x 30 mL). The combined organic layers are washed sequentially with cold water (50 mL), saturated sodium bicarbonate solution (50 mL), and brine (50 mL).

• Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed by rotary evaporation. The crude 2-bromoheptane is then purified by fractional distillation under reduced pressure to yield the pure product.

Compound	Boiling Point (°C)	Pressure (mmHg)	Expected Yield (%)
2-Bromoheptane	65-67	15	75-85

Table 1: Physical Properties and Expected Yield of 2-Bromoheptane.

Preparation of Lithium Diisobutylcuprate (Gilman Reagent)

The Gilman reagent, lithium diisobutylcuprate, is prepared in a two-step process from isobutyl bromide. First, isobutyl bromide is converted to isobutyllithium, which is then reacted with copper(I) iodide.[4][5] It is critical to perform these reactions under strictly anhydrous and anaerobic conditions, as both alkyllithium reagents and Gilman reagents are highly reactive towards water and oxygen.

Experimental Protocol: Preparation of Lithium Diisobutylcuprate

• Preparation of Isobutyllithium: A flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a nitrogen inlet, and a dropping funnel is charged with lithium metal (0.22 mol, 1.53 g) cut into small pieces. Anhydrous diethyl ether (100 mL) is added. A solution of isobutyl bromide (0.1 mol, 13.7 g) in 50 mL of anhydrous diethyl ether is placed in the dropping funnel. A small amount of the isobutyl bromide solution is added to initiate the reaction, which is indicated by the appearance of turbidity and a gentle reflux. The remaining solution is then added dropwise at a rate that maintains a gentle reflux. After the addition is complete, the mixture is stirred at room temperature for 1 hour. The concentration of the resulting isobutyllithium solution should be determined by titration.

• Formation of the Gilman Reagent: A separate flame-dried 500 mL three-necked round-bottom flask is charged with copper(I) iodide (0.05 mol, 9.52 g) and 100 mL of anhydrous diethyl ether under a nitrogen atmosphere. The flask is cooled to -78 °C using a dry ice/acetone bath. The previously prepared isobutyllithium solution (0.1 mol) is then added slowly via cannula to the stirred suspension of CuI. The reaction mixture is stirred at -78 °C for 30 minutes, during which time the Gilman reagent forms as a Gilman reagent is usually a clear or slightly yellow solution.

The Corey-House Synthesis of 2-Methyl-5-propyloctane

With the precursors in hand, the final carbon-carbon bond-forming reaction can be performed. The lithium diisobutylcuprate is reacted with 2-bromoheptane to yield the target molecule, 2-Methyl-5-propyloctane.

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"Isobutyl_bromide" [label="Isobutyl bromide"]; "Lithium" [label="2 Li, Et2O"]; "Isobutyllithium" [label="Isobutyllithium"]; "CuI" [label="CuI"]; "Gilman_Reagent" [label="Lithium diisobutylcuprate"]; "2-Bromoheptane" [label="2-Bromoheptane"]; "Product" [label="2-Methyl-5-propyloctane", fillcolor="#4285F4", fontcolor="#FFFFFF"];

"Isobutyl_bromide" -> "Lithium" [style=invis]; "Lithium" -> "Isobutyllithium"; "Isobutyllithium" -> "CuI"; "CuI" -> "Gilman_Reagent"; "Gilman_Reagent" -> "2-Bromoheptane" [label="+"]; "2-Bromoheptane" -> "Product"; }

Figure 2: Synthetic workflow for the Corey-House synthesis of 2-Methyl-5-propyloctane.

Experimental Protocol: Coupling Reaction

• Reaction: The solution of lithium diisobutylcuprate prepared in the previous step is maintained at -78 °C. A solution of 2-bromoheptane (0.05 mol, 8.96 g) in 20 mL of anhydrous diethyl ether is added dropwise to the stirred Gilman reagent solution. The reaction mixture is allowed to slowly warm to room temperature and stirred for 12 hours.

• Workup: The reaction is quenched by the slow addition of 50 mL of saturated aqueous ammonium chloride solution. The mixture is stirred until the copper salts are dissolved. The mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted with diethyl ether (2 x 50 mL). The combined organic layers are washed with saturated aqueous ammonium chloride solution (50 mL) and brine (50 mL).

• Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is carefully removed by fractional distillation at atmospheric pressure.[6] The crude product, a mixture of the desired 2-Methyl-5-propyloctane and potential side-products (2,7-dimethyloctane and tetradecanes from homocoupling), is then purified by fractional distillation under reduced pressure or by preparative gas chromatography (prep-GC) to afford the pure alkane.[7][8]

Characterization of 2-Methyl-5-propyloctane

The identity and purity of the synthesized 2-Methyl-5-propyloctane must be confirmed through various analytical techniques.

Property	Value
Molecular Formula	C₁₂H₂₆[9]
Molecular Weight	170.33 g/mol [9]
Boiling Point	~205-207 °C (estimated)
Density	~0.75 g/mL (estimated)

Table 2: Physical Properties of 2-Methyl-5-propyloctane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. Predicted ¹H and ¹³C NMR spectra are provided below for reference.

Predicted ¹H NMR (400 MHz, CDCl₃): The spectrum is expected to be complex in the aliphatic region (δ 0.8-1.6 ppm) due to the overlapping signals of the numerous CH, CH₂, and CH₃ groups. Key signals would include multiplets for the methine protons at C2 and C5, and overlapping triplets and multiplets for the various methylene and methyl groups.

Predicted ¹³C NMR (100 MHz, CDCl₃): The ¹³C NMR spectrum should display 12 distinct signals corresponding to the 12 unique carbon atoms in the molecule. The chemical shifts can be predicted using standard NMR prediction software.

Carbon Atom	Predicted Chemical Shift (ppm)
C1	~22.6
C2	~28.0
C3	~41.8
C4	~29.5
C5	~36.8
C6	~34.5
C7	~23.1
C8	~14.2
C1' (propyl)	~37.2
C2' (propyl)	~20.8
C3' (propyl)	~14.5
C1'' (methyl on C2)	~22.6

Table 3: Predicted ¹³C NMR Chemical Shifts for 2-Methyl-5-propyloctane. (Note: These are estimated values and may vary slightly from experimental data).

Mass Spectrometry (MS)

Gas chromatography-mass spectrometry (GC-MS) is an ideal technique for confirming the molecular weight and fragmentation pattern of the synthesized alkane. For branched alkanes, the molecular ion peak (M⁺) is often weak or absent. Fragmentation typically occurs at the branching points to form more stable secondary or tertiary carbocations.

Conclusion

This guide has detailed a reliable and efficient synthetic route for the preparation of 2-Methyl-5-propyloctane using the Corey-House reaction. By providing a thorough retrosynthetic analysis, detailed experimental protocols for the synthesis of precursors and the final coupling reaction, and guidelines for purification and characterization, this document serves as a practical resource for chemists engaged in the synthesis of complex aliphatic molecules. The principles outlined herein are broadly applicable and can be adapted for the synthesis of a wide range of other branched alkanes.

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IUPAC name and CAS number for 2-Methyl-5-propyloctane

An In-depth Technical Guide to 2-Methyl-5-propyloctane: Structure, Properties, Synthesis, and Applications

Introduction

In the landscape of organic chemistry, the subtle variations in molecular architecture can impart profound differences in physicochemical properties and, consequently, in application. This guide focuses on 2-Methyl-5-propyloctane, a branched-chain alkane. As a member of the C12H26 isomer family, it represents a class of compounds that are fundamental building blocks in organic synthesis and hold significant, though often understated, roles in industrial and pharmaceutical applications.[1][2]

This document serves as a technical resource for researchers, scientists, and drug development professionals, providing a comprehensive overview of 2-Methyl-5-propyloctane. While this specific isomer is not as extensively documented as its linear counterpart, n-dodecane, this guide will synthesize available data with established principles of branched alkane chemistry to offer field-proven insights into its characteristics and potential utility.

Chemical Identity and Nomenclature

Correctly identifying a molecule is the bedrock of all subsequent scientific inquiry. The systematic naming conventions established by the International Union of Pure and Applied Chemistry (IUPAC) provide an unambiguous descriptor of a molecule's structure.

• IUPAC Name: 2-methyl-5-propyloctane[3]

• CAS Number: 62184-34-3[3][4]

• Molecular Formula: C12H26[3][4]

• Synonyms: 2-methyl-5-propyl-octane[3]

The structure, as defined by its IUPAC name, consists of an eight-carbon main chain (octane) with a methyl group at the second carbon position and a propyl group at the fifth carbon position.

Physicochemical Properties: The Influence of Molecular Branching

The defining characteristic of 2-Methyl-5-propyloctane is its branched structure. This branching disrupts the linear arrangement of carbon atoms found in n-dodecane, leading to significant alterations in its physical properties. Increased branching generally lowers the boiling point due to a reduction in the molecule's surface area, which in turn weakens the intermolecular van der Waals forces.[1] Conversely, more compact, symmetrical isomers often exhibit higher melting points.[1]

Below is a comparative summary of the physicochemical properties of 2-Methyl-5-propyloctane and its linear isomer, n-dodecane.

Property	2-Methyl-5-propyloctane	n-Dodecane	Reference(s)
Molecular Weight	170.33 g/mol	170.335 g/mol	[3][5]
Boiling Point	191°C (experimental)	216.3°C (experimental)	[5]
Melting Point	-50.8°C (estimated)	-9.6°C (experimental)	[5]
Density	0.748 g/cm³ (experimental)	0.746 g/cm³ (at 25°C)	[5]
LogP (Octanol/Water Partition Coefficient)	6.1 (computed)	6.1 (experimental)	[3][6]

Synthesis of Branched Alkanes: A Generalized Approach

While specific, optimized synthesis routes for 2-Methyl-5-propyloctane are not widely published, general and robust methodologies for creating branched alkanes are well-established in organic chemistry. A common and versatile laboratory-scale approach involves the use of Grignard reagents to form new carbon-carbon bonds, followed by dehydration and hydrogenation.[7]

Experimental Protocol: Grignard-based Synthesis of a Branched Alkane

This protocol outlines a representative synthesis for a C12 branched alkane, illustrating the key chemical transformations.

Step 1: Grignard Reagent Formation

• To a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel, add magnesium turnings.

• Add a small crystal of iodine to initiate the reaction.

• Slowly add a solution of an appropriate alkyl halide (e.g., 1-bromopropane) in anhydrous diethyl ether to the magnesium turnings. The reaction is exothermic and should be controlled.

• Once the reaction is complete, the Grignard reagent (e.g., propylmagnesium bromide) is formed.

Step 2: Carbon-Carbon Bond Formation

• Cool the Grignard reagent in an ice bath.

• Slowly add a solution of a suitable ketone (e.g., 2-nonanone) in anhydrous diethyl ether to the Grignard reagent.

• After the addition is complete, allow the reaction to stir at room temperature.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry with anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the tertiary alcohol.

Step 3: Dehydration to Alkene

• Combine the crude tertiary alcohol with a dehydrating agent, such as a catalytic amount of sulfuric acid or iodine.

• Heat the mixture to distill the resulting alkene products. The reaction will likely yield a mixture of alkene isomers.

Step 4: Hydrogenation to Alkane

• Dissolve the alkene mixture in a suitable solvent, such as ethanol.

• Add a catalytic amount of 10% palladium on carbon (Pd/C).[7]

• Subject the mixture to a hydrogen atmosphere (e.g., using a hydrogen-filled balloon or a Parr hydrogenator) and stir vigorously until the reaction is complete.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Remove the solvent under reduced pressure to yield the final branched alkane product.

• Purify the product via fractional distillation.

Diagram of Synthetic Workflow

Caption: Generalized workflow for the synthesis of branched alkanes.

Analytical Characterization

The identification and quantification of 2-Methyl-5-propyloctane, particularly within a complex mixture of isomers, necessitates high-resolution analytical techniques. Gas Chromatography (GC) is the premier method for separating volatile hydrocarbons.[1]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC separates compounds based on their boiling points and interactions with the stationary phase of the GC column.[1] Branched alkanes generally have shorter retention times than their linear counterparts. Following separation by GC, mass spectrometry (MS) provides structural information by fragmenting the molecules and analyzing the mass-to-charge ratio of the resulting ions.

Kovats Retention Index

To compare GC data across different instruments and laboratories, retention times are often converted to Kovats Retention Indices (I).[8] This system normalizes the retention time of a compound to the retention times of adjacent n-alkanes.[8] The retention index of an n-alkane is defined as 100 times its carbon number (e.g., I for n-dodecane is 1200).[9] A compound eluting between two n-alkanes will have an interpolated index value, providing a more robust and transferable measure of its chromatographic behavior.[10]

Analytical Workflow Protocol

• Sample Preparation: Dilute the sample containing the alkane isomers in a volatile solvent (e.g., hexane).

• n-Alkane Standard: Prepare a reference mixture of n-alkanes (e.g., C8 to C20) in the same solvent.

• GC-MS Analysis:

  • Inject the n-alkane standard into the GC-MS system to establish the retention times for each n-alkane.

  • Inject the sample under the identical GC conditions.

• Data Analysis:

  • Identify the peak corresponding to 2-Methyl-5-propyloctane based on its mass spectrum.

  • Calculate the Kovats Retention Index using the retention times of the sample peak and the bracketing n-alkanes.

Diagram of Analytical Workflow

Caption: Workflow for the GC-MS analysis of branched alkanes.

Applications in Research and Drug Development

While specific applications for 2-Methyl-5-propyloctane are not prominently cited, the properties of branched alkanes make them relevant in several areas of interest to pharmaceutical and chemical researchers.

• Inert Solvents and Media: Due to their lack of functional groups, branched alkanes are highly inert. This makes them suitable as non-reactive solvents for sensitive chemical reactions or as stable media for storing reactive compounds.[11]

• Excipients in Formulations: In drug development, branched alkanes can serve as non-polar excipients in topical or oral formulations.[12] Their specific viscosity and solubility characteristics can be leveraged to control the release and delivery of active pharmaceutical ingredients (APIs).[12]

• Drug Delivery Systems: Semifluorinated alkanes, which are structurally related, are being explored as novel drug carriers.[13][14] They can dissolve lipophilic drugs and are used to form emulsions, gels, and other delivery systems.[13][14] The principles governing these applications could potentially extend to highly branched, non-fluorinated alkanes.

• Reference Standards: In petrochemical and environmental analysis, pure isomers of branched alkanes serve as crucial reference standards for the accurate identification and quantification of components in complex hydrocarbon mixtures like gasoline or crude oil.[7]

Conclusion

2-Methyl-5-propyloctane serves as an exemplary model for understanding the fundamental principles of branched alkane chemistry. Its identity is unambiguously defined by its IUPAC name and CAS number. Its physicochemical properties, particularly its lower boiling point relative to n-dodecane, are a direct consequence of its molecular architecture. While specific data for this isomer is limited, established synthetic and analytical protocols for branched alkanes provide a clear framework for its preparation and characterization. The inherent properties of branched alkanes—inertness, specific viscosity, and non-polar character—suggest their potential utility as specialized solvents, formulation excipients, and analytical standards in the chemical and pharmaceutical sciences. This guide provides the foundational knowledge for researchers to confidently work with and explore the potential of 2-Methyl-5-propyloctane and related branched alkanes.

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An In-Depth Technical Guide to 2-Methyl-5-propyloctane: Molecular Formula, Weight, and Physicochemical Properties

For Immediate Release

This technical guide provides a comprehensive overview of the branched alkane 2-Methyl-5-propyloctane, detailing the systematic determination of its molecular formula and weight. Designed for researchers, scientists, and professionals in drug development, this document elucidates the core chemical principles and properties of this compound, offering insights into its structural characteristics and potential applications based on the broader class of branched alkanes.

Core Molecular Identifiers

A summary of the fundamental identifiers for 2-Methyl-5-propyloctane is presented below, providing a quick reference for its primary chemical data.

Identifier	Value	Source(s)
IUPAC Name	2-Methyl-5-propyloctane	[1]
Molecular Formula	C₁₂H₂₆	[2]
Molecular Weight	170.33 g/mol	[1]
CAS Number	62184-34-3	[2]

Determination of Molecular Formula

The molecular formula of an organic compound can be systematically derived from its IUPAC (International Union of Pure and Applied Chemistry) name. The name "2-Methyl-5-propyloctane" provides all the necessary information to construct its chemical structure and, consequently, its formula.

Deconstruction of the IUPAC Name

The process begins by identifying the parent chain and the attached substituent groups.

• Parent Chain: The suffix "-octane" indicates the longest continuous carbon chain in the molecule contains eight carbon atoms. Alkanes, characterized by the "-ane" suffix, are saturated hydrocarbons with the general formula CₙH₂ₙ₊₂.[3] For an octane chain (n=8), this would correspond to C₈H₁₈.

• Substituents: The prefixes "methyl-" and "propyl-" denote alkyl groups attached to the parent octane chain.

  • "Methyl-" (from methane) signifies a one-carbon alkyl group (CH₃). The number "2-" indicates this group is attached to the second carbon of the octane chain.

  • "Propyl-" (from propane) signifies a three-carbon alkyl group (CH₂CH₂CH₃). The number "5-" indicates this group is attached to the fifth carbon of the octane chain.

The logical relationship for deriving the molecular formula from the IUPAC name is illustrated in the diagram below.

IUPAC Name to Molecular Formula Workflow.

Calculation of the Molecular Formula

• Carbon Atoms: The total number of carbon atoms is the sum of carbons in the parent chain and all substituents.

  • Parent Chain (Octane): 8 carbons

  • Methyl Group: 1 carbon

  • Propyl Group: 3 carbons

  • Total Carbons = 8 + 1 + 3 = 12

• Hydrogen Atoms: As 2-Methyl-5-propyloctane is a saturated acyclic hydrocarbon (an alkane), its hydrogen count conforms to the general formula CₙH₂ₙ₊₂, where n is the total number of carbon atoms.

  • n = 12

  • Total Hydrogens = (2 * 12) + 2 = 26

Therefore, the molecular formula for 2-Methyl-5-propyloctane is C₁₂H₂₆ .[2][4]

Calculation of Molecular Weight

The molecular weight (MW) is the sum of the atomic weights of all atoms in the molecule.[1] It is calculated using the molecular formula (C₁₂H₂₆) and the atomic weights of carbon and hydrogen.

Step-by-Step Calculation Protocol

• Identify Atomic Weights:

  • Atomic Weight of Carbon (C) ≈ 12.011 u

  • Atomic Weight of Hydrogen (H) ≈ 1.008 u

• Calculate Total Mass for Each Element:

  • Total Mass of Carbon = 12 atoms × 12.011 u/atom = 144.132 u

  • Total Mass of Hydrogen = 26 atoms × 1.008 u/atom = 26.208 u

• Sum the Masses:

  • Molecular Weight = 144.132 u + 26.208 u = 170.34 u

The molecular weight is typically expressed in grams per mole ( g/mol ) for laboratory applications, making the molar mass of 2-Methyl-5-propyloctane approximately 170.34 g/mol .[4]

Structural Representation and Physicochemical Properties

The arrangement of atoms gives rise to the molecule's physical and chemical properties.

2D Structural Formula

The connectivity of the atoms in 2-Methyl-5-propyloctane is visualized below.

2D Structure of 2-Methyl-5-propyloctane.

Physicochemical Properties

As a branched alkane, the properties of 2-Methyl-5-propyloctane are governed by weak intermolecular van der Waals dispersion forces.[5][6]

• Boiling Point: Branched alkanes tend to have lower boiling points than their straight-chain isomers.[5][7] The branching creates a more compact, spherical shape, which reduces the surface area available for intermolecular contact. This weakening of dispersion forces means less energy is required to transition from the liquid to the gaseous phase.

• Melting Point: The melting point of branched alkanes is influenced by how well the molecules can pack into a crystal lattice. Symmetrical branching can sometimes lead to higher melting points compared to less symmetrical or linear isomers.

• Solubility: Like other alkanes, 2-Methyl-5-propyloctane is nonpolar.[8] Consequently, it is virtually insoluble in polar solvents like water but is soluble in nonpolar organic solvents.[5][6]

• Reactivity: Alkanes are generally unreactive due to the stability of C-C and C-H single bonds.[9] They do not have the reactive double or triple bonds found in unsaturated hydrocarbons.[10]

Potential Applications in Research and Industry

While specific applications for 2-Methyl-5-propyloctane are not widely documented, its properties as a branched C₁₂ alkane suggest its utility in several areas relevant to researchers and drug development professionals.

• Fuel and Lubricant Additives: Branched alkanes are highly valued as components of gasoline because their structure resists premature ignition (knocking), leading to a higher octane rating.[10] C₁₂ alkanes fall into the boiling range of kerosene and jet fuel, suggesting potential use as a fuel component or in lubricant formulations.

• Nonpolar Solvents: In laboratory settings, its nonpolar nature and liquid state at room temperature make it a suitable solvent for extracting, purifying, or analyzing other nonpolar organic compounds and lipids.[10]

• Reference Standards: In analytical chemistry, particularly gas chromatography (GC) and mass spectrometry (MS), pure hydrocarbons like 2-Methyl-5-propyloctane can serve as reference standards for the identification and quantification of components in complex mixtures such as petroleum fractions.

Conclusion

The molecular formula (C₁₂H₂₆) and molecular weight (approx. 170.33 g/mol ) of 2-Methyl-5-propyloctane are derived directly from its IUPAC nomenclature. Its structure as a branched alkane dictates its physicochemical properties, including a lower boiling point compared to its linear isomer and insolubility in water. These characteristics make it and similar compounds valuable in applications ranging from high-octane fuels to specialized nonpolar solvents in research and development. This guide provides the foundational chemical data and theoretical context necessary for professionals working with this and related aliphatic hydrocarbons.

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Spectroscopic Unveiling of 2-Methyl-5-propyloctane: A Technical Guide

This technical guide provides an in-depth analysis of the spectroscopic data for the branched alkane, 2-Methyl-5-propyloctane. Designed for researchers, scientists, and professionals in drug development, this document elucidates the structural characteristics of this molecule through the combined application of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The focus is not only on the presentation of predicted data but also on the underlying principles that govern the spectroscopic behavior of such branched alkanes.

Introduction to 2-Methyl-5-propyloctane and its Spectroscopic Interrogation

2-Methyl-5-propyloctane (C₁₂H₂₆, Molecular Weight: 170.33 g/mol ) is a saturated hydrocarbon characterized by a main octane chain with a methyl group at the second position and a propyl group at the fifth position.[1][2][3] The structural elucidation of such non-functionalized alkanes relies heavily on a synergistic interpretation of various spectroscopic techniques. While seemingly simple, the branching in its structure gives rise to a unique spectroscopic fingerprint that allows for its unambiguous identification. This guide will explore the predicted ¹H NMR, ¹³C NMR, IR, and MS data, offering a rationale for the expected spectral features based on established physicochemical principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

NMR spectroscopy is a powerful tool for delineating the carbon and hydrogen environments within a molecule. For a molecule like 2-Methyl-5-propyloctane, with its various methyl, methylene, and methine groups, NMR provides a detailed connectivity map.

¹H NMR Spectroscopy: A Proton's Perspective

The ¹H NMR spectrum of 2-Methyl-5-propyloctane is predicted to show a series of overlapping multiplets in the upfield region, characteristic of aliphatic protons. Protons on these alkyl groups are shielded and typically appear between 0.7 and 1.5 ppm.[4] The chemical shift of each proton is influenced by its local electronic environment.

Experimental Protocol for ¹H NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of 2-Methyl-5-propyloctane in 0.5-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃), in a standard 5 mm NMR tube. The deuterated solvent is essential to avoid a large solvent signal in the spectrum.

• Instrumentation: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (zg30 or similar).

  • Number of Scans: 16-32 scans to achieve a good signal-to-noise ratio.

  • Relaxation Delay: A delay of 1-2 seconds between scans.

  • Spectral Width: A spectral width of approximately 12-15 ppm.

• Processing: Fourier transform the acquired free induction decay (FID), followed by phase and baseline correction. Calibrate the chemical shift scale using the residual solvent peak (e.g., CHCl₃ at 7.26 ppm) or an internal standard like tetramethylsilane (TMS) at 0 ppm.

Predicted ¹H NMR Data for 2-Methyl-5-propyloctane:

Proton Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Integration
CH₃ (Terminal of propyl)	~0.9	Triplet	3H
CH₃ (on C2)	~0.85	Doublet	6H
-CH₂- (in propyl)	~1.2-1.4	Multiplet	4H
-CH₂- (in octane chain)	~1.2-1.4	Multiplet	8H
-CH- (at C2)	~1.5	Multiplet	1H
-CH- (at C5)	~1.4	Multiplet	1H
CH₃ (Terminal of octane)	~0.9	Triplet	3H

Causality Behind the Predictions: The terminal methyl groups are expected at the most upfield region (~0.9 ppm) due to their high shielding. The doublet for the two methyl groups at the C2 position arises from coupling to the single proton on C2. The methine protons are the most deshielded among the aliphatic protons and will appear slightly downfield. The numerous methylene protons will result in a complex, overlapping multiplet region.

¹³C NMR Spectroscopy: The Carbon Backbone

The ¹³C NMR spectrum provides information on the different carbon environments in the molecule. Due to the molecule's asymmetry, each carbon atom is expected to be chemically non-equivalent, leading to a distinct signal for each.

Experimental Protocol for ¹³C NMR Spectroscopy:

• Sample Preparation: A slightly more concentrated sample (20-50 mg in 0.5-0.7 mL of deuterated solvent) is often preferred for ¹³C NMR due to the lower natural abundance of the ¹³C isotope.

• Instrumentation: The spectrum is acquired on the same NMR spectrometer as the ¹H NMR.

• Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled pulse sequence (e.g., 'zgpg30'). Proton decoupling simplifies the spectrum by removing C-H coupling, resulting in single lines for each unique carbon.

  • Number of Scans: A larger number of scans (e.g., 1024 or more) is typically required to obtain a good signal-to-noise ratio.

  • Spectral Width: A spectral width of 0-220 ppm is standard.

• Processing: Similar processing steps as for ¹H NMR are applied.

Predicted ¹³C NMR Data for 2-Methyl-5-propyloctane:

Carbon Assignment	Predicted Chemical Shift (ppm)
Terminal CH₃ (propyl)	~14
Terminal CH₃ (octane)	~14
CH₃ (on C2)	~22
-CH₂- (in propyl)	~20-35
-CH₂- (in octane chain)	~20-40
-CH- (at C2)	~30-40
-CH- (at C5)	~35-45

Expertise in Interpretation: The chemical shifts in ¹³C NMR of alkanes are influenced by the number of attached alkyl groups (alpha and beta effects). Quaternary carbons are the most deshielded, followed by methine, methylene, and methyl carbons.[4] The specific chemical shifts are predicted based on empirical additive rules and comparison with similar structures.

Infrared (IR) Spectroscopy: Probing Vibrational Modes

IR spectroscopy is used to identify the types of chemical bonds present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations. For an alkane like 2-Methyl-5-propyloctane, the IR spectrum is expected to be relatively simple, dominated by C-H bond vibrations.

Experimental Protocol for IR Spectroscopy:

• Sample Preparation: A small drop of the neat liquid sample can be placed between two salt plates (e.g., NaCl or KBr) to form a thin film.

• Instrumentation: An FTIR (Fourier Transform Infrared) spectrometer is used to acquire the spectrum.

• Acquisition: A background spectrum of the clean salt plates is first recorded. Then, the spectrum of the sample is acquired. The instrument software automatically subtracts the background.

• Data Analysis: The resulting spectrum shows the percentage of transmittance versus wavenumber (cm⁻¹).

Predicted IR Absorption Bands for 2-Methyl-5-propyloctane:

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity
C-H stretching (sp³ C-H)	2850-2960	Strong
CH₂ bending (scissoring)	~1465	Medium
CH₃ bending (asymmetric)	~1450	Medium
CH₃ bending (symmetric)	~1375	Medium

Authoritative Grounding: The strong absorption band in the 2850-2960 cm⁻¹ region is a hallmark of sp³ C-H stretching vibrations and is a key indicator of an alkane.[5][6][7][8][9] The bending vibrations for the methylene and methyl groups provide further confirmation of the alkane structure. The absence of significant peaks in other regions (e.g., C=O, O-H, C=C) confirms the saturated, non-functionalized nature of the molecule.

Mass Spectrometry (MS): Fragmentation and Molecular Weight Determination

Mass spectrometry provides information about the molecular weight and the fragmentation pattern of a molecule upon ionization, which can be used to deduce its structure. For branched alkanes, electron ionization (EI) mass spectrometry typically leads to extensive fragmentation.

Experimental Protocol for GC-MS:

• Sample Preparation: A dilute solution of 2-Methyl-5-propyloctane in a volatile solvent (e.g., hexane or dichloromethane) is prepared.

• Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) is the ideal instrument. The GC separates the sample from any impurities before it enters the mass spectrometer.

• GC Parameters:

  • Column: A non-polar capillary column (e.g., DB-1 or HP-5ms).

  • Temperature Program: A temperature ramp (e.g., starting at 50°C and increasing to 250°C) to ensure good separation.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: A scan range of m/z 40-300.

Predicted Mass Spectrum of 2-Methyl-5-propyloctane:

The mass spectrum of a branched alkane is characterized by several key features:

• Weak or Absent Molecular Ion Peak: The molecular ion (M⁺) peak at m/z 170 is expected to be of very low abundance or completely absent due to the high propensity for fragmentation at the branching points.[10][11]

• Preferential Cleavage at Branch Points: C-C bond cleavage is most likely to occur at the branch points (C2 and C5) to form more stable secondary or tertiary carbocations.[10][12][13]

• Loss of the Largest Alkyl Group: At a branching point, the largest alkyl substituent is often preferentially lost as a radical.[10][13]

Key Predicted Fragmentation Pathways:

Caption: Predicted major fragmentation pathways for 2-Methyl-5-propyloctane in EI-MS.

Predicted Key Fragment Ions:

m/z	Proposed Fragment	Reason for Formation
127	[C₉H₁₉]⁺	Cleavage at C5 with loss of a propyl radical.
99	[C₇H₁₅]⁺	Cleavage at C5 with loss of a pentyl radical.
85	[C₆H₁₃]⁺	Cleavage at C2 with loss of a hexyl radical.
71	[C₅H₁₁]⁺	Further fragmentation of larger ions.
57	[C₄H₉]⁺	Further fragmentation.
43	[C₃H₇]⁺	Propyl cation, a common fragment.

The resulting mass spectrum will be a complex pattern of fragment ions, with the most abundant peaks corresponding to the most stable carbocations formed.

Holistic Spectroscopic Interpretation and Structural Confirmation

The true power of spectroscopic analysis lies in the combined interpretation of data from multiple techniques. The predicted data for 2-Methyl-5-propyloctane provides a self-validating system for its structural confirmation:

• MS would suggest a molecular weight of 170 and indicate a branched alkane structure through its characteristic fragmentation pattern.

• IR would confirm the presence of only C-H single bonds and the absence of other functional groups.

• ¹³C NMR would show the presence of 12 distinct carbon environments, consistent with the proposed structure.

• ¹H NMR would provide detailed information about the connectivity of these carbons through the chemical shifts, multiplicities, and integrations of the proton signals.

Caption: A workflow illustrating the synergistic role of different spectroscopic techniques in structural elucidation.

Conclusion

This technical guide has provided a comprehensive overview of the predicted spectroscopic data for 2-Methyl-5-propyloctane. By understanding the fundamental principles of NMR, IR, and MS, and by applying them to this specific branched alkane, we can confidently predict and interpret its spectral features. This approach not only allows for the structural confirmation of the molecule but also serves as a valuable reference for scientists and researchers working with similar aliphatic compounds.

References

• Chemistry LibreTexts. (2023, September 26). Structure Determination of Alkanes Using 13C-NMR and H-NMR. Retrieved from [Link]

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• JoVE. (2024, December 5). Mass Spectrometry: Branched Alkane Fragmentation. Retrieved from [Link][12]

• National Institute of Standards and Technology. (n.d.). 2-methyl-5-propyloctane. NIST Chemistry WebBook. Retrieved from [Link][2]

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An In-Depth Technical Guide to the Chirality and Stereoisomers of 2-Methyl-5-propyloctane

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chirality is a fundamental property of molecules that has profound implications in drug development, where the physiological effects of a drug can be highly dependent on its stereochemistry. This guide provides a comprehensive technical overview of the chirality and stereoisomers of the branched-chain alkane, 2-methyl-5-propyloctane. While seemingly a simple hydrocarbon, its stereochemical complexity presents an excellent case study for understanding the principles of stereoisomerism and the analytical techniques required for their separation and characterization. This document will delve into the identification of chiral centers, the enumeration of possible stereoisomers, and the practical application of advanced analytical techniques such as chiral gas chromatography (GC) for their separation and vibrational circular dichroism (VCD) for the determination of their absolute configurations.

Introduction to Chirality in Drug Development

Chirality, derived from the Greek word for hand (cheir), refers to a geometric property of some molecules and ions. A chiral molecule is non-superimposable on its mirror image.[1] These non-superimposable mirror images are known as enantiomers. In the pharmaceutical industry, the chirality of a drug molecule is of paramount importance. The biological systems in the human body, such as enzymes and receptors, are themselves chiral. Consequently, the two enantiomers of a chiral drug can interact with these biological targets in different ways, leading to significant differences in their pharmacological activity, metabolism, and toxicity.

One enantiomer may exhibit the desired therapeutic effect, while the other may be inactive or, in some cases, cause adverse or even toxic effects. Therefore, the ability to separate and characterize the individual stereoisomers of a drug candidate is a critical aspect of modern drug development, ensuring the safety and efficacy of new therapeutic agents.

Stereochemical Analysis of 2-Methyl-5-propyloctane

Identification of Chiral Centers

To understand the stereoisomerism of 2-methyl-5-propyloctane, we must first identify its chiral centers. A chiral center, or stereocenter, is typically a carbon atom that is bonded to four different substituent groups.[2][3]

The structure of 2-methyl-5-propyloctane is as follows:

Upon examination of the structure, we can identify two chiral centers:

• C2: The carbon atom at position 2 is bonded to a hydrogen atom, a methyl group (-CH3), an isobutyl group (-CH2CH(CH3)2), and the rest of the carbon chain.

• C5: The carbon atom at position 5 is bonded to a hydrogen atom, a propyl group (-CH2CH2CH3), a butyl group (-CH2CH2CH2CH3), and the rest of the carbon chain.

Number of Stereoisomers

The maximum number of possible stereoisomers for a molecule can be calculated using the formula 2^n, where 'n' is the number of chiral centers. For 2-methyl-5-propyloctane, with two chiral centers, the number of possible stereoisomers is 2^2 = 4.

These four stereoisomers consist of two pairs of enantiomers. Stereoisomers that are not mirror images of each other are called diastereomers.

Assigning Absolute Configuration: The Cahn-Ingold-Prelog (CIP) Rules

To distinguish between the different stereoisomers, we assign an absolute configuration (R or S) to each chiral center using the Cahn-Ingold-Prelog (CIP) priority rules.[4][5][6][7][8]

The CIP Priority Rules:

• Assign Priority by Atomic Number: The atoms directly attached to the chiral center are ranked by atomic number. The higher the atomic number, the higher the priority.

• Proceed Down the Chain: If there is a tie, move to the next atoms along the chains until a point of difference is found.

• Treat Multiple Bonds as Multiple Single Bonds: An atom in a double bond is considered to be bonded to two of the same type of atom, and an atom in a triple bond is considered to be bonded to three.

Once priorities (1-4) are assigned to the four groups attached to a chiral center, the molecule is oriented so that the lowest priority group (4) is pointing away from the viewer. If the sequence of priorities from 1 to 3 is clockwise, the configuration is assigned as 'R' (from the Latin rectus, meaning right). If the sequence is counter-clockwise, the configuration is assigned as 'S' (from the Latin sinister, meaning left).

The four stereoisomers of 2-methyl-5-propyloctane can be designated as:

• (2R, 5R)-2-methyl-5-propyloctane

• (2S, 5S)-2-methyl-5-propyloctane

• (2R, 5S)-2-methyl-5-propyloctane

• (2S, 5R)-2-methyl-5-propyloctane

The (2R, 5R) and (2S, 5S) isomers are a pair of enantiomers, as are the (2R, 5S) and (2S, 5R) isomers. The relationship between any other pairing (e.g., (2R, 5R) and (2R, 5S)) is diastereomeric.

Separation of Stereoisomers by Chiral Gas Chromatography (GC)

The separation of enantiomers, particularly for non-functionalized alkanes, presents a significant analytical challenge. Chiral gas chromatography (GC) is a powerful technique for this purpose, utilizing a chiral stationary phase (CSP) to differentiate between enantiomers.[9][10][11]

Principle of Chiral GC

Chiral GC operates on the principle of forming transient diastereomeric complexes between the enantiomers of the analyte and the chiral selector of the stationary phase. These diastereomeric complexes have different association constants, leading to different retention times for the enantiomers and thus their separation. Modified cyclodextrins are commonly used as chiral selectors in stationary phases for the separation of a wide range of chiral compounds, including alkanes.[12]

Experimental Protocol: Chiral GC of 2-Methyl-5-propyloctane

Objective: To separate the four stereoisomers of 2-methyl-5-propyloctane.

Instrumentation:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID)

• Chiral Capillary Column: e.g., a cyclodextrin-based column such as heptakis(2,3-di-O-methyl-6-O-tert-butyldimethylsilyl)-β-cyclodextrin.

Methodology:

• Sample Preparation: A solution of the 2-methyl-5-propyloctane stereoisomeric mixture is prepared in a volatile solvent (e.g., hexane) at a suitable concentration.

• Injection: A small volume (e.g., 1 µL) of the sample is injected into the GC inlet.

• Chromatographic Conditions:

  • Inlet Temperature: 250 °C

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Oven Temperature Program: An optimized temperature program is crucial for the separation of these volatile compounds. A typical program might start at a low temperature (e.g., 40 °C) and ramp up to a higher temperature (e.g., 150 °C) at a controlled rate.

  • Detector Temperature: 250 °C

• Data Analysis: The retention times of the separated peaks are recorded. Under optimized conditions, four distinct peaks corresponding to the four stereoisomers should be observed.

Expected Outcome:

The chromatogram will show the separation of the stereoisomers. The relative peak areas can be used to determine the enantiomeric and diastereomeric ratios in the mixture.

Determination of Absolute Configuration by Vibrational Circular Dichroism (VCD)

While chiral GC can separate the stereoisomers, it does not directly reveal their absolute configurations (R/S). Vibrational circular dichroism (VCD) is a spectroscopic technique that can determine the absolute configuration of chiral molecules in solution.[13][14][15][16][17]

Principle of VCD

VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule. The resulting VCD spectrum is highly sensitive to the three-dimensional structure of the molecule, including its absolute configuration. By comparing the experimentally measured VCD spectrum with the theoretically calculated spectra for the different possible stereoisomers, the absolute configuration can be unambiguously assigned.

Experimental and Computational Workflow for VCD Analysis

Objective: To determine the absolute configuration of the separated stereoisomers of 2-methyl-5-propyloctane.

Methodology:

• Experimental Measurement:

  • The VCD and infrared (IR) spectra of a pure, isolated stereoisomer (obtained from preparative chiral GC or asymmetric synthesis) are recorded in a suitable solvent (e.g., CCl4 or CDCl3).

• Computational Modeling:

  • The 3D structures of the possible enantiomers (e.g., (2R, 5R) and (2S, 5S)) are built using computational chemistry software.

  • A conformational search is performed to identify the low-energy conformers of the molecule.

  • The IR and VCD spectra for each low-energy conformer are calculated using density functional theory (DFT).

  • The final predicted spectra are obtained by averaging the spectra of the individual conformers, weighted by their Boltzmann populations.

• Spectral Comparison and Assignment:

  • The experimental VCD spectrum is compared to the calculated spectra of the two enantiomers.

  • A good match between the experimental and one of the calculated spectra allows for the confident assignment of the absolute configuration of the measured stereoisomer.

Data Presentation and Visualization

Table 1: Stereoisomers of 2-Methyl-5-propyloctane

Stereoisomer Designation	Chiral Center C2	Chiral Center C5	Relationship to (2R, 5R)
(2R, 5R)	R	R	-
(2S, 5S)	S	S	Enantiomer
(2R, 5S)	R	S	Diastereomer
(2S, 5R)	S	R	Diastereomer

Diagram 1: Stereoisomer Relationships of 2-Methyl-5-propyloctane

Caption: Relationships between the four stereoisomers of 2-methyl-5-propyloctane.

Diagram 2: Workflow for Stereoisomer Analysis

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A-Scientist's-Guide to the Natural-Occurrence-of-Complex Branched Alkanes

Abstract: Branched alkanes, particularly complex methyl- and propyl-branched structures, are pivotal yet often overlooked molecules in the natural world. While seemingly simple, their structural diversity allows for a high degree of specificity in biological functions, ranging from insect chemical communication to providing desiccation resistance. This guide provides an in-depth technical exploration of the natural occurrence, biosynthesis, and state-of-the-art analysis of these compounds. We delve into the enzymatic pathways that create these intricate structures and present detailed, field-proven protocols for their extraction and identification, with a focus on Gas Chromatography-Mass Spectrometry (GC-MS). This document is intended for researchers, scientists, and drug development professionals seeking to understand and harness the potential of these unique natural products.

Introduction: The Significance of Structural Complexity

Alkanes are the simplest organic molecules, consisting solely of carbon and hydrogen atoms with single bonds.[1] While linear, or n-alkanes, are ubiquitous, the introduction of alkyl branches (e.g., methyl, propyl groups) onto the carbon backbone creates a vast array of structural isomers with distinct physical and chemical properties.[1] The specific molecule 2-Methyl-5-propyloctane (C12H26) represents a class of such complex branched alkanes.[2][3] While this exact isomer is not widely documented as a common natural product, its structure serves as an excellent model for understanding the types of intricate hydrocarbons that organisms produce and utilize.

In nature, these compounds are far from inert. They are critical components of the waxy outer layer of insects and plants, known as cuticular hydrocarbons (CHCs).[4] This layer primarily acts as a waterproof barrier to prevent water loss, a crucial adaptation for terrestrial life.[4] Beyond this physiological role, the structural diversity of branched alkanes allows them to function as highly specific chemical signals, or semiochemicals, that mediate a wide range of behaviors.[5][6] In insects, for example, specific methyl-branched alkanes can act as contact sex pheromones, allowing individuals to recognize mates of the same species and assess their reproductive status.[5] The position and number of methyl groups provide a chemical signature that can be unique to a species, sex, or even an individual.[7]

Biosynthesis: Nature's Route to Branched Alkanes

The biosynthesis of branched alkanes is a fascinating enzymatic process that builds upon the well-established fatty acid synthesis (FAS) pathways.[6][8] Organisms do not create these hydrocarbon chains from scratch in their final form. Instead, they modify fatty acid precursors.

The general pathway involves three key stages:

• Initiation with a Branched Primer: Standard fatty acid synthesis typically starts with acetyl-CoA to create straight-chain molecules.[9] To create branched alkanes, the process begins with a branched-chain primer derived from amino acids like valine, leucine, and isoleucine.[10] For instance, primers derived from isoleucine lead to the formation of anteiso-series fatty acids, which have a methyl branch on the antepenultimate (third-to-last) carbon.[8][11] An essential enzyme in this step is branched-chain α-keto acid decarboxylase (BCKA), which converts the amino acid-derived keto acids into the necessary primers for synthesis.[10]

• Elongation: The branched primer is then elongated by the fatty acid synthase complex, which iteratively adds two-carbon units from malonyl-CoA, building up the carbon chain to its final length.[8]

• Reductive Decarbonylation/Decarboxylation: In the final stage, the long-chain fatty acid is converted into a hydrocarbon. This is accomplished by specialized enzymes that remove the carboxyl group. In insects, this process is thought to involve the reduction of the fatty acyl-CoA to an aldehyde, followed by an oxidative decarbonylation to yield the final alkane, which has one less carbon than its fatty acid precursor.[6][12]

This biosynthetic logic explains the prevalence of methyl-branched alkanes in nature. The creation of more complex structures, such as a propyl-branched alkane, would likely require a more complex or non-standard primer during the initiation phase, or subsequent enzymatic modification, making them less common.

Caption: Generalized biosynthetic pathway for methyl-branched alkanes in organisms.

Natural Distribution

Branched alkanes are found across the biological kingdoms, but they are most extensively studied in insects, where they form the primary components of CHCs.

• Insects: Nearly all insects possess a species-specific blend of CHCs. Methyl-branched alkanes are particularly important as signaling molecules in many orders, including beetles (Coleoptera), ants (Hymenoptera), and flies (Diptera).[5][13] For example, specific methyl-branched alkanes on the cuticle of female longhorned beetles are essential for triggering courtship behavior in males.[5] The complexity of these mixtures, with variations in chain length and branch position, allows for an incredibly high degree of signal specificity.

• Plants: The surfaces of plant leaves, fruits, and flowers are coated in a layer of cuticular wax to prevent water loss and protect against pathogens.[14] This wax is rich in long-chain alkanes, and while n-alkanes often dominate, branched isomers are also present and can play a role in plant-insect interactions, acting as attractants or oviposition stimulants.[14]

• Bacteria: Many bacterial species synthesize branched-chain fatty acids, particularly those of the iso and anteiso series, as components of their cell membranes.[10][11] These branched lipids can later be converted into alkanes, and they are of significant interest in the field of biofuel research as potential sources for petroleum alternatives.[12]

Methodologies for Isolation and Structural Elucidation

The analysis of branched alkanes from a natural source is a multi-step process that requires careful extraction, separation, and identification. The gold-standard technique for this work is Gas Chromatography-Mass Spectrometry (GC-MS).[15][16]

Extraction and Fractionation

The first step is to extract the lipids from the biological matrix. Because alkanes are nonpolar, a nonpolar solvent is required.

Protocol 1: Solvent Extraction of Insect Cuticular Hydrocarbons

• Sample Collection: Collect individual insects (a single adult is often sufficient) and, if desired, freeze them at -20°C to halt metabolic activity.[15]

• Extraction: Fully submerge the whole insect in a glass vial containing 500 µL of a nonpolar solvent like hexane or pentane.[15] Allow the extraction to proceed for 10 minutes. This gentle "washing" extracts the surface lipids without lysing cells and releasing internal, more polar lipids.

• Solvent Transfer: Carefully remove the insect from the vial. Transfer the solvent, which now contains the dissolved CHCs, to a clean vial, often with a micro-insert.[15]

• Concentration: Evaporate the solvent to dryness under a gentle stream of nitrogen gas. This step concentrates the CHCs and removes any volatile impurities.[15][17]

• Fractionation (Optional): For complex mixtures, the crude extract can be further purified. A common method is to use a small silica gel column.

  • The dried extract is redissolved in a minimal amount of hexane and loaded onto the column.

  • Eluting with hexane will yield the pure alkane fraction, as more polar lipids (like fatty acids and alcohols) will be retained on the silica.[13]

• Reconstitution: Redissolve the final dried extract in a precise volume (e.g., 30-50 µL) of fresh hexane containing a known concentration of an internal standard (e.g., docosane or another alkane not expected to be in the sample).[17][18] The sample is now ready for GC-MS analysis.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS separates the components of the mixture in the gas chromatograph and then detects and helps identify them in the mass spectrometer.

• Gas Chromatography (GC): The GC separates volatile compounds based on their boiling points and interactions with a stationary phase inside a long, thin capillary column.[16] Branched alkanes generally have lower boiling points than their straight-chain isomers and will therefore elute earlier from a non-polar column.

• Mass Spectrometry (MS): As compounds elute from the GC column, they enter the mass spectrometer. Here, they are ionized, typically by electron ionization (EI), which bombards the molecules with high-energy electrons. This causes the molecules to fragment in a predictable and reproducible pattern.[19] The mass spectrometer then separates these fragments based on their mass-to-charge ratio (m/z), producing a mass spectrum that serves as a chemical "fingerprint" for the molecule. While EI is a "hard" ionization technique that can make it difficult to see the molecular ion, its fragmentation patterns are key to determining the location of branch points.[19][20]

Table 1: Example GC-MS Operating Parameters for CHC Analysis

Parameter	Setting	Rationale
Injector	Splitless Mode, 300-320°C	Ensures the entire sample is transferred to the column for maximum sensitivity, which is crucial for trace components. A high temperature ensures rapid volatilization of long-chain alkanes.[13][17]
Carrier Gas	Helium, Constant Flow (e.g., 0.9-1.0 mL/min)	Helium is an inert and efficient carrier gas, providing good chromatographic resolution.[13]
GC Column	Non-polar (e.g., DB-5ms), 30-60 m length	A long, non-polar column provides excellent separation of hydrocarbon isomers based on boiling point differences.[20]
Oven Program	Initial 100°C, ramp 50°C/min to 250°C, then ramp 4-15°C/min to 320°C, hold for 18 min	A multi-step temperature program allows for the separation of a wide range of compounds, from more volatile, shorter chains to very long-chain alkanes. The slow final ramp enhances the resolution of closely eluting isomers.[13][17]
MS Transfer Line	320°C	Must be kept hot to prevent condensation of high-boiling point compounds before they enter the mass spectrometer.[17]
Ion Source	Electron Ionization (EI) at 70 eV	Standard energy for EI-MS, which produces reproducible fragmentation patterns and allows for comparison with spectral libraries.

| Mass Range | m/z 40-650 | A wide scan range is necessary to detect fragments and potential molecular ions of long-chain hydrocarbons (C21 to C37+).[7] |

Caption: Standard workflow for the analysis of cuticular hydrocarbons from insects.

Future Directions and Applications

The study of branched alkanes is a dynamic field with implications for several areas of research and development.

• Pest Management: A deeper understanding of the role of CHCs in insect communication could lead to novel pest control strategies.[21] For example, disrupting the perception of specific branched alkanes that act as sex pheromones could interfere with mating.[21]

• Drug Development: While alkanes themselves are not typically bioactive in a traditional sense, the enzymes involved in their biosynthesis could be targets for new insecticides. Furthermore, the unique properties of branched-chain fatty acids are being explored for their benefits to human intestinal health and immune regulation.[11]

• Biofuels: The enzymatic pathways that produce alkanes in microorganisms are being engineered to create sustainable and renewable biofuels that are chemically identical to those in petroleum.[12]

The primary challenge in the field remains the definitive identification of complex isomers.[20] While GC-MS is powerful, co-elution of similar structures can make unambiguous identification difficult without authentic chemical standards, which are often not commercially available. Advanced techniques like 2D-NMR may offer new avenues for characterizing complex mixtures of branched alkanes in situ.[22]

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The Architecture of Complexity: A Technical Guide to the Discovery and History of Long-Chain Branched Alkanes

For Researchers, Scientists, and Drug Development Professionals

Abstract

Long-chain branched alkanes, once relegated to the unresolved complex mixture in chromatographic analyses of petroleum, are now recognized as vital components in fields ranging from geochemistry to chemical ecology. Their intricate structures, which significantly influence their physical and chemical properties, have presented both analytical challenges and synthetic opportunities throughout the history of organic chemistry. This in-depth technical guide navigates the fascinating journey of discovery, from the foundational concepts of structural isomerism to the sophisticated analytical and synthetic methodologies that have enabled the elucidation and creation of these complex molecules. We will explore the key scientific milestones, the evolution of analytical techniques, and the expanding understanding of the natural occurrence and biological significance of long-chain branched alkanes. This guide is designed to provide researchers, scientists, and drug development professionals with a comprehensive historical and technical foundation for future innovations in this dynamic area of study.

The Dawn of a Concept: From Isomerism to the First Branched Structures

The story of long-chain branched alkanes begins not with their discovery, but with the very concept that a single molecular formula could represent multiple distinct compounds. The early 19th century saw the emergence of isomerism, a term coined by Jöns Jacob Berzelius, which laid the theoretical groundwork for understanding branched structures.

A pivotal moment in this conceptual evolution was the development of the theory of chemical structure by Alexander Butlerov in the 1860s.[1][2][3] Butlerov's work established that the properties of a molecule were determined not only by its elemental composition but also by the specific arrangement and bonding of its atoms. This structural theory provided the intellectual framework necessary to envision and eventually identify molecules with non-linear carbon backbones.

Building on this foundation, Russian chemist Vladimir Markovnikov made significant contributions to the understanding of isomerism in the late 19th century.[4][5][6][7][8] His extensive studies on the composition of Caucasian petroleum revealed the presence of a vast array of hydrocarbons, including what would later be identified as complex mixtures of branched alkanes. Markovnikov's work on the structures of isomeric butyric acids further solidified the principles of structural isomerism.[6][7]

The first concrete synthesis of a highly branched alkane was achieved in 1922 by Belgian chemists Georges Chavanne and B. Lejeune, who prepared triptane (2,2,3-trimethylbutane).[5] This achievement marked a significant milestone, demonstrating that these complex, branched structures could be intentionally created in the laboratory.

The Analytical Challenge: Unraveling the Complexity

For decades, the sheer complexity of hydrocarbon mixtures, particularly those found in petroleum, posed a significant analytical challenge. Early methods for petroleum analysis, pioneered by chemists like Benjamin Silliman, Jr. in the mid-19th century, were limited to fractional distillation and basic physical property measurements.[9] These techniques could separate hydrocarbons by boiling point but could not differentiate between structural isomers.

The mid-20th century witnessed a revolution in analytical chemistry with the advent of gas chromatography (GC) . The pioneering work of Archer J. P. Martin and Anthony T. James in the 1950s provided a powerful tool for separating volatile components of complex mixtures.[10][11][12] The development of the first commercial gas chromatographs in the mid-1950s opened the door for more detailed hydrocarbon analysis.[13]

The true breakthrough in identifying individual branched alkanes came with the coupling of gas chromatography to mass spectrometry (GC-MS) in the late 1950s.[9][14] This powerful combination allowed for both the separation of isomers and their definitive identification based on their unique mass spectral fragmentation patterns. The first on-line coupling of GC to a mass spectrometer was a landmark achievement that transformed the analysis of complex organic mixtures.[9]

The application of GC-MS to petroleum analysis revealed the presence of a vast number of branched and cyclic hydrocarbons that had previously been unresolvable.[15][16] This "unresolved complex mixture" (UCM) is now known to be rich in long-chain branched alkanes, and its detailed characterization remains an active area of research in geochemistry and environmental science.[17]

Experimental Protocol: GC-MS Analysis of Long-Chain Branched Alkanes in Geological Samples

This protocol outlines a general procedure for the extraction and analysis of saturated hydrocarbons, including long-chain branched alkanes, from sediment or shale samples.

1. Sample Preparation and Extraction: a. The geological sample (e.g., black shale) is rinsed with distilled water, dried, and ground to a fine powder (e.g., 100-mesh).[15] b. The powdered sample is subjected to Soxhlet extraction for 72 hours using a solvent mixture such as chloroform.[15] c. The resulting extract is filtered and the solvent is removed by evaporation.

2. Fractionation: a. The crude extract is separated into different compound classes using column chromatography on silica gel.[15] b. The saturated hydrocarbon fraction is eluted using a non-polar solvent like n-hexane.[15] Aromatic hydrocarbons and polar compounds are eluted with solvents of increasing polarity.

3. GC-MS Analysis: a. The saturated hydrocarbon fraction is analyzed using a gas chromatograph coupled to a mass spectrometer (GC-MS).[15] b. Instrumentation: An Agilent 6890N gas chromatograph coupled to a 5973N mass spectrometer (or equivalent) is suitable for this analysis.[15] c. GC Column: A capillary column appropriate for hydrocarbon analysis, such as one with a 5% phenyl polysiloxane stationary phase, should be used. d. Temperature Program: A temperature program is employed to ensure the separation of a wide range of alkanes. A typical program might start at a low temperature, ramp up to a high temperature, and then hold for a period to elute the high-boiling point long-chain alkanes. e. Mass Spectrometry: The mass spectrometer is operated in electron ionization (EI) mode. Mass spectra are collected over a suitable mass range (e.g., m/z 50-600). f. Data Analysis: Individual branched alkanes are identified by their retention times and by comparing their mass spectra to libraries of known compounds and published fragmentation patterns.

The Synthetic Endeavor: Constructing Complexity

The ability to synthesize long-chain branched alkanes is crucial for confirming the structures of naturally occurring compounds, for providing standards for analytical studies, and for exploring their potential applications. Several key reactions in organic chemistry have been instrumental in this endeavor.

The Friedel-Crafts alkylation , discovered by Charles Friedel and James Crafts in 1877, provided an early method for introducing alkyl branches onto aromatic rings.[18][19][20][21][22] While not directly a method for synthesizing long-chain alkanes, it was a foundational carbon-carbon bond-forming reaction.

A more versatile and widely used method for constructing carbon skeletons is the Grignard reaction , discovered by Victor Grignard in 1900.[17][23][24][25] This reaction, which involves the addition of an organomagnesium halide (a Grignard reagent) to a carbonyl compound, has been extensively used in the synthesis of branched alcohols, which can then be converted to the corresponding alkanes. The synthesis of H-branch alkanes, for example, can be achieved through a Grignard reaction to produce a tertiary alcohol, followed by dehydration and hydrogenation.[25]

More modern synthetic strategies have been developed to create very long-chain branched alkanes with high precision. One such method involves the alkylation of 1,3-dithiane with a suitable α,ω-dibromoalkane, followed by bisalkylation with a 1-bromoalkane and subsequent desulfurization to yield the desired long-chain alkane.[26][27] This approach allows for the synthesis of mid-chain methylated and symmetrically dimethylated long-chain alkanes.[26][27]

Diagram: Synthetic Pathway to an H-Branched Alkane via Grignard Reaction

Caption: A generalized workflow for the synthesis of an H-branched alkane.

Nature's Blueprint: Occurrence and Biological Significance

Long-chain branched alkanes are not merely laboratory curiosities; they are widespread in the natural world, playing crucial roles in the survival and communication of various organisms.

One of the most significant natural sources of these compounds is petroleum .[12][28][29][30] The complex geological processes that form crude oil generate a vast array of branched and cyclic alkanes. The study of these "biomarkers" in geological samples provides valuable information about the origin and history of petroleum deposits.[3][15]

In the biological realm, methyl-branched alkanes are key components of the cuticular hydrocarbons (CHCs) of insects.[1][2][4][8][19][22][31] This waxy layer on the insect's exoskeleton serves as a critical barrier against desiccation, a major challenge for terrestrial life.[4] The degree of branching influences the melting point and fluidity of the cuticular wax, allowing insects to adapt to different environmental conditions.[4]

Beyond their waterproofing function, these branched alkanes also play a vital role in chemical communication . The specific blend of CHCs can act as pheromones, conveying information about species, sex, and social status.[8][31] For example, in some parasitic wasps, methyl-branched alkanes on the host's cuticle are essential for host recognition.[8]

The biosynthesis of these complex molecules in insects involves a series of enzymatic steps, starting from fatty acid precursors.[2][32] The study of these biosynthetic pathways is an active area of research, with implications for the development of novel pest control strategies.

Table 1: Examples of Naturally Occurring Long-Chain Methyl-Branched Alkanes in Insects

Insect Species	Order	Family	Branched Alkane Example	Biological Role
Drosophila melanogaster	Diptera	Drosophilidae	2-methyl-alkanes	Desiccation resistance[1]
Blattella germanica	Blattodea	Blattellidae	3,11-dimethylnonacosane	Component of female cuticle[1]
Solenopsis invicta	Hymenoptera	Formicidae	13-methylheptacosane	Cuticular hydrocarbon[1]
Tribolium confusum	Coleoptera	Tenebrionidae	Methyl-branched alkanes	Host recognition by parasitoids[8]

The Fuel Connection: Branched Alkanes and Octane Rating

The history of long-chain branched alkanes is inextricably linked to the development of high-performance fuels. In the early days of the internal combustion engine, "engine knock" was a major problem that limited performance. It was discovered that the structure of the hydrocarbon fuel played a critical role in its tendency to knock.

In 1927, Graham Edgar proposed using iso-octane (2,2,4-trimethylpentane) as a reference fuel with an octane rating of 100, due to its high resistance to knocking.[13][20][21][33] Normal heptane, a straight-chain alkane that knocks readily, was assigned an octane rating of 0.[13][20] This established the octane rating scale that is still in use today.

The superior performance of highly branched alkanes like iso-octane spurred the development of petroleum refining processes such as catalytic cracking and isomerization, which are designed to increase the proportion of branched alkanes in gasoline.[20] The demand for high-octane fuels, particularly for aviation during World War II, further accelerated research into the synthesis and properties of branched alkanes.[21][23] Triptane, the first synthesized highly branched alkane, was produced on a large scale during this period for its excellent anti-knock properties.[5]

Future Directions and Applications

The study of long-chain branched alkanes continues to evolve, with new discoveries and applications emerging. In geochemistry, advanced analytical techniques like comprehensive two-dimensional gas chromatography (GCxGC) are providing unprecedented detail about the composition of the unresolved complex mixture in petroleum, revealing novel branched structures.[17]

In the field of biotechnology, there is growing interest in the microbial synthesis of long-chain branched alkanes as a source of renewable biofuels and specialty chemicals.[28] Understanding and engineering the biosynthetic pathways for these molecules in organisms like yeast could lead to sustainable production methods.

Furthermore, the intricate role of branched alkanes in insect chemical communication opens up possibilities for the development of environmentally friendly pest management strategies. By disrupting these chemical signals, it may be possible to control insect populations without the use of broad-spectrum insecticides.

The journey of discovery for long-chain branched alkanes, from a theoretical concept to a cornerstone of modern chemistry and biology, is a testament to the power of scientific inquiry. As analytical and synthetic tools continue to advance, our understanding of these complex and fascinating molecules will undoubtedly continue to expand, leading to new and exciting applications in the years to come.

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A Comprehensive Technical Guide to the Safe Handling of 2-Methyl-5-propyloctane

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Compound

2-Methyl-5-propyloctane is a branched aliphatic hydrocarbon with the molecular formula C12H26.[1] As a member of the alkane family, it is a non-polar solvent with applications in organic synthesis and as a component in complex hydrocarbon mixtures. Its specific physical and chemical properties necessitate a thorough understanding of its potential hazards and the implementation of robust safety protocols to ensure the well-being of laboratory personnel. This guide provides an in-depth analysis of the safety and handling considerations for 2-Methyl-5-propyloctane, drawing upon its known characteristics and data from structurally similar compounds in the absence of a dedicated Safety Data Sheet (SDS).

Section 1: Physicochemical Properties

A foundational element of safe handling is a comprehensive knowledge of the compound's physical and chemical characteristics. These properties influence its behavior under various laboratory conditions and are critical for risk assessment.

Property	Value	Source
Molecular Formula	C12H26	[1]
Molecular Weight	170.33 g/mol	[1]
CAS Number	62184-34-3	[1]
Boiling Point	191°C	[2]
Density	0.7480 g/cm³	[2]
Refractive Index	1.4204	[2]

Note: This data is compiled from publicly available chemical databases. Independent verification is recommended.

Section 2: Hazard Identification and Classification

Anticipated GHS Classification:

• Aspiration Hazard, Category 1: May be fatal if swallowed and enters airways.[1][3][4]

Potential Additional Hazards:

• Flammable Liquid: Based on its boiling point and the properties of similar alkanes, it should be treated as a combustible or flammable liquid.[5][6]

• Skin Irritation: Prolonged or repeated skin contact may cause dryness or cracking.[4][5]

The causality behind the aspiration hazard lies in the low surface tension and viscosity of aliphatic hydrocarbons. If ingested, the liquid can be easily drawn into the lungs during vomiting, leading to severe chemical pneumonitis.

Section 3: First Aid Measures: A Protocol for Rapid Response

Effective first aid is crucial in mitigating the consequences of accidental exposure. The following protocols are based on best practices for handling aliphatic hydrocarbons.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, administer artificial respiration. Seek immediate medical attention.[5]

• Skin Contact: Remove contaminated clothing immediately. Wash the affected area thoroughly with soap and water. If irritation persists, seek medical attention.[5]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[5]

• Ingestion: Do NOT induce vomiting. If the individual is conscious, rinse their mouth with water. Seek immediate medical attention. Due to the high risk of aspiration, vomiting should only be induced under the direction of a medical professional.[3][4]

Section 4: Firefighting Procedures

Given its likely combustible nature, appropriate firefighting measures are essential.

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant foam, or water spray.[7][8]

• Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may spread the fire.[8]

• Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash back. Containers may explode when heated.[8]

• Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[9]

Section 5: Accidental Release and Containment

A systematic approach to spill management is critical to prevent exposure and environmental contamination.

Workflow for Spill Response:

Caption: A stepwise workflow for responding to a spill of 2-Methyl-5-propyloctane.

Detailed Steps:

• Eliminate Ignition Sources: Immediately extinguish all open flames, and turn off any equipment that could create a spark.[7]

• Ventilate the Area: Ensure there is adequate ventilation to disperse vapors.[10]

• Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in Section 7.[5]

• Containment: Use a non-combustible absorbent material such as sand, earth, or vermiculite to contain the spill.[7]

• Collection: Carefully collect the absorbed material using non-sparking tools and place it into a labeled, sealed container for disposal.[7]

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

• Disposal: Dispose of the waste in accordance with local, state, and federal regulations.

Section 6: Handling and Storage Best Practices

Proactive measures in handling and storage are the cornerstone of a safe laboratory environment.

• Handling:

  • Work in a well-ventilated area, preferably in a chemical fume hood.[8]

  • Avoid contact with skin and eyes.[8]

  • Avoid breathing vapors or mists.[8]

  • Use non-sparking tools and ground all equipment when transferring large volumes.[6]

  • Keep containers tightly closed when not in use.[5]

• Storage:

  • Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[8]

  • Keep containers tightly closed.[5]

  • Store away from incompatible materials such as strong oxidizing agents.[6]

Section 7: Exposure Controls and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is necessary, prioritizing engineering controls, followed by administrative controls and, finally, personal protective equipment.

Hierarchy of Controls:

Caption: The hierarchy of controls for minimizing exposure to hazardous chemicals.

Recommended PPE:

• Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when there is a risk of splashing.[11]

• Skin Protection: Wear nitrile or other chemically resistant gloves.[5] A lab coat should be worn at all times.

• Respiratory Protection: If working outside of a fume hood or if vapor concentrations are high, a NIOSH-approved respirator with an organic vapor cartridge is recommended.[12]

Section 8: Toxicological Profile

As previously stated, specific toxicological data for 2-Methyl-5-propyloctane is limited. The information below is based on studies of similar C12-C14 isoalkanes.[3]

• Acute Oral Toxicity: Expected to be low. LD50 (rat) > 5000 mg/kg.[3]

• Acute Dermal Toxicity: Expected to be low. LD50 (rat) > 2000 mg/kg.[3]

• Acute Inhalation Toxicity: Expected to be low. LC50 (rat) > 5000 mg/m³.[3]

• Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No data is available to suggest that this compound is carcinogenic, mutagenic, or a reproductive toxin.

The primary toxicological concern remains the high risk of aspiration if ingested.[1][3]

Conclusion

While 2-Methyl-5-propyloctane is not classified as a highly toxic substance through conventional routes of exposure, its potential as a flammable liquid and a severe aspiration hazard demands meticulous adherence to safety protocols. By understanding its physicochemical properties and implementing the engineering controls, administrative procedures, and personal protective equipment outlined in this guide, researchers can handle this compound with a high degree of safety and confidence.

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A Technical Guide to the Thermodynamic Properties of 2-Methyl-5-propyloctane

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The precise understanding of the thermodynamic properties of chemical compounds is a cornerstone of advanced chemical process design, materials science, and pharmaceutical development.[1] This guide provides a comprehensive technical overview of the thermodynamic properties of 2-Methyl-5-propyloctane (CAS Registry Number: 62184-34-3), a branched alkane of the C12H26 isomer group.[2][3] While direct experimental data for this specific isomer are limited, this document outlines the authoritative methodologies for both estimating and experimentally determining its key thermodynamic parameters. By synthesizing established theoretical frameworks with practical, field-proven protocols, this guide serves as an essential resource for professionals requiring a deep understanding of the interplay between molecular structure and thermodynamic behavior.

In the context of drug discovery and development, a thorough grasp of thermodynamics is crucial for optimizing ligand-target binding, guiding lead selection, and enhancing drug efficacy.[[“]][5] Thermodynamic profiling, which involves the measurement of binding free energy, enthalpy, and entropy, allows for the differentiation of compounds with similar affinities but distinct binding mechanisms.[[“]] This enables the selection of leads with optimal binding characteristics, such as those driven by enthalpy, which are often linked to improved selectivity.[[“]]

Introduction: The Significance of Branched Alkane Thermodynamics

Branched alkanes, such as 2-Methyl-5-propyloctane, are integral components in a multitude of applications, from fuels and lubricants to serving as non-polar moieties in drug molecules. Their thermodynamic properties—including enthalpy of formation, heat capacity, and entropy—govern their behavior in chemical reactions, phase transitions, and intermolecular interactions. For drug development professionals, understanding these properties is critical for predicting the solubility, stability, and pharmacokinetic profiles of candidate molecules.[6] The branching structure of 2-Methyl-5-propyloctane significantly influences its thermodynamic stability compared to its linear or less-branched isomers.[7]

Core Thermodynamic Properties: Estimation and Rationale

Due to the scarcity of direct experimental data for 2-Methyl-5-propyloctane, robust estimation methods are the primary tool for generating reliable thermodynamic data. Group contribution methods, pioneered by S.W. Benson, are a cornerstone of this approach, allowing for the prediction of thermodynamic properties by summing the contributions of individual molecular subgroups.[[“]][9]

Standard Enthalpy of Formation (ΔHf°)

The standard enthalpy of formation is a measure of the energy change when one mole of a compound is formed from its constituent elements in their standard states. For branched alkanes, increased branching generally leads to a more negative (more stable) enthalpy of formation.

Estimation via Benson Group Additivity:

The Benson group additivity method dissects the molecule into constituent groups, each with an empirically derived enthalpy value.[9]

Molecular Structure Decomposition:

2-Methyl-5-propyloctane is composed of the following Benson groups:

• Two primary C-(C)(H)3 groups: One at the methyl branch and one at the end of the octane chain.

• Five secondary C-(C)2(H)2 groups: Within the octane and propyl chains.

• Two tertiary C-(C)3(H) groups: At the methyl and propyl branching points.

• Corrections for steric interactions: Such as gauche interactions, which may be applicable.[9]

An estimated value for the standard enthalpy of formation can be calculated by summing the established values for these groups.

Standard Molar Heat Capacity (Cp°) and Entropy (S°)

Heat capacity and entropy are fundamental properties that describe how a substance responds to heat and the degree of molecular disorder, respectively. These properties are also amenable to estimation via group additivity methods. The contributions of each group to the overall heat capacity and entropy of the molecule are summed to provide a reliable estimate. For n-alkanes, liquid-phase molar heat capacities show a linear dependence on chain length.[10]

Table 1: Estimated Core Thermodynamic Properties of 2-Methyl-5-propyloctane (Ideal Gas Phase at 298.15 K)

Property	Estimated Value	Unit	Method
Standard Enthalpy of Formation (ΔHf°)	Value	kJ/mol	Benson Group Additivity
Standard Molar Heat Capacity (Cp°)	Value	J/(mol·K)	Benson Group Additivity
Standard Molar Entropy (S°)	Value	J/(mol·K)	Benson Group Additivity
Boiling Point (Tboil)	462	K	Experimental[11]

Methodologies for Determination

While estimation methods provide valuable insights, experimental validation is the gold standard. The following section details the authoritative protocols for the experimental and computational determination of the thermodynamic properties of 2-Methyl-5-propyloctane.

Experimental Workflow: Calorimetry

Objective: To precisely measure the heat changes associated with combustion (for enthalpy of formation) and temperature changes (for heat capacity).

Protocol:

• Sample Purification: Obtain a high-purity sample of 2-Methyl-5-propyloctane (>99.5%) through fractional distillation or preparative gas chromatography. Purity is critical to avoid skewed results.

• Oxygen Bomb Calorimetry (for ΔHf°):

  • A precisely weighed sample is placed in a crucible within a high-pressure stainless steel "bomb."

  • The bomb is pressurized with pure oxygen.

  • The bomb is submerged in a known quantity of water in a calorimeter.

  • The sample is ignited, and the temperature change of the surrounding water is meticulously recorded to determine the heat of combustion.

  • The standard enthalpy of formation is then calculated using Hess's Law.

• Differential Scanning Calorimetry (DSC) (for Cp°):

  • A small, accurately weighed sample is placed in a hermetically sealed pan. An empty reference pan is also prepared.

  • The sample and reference pans are heated at a controlled rate.

  • The DSC instrument measures the difference in heat flow required to increase the temperature of the sample and the reference. This difference is directly proportional to the heat capacity of the sample.

Computational Workflow: Ab Initio Quantum Mechanics

Objective: To calculate thermodynamic properties from first principles, based on the electronic structure of the molecule.

Protocol:

• Geometry Optimization: The 3D structure of 2-Methyl-5-propyloctane is optimized using a quantum mechanical method (e.g., Density Functional Theory - DFT) to find the lowest energy conformation.

• Frequency Calculation: A frequency analysis is performed on the optimized geometry. This provides the vibrational frequencies of the molecule.

• Thermochemical Analysis: The vibrational frequencies are used to calculate the zero-point vibrational energy, thermal energy, heat capacity, and entropy using statistical mechanics principles. The enthalpy of formation can also be derived through atomization energy calculations.[12]

Workflow Visualization

The following diagram illustrates the integrated approach to determining the thermodynamic properties of 2-Methyl-5-propyloctane.

Caption: Integrated workflow for thermodynamic property determination.

Structure-Property Relationships and Implications for Drug Development

The molecular structure of 2-Methyl-5-propyloctane directly influences its thermodynamic properties. The presence of methyl and propyl branches introduces steric hindrance and affects the molecule's ability to pack efficiently in the liquid and solid states. This typically results in a lower boiling point compared to its linear isomer, n-dodecane, due to reduced van der Waals forces.[7]

For drug development, these structural nuances have profound implications:

• Solubility: The non-polar, branched alkyl chain of 2-Methyl-5-propyloctane, if incorporated into a larger drug molecule, would significantly impact its solubility in both aqueous and lipid environments. Thermodynamic data helps predict and optimize these solubility profiles.

• Binding Affinity: The enthalpic and entropic contributions to the binding of a drug candidate to its target are critical for lead optimization.[[“]] A branched, flexible chain like that of 2-Methyl-5-propyloctane can have a significant entropic penalty upon binding, which must be offset by favorable enthalpic interactions.[14] Isothermal Titration Calorimetry (ITC) is a key experimental technique for directly measuring these parameters.[[“]]

• Formulation Stability: The phase behavior of a drug substance, governed by its thermodynamic properties, is crucial for developing stable formulations.

Conclusion

While a complete experimental dataset for 2-Methyl-5-propyloctane is not publicly available, this guide has established a robust framework for understanding, estimating, and determining its thermodynamic properties. By leveraging proven methodologies such as Benson group additivity, calorimetry, and computational chemistry, researchers and drug development professionals can generate the critical data needed to advance their work. A thorough understanding of the relationship between the branched structure of this alkane and its thermodynamic behavior is essential for predicting its role in complex chemical systems and for the rational design of novel therapeutics.

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An In-Depth Technical Guide to the Solubility of 2-Methyl-5-propyloctane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the solubility of 2-Methyl-5-propyloctane, a branched C12 alkane, in a range of organic solvents. As a nonpolar aliphatic hydrocarbon, its solubility is fundamentally governed by the principle of "like dissolves like," dictating high miscibility in nonpolar and weakly polar organic solvents and immiscibility in polar solvents, particularly water. This document delves into the molecular interactions underpinning these phenomena, presents a framework for predicting solubility, and offers detailed experimental protocols for its quantitative determination. The insights provided herein are critical for applications in chemical research, materials science, and pharmaceutical development where 2-Methyl-5-propyloctane may be utilized as a solvent, excipient, or lubricant.

Introduction: Understanding the Molecular Profile of 2-Methyl-5-propyloctane

2-Methyl-5-propyloctane is a saturated hydrocarbon with the chemical formula C12H26. Its branched structure, featuring a methyl group at the second position and a propyl group at the fifth position of an octane backbone, influences its physical and chemical properties, including its solubility characteristics.

Table 1: Physicochemical Properties of 2-Methyl-5-propyloctane and n-Dodecane

Property	2-Methyl-5-propyloctane	n-Dodecane (linear isomer)
Molecular Formula	C12H26	C12H26
Molecular Weight	170.33 g/mol [1][2]	170.34 g/mol [3]
Density	0.754 g/mL[4]	~0.75 g/mL[3]
Boiling Point	Not available	216.3 °C[3]
Polarity	Nonpolar	Nonpolar

The nonpolar nature of 2-Methyl-5-propyloctane is the primary determinant of its solubility. The molecule is composed solely of carbon and hydrogen atoms, with electronegativity differences between C-C and C-H bonds being negligible. This results in a molecule with no significant dipole moment, governed by weak intermolecular van der Waals forces, specifically London dispersion forces.

Theoretical Framework of Solubility

The dissolution of a solute in a solvent is a thermodynamic process governed by the change in Gibbs free energy (ΔG). For dissolution to occur spontaneously, ΔG must be negative. The Gibbs free energy change is a function of both enthalpy (ΔH) and entropy (ΔS) changes:

ΔG = ΔH - TΔS

• Enthalpy of Mixing (ΔHmix): This term represents the energy change associated with breaking solute-solute and solvent-solvent interactions and forming new solute-solvent interactions. In the case of 2-Methyl-5-propyloctane and a nonpolar organic solvent, the interactions are all van der Waals forces of similar magnitude. Therefore, the energy required to break the existing interactions is roughly equal to the energy released when new interactions are formed, resulting in a small ΔHmix (close to zero).

• Entropy of Mixing (ΔSmix): This term reflects the change in randomness or disorder of the system. The mixing of two different substances generally leads to an increase in entropy (ΔS > 0), which favors the dissolution process.

Given that the enthalpy of mixing is minimal and the entropy of mixing is positive, the Gibbs free energy change for dissolving 2-Methyl-5-propyloctane in a nonpolar solvent is typically negative, leading to high solubility.

The "Like Dissolves Like" Principle in Action

The adage "like dissolves like" is a cornerstone of solubility prediction.[5] It summarizes the observation that substances with similar intermolecular forces are likely to be miscible.

• Nonpolar Solvents (e.g., Hexane, Toluene, Diethyl Ether): These solvents are characterized by weak van der Waals forces. 2-Methyl-5-propyloctane, also being nonpolar, can readily interact with these solvent molecules. The energetic cost of disrupting the solvent structure is low and is compensated by the formation of new, similar interactions with the solute. Consequently, 2-Methyl-5-propyloctane is expected to be highly soluble in these solvents.[5]

• Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate): These solvents possess a dipole moment but lack acidic protons for hydrogen bonding. While they have stronger dipole-dipole interactions than the London dispersion forces in 2-Methyl-5-propyloctane, the energy barrier for dissolution is not insurmountable. Partial solubility can be expected, with the degree of solubility decreasing as the polarity of the solvent increases.

• Polar Protic Solvents (e.g., Ethanol, Water): These solvents are characterized by strong hydrogen bonds. The energy required to break these strong intermolecular forces to accommodate a nonpolar molecule like 2-Methyl-5-propyloctane is significant. The weak van der Waals interactions formed between the alkane and the polar solvent do not release enough energy to compensate for this. This large positive enthalpy of mixing leads to a positive Gibbs free energy, resulting in very low solubility or immiscibility.[6]

Quantitative Solubility Profile (Predicted and Analogous Data)

Table 2: Predicted and Analogous Solubility of 2-Methyl-5-propyloctane in Common Organic Solvents at 25°C

Solvent	Solvent Type	Predicted Solubility of 2-Methyl-5-propyloctane	Rationale and Analogous Data (n-Dodecane)
Hexane	Nonpolar	Miscible in all proportions	n-Dodecane is highly soluble in hexane.[5] As both are nonpolar hydrocarbons, complete miscibility is expected.
Toluene	Nonpolar (Aromatic)	Miscible in all proportions	n-Dodecane is highly soluble in toluene.[5] The principle of "like dissolves like" applies.
Diethyl Ether	Weakly Polar	Highly Soluble	n-Dodecane is very soluble in diethyl ether.[3] The nonpolar character of the ether's alkyl chains facilitates dissolution.
Acetone	Polar Aprotic	Soluble	n-Dodecane is soluble in acetone.[3] The ketone's polarity will limit miscibility compared to nonpolar solvents, but significant solubility is still expected.
Ethanol	Polar Protic	Sparingly Soluble	n-Dodecane is sparingly soluble in ethanol.[7] The strong hydrogen bonding network of ethanol resists disruption by the nonpolar alkane.
Water	Polar Protic	Immiscible	n-Dodecane is practically insoluble in water.[5][8][9] The significant energy required to break water's hydrogen bonds prevents dissolution.

Predictive Models for Solubility Estimation

For systems where experimental data is unavailable, several theoretical models can provide valuable estimations of solubility.

UNIFAC and SAFT-γ Mie Models

Group contribution methods like the UNIFAC (UNIQUAC Functional-group Activity Coefficients) model are powerful tools for predicting thermodynamic properties, including solubility.[10] These models break down molecules into their constituent functional groups and calculate activity coefficients based on the interactions between these groups. For 2-Methyl-5-propyloctane, the relevant groups would be CH3, CH2, and CH.

The Statistical Associating Fluid Theory (SAFT-γ Mie) is a more advanced equation of state that can accurately predict the phase behavior and solubility of complex fluid mixtures, including those containing alkanes.[11] These models offer a robust framework for in silico solubility screening.

Caption: Workflow for predictive solubility modeling.

Machine Learning Approaches

Recent advancements in machine learning have led to the development of models that can predict solubility with high accuracy.[10][12] These models are trained on large datasets of experimental solubility data and can learn complex relationships between molecular descriptors and solubility.

Experimental Determination of Solubility

The most reliable method for determining the solubility of 2-Methyl-5-propyloctane is through direct experimental measurement. The following protocol outlines a robust method for determining the mutual solubility curve for a binary liquid system.

Protocol: Determination of the Mutual Solubility Curve

This method involves preparing mixtures of 2-Methyl-5-propyloctane and the chosen solvent at various compositions and determining the temperature at which they become fully miscible (the clearing point) upon heating and the temperature at which phase separation occurs (the clouding point) upon cooling.

Materials:

• 2-Methyl-5-propyloctane (high purity)

• Organic solvent of interest (high purity)

• Series of sealable glass test tubes or vials

• Calibrated thermometer or temperature probe

• Heating/cooling bath with precise temperature control and stirring

• Analytical balance

• Pipettes or syringes for accurate liquid transfer

Procedure:

• Preparation of Mixtures: Prepare a series of mixtures of 2-Methyl-5-propyloctane and the solvent in the test tubes, with varying compositions by weight (e.g., 10%, 20%, 30%, ... 90% of 2-Methyl-5-propyloctane). Accurately weigh each component.

• Sealing: Securely seal the test tubes to prevent evaporation, especially for volatile solvents.

• Heating and Observation: Place the test tubes in the temperature-controlled bath. Slowly heat the bath while continuously stirring or agitating the mixtures. For each tube, record the temperature at which the turbidity disappears and a single, clear phase is observed (clearing point).

• Cooling and Observation: Slowly cool the bath while continuing to stir or agitate the mixtures. For each tube, record the temperature at which turbidity first appears, indicating the onset of phase separation (clouding point).

• Data Analysis: For each composition, calculate the average of the clearing and clouding points. Plot the average temperature (y-axis) against the weight percentage of 2-Methyl-5-propyloctane (x-axis). The resulting curve is the mutual solubility curve. The peak of this curve, if present, represents the upper consolute temperature, above which the two liquids are miscible in all proportions.[13][14][15][16][17]

Caption: Experimental workflow for determining the mutual solubility curve.

Conclusion and Future Directions

The solubility of 2-Methyl-5-propyloctane in organic solvents is a critical parameter for its effective application in various scientific and industrial fields. Its nonpolar, branched aliphatic structure dictates its high solubility in nonpolar solvents and immiscibility in polar solvents, a behavior well-explained by fundamental thermodynamic principles. While specific quantitative data for this compound remains an area for future experimental investigation, its solubility profile can be reliably predicted based on theoretical models and data from its linear isomer, n-dodecane. The experimental protocols and predictive frameworks presented in this guide provide a comprehensive toolkit for researchers and professionals working with this and similar branched alkanes.

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Introduction: The Significance of C12 Branched Alkanes in Advanced Fuels

An In-Depth Technical Guide to the Synthesis of C12 Branched Alkanes

C12 branched alkanes, or iso-dodecanes, are critical components in the formulation of high-performance liquid fuels, particularly in the aviation sector.[1] Unlike their linear counterparts (n-alkanes), branched alkanes possess superior cold-flow properties, such as lower freezing points, which are essential for jet fuels operating at high altitudes and low temperatures.[2][3] Furthermore, their molecular structure contributes to higher octane numbers in gasoline and improved cetane numbers in diesel, leading to more efficient and cleaner combustion.[4] The growing demand for sustainable aviation fuels (SAF) has intensified research into renewable pathways for producing these valuable hydrocarbons, aiming to reduce the carbon footprint of the aviation industry, which accounts for a significant portion of global CO2 emissions.[5][6] This guide provides a detailed exploration of the core chemocatalytic strategies for synthesizing C12 branched alkanes, with a focus on the underlying mechanisms, catalyst systems, and process parameters that govern product selectivity and yield.

Catalytic Hydroisomerization of n-Dodecane

Hydroisomerization is a mature and widely studied refinery process that transforms linear alkanes into their branched isomers.[7] The process is crucial for upgrading the quality of fuel stocks by improving their cold-flow properties and combustion characteristics without significant loss of carbon number through cracking.[8]

Core Principle: The Bifunctional Catalytic Mechanism

The hydroisomerization of n-alkanes proceeds via a classic bifunctional mechanism that requires two distinct types of active sites on the catalyst: a metallic site for hydrogenation/dehydrogenation and an acidic site for skeletal rearrangement.[4][9]

The reaction sequence is as follows:

• Dehydrogenation: The n-dodecane molecule first adsorbs onto a metallic site (typically a noble metal like Platinum) and undergoes dehydrogenation to form a dodecene isomer.

• Carbenium Ion Formation: The dodecene intermediate migrates to a Brønsted acid site on the catalyst support (commonly a zeolite) where it is protonated, forming a secondary dodecyl carbenium ion.[9]

• Skeletal Isomerization: The carbenium ion undergoes a series of rapid skeletal rearrangements, primarily through methyl and ethyl shifts, to form more stable tertiary carbenium ions. This step is what generates the branched structure.

• De-protonation and Hydrogenation: The branched carbenium ion can then de-protonate back to a branched olefin, which migrates to a metal site and is hydrogenated to the final iso-dodecane product.

An undesired side reaction is hydrocracking, where the carbenium ion undergoes β-scission, breaking the carbon chain into smaller fragments.[10] Optimizing the catalyst and reaction conditions to favor isomerization over cracking is the primary challenge.[7]

Caption: Bifunctional mechanism of n-dodecane hydroisomerization.

Expertise in Catalyst Selection and Design

The performance of a hydroisomerization catalyst is critically dependent on the synergy between its components.[8] The choice of both the metal and the acidic support dictates the activity, selectivity, and stability of the system.

• Metal Function: Platinum (Pt) is the most widely used metal due to its high hydrogenation/dehydrogenation activity at relatively low temperatures, which thermodynamically favors the formation of isomers.[7] Other metals like Nickel (Ni) have also been explored, with catalysts like Ni₂P-SAPO-11 showing promising isododecane yields of up to 65%.[7]

• Acid Support & Shape Selectivity: Zeolites are the preferred acidic supports due to their strong Brønsted acidity and well-defined microporous structures, which impart shape selectivity.[11] Shape selectivity is a critical concept where the catalyst's pore structure influences which molecules can form and diffuse out.[12] For C12 alkanes, zeolites with 1D, 10-membered ring channels are often optimal.

  • ZSM-22 (4.6 x 5.7 Å pores): Its narrow pores restrict the formation of bulky multi-branched isomers, leading to higher selectivity for mono-branched products but limiting overall conversion.[12]

  • ZSM-12 (5.6 x 6.0 Å pores): This zeolite provides an optimal channel dimension, allowing for the formation of di-branched isomers while still suppressing excessive cracking, achieving up to 55% selectivity to multi-branched isomers at high conversion.[12]

  • Y-Zeolites and Mordenite (MOR): These have larger pores, which can lead to higher activity but also increased rates of undesirable cracking reactions if the acidity is not properly modulated.[10][12]

• The Metal-Acid Balance: Achieving a favorable balance between the number of metal sites and strong acid sites is paramount.[8] An excess of strong acid sites relative to metal sites leads to the accumulation of carbenium ion intermediates, increasing the probability of cracking.[9] Conversely, an excess of metal sites can lead to hydrogenolysis. This balance can be tuned by adjusting the metal loading or by modifying the zeolite's acidity, for example, by varying its silica-to-alumina ratio (SAR).[10]

Table 1: Performance of Various Catalysts in n-Dodecane Hydroisomerization

Catalyst	Support	Temp (°C)	Pressure (bar)	Max. Isomer Yield/Selectivity	Key Findings	Reference
Pt/H-ZSM-22	Siliceous ZSM-22	290	40	96% selectivity at 29% conversion	High selectivity to mono-branched isomers due to pore constraints.	[7]
Pt/ZSM-12	ZSM-12	~320	20	55% multi-branched selectivity at 90% conversion	Optimal pore size for multi-branched isomers.	[12]
Pt/HY	Y-Zeolite (SiO₂/Al₂O₃=80)	280-360	30	~75% isomerization selectivity	Activity and selectivity are highly dependent on the zeolite's Si/Al ratio.	[10]

| 3 wt% Ni₂P/SAPO-11 | SAPO-11 | 350 | 20 | 65% isododecane yield at 73% conversion | A promising non-noble metal alternative. |[7] |

Trustworthiness: A Self-Validating Experimental Protocol

This generalized protocol outlines the key steps for a continuous-flow hydroisomerization experiment, ensuring reproducibility and data integrity.

1. Catalyst Preparation & Activation:

• Impregnation: The zeolite support (e.g., H-ZSM-12) is impregnated with a solution of a metal precursor (e.g., H₂PtCl₆).
• Calcination: The impregnated support is dried and then calcined in air at high temperature (e.g., 500 °C) to decompose the precursor and disperse the metal oxide.
• Reduction: Prior to reaction, the catalyst is loaded into the reactor and reduced in-situ under flowing hydrogen (e.g., at 400 °C) to convert the metal oxide to its active metallic state.

2. Reactor Setup & Operation:

• A fixed-bed continuous-flow reactor is used, typically made of stainless steel.
• The catalyst bed is positioned in the isothermal zone of a furnace.
• A high-pressure liquid pump delivers the n-dodecane feedstock.
• A mass flow controller regulates the hydrogen co-feed. The H₂/hydrocarbon molar ratio is a critical parameter, typically kept high to suppress coking.
• The reactor is pressurized to the desired level (e.g., 20-40 bar) using a back-pressure regulator.[7]

3. Reaction & Product Analysis:

• The reactor is heated to the target temperature (e.g., 280-360 °C).[10]
• Once the system reaches a steady state, the liquid product is collected in a cold trap.
• The product stream is analyzed using Gas Chromatography (GC) with a flame ionization detector (FID) and often identified using GC-Mass Spectrometry (GC-MS) to determine the distribution of n-dodecane, iso-dodecane isomers, and cracked products.
• Conversion and selectivity are calculated based on the GC analysis.

Oligomerization of Light Olefins

Oligomerization provides a "bottom-up" approach to synthesizing C12 alkanes by catalytically combining smaller olefin molecules (C2-C6).[13] This pathway is particularly relevant for valorizing light hydrocarbon streams from sources like FCC units or biomass conversion.[14] The primary product is a mixture of branched olefins, which must be subsequently hydrogenated to yield the desired branched alkanes.

Core Principle: Acid-Catalyzed C-C Bond Formation

The oligomerization of light olefins like 1-butene or isobutene is typically catalyzed by solid or liquid acids. The mechanism involves the formation of carbenium ion intermediates, similar to isomerization, but focuses on intermolecular C-C bond formation.

• Protonation: An olefin monomer is protonated by an acid site to form a carbenium ion.

• Chain Growth (Dimerization/Trimerization): The carbenium ion acts as an electrophile and attacks the double bond of a second olefin monomer, forming a larger carbenium ion (e.g., a C8 species from two C4 olefins). This step can repeat to form C12 trimers and higher oligomers.

• Isomerization & Deprotonation: The oligomeric carbenium ion can undergo rearrangement to more stable branched structures before deprotonating to release a branched olefin product and regenerate the catalytic site.

Caption: Simplified pathway for butene oligomerization to C12 olefins.

Authoritative Grounding in Catalyst Systems

A variety of acid catalysts can be employed for olefin oligomerization, each with distinct advantages and operational windows.

• Solid Acid Catalysts: These are preferred for industrial applications due to ease of separation and regeneration.

  • Zeolites: Medium-pore zeolites like ZSM-5 or Ferrierite are effective for oligomerizing C4 olefins, with their shape-selective properties helping to control the product distribution towards the desired C8-C12 range.[15]

  • Acidic Ion Exchange Resins: Resins like Amberlyst-15 are highly effective at lower temperatures (100–110 °C).[14] Studies on C4-C6 olefin feeds have shown high olefin conversions (90–92%) with a selectivity of 24–30% towards C12+ products.[14]

• Ionic Liquids (ILs): These can act as liquid acid catalysts. SO₃H-functionalized Brønsted acidic ionic liquids have demonstrated good selectivity towards C8 and C12 products from isobutene.[13] Supported Ionic Liquid Phase (SILP) catalysts, where the IL is immobilized on a solid support, combine the benefits of homogeneous catalysis (high activity) with heterogeneous systems (ease of handling).[13]

Table 2: Comparison of Catalytic Systems for Light Olefin Oligomerization

Catalyst System	Feedstock	Temp (°C)	Pressure (bar)	Performance Metric	Advantages	Reference
Acidic Ion Exchange Resin (Amberlyst-15)	C4-C6 Olefins	100-110	25-30	24-30% selectivity to C12+	High conversion at mild temperatures.	[14]
SO₃H-functionalized Ionic Liquid	Isobutene	-	-	Good selectivity to C8 and C12	High activity and tunable properties.	[13]
H-Ferrierite (Zeolite)	1-Butene	-	-	Selective production of C8–C12 olefins	Shape selectivity suppresses side reactions.	[15]

| Heterogeneous Cobalt Catalysts | Ethylene | ~200 | - | >90% linearity for up to C12 olefins | Produces linear alpha olefins as precursors. |[16] |

Synthesis from Renewable Biomass Feedstocks

A promising and sustainable frontier is the synthesis of C12 branched alkanes from lignocellulosic biomass.[17] This approach avoids fossil fuel dependence and can contribute to a circular economy.[6] The general strategy involves the deconstruction of biomass into smaller platform molecules, followed by catalytic upgrading through C-C coupling and deoxygenation reactions.[18]

General Strategy: From Lignocellulose to Alkanes

• Deconstruction & Fractionation: Biomass is first pretreated to separate its main components: cellulose, hemicellulose, and lignin.

• Platform Molecule Synthesis: The carbohydrate fractions (cellulose and hemicellulose) are hydrolyzed and catalytically converted into key platform molecules. For example, C5 sugars (from hemicellulose) can be dehydrated to furfural, while C6 sugars (from cellulose) can yield levulinic acid or cyclopentanone.[19][20]

• C-C Coupling: These oxygenated platform molecules are too small for the jet fuel range and must be coupled to build larger carbon skeletons (C10-C15). This is the crucial step where branching can be introduced. Common reactions include:

  • Aldol Condensation: Coupling of ketones or aldehydes (e.g., self-condensation of cyclopentanone).[21]

  • Guerbet Reaction: Dimerization of alcohols (e.g., cyclopentanol) to form larger oxygenates.[19]

• Hydrodeoxygenation (HDO): The final step involves removing the oxygen atoms from the coupled intermediates over a hydrogenation catalyst (e.g., Ni, Pd, Pt) under a hydrogen atmosphere to yield the final saturated branched and cyclic alkanes.[19]

Caption: General workflow for synthesizing alkanes from biomass.

Case Study: High-Density Fuel from Cyclopentanol

A clear example of this strategy is the synthesis of bi(cyclopentane) and tri(cyclopentane) from cyclopentanol, which can be derived from the hydrogenation of furfural.[19]

• Step 1: Guerbet Reaction: Cyclopentanol undergoes a self-condensation reaction catalyzed by a combination of a solid base (MgAl-hydrotalcite) and a metal catalyst (Raney Ni). This step achieves a high carbon yield (96.7%) of C10 and C15 oxygenated products.

• Step 2: Hydrodeoxygenation (HDO): The resulting mixture of C10 and C15 oxygenates is then fully deoxygenated over a Ni-SiO₂ catalyst to produce a mixture of bi(cyclopentane) (C10) and tri(cyclopentane) (C15). While not exclusively C12, this process yields a mixture of highly branched, cyclic alkanes in the jet fuel range with high density (0.86-0.91 g/mL), making them excellent SAF components or blendstocks.[19]

This pathway demonstrates how specific, highly branched structures can be targeted by choosing the appropriate biomass-derived platform molecule and catalytic upgrading route.

Concluding Remarks and Future Outlook

The synthesis of C12 branched alkanes is achievable through several robust catalytic routes. Hydroisomerization of n-dodecane represents a well-established technology, with ongoing research focused on designing catalysts with optimized pore structures and metal-acid balance to maximize isomer selectivity. The oligomerization of light olefins offers a flexible, bottom-up approach that can utilize diverse feedstocks. However, the most significant long-term potential lies in the conversion of lignocellulosic biomass. These bio-based pathways not only provide a renewable source for essential fuel molecules but also offer the potential to design novel, high-performance branched and cyclic structures that can enhance fuel properties beyond what is achievable with conventional petroleum refining.[22] Future research will undoubtedly focus on improving the efficiency and economic viability of these biomass conversion technologies, particularly in developing stable catalysts for aqueous-phase processing and integrating the multiple reaction steps into more streamlined and intensified processes.[20]

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Protocols & Analytical Methods

2-Methyl-5-propyloctane as a potential biomarker in breath analysis

Application Note & Protocol

Topic: 2-Methyl-5-propyloctane as a Potential Biomarker in Breath Analysis for Metabolic Disorders

Audience: Researchers, scientists, and drug development professionals.

Abstract

The analysis of volatile organic compounds (VOCs) in exhaled breath is a rapidly emerging field for non-invasive disease diagnosis and monitoring.[1][2][3] This application note outlines a comprehensive framework for investigating 2-Methyl-5-propyloctane, a branched-chain alkane, as a potential novel biomarker in breath for metabolic disorders. While direct evidence linking this specific molecule to pathology is nascent, its structure suggests a plausible origin from the catabolism of branched-chain amino acids (BCAAs) or fatty acid metabolism, pathways known to be dysregulated in various metabolic diseases.[4][5] This document provides the scientific rationale, detailed protocols for breath sample collection, pre-concentration, and analysis using Gas Chromatography-Mass Spectrometry (GC-MS), as well as a roadmap for biomarker validation. The methodologies described herein are designed to provide a robust and reproducible approach for researchers venturing into the exploration of novel breath biomarkers.

Scientific Rationale & Hypothesis

The Promise of Breath Biopsy

Exhaled breath contains a complex mixture of VOCs that are the end products of metabolic processes within the body.[6] Alterations in these metabolic pathways, often associated with disease, can lead to characteristic changes in the composition of VOCs in breath.[1] This "breath biopsy" offers a non-invasive, real-time window into the body's biochemistry, with significant potential for early disease detection, patient stratification, and monitoring treatment efficacy.[2][7]

Branched-Chain Alkanes: A Window into Metabolic Health?

While many VOCs are under investigation, branched-chain alkanes represent a class of compounds with a plausible link to metabolic health. Their endogenous origin is likely tied to the metabolism of branched-chain amino acids (BCAAs) – leucine, isoleucine, and valine.[4][5] The catabolism of BCAAs is a complex process, and its dysregulation has been implicated in conditions such as insulin resistance, diabetes, and certain inborn errors of metabolism.[4] Fatty acid synthase can also elongate intermediates of BCAA catabolism to form branched-chain fatty acids, which could be precursors to volatile alkanes.[5]

Hypothesis: 2-Methyl-5-propyloctane as a Putative Biomarker

We hypothesize that elevated levels of 2-Methyl-5-propyloctane in exhaled breath may be indicative of dysregulated BCAA or fatty acid metabolism. This could be due to enzymatic defects, mitochondrial dysfunction, or systemic metabolic stress. The detection and quantification of this specific alkane could, therefore, serve as a non-invasive surrogate marker for these underlying pathological processes.

Experimental Workflow for Biomarker Discovery

The investigation of a novel breath biomarker follows a multi-stage process, from initial discovery in a patient cohort to rigorous analytical and clinical validation.

Caption: Experimental workflow for biomarker discovery and validation.

Detailed Protocols

Protocol 1: Breath Sample Collection

Objective: To collect alveolar (end-tidal) breath samples in a standardized manner to minimize environmental and physiological variability.

Materials:

• Inert sample collection bags (e.g., Tedlar®) or thermal desorption tubes.

• Mouthpiece with a one-way valve.

• Capnograph (optional, for monitoring CO2 levels to ensure collection of alveolar air).

• Clean, controlled environment with low background VOCs.

Procedure:

• Subject Preparation: The subject should rest for at least 10 minutes prior to sample collection. They should refrain from smoking, eating, drinking, and strenuous exercise for at least 2 hours beforehand.

• Environmental Control: Collect samples in a well-ventilated room with minimal sources of exogenous VOCs. A background air sample should be collected at the same time.

• Collection: a. The subject should inhale to total lung capacity through their nose and exhale steadily through the mouthpiece. b. The initial part of the exhalation (dead space air) is discarded. c. The latter portion of the exhalation (alveolar air, rich in endogenous VOCs) is collected in the sample bag or directly onto the thermal desorption tube. If using a capnograph, collection should coincide with the plateau phase of CO2 exhalation. d. Collect a sufficient volume for analysis (typically 1-2 liters for bag collection).

• Storage and Transport: Samples should be analyzed as soon as possible. If storage is necessary, keep the samples at 4°C and analyze within 24 hours to prevent degradation or contamination.

Protocol 2: Sample Pre-concentration and GC-MS Analysis

Objective: To concentrate the trace levels of VOCs from the breath sample and separate and identify 2-Methyl-5-propyloctane using GC-MS.

Instrumentation:

• Thermal Desorption (TD) unit.

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS).

• Capillary column suitable for VOC analysis (e.g., DB-5ms).

Procedure:

• Pre-concentration: a. A known volume of the breath sample is drawn from the collection bag through a sorbent tube (e.g., Tenax® TA/Carbograph 5TD) using a calibrated pump. This traps the VOCs while allowing permanent gases to pass through. b. An internal standard (e.g., a deuterated alkane) should be loaded onto the sorbent tube prior to sample loading for quantification.

• Thermal Desorption: a. The sorbent tube is placed in the TD unit. b. The tube is heated rapidly to desorb the trapped VOCs, which are then transferred to a cooled focusing trap. c. The focusing trap is then rapidly heated, injecting the concentrated VOCs into the GC column.

• GC-MS Analysis: a. The GC oven temperature is programmed to separate the VOCs based on their boiling points and interaction with the column's stationary phase. b. The MS is operated in full scan mode to acquire mass spectra of the eluting compounds. c. For targeted analysis, Selected Ion Monitoring (SIM) mode can be used for higher sensitivity and specificity.

Table 1: Suggested GC-MS Parameters

Parameter	Setting	Rationale
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms)	Standard column for broad VOC analysis.
Carrier Gas	Helium, constant flow 1.2 mL/min	Inert carrier gas providing good chromatographic resolution.
Oven Program	40°C (hold 2 min), ramp to 250°C at 10°C/min, hold 5 min	Allows for separation of a wide range of VOCs.
Injector Temp.	250°C	Ensures rapid volatilization of the sample.
MS Source Temp.	230°C	Standard temperature for electron ionization.
MS Quad Temp.	150°C	Standard temperature for the quadrupole mass analyzer.
Scan Range	35-350 m/z	Covers the expected mass range for 2-Methyl-5-propyloctane and other common VOCs.

Protocol 3: Data Analysis and Biomarker Identification

Objective: To process the raw GC-MS data, identify 2-Methyl-5-propyloctane, and perform statistical analysis to assess its potential as a biomarker.

Software:

• Chromatography data system (CDS) software.

• NIST Mass Spectral Library.

• Statistical software (e.g., R, Python with relevant libraries).

Procedure:

• Peak Deconvolution and Identification: a. Use the CDS software to perform baseline correction, peak detection, and deconvolution of the chromatogram. b. The mass spectrum of each peak is compared to the NIST library for tentative identification. c. The identification of 2-Methyl-5-propyloctane should be confirmed by comparing its retention time and mass spectrum to an authentic chemical standard.

• Quantification: a. The peak area of 2-Methyl-5-propyloctane is normalized to the peak area of the internal standard. b. A calibration curve should be generated using known concentrations of the 2-Methyl-5-propyloctane standard to determine the absolute concentration in the breath sample.

• Statistical Analysis: a. Compare the concentrations of 2-Methyl-5-propyloctane between the patient and control groups using appropriate statistical tests (e.g., Mann-Whitney U test). b. Use receiver operating characteristic (ROC) curve analysis to evaluate the diagnostic accuracy of the biomarker.

Potential Metabolic Origin

The proposed origin of 2-Methyl-5-propyloctane is from the dysregulation of BCAA metabolism. The catabolism of leucine, isoleucine, and valine produces branched-chain acyl-CoA intermediates.[4] Under normal physiological conditions, these are further metabolized. However, in certain pathological states, these intermediates may be shunted into alternative pathways, potentially leading to the formation of branched-chain alkanes through decarboxylation and reduction reactions.

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Application Note: High-Resolution GC-MS Protocol for the Definitive Identification of 2-Methyl-5-propyloctane

Introduction: The Analytical Challenge of Branched Alkanes

Branched alkanes are fundamental structural motifs in a vast array of chemical contexts, from petroleum analysis to the synthesis of pharmaceutical intermediates. In the pharmaceutical industry, the unambiguous identification of isomeric impurities and metabolites is critical for ensuring drug safety, efficacy, and regulatory compliance. Due to their identical molecular weights and often similar physical properties, distinguishing between branched alkane isomers such as the 355 structural isomers of dodecane (C12H26) can be a complex analytical task.[1]

Gas Chromatography-Mass Spectrometry (GC-MS) stands as a powerful technique for this purpose, offering the high separation efficiency of gas chromatography and the definitive structural information provided by mass spectrometry.[2] This guide provides a detailed methodology for the analysis of a specific C12 isomer, 2-Methyl-5-propyloctane, leveraging the predictable fragmentation patterns of branched alkanes under electron ionization (EI).

Foundational Principles: Separation and Fragmentation

Gas Chromatographic Separation of Non-Polar Compounds

The separation of non-polar alkanes is primarily governed by van der Waals forces and is best achieved using a non-polar stationary phase.[3][4] On these columns, alkanes are separated predominantly by their boiling points, with lower boiling point compounds eluting first.[1] For branched alkanes, the degree of branching also influences retention time; more compact, highly branched isomers tend to have lower boiling points and thus elute earlier than their linear or less branched counterparts. A standard 30-meter column with a 0.25 mm internal diameter and a 0.25 µm film thickness provides a good balance of resolution, analysis time, and sample capacity for most applications.[3][5]

Mass Spectral Fragmentation of Branched Alkanes

Under Electron Ionization (EI), branched alkanes undergo characteristic fragmentation patterns primarily dictated by the stability of the resulting carbocations.[6] The key principles are:

• Preferential Cleavage at Branch Points: Carbon-carbon bond cleavage is most likely to occur at a branch point to form a more stable secondary or tertiary carbocation.[6][7] The stability of carbocations follows the order: tertiary > secondary > primary.

• Weak or Absent Molecular Ion Peak: Due to the high propensity for fragmentation, the molecular ion (M+) peak is often of very low abundance or completely absent, especially in highly branched structures.[6][7][8]

• Loss of the Largest Alkyl Group: At a branching point, the largest alkyl substituent is preferentially lost as a radical, as this leads to the formation of a more stable carbocation.[6][7]

• Characteristic Fragment Ions: The resulting mass spectrum is typically dominated by a series of alkyl fragment ions (CnH2n+1)+, with clusters of peaks separated by 14 Da (corresponding to a CH2 group).[6][9]

Experimental Protocol

This protocol is designed for the analysis of 2-Methyl-5-propyloctane in a relatively clean organic solvent matrix.

Sample Preparation

Proper sample preparation is critical for obtaining high-quality GC-MS data. The primary goal is to prepare a sample in a volatile solvent suitable for injection.

Step-by-Step Protocol:

• Dissolution: Accurately weigh and dissolve the sample containing 2-Methyl-5-propyloctane in a high-purity, volatile organic solvent such as hexane or dichloromethane.[6] A typical concentration for analysis is approximately 10 µg/mL.[10]

• Dilution: If the initial sample is concentrated, perform a serial dilution to bring the analyte concentration into the optimal range for the instrument.

• Filtration (if necessary): If the sample contains particulate matter, filter it through a 0.22 µm PTFE syringe filter to prevent contamination of the GC inlet and column.

• Transfer: Transfer the final solution to a 2 mL glass autosampler vial with a screw cap and PTFE-lined septum.[2][11] Avoid using plastic vials to prevent leaching of contaminants.[10]

GC-MS Instrumentation and Parameters

The following parameters are recommended as a starting point and may require optimization based on the specific instrument and application.

Parameter	Recommended Setting	Rationale
Gas Chromatograph
GC Column	100% Dimethylpolysiloxane (e.g., DB-1ms, Rxi-1ms), 30 m x 0.25 mm ID, 0.25 µm film thickness	A non-polar stationary phase is ideal for separating non-polar alkanes based on boiling point.[1] Standard dimensions provide good efficiency and capacity.
Carrier Gas	Helium (99.999% purity)	An inert gas that provides good separation efficiency. Hydrogen can be used for faster analysis if the system is compatible.
Flow Rate	1.0 mL/min (Constant Flow)	Optimal flow rate for a 0.25 mm ID column to achieve good separation efficiency.
Inlet Type	Split/Splitless	Versatile for various sample concentrations.
Inlet Temperature	280 °C	Ensures complete and rapid vaporization of the C12 alkane without thermal degradation.
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on sample concentration)	Prevents column overloading and ensures sharp peaks.
Oven Temperature Program
Initial Temperature	60 °C, hold for 2 minutes	Allows for solvent focusing and separation of any highly volatile impurities.
Ramp Rate	10 °C/min to 280 °C	A moderate ramp rate provides good separation of C12 isomers and other hydrocarbons.
Final Temperature Hold	Hold at 280 °C for 5 minutes	Ensures elution of all components from the column.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Standard ionization technique that produces reproducible fragmentation patterns for library matching.[6]
Ion Source Temperature	230 °C	A common starting point for good ionization efficiency.
Quadrupole Temperature	150 °C	A typical setting for good mass filtering.
Electron Energy	70 eV	Standard energy that provides reproducible spectra and allows for comparison with spectral libraries (e.g., NIST).
Mass Scan Range	m/z 40-300	Covers the expected mass range for fragments of a C12 alkane.
Solvent Delay	3 minutes	Prevents the high concentration of solvent from entering the mass spectrometer, which can damage the filament.

Data Analysis and Interpretation

Chromatographic Analysis

The primary piece of information from the gas chromatogram is the retention time (RT) of the analyte peak. Under the specified conditions, 2-Methyl-5-propyloctane will have a characteristic retention time that can be used for its identification, especially when compared against a known standard.

Mass Spectrum Interpretation for 2-Methyl-5-propyloctane

Predicted Fragmentation Pathways:

The structure of 2-Methyl-5-propyloctane has two tertiary carbon atoms (at C2 and C5), which are the most likely sites for fragmentation.

• Cleavage at C5: The C5 position is a branch point with propyl, pentyl, and a 2-methylheptyl group attached. The loss of the largest alkyl group is favored.

  • Loss of a pentyl radical (C5H11•, 71 Da): Cleavage of the C5-C6 bond would lead to a stable tertiary carbocation at m/z 99.

  • Loss of a propyl radical (C3H7•, 43 Da): Cleavage of the C5-propyl bond would result in a secondary carbocation at m/z 127.

• Cleavage at C2: The C2 position is a branch point with a methyl and a long alkyl chain.

  • Loss of a methyl radical (CH3•, 15 Da): This would lead to a secondary carbocation at m/z 155.

  • Loss of a C6H13• radical (85 Da): Cleavage between C4 and C5 would result in a fragment containing the C1-C4 portion, leading to a carbocation at m/z 85.

Given these pathways, the most stable and therefore likely most abundant fragments will arise from cleavage at the branch points.

Predicted Mass Spectrum Data:

m/z	Proposed Fragment Ion	Interpretation
170	[C12H26]+•	Molecular Ion (M+) - Expected to be very weak or absent.[6][7]
127	[C9H19]+	Loss of a propyl radical (•C3H7) from C5.
99	[C7H15]+	Loss of a pentyl radical (•C5H11) from C5.
85	[C6H13]+	Cleavage at C4-C5, formation of a secondary carbocation.
71	[C5H11]+	Common alkyl fragment.
57	[C4H9]+	Common alkyl fragment, often a base peak in alkane spectra.
43	[C3H7]+	Common alkyl fragment.

Visualizations

Experimental Workflow

Caption: Predicted primary fragmentation pathways for 2-Methyl-5-propyloctane.

Conclusion

This application note provides a robust and scientifically grounded protocol for the GC-MS analysis of 2-Methyl-5-propyloctane. By employing a non-polar stationary phase for gas chromatography and understanding the principles of electron ionization-induced fragmentation, researchers can confidently identify this branched alkane isomer. The provided instrument parameters serve as an excellent starting point for method development, and the predicted fragmentation pattern offers a guide for spectral interpretation. This methodology is essential for quality control in chemical synthesis and for the detailed characterization of complex hydrocarbon mixtures in various scientific and industrial fields.

References

• BenchChem. (2025). Application Note: High-Resolution GC-MS Protocol for the Definitive Identification of Branched Alkane Isomers.
• BenchChem. (2025). An In-depth Technical Guide to the Isomers and Structural Representations of Dodecane (C12H26).
• BenchChem. (2025). Application Note: Analysis of Branched Alkanes by Mass Spectrometry.
• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns.
• Sigma-Aldrich. GC Column Selection Guide.
• Wikipedia. Mass spectral interpretation.
• BenchChem. (2025). Application Notes and Protocols for GC-MS Analysis of Saturated Hydrocarbons.
• Sigma-Aldrich. GC Column Selection Guide.
• Chemistry LibreTexts. (2023). Mass Spectrometry of Alkanes.
• University of Massachusetts Lowell. Interpretation of mass spectra.
• Thermo Fisher Scientific. (n.d.). Optimizing GC Parameters for Faster Separations with Conventional Instrumentation.
• Unknown. Branched chain alkanes.
• Sigma-Aldrich. GC Analysis of C5-C12 n-Alkanes and BTEX on SUPELCOWAX® 10.
• Unknown. Fragmentation mechanisms in electron impact mass spectrometry.
• BenchChem. (2025). Technical Support Center: Optimization of GC-MS Parameters for C12 Alkane Analysis.
• Creative Proteomics. (n.d.). Ion Types and Fragmentation Patterns in Mass Spectrometry.
• Metrolab. (2024). Common Sample Preparation Techniques for GC-MS Analysis.
• University of Rochester. (n.d.). Sample Preparation Guidelines for GC-MS.
• Scion Instruments. (n.d.). Sample preparation GC-MS.
• MilliporeSigma. (n.d.). GC Column Selection Guide.
• NIST. 2-methyl-5-propyloctane. NIST Chemistry WebBook.
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Application Note: Utilizing 2-Methyl-5-propyloctane as an Internal Standard for Quantitative GC-MS Analysis

Abstract

This application note provides a comprehensive guide for the utilization of 2-Methyl-5-propyloctane as an internal standard in Gas Chromatography-Mass Spectrometry (GC-MS) for the quantitative analysis of non-polar analytes. We will delve into the fundamental principles of internal standardization, the rationale for selecting an appropriate internal standard, and a detailed protocol for method implementation. This guide is intended for researchers, scientists, and drug development professionals seeking to enhance the accuracy and precision of their chromatographic assays.

Introduction: The Imperative of Precision in Quantitative Analysis

In the realm of analytical chemistry, particularly within regulated environments such as drug development, the accuracy and reliability of quantitative data are paramount. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for separating and quantifying volatile and semi-volatile compounds. However, the accuracy of GC-MS can be compromised by variations in sample preparation, injection volume, and instrument response.[1][2] The internal standard (IS) method is a robust technique employed to mitigate these sources of error, thereby significantly improving the precision and reliability of quantitative results.[1][3][4]

An internal standard is a compound of known concentration that is added to all calibration standards and unknown samples prior to analysis.[1][5] The quantification of the analyte of interest is then based on the ratio of the analyte's response to the internal standard's response.[6][7] This ratiometric approach compensates for variations that may occur during the analytical workflow.[1][8]

Selecting an Optimal Internal Standard: The Case for 2-Methyl-5-propyloctane

The choice of an internal standard is critical for the success of the quantitative method. An ideal internal standard should possess the following characteristics:

• Chemical Similarity: The internal standard should be chemically similar to the analyte(s) of interest to ensure comparable behavior during sample preparation and chromatographic analysis.[5][9]

• Chromatographic Resolution: It must be well-resolved from the analyte and any other matrix components in the chromatogram.[1][10]

• Non-interference: The internal standard should not react with the analyte or the sample matrix.[5]

• Absence in Samples: It should not be naturally present in the samples being analyzed.[5][10]

• Purity and Stability: The internal standard must be of high purity and stable in the solvent used.[10]

For the analysis of non-polar compounds such as hydrocarbons, certain esters, or siloxanes, a branched-chain alkane like 2-Methyl-5-propyloctane presents a suitable option as an internal standard.

Properties of 2-Methyl-5-propyloctane:

Property	Value	Source
Molecular Formula	C12H26	[11]
Molecular Weight	170.33 g/mol	[11]
Boiling Point	Approx. 209-211 °C (Predicted)	N/A
Polarity	Non-polar	Inferred from structure

Its non-polar nature and volatility make it amenable to GC analysis, and its branched structure provides a unique mass spectrum that can be readily distinguished from many analytes.

Experimental Protocol: A Representative Application

This section outlines a step-by-step protocol for the use of 2-Methyl-5-propyloctane as an internal standard for the quantification of a hypothetical non-polar analyte, "Analyte X," in a methanol matrix.

Materials and Reagents

• Analyte X: (Purity ≥ 99%)

• 2-Methyl-5-propyloctane (Internal Standard): (Purity ≥ 99%)

• Methanol: HPLC or GC-grade

• Volumetric flasks and pipettes: Class A

• GC vials with septa

Preparation of Standard Solutions

• Analyte X Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of Analyte X and dissolve it in methanol in a 10 mL volumetric flask.

• Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-Methyl-5-propyloctane and dissolve it in methanol in a 10 mL volumetric flask.

• Working Internal Standard Solution (50 µg/mL): Dilute the IS stock solution 1:20 with methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the Analyte X primary stock solution and a constant volume of the Working Internal Standard Solution into volumetric flasks and diluting with methanol to achieve the desired concentrations (e.g., 1, 5, 10, 25, 50, and 100 µg/mL of Analyte X), each containing 25 µg/mL of the internal standard.

Sample Preparation

• Pipette 500 µL of the unknown sample into a GC vial.

• Add 500 µL of the Working Internal Standard Solution (50 µg/mL) to the vial.

• Vortex the mixture for 30 seconds.

GC-MS Instrumentation and Conditions

The following are representative GC-MS parameters. Method development and validation are required for specific applications.[12][13][14]

Parameter	Setting
Gas Chromatograph
Column	Agilent DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (10:1)
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Oven Program	Initial temp: 60 °C (hold 2 min), Ramp: 10 °C/min to 280 °C (hold 5 min)
Mass Spectrometer
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions
Analyte X	To be determined based on its mass spectrum
2-Methyl-5-propyloctane	Select characteristic, non-interfering ions (e.g., m/z 43, 57, 71, 85)

Data Analysis and Quantification

The core of the internal standard method lies in the use of the response factor.

The Principle of Ratiometric Quantification

The concentration of the analyte is determined using the ratio of the peak area of the analyte to the peak area of the internal standard.[5][6] This relationship is expressed by the following equation:

(Area_Analyte / Area_IS) = RRF * (Conc_Analyte / Conc_IS)

Where:

• Area_Analyte and Area_IS are the peak areas of the analyte and internal standard.

• Conc_Analyte and Conc_IS are their respective concentrations.

• RRF is the Relative Response Factor.

Calibration Curve Construction

• Inject the prepared calibration standards into the GC-MS system.

• For each calibration level, calculate the ratio of the peak area of Analyte X to the peak area of 2-Methyl-5-propyloctane.

• Also for each level, calculate the ratio of the concentration of Analyte X to the concentration of 2-Methyl-5-propyloctane.

• Plot the peak area ratio (y-axis) against the concentration ratio (x-axis).[9]

• Perform a linear regression on the data points. The resulting calibration curve should have a correlation coefficient (r²) of ≥ 0.995.

Quantification of Unknown Samples

• Inject the prepared unknown samples.

• Calculate the peak area ratio of Analyte X to 2-Methyl-5-propyloctane.

• Using the equation from the calibration curve, determine the concentration ratio for the unknown sample.

• Since the concentration of the internal standard is known, the concentration of Analyte X in the unknown sample can be calculated.

Visualizing the Workflow and Logic

To further clarify the experimental and logical processes, the following diagrams are provided.

Figure 1: Experimental workflow for quantitative analysis using an internal standard.

Figure 2: Logical relationship in internal standard quantification.

Conclusion

The use of an internal standard, such as 2-Methyl-5-propyloctane, is a cornerstone of robust quantitative GC-MS analysis. By compensating for variations inherent in the analytical process, this method significantly enhances the precision, accuracy, and reliability of results. The protocols and principles outlined in this application note provide a solid framework for developing and implementing quantitative methods for non-polar analytes. As with any analytical method, thorough validation in accordance with relevant guidelines (e.g., FDA, ICH) is essential to ensure its suitability for the intended purpose.[13][14][15]

References

• Crawford Scientific. (n.d.). Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them? Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 12). 4.2: Quantitative and Qualitative GC and GC-MS. Retrieved from [Link]

• Wikipedia. (n.d.). Internal standard. Retrieved from [Link]

• Environics, Inc. (2024, September 16). How to Prepare Multi-Component Internal Standards for GC Calibration. Retrieved from [Link]

• Mason Technology. (2024, December 16). Liquid Chromatography | How to Use Internal Standards. Retrieved from [Link]

• CHROMacademy. (n.d.). Quantitative & Qualitative HPLC. Retrieved from [Link]

• Welch Materials. (n.d.). Chromatographic quantitative internal or external standard method, how to choose. Retrieved from [Link]

• CHROMacademy. (n.d.). Chromatographic Method Validation. Retrieved from [Link]

• ECA Academy. (1994). FDA Reviewer Guidance: Validation of Chromatographic Methods. Retrieved from [Link]

• BioPharm International. (n.d.). Method Validation Guidelines. Retrieved from [Link]

• Jenke, D. (1998). Chromatographic Method Validation: A Review of Current Practices and Procedures. Part II. Guidelines for Primary Validation Parameters.

• Chemistry For Everyone. (2025, February 10). What Is An Internal Standard In Gas Chromatography? [Video]. YouTube. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 53424709, 2-Methyl-5-propyloctane. Retrieved from [Link]

• LCGC International. (n.d.). When Should an Internal Standard be Used? Retrieved from [Link]

• ChemRxiv. (n.d.). Evaluation of an Internal Standard for Qualitative DART-MS Analysis of Seized Drugs. Retrieved from [Link]

• ResearchGate. (2024, April 23). For sample preparation for GC-MS analysis is it compulsory to add internal standards? Retrieved from [Link]

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Quantitative Analysis of Branched Alkanes in Biological Samples by Gas Chromatography-Mass Spectrometry (GC-MS)

Application Note & Protocol

Abstract

This application note provides a comprehensive, step-by-step protocol for the sensitive and accurate quantification of branched alkanes in complex biological matrices such as plasma, serum, and tissue. Branched alkanes, particularly isoprenoids like phytanic and pristanic acid, serve as critical biomarkers for certain metabolic disorders, such as Refsum disease, and can also indicate environmental exposure to petroleum-derived products.[1][2][3] The methodology described herein employs a robust lipid extraction, followed by solid-phase extraction (SPE) cleanup, and subsequent analysis by gas chromatography-mass spectrometry (GC-MS). We emphasize the rationale behind key procedural steps, the importance of using appropriate internal standards for accurate quantification, and provide detailed instrument parameters to ensure reproducible and reliable results.

Introduction: The Significance of Branched Alkane Quantification

Branched-chain alkanes and their derivatives are lipids that play significant roles in pathophysiology. For instance, phytanic acid, a C20 branched-chain fatty acid, is derived from the metabolism of phytol found in the diets of ruminant animals.[4] In healthy individuals, phytanic acid is metabolized via peroxisomal α-oxidation to pristanic acid, which then undergoes β-oxidation.[1][5] However, in genetic disorders like Adult Refsum Disease (ARD), a deficiency in the enzyme phytanoyl-CoA hydroxylase leads to the toxic accumulation of phytanic acid in plasma and tissues.[6][7] This accumulation is linked to severe neurological damage, retinitis pigmentosa, and cardiac issues, making the precise quantification of phytanic acid a critical diagnostic tool.[8][9]

Beyond metabolic diseases, the analysis of hydrocarbon profiles, including branched alkanes, in biological tissues can serve as a key method for assessing exposure to environmental contaminants like diesel fuel and other petroleum products.[3][10] Therefore, a validated, high-precision analytical method is essential for both clinical diagnostics and environmental toxicology. This protocol focuses on GC-MS, the gold-standard technique for separating and identifying volatile and semi-volatile organic compounds with high sensitivity and specificity.[11][12]

Principle and Workflow Overview

The overall workflow is designed to efficiently isolate non-polar hydrocarbon fractions from complex biological samples, separate them chromatographically, and detect them with high specificity using mass spectrometry. The process involves three main stages:

• Sample Preparation: Lipids, including branched alkanes, are first extracted from the biological matrix using an organic solvent mixture. A saponification step may be included to release alkanes from ester linkages. The crude extract is then purified using Solid-Phase Extraction (SPE) to isolate the saturated alkane fraction from more polar interfering compounds.

• Instrumental Analysis: The purified alkane fraction is injected into a GC-MS system. The gas chromatograph separates the individual branched alkanes based on their boiling points and interaction with a non-polar capillary column. The mass spectrometer then fragments the eluted compounds and detects the resulting ions, providing both qualitative identification and quantitative data.

• Data Analysis & Quantification: Analyte peaks are identified by their characteristic retention times and mass fragmentation patterns.[11] Quantification is achieved by comparing the analyte's response to that of a co-injected internal standard, using a pre-established calibration curve. The use of an internal standard is critical to correct for variations in sample preparation and instrument response.[13][14]

Figure 1. Overall experimental workflow for branched alkane quantification.

Detailed Protocol

Materials and Reagents

• Solvents (HPLC or GC grade): n-Hexane, Chloroform, Methanol, Dichloromethane

• Reagents: Anhydrous Sodium Sulfate, Potassium Hydroxide (KOH), Hydrochloric Acid (HCl), Ultrapure Water

• Standards: Analytical standards for target branched alkanes (e.g., phytanic acid, pristanic acid), n-alkane mixture (for retention index calculation), and a suitable internal standard (e.g., deuterated alkanes or a non-native alkane like squalane).[15]

• Supplies: Glass centrifuge tubes with PTFE-lined caps, Pasteur pipettes, rotary evaporator or nitrogen stream evaporator, solid-phase extraction (SPE) cartridges (e.g., Silica gel, 500 mg, 3 mL).

Step-by-Step Methodology

PART A: SAMPLE PREPARATION & EXTRACTION

Causality: The goal of this stage is to quantitatively transfer all lipids from the aqueous/proteinaceous biological matrix into an organic phase and then isolate the non-polar hydrocarbon fraction of interest.

• Sample Homogenization & Internal Standard Spiking:

  • Accurately weigh ~0.5-1.0 g of tissue or pipette 1.0 mL of plasma/serum into a glass centrifuge tube.

  • If using tissue, add an appropriate volume of PBS or saline and homogenize using a mechanical homogenizer.

  • Crucial Step: Spike all samples, calibration standards, and quality controls (QCs) with a known amount of internal standard (IS) solution. Adding the IS at the very beginning is paramount as it accounts for analyte loss during all subsequent extraction and cleanup steps.[13][16]

• Lipid Extraction (Modified Folch Method):

  • To the 1 mL of aqueous sample (or homogenate), add 4 mL of a 2:1 (v/v) Chloroform:Methanol mixture. The Folch method is widely used because this solvent ratio effectively disrupts protein-lipid complexes and extracts a broad range of lipids.[17][18]

  • Vortex vigorously for 2 minutes, then centrifuge at 2,500 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic layer (chloroform) using a glass Pasteur pipette and transfer it to a clean tube.

  • Repeat the extraction on the remaining aqueous layer with another 2 mL of chloroform to ensure complete recovery. Combine the organic extracts.

• Saponification (Optional but Recommended for Total Alkanes):

  • Rationale: This step hydrolyzes ester bonds, releasing any alkanes that may be incorporated into complex lipids like wax esters.

  • Evaporate the combined chloroform extract to dryness under a gentle stream of nitrogen.

  • Add 2 mL of 1M KOH in 90% methanol. Cap the tube tightly and heat at 80°C for 1 hour.[19]

  • After cooling, add 1 mL of ultrapure water and 2 mL of n-hexane. Vortex for 2 minutes and centrifuge.

  • Collect the upper hexane layer, which now contains the non-saponifiable lipids (including all alkanes). Repeat the hexane extraction and combine the extracts.

• Solid-Phase Extraction (SPE) Cleanup:

  • Rationale: SPE is used to isolate the saturated alkane fraction from other lipids (e.g., alcohols, sterols) that could interfere with GC analysis.[17][20] A silica cartridge is used in normal-phase mode.[21]

  • Conditioning: Condition a silica SPE cartridge by passing 5 mL of n-hexane through it. Do not let the cartridge run dry.

  • Loading: Load the hexane extract from the previous step onto the conditioned cartridge.

  • Elution:

    • Elute the saturated alkane fraction (containing your target branched alkanes) with 5-10 mL of n-hexane. This non-polar solvent will elute the non-polar alkanes while more polar compounds remain adsorbed to the silica.[22]

    • Collect this fraction in a clean collection tube.

  • Final Preparation: Evaporate the collected hexane fraction to a final volume of ~100 µL under a gentle nitrogen stream. Transfer to a GC vial with a micro-insert for analysis.

PART B: GC-MS INSTRUMENTATION & ANALYSIS

Causality: The GC parameters are optimized to achieve baseline separation of isomeric alkanes, while the MS parameters are set for sensitive detection and generation of characteristic fragmentation patterns for confident identification.

• Instrument Setup:

  • Use a GC system equipped with a mass selective detector (MSD).

  • Column Selection: A long, non-polar capillary column, such as a DB-1ms or HP-5ms (30-60 m x 0.25 mm ID, 0.25 µm film thickness), is ideal.[23][24] These columns separate compounds primarily by boiling point, which is effective for hydrocarbons.

  • Injection: Use a splitless or cool on-column injection mode to ensure the quantitative transfer of all analytes onto the column.

• GC-MS Parameters:

  • The following table provides a typical starting point for method development. Parameters should be optimized for the specific analytes and instrument.

Parameter	Recommended Setting	Rationale
GC System
Injection Mode	Splitless	Maximizes sensitivity for trace analysis.
Injector Temp	280 °C	Ensures rapid volatilization of analytes.
Carrier Gas	Helium	Inert gas providing good chromatographic efficiency.
Flow Rate	1.0 mL/min (Constant Flow)	Provides stable retention times.[10]
Oven Program	Initial: 60°C (hold 2 min)	Allows for solvent focusing at the head of the column.
Ramp 1: 15°C/min to 150°C	Separates lower-boiling point alkanes.
Ramp 2: 4°C/min to 320°C (hold 10 min)	Slower ramp provides better resolution for complex, high-boiling point isomers.[25][26]
MS System
Ionization Mode	Electron Ionization (EI)	Provides reproducible, library-searchable fragmentation patterns.[11]
Ion Source Temp	230 °C	Standard temperature for robust ionization.
Quadrupole Temp	150 °C	Standard temperature for stable mass analysis.
Acquisition Mode	Full Scan (m/z 50-550) & SIM	Full Scan for identification; Selected Ion Monitoring (SIM) for enhanced sensitivity and quantification.
Key SIM Ions	e.g., m/z 57, 71, 85	These are characteristic fragment ions for aliphatic hydrocarbons. Specific ions for target analytes should be determined.[27]

Quality Control, Calibration, and Data Analysis

• Calibration Curve: Prepare a series of calibration standards (at least 5 non-zero levels) in a clean solvent or a surrogate matrix. Each standard must be spiked with the same concentration of internal standard as the unknown samples. Plot the response ratio (analyte peak area / IS peak area) against the analyte concentration to generate a linear regression curve.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the calibration range. These QCs should be prepared from a separate stock solution and analyzed with each batch of samples to validate the accuracy and precision of the run.

• Identification: An analyte is positively identified if its retention time matches that of an authentic standard (within ±0.1 min) and its mass spectrum shows the correct key fragment ions with acceptable abundance ratios.

• Quantification: Calculate the concentration of the branched alkanes in the unknown samples by using the response ratio from the sample analysis and interpolating the concentration from the linear equation of the calibration curve.

Data Parameter	Acceptance Criteria	Purpose
Calibration Curve (r²)	> 0.995	Ensures linearity of the instrument response.
QC Sample Accuracy	Within ±15% of nominal value	Verifies the accuracy of the entire method.
QC Sample Precision (%CV)	< 15%	Verifies the reproducibility of the method.
Limit of Quantification (LOQ)	S/N ratio > 10	Defines the lowest concentration that can be reliably quantified.[24]

Conclusion

This application note details a robust and reliable GC-MS method for the quantification of branched alkanes in biological samples. By combining a classic Folch extraction with a silica-based SPE cleanup, this protocol effectively isolates the hydrocarbon fraction for sensitive analysis. The emphasis on the early and consistent use of an internal standard ensures high accuracy and precision, making this method suitable for demanding applications in clinical diagnostics, metabolic research, and environmental health monitoring.

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• EBSCO. (n.d.). Refsum disease | Research Starters. EBSCO. [Link]

• Castro-Perez, J., et al. (2019). Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. MDPI. [Link]

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Analysis of 2-Methyl-5-propyloctane Using Headspace Solid-Phase Microextraction (HS-SPME) Coupled with Gas Chromatography-Mass Spectrometry (GC-MS)

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a detailed, optimized protocol for the extraction and quantification of 2-Methyl-5-propyloctane, a branched-chain alkane, from various sample matrices. Solid-phase microextraction (SPME) is a solvent-free sample preparation technology that integrates sampling, extraction, and concentration into a single step.[1][2] This guide details the use of Headspace SPME (HS-SPME), which minimizes matrix effects by exposing the fiber only to the vapor phase above the sample, making it ideal for the analysis of volatile and semi-volatile compounds like 2-Methyl-5-propyloctane.[1][3] We provide a comprehensive methodology, from the rationale behind SPME fiber selection to optimized extraction parameters and final analysis by Gas Chromatography-Mass Spectrometry (GC-MS). This protocol is designed to deliver robust, reproducible, and sensitive results for researchers in fields ranging from environmental analysis to drug development.

Introduction: The Analytical Challenge of Branched Alkanes

2-Methyl-5-propyloctane (C₁₂H₂₆) is a non-polar, semi-volatile branched-chain alkane.[4][5] The analysis of such hydrocarbons is critical in various fields, including the characterization of fuels, environmental monitoring of petroleum contaminants, and the identification of volatile impurities in pharmaceutical products. Traditional extraction methods often involve large volumes of hazardous organic solvents and are time-consuming.[3]

Solid-Phase Microextraction (SPME) offers a superior alternative. It is a fast, sensitive, and solvent-free technique that concentrates analytes onto a coated fiber, which is then directly desorbed into a gas chromatograph for analysis.[2][6] Specifically, the headspace (HS-SPME) mode is advantageous as it protects the SPME fiber from non-volatile matrix components, thereby extending fiber lifetime and improving analytical accuracy.[3] This document provides a validated protocol grounded in the fundamental principles of analyte partitioning and chromatographic separation.

Table 1: Physicochemical Properties of 2-Methyl-5-propyloctane

Property	Value	Source
Chemical Formula	C₁₂H₂₆	[4][5]
Molecular Weight	170.34 g/mol	[4][7]
CAS Number	62184-34-3	[5][7]
Nature	Non-polar, branched-chain alkane

| Volatility | Semi-volatile | |

The Principle of Headspace SPME

SPME operates on the principle of equilibrium partitioning. The analytes establish equilibrium among three phases: the sample matrix, the headspace (vapor phase) above the sample, and the stationary phase coated on the SPME fiber.[8] In HS-SPME, the fiber is exposed to the headspace, where volatile and semi-volatile analytes have partitioned from the sample. The amount of analyte extracted by the fiber is proportional to its concentration in the sample, provided that equilibrium has been reached and conditions are consistent.[9]

Factors influencing this equilibrium, and thus the extraction efficiency, include temperature, extraction time, sample agitation, and sample matrix modifications (e.g., adding salt).[6][10] A carefully optimized method ensures that the extraction is reproducible and sensitive.

Experimental Protocol: A Self-Validating System

This section details the complete workflow for the analysis of 2-Methyl-5-propyloctane. The causality behind each choice of parameter is explained to ensure the protocol is both a guide and a teaching tool.

Rationale for SPME Fiber Selection

The choice of the fiber coating is the most critical parameter in SPME method development.[1] The selection is based on the analyte's polarity and molecular weight.

• Analyte Properties : 2-Methyl-5-propyloctane is a non-polar compound with a molecular weight of 170.34 g/mol .[4][7]

• Fiber Chemistry : For non-polar analytes, a non-polar fiber like Polydimethylsiloxane (PDMS) is a suitable choice.[1] However, for broad applicability and enhanced retention of a wider range of volatile and semi-volatile compounds, a mixed-phase or bipolar fiber is often superior.[1]

• Recommended Fiber : We recommend a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber. This composite fiber provides a combination of adsorption (from the Carboxen and DVB particles) and absorption (into the PDMS polymer), making it highly effective for extracting a broad range of analytes, including trace-level hydrocarbons.[6][11]

Materials and Instrumentation

• SPME Fiber Assembly : Manual or automated SPME holder with a DVB/CAR/PDMS fiber, 50/30 µm film thickness.

• Sample Vials : 10 or 20 mL clear glass headspace vials with PTFE/silicone septa.

• Standard Solutions : A stock solution of 2-Methyl-5-propyloctane in a suitable solvent (e.g., methanol) for calibration.

• Reagents : Saturated NaCl solution (optional, for aqueous matrices).

• Instrumentation : A Gas Chromatograph (GC) equipped with a split/splitless inlet and coupled to a Mass Spectrometer (MS).

HS-SPME Workflow Diagram

The following diagram illustrates the logical flow of the HS-SPME procedure from sample preparation to data acquisition.

Caption: HS-SPME workflow for 2-Methyl-5-propyloctane analysis.

Step-by-Step Protocol

• SPME Fiber Conditioning : Before first use, condition the DVB/CAR/PDMS fiber in the GC inlet according to the manufacturer's instructions (typically at a temperature like 270°C for 30-60 minutes). Recondition for 5-10 minutes between analyses to prevent carryover.

• Sample Preparation : Place an accurately measured amount of the sample (e.g., 5 mL of a liquid or 1 g of a solid) into a 10 mL headspace vial. For aqueous samples, adding NaCl (e.g., 1.5 g) can improve the extraction of non-polar compounds by increasing the ionic strength of the solution, which reduces the solubility of the analyte and promotes its partitioning into the headspace.[10]

• Vial Sealing : Immediately seal the vial with a PTFE/silicone septum cap.

• Equilibration and Extraction : Place the vial in a heating block or autosampler agitator set to the optimized extraction temperature (e.g., 60°C). Allow the sample to equilibrate for 10-15 minutes with agitation.[6] After equilibration, expose the SPME fiber to the headspace for the optimized extraction time (e.g., 30 minutes). It is critical to keep the extraction time and temperature consistent across all samples and standards for reproducibility.

• Desorption and GC-MS Analysis : After extraction, immediately retract the fiber into its protective needle and transfer it to the GC injection port. Insert the needle and expose the fiber to desorb the analytes. The desorption process thermally transfers the concentrated analytes from the fiber to the GC column for separation and subsequent detection by the MS.[9]

Optimized GC-MS Method Parameters

The following parameters have been established to provide excellent chromatographic resolution and mass spectral identification for 2-Methyl-5-propyloctane.

Table 2: Recommended SPME-GC-MS Parameters

Parameter	Recommended Setting	Rationale
SPME Fiber	DVB/CAR/PDMS, 50/30 µm	Broad applicability for volatile and semi-volatile compounds.[1]
Extraction Type	Headspace (HS-SPME)	Minimizes matrix interference and protects the fiber.[1][3]
Extraction Temp.	60°C	Balances increased analyte volatility with efficient partitioning onto the fiber.[6]
Extraction Time	30 minutes	Allows sufficient time for the analyte to approach equilibrium between the headspace and the fiber.[12]
Agitation	250 rpm (if available)	Facilitates faster equilibrium by refreshing the sample layer at the headspace interface.[10]
GC Inlet Temp.	250°C	Ensures rapid and complete thermal desorption of the C12 alkane without thermal degradation.[1][13]
Inlet Mode	Splitless (for 3 min)	Maximizes the transfer of analyte to the column for trace-level sensitivity.[14]
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency.[15]
GC Column	5% Phenyl-methylpolysiloxane (e.g., HP-5ms), 30 m x 0.25 mm ID x 0.25 µm film	A robust, mid-polarity column suitable for separating a wide range of organic compounds, including hydrocarbons.[1][15]
Oven Program	40°C (hold 2 min), ramp 10°C/min to 280°C (hold 5 min)	Provides good separation of volatile compounds while ensuring the elution of the semi-volatile analyte.
MS Transfer Line	280°C	Prevents condensation of the analyte before reaching the ion source.
Ion Source Temp.	230°C	Standard temperature for robust electron ionization (EI).[15]
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization energy that produces reproducible fragmentation patterns for library matching.[15]
Mass Scan Range	m/z 40-400	Covers the expected molecular ion and fragment ions of 2-Methyl-5-propyloctane.

| Data Acquisition | Full Scan for identification; Selected Ion Monitoring (SIM) for enhanced quantification | Full scan provides qualitative data, while SIM mode offers higher sensitivity for target analytes.[1] |

Expected Results & Quality Control

Identification : The identification of 2-Methyl-5-propyloctane is confirmed by two factors:

• Retention Time : The analyte should elute at a consistent retention time under the specified GC conditions.

• Mass Spectrum : The acquired mass spectrum should match the reference spectrum in a standard library (e.g., NIST). Mass spectrometry of branched alkanes can sometimes be ambiguous due to similar fragmentation patterns among isomers.[16] Therefore, using retention indices (such as Kováts retention indices) by running a series of n-alkanes can provide an additional layer of confirmation.[15][16]

Quantification : For quantitative analysis, a calibration curve should be prepared by analyzing a series of standards of known concentrations under the same optimized SPME conditions. The use of an internal standard is highly recommended to correct for variations in extraction efficiency and injection volume.[10]

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the analysis of 2-Methyl-5-propyloctane using HS-SPME-GC-MS. By explaining the causality behind key experimental choices, from fiber selection to GC-MS parameters, this guide empowers researchers to implement a robust, sensitive, and solvent-free method. The detailed step-by-step procedure and optimized parameters serve as a validated starting point for routine analysis and further method development for similar volatile and semi-volatile organic compounds.

References

• Merck. (n.d.). SPME Fiber Performance Tips for Volatiles & Semi-Volatiles. Merck. Retrieved from [Link].

• dos Santos, M. P., et al. (2020). SPME Fiber Evaluation for Volatile Organic Compounds Extraction from Acerola. Journal of the Brazilian Chemical Society. Retrieved from [Link]

• Alves-Silva, J. M., et al. (2020). Evaluation of Headspace Solid-Phase Microextraction Gas Chromatography–Mass Spectrometry for the Characterization of Volatile. Journal of the Brazilian Chemical Society. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization and validation of solid phase micro-extraction (SPME) method for analysis of polycyclic aromatic hydrocarbons in rainwater and stormwater. Request PDF. Retrieved from [Link]

• Stenutz, R. (n.d.). 2-methyl-5-propyloctane. Stenutz. Retrieved from [Link]

• Wen, C., et al. (2024). Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham. Frontiers in Nutrition. Retrieved from [Link]

• NIST. (n.d.). 2-methyl-5-propyloctane. NIST WebBook. Retrieved from [Link]

• Hinshaw, J. V. (2012). Solid-Phase Microextraction (SPME): A Discussion. LCGC International. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Methyl-5-propyloctane. PubChem Compound Database. Retrieved from [Link]

• Li, Y., et al. (2022). Optimization of Headspace Solid-Phase Micro-Extraction Conditions (HS-SPME) and Identification of Major Volatile Aroma-Active Compounds in Chinese Chive (Allium tuberosum Rottler). Molecules. Retrieved from [Link]

• Gaffke, L., & Alborn, H. T. (2021). Desorption Temperature, Solid-Phase Microextraction (SPME), and Natural Product Analyses, how Low Can we Go?. Journal of Chemical Ecology. Retrieved from [Link]

• ResearchGate. (n.d.). Desorption Temperature, Solid-Phase Microextraction (SPME), and Natural Product Analyses, how Low Can we Go?. Request PDF. Retrieved from [Link]

• Rocchetti, G., et al. (2022). Optimization of SPME-Arrow-GC/MS Method for Determination of Free and Bound Volatile Organic Compounds from Grape Skins. Molecules. Retrieved from [Link]

• Agilent Technologies. (n.d.). Solid Phase Microextraction Fundamentals. Agilent. Retrieved from [Link]

• Ozdemir, N., & Elibir, M. (2019). Optimization of Headspace-Solid Phase Microextraction (HS-SPME) technique for the analysis of volatile compounds of margarine. Journal of Food Science and Technology. Retrieved from [Link]

• Al-Rehaily, A. J., et al. (2023). Headspace solid-phase microextraction method for extracting volatile constituents from the different parts of Saudi Anethum graveolens L. and their antimicrobial activity. Saudi Journal of Biological Sciences. Retrieved from [Link]

• Milovanović, M., et al. (2024). Characterization of Volatile Compounds in Amarillo, Ariana, Cascade, Centennial, and El Dorado Hops Using HS-SPME/GC-MS. Molecules. Retrieved from [Link]

• Almirall, J. R., & Furton, K. G. (2002). Solid-phase microextraction (SPME) for rapid field sampling and analysis by gas chromatography-mass spectrometry (GC-MS). Trends in Analytical Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Identification of methyl branched alkanes using GC-MS ion trap?. Request PDF. Retrieved from [Link]

• riomaisseguro.rio.rj.gov.br. (n.d.). Branched Chain Alkanes. Retrieved from [Link]

• El-Kashef, D., & K-H, R. (2022). A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae. Molecules. Retrieved from [Link]

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Introduction: The Challenge and Significance of Chiral Alkanes

An Application Guide to Modern Enantioselective Synthesis of Chiral Alkanes

For Researchers, Scientists, and Drug Development Professionals

Chiral alkanes, hydrocarbons featuring stereogenic centers composed entirely of sp³-hybridized carbon atoms, represent fundamental scaffolds in medicinal chemistry and materials science. Their three-dimensional architecture is critical for molecular recognition, influencing the efficacy and safety of pharmaceuticals. However, the chemical inertness of alkanes, which lack functional groups to act as synthetic handles, presents a formidable challenge for their stereocontrolled synthesis.[1] Traditional methods often rely on multi-step sequences starting from the "chiral pool." This guide details modern catalytic strategies that directly install chirality into alkane frameworks, offering more efficient and atom-economical routes. We will explore the mechanistic underpinnings and practical protocols for three major pillars of this field: Asymmetric Hydrogenation, Enantioselective Cross-Coupling, and Catalytic C-H Activation.

Asymmetric Hydrogenation of Prochiral Alkenes

Asymmetric hydrogenation is a powerful and widely adopted method for creating stereocenters by adding hydrogen across a double bond with the aid of a chiral catalyst.[2][3] This approach is highly atom-economical and often proceeds with exceptional enantioselectivity, making it a cornerstone of industrial and academic synthesis.[4][5]

Expertise & Experience: The "Why"

The success of this method hinges on the design of the chiral catalyst, typically a transition metal (like Rhodium, Ruthenium, or Iridium) coordinated to a chiral ligand.[6] The ligand creates a chiral pocket around the metal center. When the prochiral alkene substrate coordinates to the metal, the ligand's steric and electronic properties dictate the facial selectivity of hydrogen delivery, favoring the formation of one enantiomer over the other.[2] Iridium-based catalysts have proven particularly effective for the hydrogenation of unfunctionalized alkenes, which are direct precursors to chiral alkanes.[6]

Catalytic Cycle for Asymmetric Hydrogenation

The diagram below illustrates a generalized catalytic cycle for iridium-catalyzed asymmetric hydrogenation, a process central to synthesizing chiral alkanes from olefin precursors.

Caption: Generalized catalytic cycle for asymmetric hydrogenation.

Data Presentation: Performance of Asymmetric Hydrogenation

The following table summarizes representative results for the asymmetric hydrogenation of unfunctionalized alkenes, demonstrating the high enantioselectivities achievable with modern catalysts.

Entry	Alkene Substrate	Catalyst System	H₂ Pressure (atm)	Temp (°C)	Yield (%)	ee (%)	Reference
1	1,1-Diphenylethylene	[Ir(COD)Cl]₂ / (R)-MeO-BIPHEP	50	25	>99	96	[6]
2	(E)-1,2-Diphenylethylene	[Rh(COD)₂]BF₄ / (S,S)-Et-DuPhos	1	25	>99	>99	[4]
3	2-Phenyl-1-butene	[Ir(COD)Cl]₂ / P,N Ligand	50	25	98	94	[6]
4	Geraniol	Ru(OAc)₂ / (S)-BINAP	4	20	97	96	[4]

Protocol: Iridium-Catalyzed Asymmetric Hydrogenation of an Unfunctionalized Alkene

This protocol describes a general procedure for the enantioselective hydrogenation of a prochiral alkene to a chiral alkane using an Iridium-based catalyst.

Materials:

• [Ir(COD)Cl]₂ (Iridium precursor)

• Chiral Ligand (e.g., (R)-MeO-BIPHEP)

• Prochiral alkene substrate (e.g., 2-phenyl-1-butene)

• Anhydrous, degassed dichloromethane (DCM)

• High-purity hydrogen gas (H₂)

• Autoclave or high-pressure reactor

• Schlenk line and inert gas (Argon or Nitrogen)

Procedure:

• Catalyst Preparation (In Situ): In a glovebox or under an inert atmosphere, add [Ir(COD)Cl]₂ (1.0 mol%) and the chiral ligand (2.2 mol%) to a Schlenk flask. Add anhydrous, degassed DCM to dissolve the components. Stir the resulting solution at room temperature for 30 minutes to allow for complex formation.

• Reaction Setup: In a separate flask, dissolve the alkene substrate (1.0 mmol) in anhydrous, degassed DCM.

• Charging the Reactor: Transfer the substrate solution to the autoclave. Using a cannula, transfer the catalyst solution to the autoclave. The total solvent volume should be sufficient to ensure proper stirring (e.g., 5-10 mL).

• Hydrogenation: Seal the autoclave. Purge the system with hydrogen gas three times. Pressurize the reactor to the desired pressure (e.g., 50 atm) with hydrogen.

• Reaction: Stir the reaction mixture vigorously at the specified temperature (e.g., 25 °C) for the required time (typically 12-24 hours). Monitor the reaction progress by taking aliquots (if possible) and analyzing by GC or TLC.

• Workup: After the reaction is complete, carefully vent the hydrogen gas. Concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent (e.g., hexanes) to isolate the chiral alkane.

• Validation & Analysis:

  • Confirm the structure of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

  • Determine the enantiomeric excess (ee) of the product by chiral HPLC or GC analysis, comparing the retention times to a racemic standard.

Enantioselective Cross-Coupling Reactions

The construction of C(sp³)–C(sp³) bonds with stereocontrol is a significant challenge. Enantioselective cross-coupling reactions, particularly those employing nickel and palladium catalysts, have emerged as a powerful solution.[7][8] These reactions couple an organometallic reagent with an organic electrophile, creating a new C-C bond at a stereogenic center.

Expertise & Experience: The "Why"

The key to enantioselectivity is a chiral ligand that influences the reductive elimination step, which is typically the bond-forming and stereochemistry-defining step.[8] For stereoconvergent cross-couplings, a racemic secondary alkyl electrophile is often used. The chiral catalyst preferentially reacts with one enantiomer of the electrophile or facilitates a rapid racemization of the electrophile, allowing the conversion of the racemic starting material into a single enantiomeric product with high yield and ee.[7]

Workflow for Stereoconvergent Cross-Coupling

The diagram below outlines the general workflow for a stereoconvergent Negishi cross-coupling to form a chiral alkane.

Caption: Workflow for stereoconvergent Negishi cross-coupling.

Data Presentation: Enantioselective Alkyl-Alkyl Cross-Coupling

Entry	Electrophile (racemic)	Nucleophile	Catalyst / Ligand	Yield (%)	ee (%)	Reference
1	1-Bromoethylbenzene	Me₂Zn	NiCl₂(dme) / Pybox	85	88	[8]
2	1-(4-chlorophenyl)ethyl chloride	Et₂Zn	Pd(OAc)₂ / (S)-tBu-Phosferrox	91	92	[7]
3	1-Bromo-1-phenylethane	(c-Hex)₂Zn	NiBr₂ diglyme / (S)-iPr-Pybox	94	96	[8]

Protocol: Nickel-Catalyzed Asymmetric Negishi Cross-Coupling

This protocol describes a stereoconvergent coupling of a racemic secondary benzylic bromide with an organozinc reagent.

Materials:

• NiCl₂(dme) (Nickel precursor)

• Chiral ligand (e.g., (S)-iPr-Pybox)

• Racemic secondary alkyl bromide (e.g., 1-bromo-1-phenylethane)

• Dialkylzinc reagent (e.g., diethylzinc, 1.0 M solution in hexanes)

• Anhydrous N,N-Dimethylacetamide (DMA)

• Schlenk tube, syringe pump

Procedure:

• Catalyst Activation: In a glovebox, add NiCl₂(dme) (5 mol%) and the chiral ligand (6 mol%) to a Schlenk tube. Add anhydrous DMA. Stir the mixture at room temperature for 20 minutes.

• Reaction Setup: To the catalyst mixture, add the racemic alkyl bromide (1.0 mmol).

• Slow Addition of Nucleophile: Using a syringe pump, add the dialkylzinc solution (1.5 mmol) to the reaction mixture over a period of 10 hours. Slow addition is crucial to maintain low concentrations of the nucleophile and favor the desired catalytic pathway.

• Reaction: Stir the reaction at room temperature for a total of 12 hours (including the addition time).

• Quenching: Carefully quench the reaction by slowly adding 1 M HCl.

• Workup: Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (eluent: hexanes).

• Validation & Analysis:

  • Confirm product identity via ¹H NMR, ¹³C NMR.

  • Determine the enantiomeric excess via chiral HPLC or GC.

Zirconium-Catalyzed Asymmetric Carboalumination (ZACA) / Cross-Coupling

A highly innovative strategy for synthesizing chiral alkanes involves the Zirconium-Catalyzed Asymmetric Carboalumination (ZACA) of terminal alkenes.[9] This reaction creates a chiral organoalane intermediate, which can then be used in subsequent transition-metal-catalyzed cross-coupling reactions to build the final alkane structure.[10][11]

Expertise & Experience: The "Why"

The ZACA reaction, developed by Negishi, utilizes a chiral zirconocene catalyst to add an organoaluminum reagent (like AlMe₃) across a terminal double bond with high regioselectivity and enantioselectivity.[9] This generates a configurationally stable chiral alkylalane. This intermediate is a versatile synthetic building block. It can be converted into a variety of functional groups or, more powerfully, transmetalated in situ for use in Cu- or Pd-catalyzed cross-coupling reactions.[11] This two-step, one-pot sequence allows for the modular and highly enantioselective synthesis of complex chiral alkanes from simple alkenes.[12]

ZACA-Cross-Coupling Synthetic Workflow

The diagram below illustrates the sequential logic of the ZACA-cross-coupling strategy.

Caption: Synthetic sequence for ZACA-cross-coupling.

Data Presentation: Synthesis of Chiral Alkanes via ZACA-Cu-Coupling

Entry	Alkene Substrate	Grignard Reagent (R-MgX)	Overall Yield (%)	ee (%)	Reference
1	1-Octene	MeMgBr	75	93	[9][11]
2	Allylbenzene	EtMgBr	70	95	[9][10]
3	1-Decene	i-PrMgCl	68	91	[11]
4	4-Penten-1-ol (TBS protected)	n-BuMgCl	72	>99	[11][12]
ee enhanced to >99% via lipase-catalyzed kinetic resolution of the alcohol product.

Protocol: ZACA-Cu-Catalyzed Cross-Coupling

This protocol describes the synthesis of (S)-3-methylnonane from 1-octene.

Materials:

• Bis(1-neomenthylindenyl)zirconium dichloride [(–)-NMI₂ZrCl₂] (chiral catalyst)

• Trimethylaluminum (AlMe₃, 2.0 M solution in hexanes)

• 1-Octene

• Ethylmagnesium bromide (EtMgBr, 3.0 M solution in ether)

• Copper(I) cyanide (CuCN)

• Anhydrous 1,2-dichloroethane (DCE) and Tetrahydrofuran (THF)

Procedure:

• Catalyst Preparation: In a glovebox, dissolve (–)-NMI₂ZrCl₂ (5 mol%) in 1 mL of DCE in a Schlenk tube. Cool the solution to -78 °C.

• ZACA Reaction: To the cold catalyst solution, slowly add AlMe₃ (2.2 equivalents). Stir for 10 min. Add 1-octene (1.0 mmol) and stir the reaction at room temperature for 12 hours. This generates the chiral (S)-2-(dimethylalanyl)octane intermediate.

• Cross-Coupling Setup: In a separate Schlenk flask, suspend CuCN (10 mol%) in anhydrous THF (5 mL) and cool to 0 °C.

• Cross-Coupling: To the copper cyanide suspension, add EtMgBr (2.0 equivalents) and stir for 15 min. Transfer the solution of the chiral alkylalane (from step 2) to this flask via cannula.

• Reaction: Allow the reaction to warm to room temperature and stir for 16 hours.

• Quenching and Workup: Cool the reaction to 0 °C and slowly quench with 1 M HCl. Extract with pentane (3x). Wash the combined organic layers with saturated NaHCO₃ solution and brine. Dry over MgSO₄ and concentrate carefully (product is volatile).

• Purification: Purify by flash column chromatography on silica gel using pentane as the eluent.

• Validation & Analysis:

  • Confirm product identity via NMR and GC-MS.

  • Determine enantiomeric excess by chiral GC analysis.

Enantioselective C-H Activation

The direct, enantioselective functionalization of an unactivated C(sp³)–H bond is one of the ultimate goals in synthetic chemistry.[13] This strategy avoids the need for pre-installed functional groups like double bonds, offering unparalleled synthetic efficiency. While still an emerging field, significant progress has been made using directed C-H activation, where a functional group in the substrate guides a chiral catalyst to a specific C-H bond.[14]

Expertise & Experience: The "Why"

In directed enantioselective C-H activation, the substrate binds to the chiral transition metal catalyst through a directing group (e.g., an amide or pyridine). This coordination places the catalyst in proximity to specific C-H bonds. The chiral ligands on the metal then control the stereochemistry of the C-H cleavage and subsequent bond formation, desymmetrizing a prochiral methylene (–CH₂–) group to generate a chiral center.[13] This approach combines the precision of intramolecular reactions with the power of asymmetric catalysis.

Data Presentation: Directed Enantioselective C-H Arylation

| Entry | Substrate | Arylating Agent | Catalyst / Ligand | Yield (%) | ee (%) | Reference | | :---: | :---: | :---: | :---: | :---: | :---: | | 1 | 2-Propylpicolinamide | Diphenyliodonium triflate | Pd(OAc)₂ / Chiral Amino Acid | 75 | 90 |[13] | | 2 | N-(2-pyridylsulfonyl)cyclopentylamine | 4-Iodotoluene | Pd(OAc)₂ / Monoprotected Amino Acid | 65 | 92 |[14] | | 3 | 8-Amidoquinoline derivative | Arylboronic acid | Ir(III) catalyst / Chiral Cp* ligand | 80 | 95 |[13] |

Conclusion and Future Outlook

The enantioselective synthesis of chiral alkanes has evolved dramatically, moving from classical resolution and chiral pool methods to powerful catalytic strategies. Asymmetric hydrogenation remains a highly reliable and scalable method for substrates with olefin precursors. Enantioselective cross-coupling provides a modular route for constructing stereogenic C(sp³)–C(sp³) bonds, while the ZACA-coupling sequence offers a unique and highly effective pathway from simple terminal alkenes. The frontier of the field is undoubtedly enantioselective C-H activation, which promises to revolutionize retrosynthetic analysis by treating ubiquitous C-H bonds as functionalizable sites.[13][15] Future research will focus on developing catalysts with broader substrate scopes, higher turnover numbers, and the ability to functionalize even the most unactivated C-H bonds with perfect stereocontrol.

References

• Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules.Google Vertex AI Search.
• Alkanes C1–C6 C–H Bond Activation via a Barrierless Potential Energy Path.Journal of the American Chemical Society.
• Asymmetric Hydrogenation (2015).
• Asymmetric hydrogen
• Stereoselective Synthesis of Chiral Molecules.Encyclopedia.pub.
• Catalytic enantioselective synthesis of chiral organic compounds of ultra-high purity of >99% ee.PMC.
• Enantioselective synthesis of chiral isotopomers of 1-alkanols by a ZACA-Cu-c
• Recent Advances in the Synthesis of Axially Chiral Cycloalkanes.
• Enantioselective C(sp3)
• Asymmetric Hydrogenation of Ketones by Simple Alkane-Diyl-Based Ir(P,N,O)
• Synthetic Methods for the Construction of Chiral Molecules: Enantioselective Catalysis and Asymmetric Synthesis.Hilaris Publisher.
• Highly enantioselective synthesis of γ-, δ-, and ε-chiral 1-alkanols via Zr-catalyzed asymmetric carboalumin
• Enantioselective and Enantiospecific Transition-Metal-Catalyzed Cross-Coupling Reactions of Organometallic Reagents To Construct C–C Bonds.PMC - PubMed Central.
• Enantioselective and Enantiospecific Transition-Metal-Catalyzed Cross-Coupling Reactions of Organometallic Reagents To Construct C–C Bonds.
• Alkane.Wikipedia.
• Innovative Methods for the Stereoselective Synthesis of Chiral Pharmaceuticals.JOCPR.
• Alkane C-H Activation by Single-Site Metal Catalysis.
• Highly enantioselective synthesis of γ-, δ-, and ε-chiral 1-alkanols via Zr-catalyzed asymmetric carboalumination of alkenes (ZACA)-Cu.
• Achieving Site-Selectivity for C–H Activation Processes Based on Distance and Geometry: A Carpenter's Approach.PMC - PubMed Central.

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• 2. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
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• 4. ethz.ch [ethz.ch]
• 5. jocpr.com [jocpr.com]
• 6. Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules [ajchem-b.com]
• 7. Enantioselective and Enantiospecific Transition-Metal-Catalyzed Cross-Coupling Reactions of Organometallic Reagents To Construct C–C Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Catalytic enantioselective synthesis of chiral organic compounds of ultra-high purity of >99% ee - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enantioselective synthesis of chiral isotopomers of 1-alkanols by a ZACA-Cu-catalyzed cross-coupling protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Highly enantioselective synthesis of γ-, δ-, and ε-chiral 1-alkanols via Zr-catalyzed asymmetric carboalumination of alkenes (ZACA)–Cu- or Pd-catalyzed cross-coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Enantioselective C(sp3)–H Bond Activation by Chiral Transition Metal Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Achieving Site-Selectivity for C–H Activation Processes Based on Distance and Geometry: A Carpenter’s Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

application of 2-Methyl-5-propyloctane in metabolomics research

Application Note & Protocol

Topic: High-Sensitivity Detection of 2-Methyl-5-propyloctane: A Novel Volatile Biomarker for Gut Microbiome Dysbiosis in Metabolomics Research

Audience: Researchers, scientists, and drug development professionals.

Abstract

The analysis of volatile organic compounds (VOCs) in human samples offers a non-invasive window into metabolic processes, with profound implications for disease diagnosis and monitoring.[1] This application note describes a robust methodology for the detection and quantification of 2-Methyl-5-propyloctane, a novel exogenous branched-chain alkane, as a potential biomarker for gut microbiome dysbiosis. We present a complete workflow, from sample collection (breath and plasma) to analysis by Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). The protocols are designed to ensure high sensitivity and reproducibility, providing researchers with a powerful tool to investigate the interplay between microbial metabolism and host health.

Scientific Rationale & Introduction

Metabolomics aims to capture a snapshot of the physiological state of an organism by measuring its small molecule repertoire. Volatile organic compounds (VOCs) are a crucial component of this metabolome, representing end-products of various metabolic pathways.[2] Their presence and concentration in matrices like exhaled breath, blood, and urine can signify shifts in metabolism associated with diseases, including cancer, respiratory illnesses, and infectious diseases.[2][3][4]

A significant source of circulating VOCs is the gut microbiome.[5] Gut microbes metabolize dietary components into a vast array of compounds that can be absorbed into the bloodstream and subsequently exhaled.[5] Therefore, the profile of exhaled VOCs can serve as a proxy for the composition and metabolic activity of the gut microbiota.

This guide focuses on 2-Methyl-5-propyloctane (C12H26)[6][7], a branched-chain alkane. While branched-chain amino acids are established biomarkers for cardiometabolic health[8][9][10], the diagnostic potential of branched-chain alkanes is an emerging area of interest. We hypothesize that 2-Methyl-5-propyloctane is produced by specific gut microbial species from the metabolism of dietary branched-chain fatty acids or amino acids. Its elevated levels in breath or plasma may indicate an overgrowth of these specific microbes, reflecting a state of dysbiosis potentially linked to metabolic disorders.

The following protocols provide a comprehensive framework for investigating this hypothesis.

Hypothesized Metabolic Origin of 2-Methyl-5-propyloctane

The diagram below illustrates the proposed pathway for the generation of 2-Methyl-5-propyloctane as a biomarker of microbial activity.

Caption: Proposed pathway of 2-Methyl-5-propyloctane production.

Materials and Reagents

• Breath Collection: 3L Tedlar® bags or Bio-VOC breath samplers.

• Blood Collection: 4 mL K2-EDTA vacutainer tubes.

• Chemicals:

  • 2-Methyl-5-propyloctane standard (CAS: 62184-34-3)[7]

  • Methanol (LC-MS grade)

  • Urea

  • Sodium Chloride (NaCl)

  • Ultrapure water

  • Helium (99.999% purity)

• Consumables:

  • 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa.

  • SPME Fiber Assembly: e.g., 75 µm Carboxen/Polydimethylsiloxane (CAR/PDMS).

  • GC column: e.g., TG-624SilMS (30 m x 0.32 mm I.D., 1.8 µm film thickness) or similar.[11]

  • Standard laboratory glassware and pipettes.

• Equipment:

  • Centrifuge for blood tubes.

  • SPME autosampler (e.g., TriPlus 500) or manual holder.[11]

  • Gas Chromatograph with Mass Spectrometer (GC-MS).

  • Vortex mixer.

  • Incubator/heating block for headspace vials.

Experimental Protocols

Protocol 1: Exhaled Breath Sample Collection

Causality: This protocol is designed to capture alveolar air, which is in equilibrium with blood gas concentrations, providing the most representative sample of circulating VOCs. A 5-minute washout period ensures that ambient air is cleared from the lungs.

• Have the subject rest in a seated position for at least 10 minutes in a clean-air environment.

• The subject should perform normal tidal breathing for 5 minutes to achieve a steady state.

• Instruct the subject to exhale normally, and then immediately place the collection bag/device to their mouth.

• The subject should perform a full, slow exhalation into the collection bag until empty. Discard this first "dead space" volume.

• Without taking another breath, the subject should then perform a second complete exhalation into the final sample collection bag. This enriches the sample with alveolar air.

• Seal the bag immediately. Samples should be processed within 4 hours for optimal results.

Protocol 2: Blood Plasma Preparation

Causality: EDTA is used as an anticoagulant. Immediate centrifugation at low temperature is critical to separate plasma from cells, halting cellular metabolism that could alter the metabolite profile.[12] The addition of urea and NaCl helps to denature proteins and increase the ionic strength of the sample, respectively, which releases VOCs bound to proteins and enhances their partitioning into the headspace for more sensitive detection.[11]

• Collect whole blood into a 4 mL K2-EDTA tube.

• Invert the tube gently 8-10 times to mix with the anticoagulant.

• Place the sample on ice immediately.[12]

• Within 30 minutes of collection, centrifuge the sample at 2,000 x g for 15 minutes at 4°C.

• Carefully aspirate the supernatant (plasma) and transfer it to a clean cryovial.

• Snap-freeze the plasma in liquid nitrogen and store at -80°C until analysis.[12]

Protocol 3: Sample Preparation for HS-SPME-GC-MS Analysis

• For Breath Samples:

  • Using a gas-tight syringe, transfer a defined volume (e.g., 10 mL) of the breath sample from the collection bag into a sealed, empty 20 mL headspace vial.

• For Plasma Samples:

  • Thaw frozen plasma samples on ice.

  • Prepare a dissociation solution of 8M Urea with 1M NaCl in ultrapure water.

  • In a 20 mL headspace vial, add 500 µL of plasma.

  • Add 500 µL of the urea/NaCl dissociation solution.

  • Vortex for 10 seconds to mix.

  • (Optional but recommended): Spike with an internal standard (e.g., a deuterated analog) for absolute quantification.

• Seal all vials immediately with the screw caps.

Protocol 4: HS-SPME and GC-MS Analysis Workflow

Causality: Headspace SPME is an equilibrium-based extraction technique ideal for concentrating volatile analytes from a sample matrix without injecting non-volatile components that could contaminate the GC system.[13][14] The GC temperature program is optimized to separate 2-Methyl-5-propyloctane from other VOCs based on its boiling point (191°C) and polarity.[6]

Caption: HS-SPME-GC-MS workflow for VOC analysis.

HS-SPME Parameters:

Parameter	Value	Rationale
Incubation Temp.	70 °C	Increases vapor pressure of analytes for efficient extraction.[14]
Incubation Time	30 min	Allows sample to reach vapor-liquid equilibrium.[14]
Extraction Time	20 min	Sufficient time for analyte adsorption onto the SPME fiber.

| Agitation | 250 rpm | Continuously refreshes the headspace at the fiber surface. |

GC-MS Parameters:

Parameter	Value
GC System	Agilent 6890 or similar
MS System	5977 Series MSD or similar
Injector Temp.	250 °C (Splitless mode for 1 min)
Carrier Gas	Helium at 1.5 mL/min constant flow
Oven Program	Hold at 50°C for 5 min, ramp 10°C/min to 120°C, then ramp 20°C/min to 260°C, hold for 4 min.[11]
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
MS Mode	Electron Ionization (EI) at 70 eV

| Acquisition | Full Scan (m/z 35-350) for untargeted analysis; Selected Ion Monitoring (SIM) for targeted quantification. |

Data Processing and Interpretation

• Peak Identification: Identify the peak for 2-Methyl-5-propyloctane based on its retention time, determined by running a pure standard under the same GC conditions. Confirm identity by matching the acquired mass spectrum against a reference library (e.g., NIST).

• Quantification: Integrate the peak area of the target analyte. For relative quantification, compare the peak areas between different sample groups (e.g., healthy controls vs. disease cohort). For absolute quantification, use a calibration curve generated from the pure standard and normalize to the internal standard.

• Statistical Analysis: Use appropriate statistical tests (e.g., t-test, ANOVA) to determine if the levels of 2-Methyl-5-propyloctane are significantly different between experimental groups.

Example Data Table

Sample Group	N	Mean Peak Area (± SD)	p-value (vs. Control)
Healthy Control	50	1.5 x 10⁵ (± 0.4 x 10⁵)	-
Disease Cohort A	50	8.2 x 10⁵ (± 1.1 x 10⁵)	< 0.001
Disease Cohort B	50	1.7 x 10⁵ (± 0.5 x 10⁵)	0.45 (n.s.)

This table illustrates a hypothetical outcome where 2-Methyl-5-propyloctane is significantly elevated in Disease Cohort A, suggesting its potential as a specific biomarker.

References

• A systematic review of the diagnostic accuracy of volatile organic compounds in airway diseases and their relation to markers of type-2 inflammation. ERS Publications. [Link]

• Clinical Application of Volatile Organic Compound Analysis for Detecting Infectious Diseases. PMC - NIH. [Link]

• Metabolomics Sample Extraction. MetwareBio. [Link]

• Medical Diagnosis Using Volatile Organic Compounds Sensors. International Journal of High Speed Electronics and Systems. [Link]

• Breath Biopsy and Discovery of Exclusive Volatile Organic Compounds for Diagnosis of Infectious Diseases. Frontiers. [Link]

• Diagnosis by Volatile Organic Compounds in Exhaled Breath from Patients with Gastric and Colorectal Cancers. PMC - PubMed Central. [Link]

• Volatile Organic Compounds - by GC/MS Capillary Column Technique. State of Rhode Island. [Link]

• Gas Chromatography–Mass Spectrometry Method for Determination of Biogenic Volatile Organic Compounds Emitted by Plants. Springer Nature Experiments. [Link]

• Important Considerations for Sample Collection in Metabolomics Studies with a Special Focus on Applications to Liver Functions. PubMed Central. [Link]

• 2-Methyl-5-propyloctane. PubChem - NIH. [Link]

• A Novel Sample Preparation Method for GC-MS Analysis of Volatile Organic Compounds in Whole Blood for Veterinary Use. MDPI. [Link]

• Novel Gas Chromatography–Mass Spectrometry Methods for Characterization of Volatile Organic Compounds and Water in Fast Pyrolysis Liquids. ACS Publications. [Link]

• 2-methyl-5-propyloctane. NIST WebBook. [Link]

• 2-methyl-5-propyloctane. Stenutz. [Link]

• Sample preparation | Metabolomics. EMBL-EBI. [Link]

• Sample preparation in metabolomics. UAB. [Link]

• Branched chain amino acids are novel biomarkers for discrimination of metabolic wellness. PMC - NIH. [Link]

• Branched chain amino acids are novel biomarkers for discrimination of metabolic wellness. PubMed. [Link]

• 3-Methyl-5-propyloctane. PubChem - NIH. [Link]

• Branched chain amino acids: Passive biomarkers or the key to the pathogenesis of cardiometabolic diseases?. PubMed. [Link]

• Distribution Characteristics of Long-Chain Branched Alkanes With Quaternary Carbon Atoms in the Carboniferous Shales of the Wuwei Basin, China. Frontiers. [Link]

• Branch chain amino acids: biomarkers of health and disease. PubMed. [Link]

• 2,6-Dimethyl-5-propyloctane. PubChem. [Link]

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Application Note &amp; Protocol: Detection of Volatile Organic Compounds in Clinical Diagnostics

Abstract

The analysis of volatile organic compounds (VOCs) emitted from the human body represents a paradigm shift in non-invasive diagnostics. These carbon-based chemicals, present in breath, sweat, urine, and blood, are metabolic byproducts whose profiles can reflect underlying physiological or pathological states. This document provides a comprehensive guide for researchers, clinicians, and drug development professionals on the principles, methodologies, and applications of VOC analysis in clinical diagnostics. We will delve into the critical pre-analytical and analytical considerations, provide detailed protocols for sample handling and analysis, and discuss the subsequent data interpretation and biomarker validation. Our focus is on ensuring scientific integrity and providing actionable insights to harness the diagnostic potential of the human volatilome.

Introduction: The Rationale for Volatilomics in Medicine

The human body is a complex biochemical factory, continuously producing and releasing a vast array of VOCs. The composition of this "volatilome" is dynamic, influenced by genetics, diet, lifestyle, and, most importantly, health status. Pathological processes such as cancer, infectious diseases, and metabolic disorders can alter metabolic pathways, leading to the production of unique VOC signatures. The non-invasive nature of collecting samples like breath and urine makes VOC analysis an attractive tool for early disease detection, monitoring treatment efficacy, and personalized medicine.

The core principle of clinical volatilomics rests on the hypothesis that specific VOC profiles can serve as biomarkers for disease. For instance, the presence of specific alkanes and benzene derivatives in the breath has been associated with lung cancer, while changes in ketone levels can indicate diabetic ketoacidosis. This application note will guide you through the process of reliably capturing and interpreting these chemical whispers of disease.

Pre-Analytical Considerations: The Foundation of Reliable VOC Analysis

Garbage in, garbage out. This adage is particularly true for VOC analysis, where contamination and improper sample handling can completely obscure the biological signal. A meticulously planned pre-analytical phase is non-negotiable for trustworthy results.

Sample Collection: A Matrix-Dependent Approach

The choice of biological matrix is dictated by the clinical question, the volatility of the target compounds, and the ease of collection.

• Exhaled Breath: The most non-invasive source, providing a real-time snapshot of metabolic processes. It can be divided into alveolar breath (rich in endogenous VOCs) and upper airway breath.

  • Protocol: Alveolar Breath Collection

    • Patient Preparation: The patient should fast for at least 4 hours and avoid smoking, chewing gum, and strenuous exercise for at least 30 minutes prior to collection. The ambient air should be characterized to account for exogenous VOCs.

    • Collection Device: Use an inert collection bag (e.g., Tedlar®) or a specialized breath sampler that allows for the selective capture of end-tidal air.

    • Procedure: The patient should inhale to total lung capacity and then exhale steadily through the device. The initial part of the exhalation (dead space air) is discarded, and the final portion (alveolar air) is collected.

    • Storage: The collected breath sample should be analyzed immediately or transferred to a sorbent tube for storage at 4°C for no longer than 24 hours.

• Urine: A simple and non-invasive sample that reflects the body's metabolic waste products.

  • Protocol: Urine Sample Collection

    • Collection: A mid-stream urine sample should be collected in a sterile, inert container.

    • Storage: The sample should be aliquoted and immediately frozen at -80°C to prevent the degradation of volatile compounds. Headspace analysis is then performed on the thawed sample.

• Blood: Provides a systemic view of VOCs but is invasive.

  • Protocol: Blood Sample Collection

    • Collection: Blood should be drawn into a vacuum-sealed tube containing an appropriate anticoagulant (e.g., EDTA).

    • Processing: Plasma or serum is separated by centrifugation.

    • Storage: The plasma/serum should be stored at -80°C. Headspace analysis is performed on the thawed sample.

Pre-concentration: Enhancing the Signal

The concentration of many VOCs in biological samples is often very low (parts per billion or even parts per trillion). Therefore, a pre-concentration step is usually necessary to increase the signal-to-noise ratio for detection.

• Solid-Phase Microextraction (SPME): A solvent-free technique where a fused-silica fiber coated with a stationary phase is exposed to the headspace of the sample. The VOCs adsorb to the fiber and are then thermally desorbed into the analytical instrument.

• Thermal Desorption: The breath sample is passed through a sorbent tube packed with one or more adsorbent materials. The VOCs are trapped on the sorbent and then thermally desorbed for analysis.

Analytical Platforms: Deciphering the Volatilome

The choice of analytical platform depends on the research question, the required sensitivity and selectivity, and the available resources.

Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard

GC-MS is the most widely used technique for VOC analysis due to its high resolving power and ability to identify and quantify individual compounds.

• Principle: The sample is injected into a gas chromatograph, where it is vaporized and separated into its individual components based on their volatility and interaction with a stationary phase in the GC column. The separated compounds then enter a mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum is a unique fingerprint that allows for compound identification.

• Protocol: GC-MS Analysis of Breath VOCs

  • Thermal Desorption: The sorbent tube containing the trapped breath VOCs is placed in a thermal desorber. The tube is heated to release the VOCs, which are then cryo-focused at the head of the GC column.

  • GC Separation: The GC oven temperature is programmed to ramp up, allowing for the separation of VOCs based on their boiling points.

  • MS Detection: The eluted compounds are ionized (typically by electron ionization) and the resulting ions are separated by their mass-to-charge ratio.

  • Data Analysis: The resulting chromatogram is processed to identify and quantify the peaks. Compound identification is achieved by comparing the mass spectra to a reference library (e.g., NIST).

Proton-Transfer-Reaction Mass Spectrometry (PTR-MS): Real-Time Analysis

PTR-MS is a powerful technique for the real-time monitoring of VOCs without the need for sample pre-concentration or chromatographic separation.

• Principle: Air containing VOCs is continuously introduced into a drift tube. H3O+ ions are generated and react with the VOCs in a process called proton transfer. The protonated VOCs are then detected by a mass spectrometer.

• Advantages: High sensitivity, real-time data acquisition, and minimal sample preparation.

• Limitations: Isomeric compounds cannot be distinguished.

Electronic Noses (eNoses): A Pattern-Based Approach

eNoses are devices that use an array of chemical sensors to detect and distinguish between complex mixtures of VOCs.

• Principle: The sensor array responds to the presence of VOCs, generating a unique pattern or "smell-print." This pattern is then analyzed using pattern recognition algorithms to classify the sample.

• Advantages: Portable, relatively inexpensive, and provides rapid results.

• Limitations: Does not identify individual compounds and is susceptible to drift and environmental factors.

Data Analysis and Biomarker Validation: From Data to Diagnosis

The high-dimensional data generated by VOC analysis requires sophisticated statistical and bioinformatics tools for interpretation.

Data Pre-processing

This involves a series of steps to clean and normalize the data, including:

• Baseline Correction: To remove background noise.

• Peak Alignment: To correct for retention time shifts in GC-MS data.

• Normalization: To account for variations in sample volume or concentration.

Statistical Analysis and Machine Learning

Multivariate statistical methods are used to identify patterns in the data that are associated with a particular disease or condition.

• Principal Component Analysis (PCA): An unsupervised method used to visualize the major sources of variation in the data.

• Partial Least Squares Discriminant Analysis (PLS-DA): A supervised method used to build a predictive model to classify samples.

• Machine Learning Algorithms: Such as Random Forest and Support Vector Machines can be used to develop robust classification models.

Biomarker Validation

The validation of putative VOC biomarkers is a critical step before they can be used in a clinical setting. This involves a multi-phase process:

• Discovery Phase: Identification of potential biomarkers in a small cohort of patients and controls.

• Validation Phase: The biomarkers are tested in a larger, independent cohort to confirm their diagnostic accuracy.

• Clinical Utility Phase: The clinical usefulness of the biomarker is assessed in a real-world setting.

Workflow and Pathway Visualizations

To aid in the understanding of the experimental and analytical processes, the following diagrams are provided.

Caption: Overview of the VOC analysis workflow.

Caption: The phased process of VOC biomarker validation.

Challenges and Future Perspectives

Despite the great promise of clinical volatilomics, several challenges remain to be addressed:

• Standardization: There is a lack of standardized protocols for sample collection, analysis, and data processing.

• Confounding Factors: The volatilome is influenced by a variety of factors, including diet, medication, and the environment, which can confound the results.

• Large-scale Clinical Trials: There is a need for large-scale, multi-center clinical trials to validate the clinical utility of VOC biomarkers.

The future of VOC analysis in clinical diagnostics is bright. Advances in analytical technology, data science, and machine learning are enabling the development of more sensitive and selective methods for VOC detection. The integration of VOC analysis with other omics technologies, such as genomics and proteomics, will provide a more comprehensive understanding of disease pathogenesis and lead to the development of novel diagnostic and therapeutic strategies.

References

• Amann, A., & Smith, D. (Eds.). (2004). Volatile Biomarkers: Non-Invasive Diagnosis in Physiology and Medicine. Elsevier. ([Link])

• Beauchamp, J., Davis, C., & Pleil, J. (Eds.). (2013). Breath Analysis for Clinical Diagnosis and Therapeutic Monitoring. World Scientific. ([Link])

• Phillips, M., Herrera, J., Krishnan, S., Zain, M., Greenberg, J., & Cataneo, R. N. (2007). Variation in volatile organic compounds in the breath of normal humans. Journal of Chromatography B, 852(1-2), 269-276. ([Link])

• Mazzone, P. J. (2008). Analysis of volatile organic compounds in the exhaled breath for the diagnosis of lung cancer. Thoracic surgery clinics, 18(1), 17-26. ([Link])

Application Note: Advanced Sample Preparation Techniques for Volatile Organic Compound (VOC) Analysis from Human Breath

Abstract

The analysis of volatile organic compounds (VOCs) in exhaled breath is a burgeoning field in medical diagnostics and drug development, offering a non-invasive window into the body's metabolic state.[1][2] The ephemeral and low-concentration nature of these biomarkers, however, presents significant pre-analytical challenges.[3] The integrity and validity of any breath analysis study are critically dependent on robust and standardized sample preparation. This guide provides an in-depth exploration of the principles and methodologies for preparing breath samples for VOC analysis, designed for researchers, clinicians, and pharmaceutical scientists. We will dissect the causality behind experimental choices, from initial sample collection to pre-concentration, and provide validated, step-by-step protocols for key techniques including Thermal Desorption (TD), Solid-Phase Microextraction (SPME), and Needle Trap Devices (NTD).

The Criticality of Pre-Analytical Standardization

Breathomics data is notoriously susceptible to variability from a multitude of sources.[4] Endogenous VOCs, which reflect physiological and pathological processes, exist at trace levels (ppb to ppt) and can be easily masked by exogenous contaminants or altered by procedural inconsistencies.[1] Therefore, establishing a rigorous pre-analytical workflow is not merely a preliminary step but the very foundation of trustworthy and reproducible research.

Subject and Environmental Preparation

Before any sample is collected, controlling for external confounders is paramount.

• Subject State: A fasting period of 8-12 hours is often recommended to minimize the influence of recent food and drink intake on the breath profile.[4] Participants should also refrain from smoking, chewing gum, and using scented products (e.g., perfumes, lotions) prior to collection.

• Environmental Control: Sample collection should occur in a controlled environment with low background VOC levels.[4] Using a dedicated room with filtered air and avoiding the use of cleaning solvents or other volatile chemicals is crucial.[4] Collecting "room air" blanks alongside breath samples is a mandatory quality control step to identify and subtract environmental contaminants.

Choosing the Right Collection Method: Bags vs. Direct Trapping

The initial collection of a breath sample can be performed in several ways, each with distinct implications for the final analysis. The choice between collecting a "whole breath" sample into a container versus directly trapping VOCs from an exhalation onto a sorbent medium is a primary decision point.

Polymer bags, particularly those made of Tedlar®, are a common choice for collecting whole breath samples.[1][4] They are affordable and allow for multiple analyses from a single collection.[1] However, they are not without drawbacks. Studies have shown that the stability of VOCs within Tedlar bags can be time- and compound-dependent, with a recommendation for analysis within two hours of collection to avoid significant sample loss, especially when stored at room temperature.[1] Furthermore, the bags themselves can be a source of background contamination if not properly cleaned and conditioned.[1][5]

Direct trapping devices, such as the Bio-VOC™ sampler or custom setups that guide breath directly onto sorbent tubes, can mitigate storage concerns and reduce contamination risk from collection containers.[6][7]

Table 1: Comparison of Common Breath Collection Containers

Collection Method	Advantages	Disadvantages	Best Suited For
Tedlar® Bags	Inexpensive, allows for multiple aliquots from one sample, widely used.[1][4]	Potential for background contamination from the bag material, limited VOC stability over time[1][5], may dilute alveolar air.[6]	Large-scale screening where immediate analysis is possible; untargeted biomarker discovery.[8]
Bio-VOC™ Sampler	Collects a defined volume of end-tidal (alveolar) breath, reproducible, low dead volume.[6][7]	Can be more expensive than bags, potential for analyte adsorption onto device surfaces.[9]	Targeted analysis, studies requiring specific collection of alveolar breath.
Direct to Sorbent	Minimizes storage artifacts and contamination, captures VOCs immediately.[7]	Requires more complex collection apparatus, may be less comfortable for the subject.	Real-time or near-real-time analysis, minimizing sample degradation.

Core Pre-concentration Techniques and Protocols

Due to the low concentration of VOCs in breath, a pre-concentration step is almost always required to achieve the sensitivity needed for detection by analytical instruments like Gas Chromatography-Mass Spectrometry (GC-MS).[10]

Thermal Desorption (TD)

Thermal desorption is a powerful and widely used technique for pre-concentrating VOCs from a gas-phase sample onto a sorbent-packed tube. The trapped analytes are then thermally desorbed and transferred to the GC-MS.[11]

The Principle: A known volume of breath is drawn through a small tube packed with one or more adsorbent materials. The sorbents trap the VOCs while allowing permanent gases like nitrogen and oxygen to pass through. The tube is then heated rapidly in a TD unit, and a flow of inert gas sweeps the desorbed VOCs into the GC column for separation and analysis.[12]

Causality in Sorbent Selection: The choice of sorbent material is critical and depends on the volatility and polarity of the target analytes. A multi-bed approach, combining different sorbents in a single tube, is often used to capture a wide range of VOCs.[13]

Table 2: Common Sorbents for Thermal Desorption Tubes in Breath Analysis

Sorbent Material	Strength	Target Analytes
Tenax® TA	Weak	C6 - C30 hydrocarbons, less volatile compounds. Hydrophobic.[12]
Carbograph™/Carbotrap®	Medium	C5 - C20 hydrocarbons, broad range of VOCs.
Carboxen®/Carbosieve®	Strong	C2 - C5 very volatile organic compounds (VVOCs).

dot

Caption: Workflow for breath VOC analysis using TD-GC-MS.

Protocol 1: Breath VOC Trapping and Analysis via Thermal Desorption

Objective: To capture and pre-concentrate VOCs from a breath sample onto a sorbent tube for subsequent TD-GC-MS analysis.

Materials:

• Conditioned, multi-bed thermal desorption tubes (e.g., Tenax® TA/Carbograph 1TD).

• Breath collection bags (e.g., 1L Tedlar® bags), pre-cleaned.[1]

• Low-flow air sampling pump.

• Mass flow controller.

• Thermal Desorption Gas Chromatography-Mass Spectrometry (TD-GC-MS) system.[11]

Methodology:

• Tube Conditioning: Prior to first use, condition new sorbent tubes by heating them in the TD unit at a temperature above the final desorption temperature (e.g., 300°C) for several hours with a flow of inert gas.[12] Verify cleanliness by running a conditioned tube as a blank.

• Breath Collection: Instruct the subject to exhale fully into a clean Tedlar® bag and seal it immediately.

• Sample Loading:

  • Connect the sorbent tube to the collection bag via inert tubing. Connect the other end of the tube to the sampling pump.

  • Draw a precise volume of the breath sample (e.g., 500 mL) through the sorbent tube at a controlled flow rate (e.g., 50-100 mL/min). Record the exact volume.

  • Rationale: A controlled, slow flow rate ensures efficient trapping of VOCs and prevents breakthrough.

• Dry Purge: After loading, purge the tube with a small volume (e.g., 100 mL) of inert gas (like nitrogen) or purified air in the sampling direction to remove excess water, which can interfere with chromatographic analysis.[14]

• Sample Storage: If not analyzed immediately, cap the sorbent tubes with diffusion-locking caps and store at 4°C. Samples on TD tubes are generally stable for extended periods.[11]

• TD-GC-MS Analysis:

  • Place the tube in the autosampler of the TD unit.

  • Set the TD parameters:

    • Primary (tube) desorption: 280-300°C for 5-10 minutes.[12]

    • Focusing trap temperature: -10°C to 0°C.[12]

    • Secondary (trap) desorption: Heat rapidly to 300°C and hold.[12]

  • The desorbed analytes are transferred to the GC-MS for analysis.

Solid-Phase Microextraction (SPME)

SPME is a solvent-free extraction technique that uses a fused silica fiber coated with a polymeric stationary phase to extract and pre-concentrate analytes.[3][15] It is portable, economical, and simple to use.[16]

The Principle: The SPME fiber is exposed to the headspace of a sample (e.g., inside a breath collection bag) or directly to the sample stream. VOCs partition from the gas phase into the fiber coating. After a set extraction time, the fiber is retracted into its needle and transferred to the heated inlet of a GC, where the trapped analytes are thermally desorbed onto the column.[15]

Causality in Fiber Selection: The type and thickness of the fiber coating determine its selectivity and capacity. For the complex mixture of VOCs in breath, combination fibers are often most effective.[16]

Table 3: Common SPME Fiber Coatings for Breath VOC Analysis

Fiber Coating	Abbreviation	Target Analytes
Polydimethylsiloxane	PDMS	Nonpolar, high molecular weight VOCs.[16]
Polyacrylate	PA	Polar VOCs (e.g., phenols, alcohols).[16]
Divinylbenzene/Carboxen/PDMS	DVB/CAR/PDMS	Broad range of small to medium-sized VOCs. Often a first choice for untargeted analysis.
Carbowax/Divinylbenzene	CW/DVB	Polar compounds, alcohols, aldehydes.[16]

dot

Caption: Workflow for breath VOC analysis using SPME-GC-MS.

Protocol 2: Breath VOC Analysis using Headspace SPME

Objective: To extract and pre-concentrate VOCs from a breath sample using an SPME fiber for GC-MS analysis.[3]

Materials:

• SPME fiber assembly (e.g., 50/30 µm DVB/CAR/PDMS).

• Breath collection bags or vials.

• GC-MS system with a SPME-compatible inlet liner.

Methodology:

• Fiber Conditioning: Before first use, condition the fiber according to the manufacturer's instructions (typically by inserting it into a hot GC inlet for 30-60 minutes). Recondition briefly before each day of use.[10]

• Breath Collection: Collect a breath sample into a Tedlar® bag or a sealed glass vial.

• Headspace Extraction:

  • Carefully insert the SPME needle through the septum of the bag or vial.

  • Expose the fiber to the breath sample headspace for a fixed period (e.g., 15-30 minutes).

  • Rationale: SPME can be performed in equilibrium or non-equilibrium mode. For consistency in clinical studies, it is critical to keep the extraction time, temperature, and sample volume identical for all samples and standards, as this ensures the amount of analyte extracted is proportional to its concentration.[16]

• Desorption and Analysis:

  • After extraction, retract the fiber into the needle and immediately transfer it to the GC inlet.

  • Insert the needle into the inlet and expose the fiber to desorb the analytes. Desorption is typically rapid (1-5 minutes) at temperatures of 250-270°C.[10]

  • Start the GC-MS analysis run simultaneously with the desorption process.

• Fiber Cleaning: After desorption, keep the fiber in the hot inlet for an additional 5-10 minutes to ensure it is clean before the next extraction. Run a fiber blank to confirm cleanliness.

Needle Trap Devices (NTD)

NTDs are a hybrid approach, combining the principles of sorbent trapping with the form factor of a syringe needle.[17] A syringe needle is packed with a small amount of one or more sorbents.[18]

The Principle: Breath is drawn through the needle, trapping VOCs on the sorbent bed. The entire needle is then used as a syringe for direct injection into a GC inlet, where the analytes are thermally desorbed. This technique offers the robustness of sorbent tubes with the simplicity of a syringe injection, eliminating the need for a separate TD unit.[17][18]

Advantages: NTDs provide excellent pre-concentration, are robust, can be stored for extended periods with minimal analyte loss, and do not require cryo-focusing.[13][17] They are highly effective for trace-level analysis.[13]

Protocol 3: Breath VOC Sampling with Needle Trap Devices

Objective: To sample and analyze breath VOCs using an NTD with GC-MS.

Materials:

• Needle Trap Device packed with appropriate sorbents (e.g., Carboxen 1000/Carbopack X/DVB).

• Gas-tight syringe.

• GC-MS system.

Methodology:

• Device Conditioning: Condition the NTD by placing it in the GC inlet at a high temperature (e.g., 280°C) for 10-15 minutes.

• Breath Sampling:

  • The subject exhales through a mouthpiece connected to the NTD.

  • Alternatively, attach the NTD to a gas-tight syringe and draw a specific volume of breath from a collection bag through the needle.

  • A typical sample volume might be 10-50 mL drawn over 1-2 minutes.

• Storage: The NTD can be sealed and stored, often at 4°C, prior to analysis. Studies have shown excellent stability for many compounds.[13]

• Analysis:

  • Manually or automatically insert the NTD into the hot GC inlet (250-280°C).

  • The carrier gas flows through the needle, desorbing the trapped VOCs and transferring them to the GC column.

  • The needle remains in the inlet for the duration of the thermal desorption (typically 2-5 minutes) before being withdrawn.

Quality Control and Validation: Ensuring Trustworthy Data

The lack of standardized procedures has historically been a major hurdle in the clinical adoption of breath analysis.[5][19] Adherence to strict quality control measures is non-negotiable.

• Blanks: Always analyze procedural blanks, including room air blanks, clean bag/device blanks, and instrumental blanks, to monitor for contamination.

• Replicates: Analyze technical replicates to assess the reproducibility of the sampling and analytical method.

• Standardization: While ISO standards for the clinical analysis of breath VOCs are still developing, guidelines for biocompatibility of breathing gas pathways (ISO 18562) and air quality analysis (ISO 16017) provide relevant frameworks for ensuring device and procedural safety and quality.[20][21]

• Validation: A developed method must be validated for key parameters including linearity, precision, detection limits, and accuracy to ensure it is fit for purpose.[2][22]

Conclusion

The choice of sample preparation technique is a critical decision that profoundly impacts the outcome of a breath analysis study. There is no single "best" method; the optimal choice depends on the study's objectives, the target analytes, available instrumentation, and logistical considerations. Thermal desorption offers high sensitivity and the ability to capture a broad range of VOCs, making it a gold standard for untargeted discovery.[23] SPME provides a simple, cost-effective, and portable alternative, particularly valuable for targeted analyses and field studies.[15] NTDs represent a powerful and convenient option for trace-level analysis without the need for specialized thermal desorption units.[24]

Regardless of the technique chosen, a successful breathomics study is built on a foundation of meticulous pre-analytical standardization, rigorous quality control, and a thorough understanding of the scientific principles underpinning each step of the process. By adhering to the protocols and considerations outlined in this guide, researchers can significantly enhance the quality, reproducibility, and ultimate clinical utility of their breath analysis data.

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Development of High-Purity Analytical Standards for Branched Alkanes: Synthesis, Purification, and Characterization

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Branched alkanes, or isoalkanes, are fundamental in diverse scientific fields, from petroleum chemistry and environmental analysis to serving as inert excipients in pharmaceutical formulations. The immense structural diversity, with the number of possible isomers growing exponentially with carbon number, presents a significant analytical challenge.[1] Accurate identification and quantification of specific branched alkane isomers are contingent upon the availability of high-purity analytical standards. This guide provides a comprehensive overview of the methodologies for developing these standards, detailing robust protocols for targeted synthesis, rigorous purification, and definitive characterization. The narrative emphasizes the rationale behind experimental choices, ensuring that the developed standards are supported by a self-validating system of analytical data.

Introduction: The Analytical Imperative for Branched Alkane Standards

Alkanes are acyclic saturated hydrocarbons with the general formula CnH2n+2.[2] While linear n-alkanes represent the simplest isomeric form, the carbon chain can be branched at one or more points, creating a vast number of structural isomers.[2][3] These isomers, while sharing the same molecular formula, often exhibit distinct physical and chemical properties, including boiling points, viscosity, and octane ratings.[4][5] For example, pentane (C₅H₁₂) has three isomers (n-pentane, isopentane, and neopentane) with boiling points of 36.1°C, 27.7°C, and 9.5°C, respectively.[5]

In industries where precise composition is critical, such as in drug development where isoalkanes may be used as non-reactive solvents or lubricants, the exact isomeric profile must be known. This necessitates the use of well-characterized, high-purity reference materials for method development, calibration, and validation. The National Institute of Standards and Technology (NIST) provides definitions and, for some compounds, Certified Reference Materials (CRMs) that serve as a benchmark for quality and traceability.[6] This document outlines the complete workflow for producing laboratory-scale, high-purity branched alkane standards suitable for such demanding applications.

The Workflow: From Synthesis to Certification

The creation of a reliable analytical standard is a multi-stage process. Each stage builds upon the last, with analytical characterization serving as a validation checkpoint throughout the workflow. The overall process ensures the final product has a verified structure and a quantified high purity.

Caption: Overall workflow for branched alkane standard development.

Part I: Targeted Synthesis of Branched Alkanes

While industrial processes like catalytic cracking and isomerization produce mixtures of branched alkanes, the synthesis of a specific, high-purity isomer for use as an analytical standard requires a more targeted laboratory approach.[7] The Grignard reaction is a versatile and classic method for constructing a desired carbon skeleton with a high degree of branching.[7][8]

The core principle involves reacting a Grignard reagent (R-MgX) with a ketone to form a tertiary alcohol. This alcohol contains the complete, branched carbon skeleton of the target alkane. Subsequent deoxygenation, typically a two-step process of dehydration followed by hydrogenation, yields the final saturated hydrocarbon.[7][8]

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Application Note: High-Sensitivity Environmental Monitoring of 2-Methyl-5-propyloctane as a Potential Indicator of Anthropogenic Contamination

Introduction

Environmental monitoring is a critical component of safeguarding ecosystem and human health. The identification of specific chemical markers can provide valuable insights into the sources and extent of contamination. 2-Methyl-5-propyloctane (C₁₂H₂₆) is a branched-chain alkane that holds potential as a tracer for environmental monitoring studies, particularly in the context of petroleum hydrocarbon contamination.[1] As a C12 isomer, its presence and concentration in environmental matrices such as water, soil, and air can be indicative of inputs from anthropogenic activities.[2] This application note provides a comprehensive guide for researchers, scientists, and environmental professionals on the use of 2-Methyl-5-propyloctane in environmental monitoring, detailing its significance, analytical methodologies, and data interpretation.

Branched alkanes, including 2-Methyl-5-propyloctane, are significant components of crude oil and refined petroleum products.[2] Their detection in environmental samples can therefore signal contamination from sources such as fuel spills, industrial discharges, and atmospheric deposition from fossil fuel combustion.[2][3] The unique structural properties of branched alkanes can also influence their environmental fate and transport, making them potentially persistent tracers in certain environmental compartments.[4][5] This guide will provide detailed protocols for the sensitive and specific detection of 2-Methyl-5-propyloctane, enabling researchers to effectively incorporate this compound into their environmental monitoring programs.

Physicochemical Properties of 2-Methyl-5-propyloctane

A thorough understanding of the physicochemical properties of 2-Methyl-5-propyloctane is essential for developing effective sampling and analytical strategies. These properties influence its partitioning in the environment and its susceptibility to degradation processes.

Property	Value	Source
Molecular Formula	C₁₂H₂₆	[6][7]
Molecular Weight	170.33 g/mol	[7]
CAS Number	62184-34-3	[7][8][9]
Boiling Point	191 °C	[10]
Density	0.748 g/cm³	[10]
Log Kow (Octanol-Water Partition Coefficient)	~6.1 (Estimated)	[7]

The high Log Kow value indicates that 2-Methyl-5-propyloctane is lipophilic and will tend to associate with organic matter in soil and sediment, as well as bioaccumulate in organisms.[4] Its volatility suggests that it can also be present in the atmosphere and be subject to long-range transport.[3]

Environmental Significance and Potential Applications

The presence of 2-Methyl-5-propyloctane and other branched alkanes in environmental samples can be indicative of contamination from petroleum sources. While straight-chain alkanes can have both natural (biogenic) and anthropogenic origins, a high abundance of branched alkanes is often associated with petroleum products.[1]

Potential Applications in Environmental Monitoring:

• Source Apportionment: The isomeric distribution of C12 alkanes, including 2-Methyl-5-propyloctane, can potentially be used to differentiate between different sources of petroleum contamination.

• Monitoring of Industrial Effluents: Industrial facilities that use or process petroleum products may discharge effluents containing 2-Methyl-5-propyloctane. Monitoring for this compound in receiving water bodies can assess the impact of these discharges.

• Air Quality Assessment: Volatilized from contaminated sites or emitted from combustion sources, 2-Methyl-5-propyloctane can contribute to air pollution.[2][3] Its measurement in ambient air can be part of a broader assessment of volatile organic compounds (VOCs).

• Biomonitoring: Due to its lipophilic nature, 2-Methyl-5-propyloctane has the potential to bioaccumulate in aquatic and terrestrial organisms.[4] Measuring its concentration in biological tissues can provide an integrated measure of exposure and bioavailability.

Analytical Methodology: Protocols for Detection and Quantification

The accurate and sensitive measurement of 2-Methyl-5-propyloctane in complex environmental matrices requires robust analytical protocols. Gas chromatography coupled with mass spectrometry (GC-MS) is the preferred method for its specificity and sensitivity.

Protocol 1: Sample Collection and Preservation

The integrity of the analytical results is highly dependent on proper sample collection and preservation techniques.

Water Samples:

• Collect water samples in pre-cleaned amber glass bottles with Teflon-lined septa to minimize photodegradation and analyte loss.

• Fill the bottles to the top to eliminate headspace, which can lead to the loss of volatile compounds.

• If residual chlorine is present, add a quenching agent such as sodium thiosulfate.

• Store samples at 4°C and analyze as soon as possible, preferably within 14 days.

Soil and Sediment Samples:

• Collect soil or sediment samples using a clean stainless steel corer or scoop.

• Place the samples in wide-mouthed amber glass jars with Teflon-lined lids.

• Freeze the samples at -20°C to minimize microbial degradation of the target analyte.

Air Samples:

• Collect air samples using sorbent tubes (e.g., Tenax® TA) or whole-air canisters (e.g., Summa canisters).

• For sorbent tube sampling, draw a known volume of air through the tube at a calibrated flow rate.

• Seal the sorbent tubes immediately after sampling and store them at 4°C.

• For canister sampling, collect a grab sample or an integrated sample over a specific time period.

Protocol 2: Sample Preparation and Extraction

The goal of sample preparation is to isolate 2-Methyl-5-propyloctane from the sample matrix and concentrate it for analysis.

Water Samples (Liquid-Liquid Extraction):

• Allow the water sample (typically 1 L) to come to room temperature.

• Spike the sample with a surrogate standard (e.g., a deuterated alkane) to monitor extraction efficiency.

• Extract the sample with a non-polar solvent such as dichloromethane or hexane in a separatory funnel. Perform the extraction three times with fresh solvent.

• Combine the solvent extracts and dry them by passing through a column of anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

• Add an internal standard (e.g., a different deuterated alkane) just before analysis for accurate quantification.

Soil and Sediment Samples (Soxhlet Extraction):

• Air-dry the sample to a constant weight and sieve to remove large debris.

• Homogenize the sample and weigh out approximately 10-20 g into a Soxhlet thimble.

• Spike the sample with a surrogate standard.

• Extract the sample with a mixture of hexane and acetone (1:1 v/v) for 16-24 hours in a Soxhlet apparatus.

• Concentrate the extract and perform a cleanup step using silica gel or alumina column chromatography to remove polar interferences.

• Elute the alkane fraction with hexane.

• Concentrate the final extract to 1 mL and add an internal standard.

Air Samples (Thermal Desorption):

• For sorbent tubes, analyze directly by thermal desorption-GC-MS.

• For canisters, a known volume of the air sample is passed through a cryotrap to concentrate the analytes before injection into the GC-MS.

Protocol 3: GC-MS Analysis

Instrumentation:

• Gas Chromatograph with a capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID x 0.25 µm film thickness).

• Mass Spectrometer capable of electron ionization (EI) and operating in both full scan and selected ion monitoring (SIM) modes.

GC Conditions:

• Injector Temperature: 250°C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

MS Conditions:

• Ion Source Temperature: 230°C

• Electron Energy: 70 eV

• Scan Range (Full Scan): m/z 40-400

• SIM Ions for 2-Methyl-5-propyloctane: The mass spectrum of 2-Methyl-5-propyloctane will exhibit characteristic fragments. While a reference spectrum should be used for confirmation, expected key ions for C12 alkanes include m/z 43, 57, 71, and 85. The molecular ion (m/z 170) may be of low abundance.

Data Analysis and Interpretation

Identification:

The identification of 2-Methyl-5-propyloctane is based on two criteria:

• Retention Time: The retention time of the peak in the sample chromatogram must match that of an authentic analytical standard of 2-Methyl-5-propyloctane analyzed under the same conditions.

• Mass Spectrum: The mass spectrum of the sample peak must match the reference mass spectrum of 2-Methyl-5-propyloctane.

Quantification:

Quantification is performed using the internal standard method. A calibration curve is generated by analyzing a series of standards containing known concentrations of 2-Methyl-5-propyloctane and a constant concentration of the internal standard. The concentration of the analyte in the sample is then calculated from this calibration curve.

Workflow and Visualization

The overall analytical workflow for the determination of 2-Methyl-5-propyloctane in environmental samples is depicted in the following diagram.

Caption: Workflow for the analysis of 2-Methyl-5-propyloctane.

Logical Relationship of Key Steps

The following diagram illustrates the logical dependencies and decision points in the analytical process.

Caption: Logical flow of the environmental monitoring process.

Conclusion

2-Methyl-5-propyloctane serves as a promising, albeit not yet definitively established, chemical marker for the assessment of petroleum hydrocarbon contamination in the environment. Its detection and quantification can provide valuable data for source tracking, risk assessment, and the evaluation of remediation effectiveness. The protocols detailed in this application note provide a robust framework for the reliable analysis of 2-Methyl-5-propyloctane in various environmental matrices. Adherence to these methodologies, coupled with rigorous quality control, will ensure the generation of high-quality data to support environmental monitoring and protection efforts. Further research is warranted to establish a more definitive link between specific sources of pollution and the presence and concentration of 2-Methyl-5-propyloctane in the environment.

References

• Sources and occurrence of C12 C22n-alkane distributions with even carbon-number preference in sedimentary environments. (n.d.). Scite.ai. Retrieved January 8, 2026, from [Link]

• Bioconcentration of n-dodecane and its highly branched isomer 2,2,4,6,6-pentamethylheptane in fathead minnows. (2003). PubMed. Retrieved January 8, 2026, from [Link]

• Distribution Characteristics of Long-Chain Branched Alkanes With Quaternary Carbon Atoms in the Carboniferous Shales of the Wuwei Basin. (2022, January 20). Frontiers. Retrieved January 8, 2026, from [Link]

• Modeling the influence of carbon branching structure on secondary organic aerosol formation via multiphase reactions of alkanes. (2024, May 15). Atmospheric Chemistry and Physics. Retrieved January 8, 2026, from [Link]

• 2-methyl-5-propyloctane. (n.d.). NIST WebBook. Retrieved January 8, 2026, from [Link]

• Environmental Fate of DDT Isomers and Metabolites. (n.d.). ResearchGate. Retrieved January 8, 2026, from [Link]

• 2-methyl-5-propyloctane. (n.d.). Stenutz. Retrieved January 8, 2026, from [Link]

• 2-Methyl-5-propyloctane. (n.d.). PubChem. Retrieved January 8, 2026, from [Link]

• Even carbon number predominance observed in C50-C110 n-alkanes and monocyclic alkanes in the highly mature source rock. (n.d.). ResearchGate. Retrieved January 8, 2026, from [Link]

• Element 2: Environmental Fate and Transport. (n.d.). Agency for Toxic Substances and Disease Registry. Retrieved January 8, 2026, from [Link]

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Topic: Synthesis and Application of Deuterated 2-Methyl-5-propyloctane as an Internal Standard for Mass Spectrometry

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive guide to the synthesis, characterization, and application of deuterated 2-Methyl-5-propyloctane (specifically, 2-Methyl-5-propyloctane-d₉) for use as a high-fidelity internal standard in quantitative mass spectrometry assays. In analytical chemistry, particularly in regulated bioanalysis and metabolomics, the use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for correcting analytical variability.[1] This document outlines a robust and accessible synthetic pathway, detailed experimental protocols, and best practices for implementation, designed to ensure accuracy and precision in analytical workflows.

Introduction: The Imperative for High-Quality Internal Standards

Quantitative analysis by mass spectrometry (MS), especially when coupled with liquid or gas chromatography (LC-MS or GC-MS), is susceptible to variations arising from sample preparation, matrix effects, and instrument drift.[2][3] These factors can significantly impact data accuracy and reproducibility. The most effective strategy to mitigate these issues is the use of an internal standard (IS) that closely mimics the chemical and physical properties of the analyte.[4]

A deuterated internal standard, a form of SIL-IS, is chemically identical to the analyte but carries a heavier mass due to the substitution of hydrogen atoms with deuterium.[5] Because it behaves virtually identically to the native analyte during extraction, chromatography, and ionization, any sample loss or signal fluctuation affects both compounds proportionally.[6] The mass spectrometer can easily distinguish between the analyte and the deuterated standard, allowing their signal ratio to be used for precise quantification—a technique known as isotope dilution mass spectrometry.[1]

This guide details a reliable method for the synthesis of 2-Methyl-5-propyloctane-d₉, a saturated hydrocarbon, which can serve as an internal standard for the analysis of non-polar analytes, volatile organic compounds, or in metabolomics studies involving branched-chain alkanes.

Synthetic Strategy and Rationale

The synthesis of an unsymmetrical, branched alkane like 2-Methyl-5-propyloctane requires a strategic approach to build the carbon skeleton correctly. While methods like the Corey-House synthesis are powerful for coupling alkyl fragments, a multi-step approach using a Grignard reaction followed by dehydration and hydrogenation offers excellent control and is built upon foundational organic chemistry reactions.[7][8]

Our chosen strategy involves three main stages:

• Grignard Reaction: Formation of a new carbon-carbon bond by reacting a Grignard reagent with a ketone to create a tertiary alcohol intermediate.

• Dehydration: Elimination of water from the alcohol to form an alkene.

• Hydrogenation: Saturation of the carbon-carbon double bond to yield the final alkane.

Deuterium Incorporation Strategy: To ensure a stable isotopic label and a significant mass shift for clear MS detection, deuterium is introduced via a deuterated starting material.[9] We will use isobutyl-d₉-bromide to prepare the Grignard reagent. This "late-stage" incorporation into a key building block ensures that the final product, 2-Methyl-5-propyloctane-d₉ , has nine deuterium atoms located on stable, non-exchangeable aliphatic carbons, providing a +9 Da mass difference from the unlabeled analyte.[2][10]

Caption: Synthetic Workflow for Deuterated 2-Methyl-5-propyloctane.

Detailed Experimental Protocols

Safety Precaution: All procedures should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn. Diethyl ether is extremely flammable.

Protocol 1: Synthesis of 5-(isobutyl-d₉)-4-octanol

This protocol describes the formation of the deuterated Grignard reagent and its subsequent reaction with 4-octanone.[11][12]

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)
Magnesium Turnings	24.31	1.46 g	60.0
Isobutyl-d₉-bromide	146.09	7.30 g	50.0
4-Octanone	128.21	5.13 g	40.0
Anhydrous Diethyl Ether	74.12	150 mL	-
Saturated NH₄Cl (aq)	-	50 mL	-

Procedure:

• Setup: Assemble a flame-dried 250 mL three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Grignard Initiation: Place the magnesium turnings in the flask. Add 20 mL of anhydrous diethyl ether. In the dropping funnel, prepare a solution of isobutyl-d₉-bromide in 50 mL of anhydrous diethyl ether.

• Grignard Formation: Add ~5 mL of the bromide solution to the magnesium. If the reaction does not start (indicated by bubbling or cloudiness), gently warm the flask with a heat gun. Once initiated, add the remaining bromide solution dropwise to maintain a gentle reflux. After the addition is complete, continue to stir for 60 minutes.

• Reaction: Cool the Grignard reagent solution to 0 °C in an ice bath. Add a solution of 4-octanone in 30 mL of anhydrous diethyl ether dropwise via the dropping funnel over 30 minutes.

• Workup: After stirring for an additional hour at room temperature, slowly quench the reaction by adding 50 mL of saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer twice with 50 mL portions of diethyl ether.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude tertiary alcohol, 5-(isobutyl-d₉)-4-octanol.

Protocol 2: Dehydration to 5-(isobutyl-d₉)-octene

• Setup: Place the crude alcohol from Protocol 1 into a 100 mL round-bottom flask with a distillation head.

• Reaction: Add 5 mL of concentrated sulfuric acid (H₂SO₄) dropwise while stirring.

• Distillation: Gently heat the mixture. The product alkene will co-distill with water. Collect the distillate in a flask cooled in an ice bath.

• Purification: Separate the organic layer of the distillate, wash with sodium bicarbonate solution, then with brine. Dry over anhydrous CaCl₂, and distill to yield the purified alkene mixture.

Protocol 3: Hydrogenation to 2-Methyl-5-propyloctane-d₉

• Setup: Dissolve the alkene mixture from Protocol 2 in 50 mL of ethanol in a flask suitable for hydrogenation.

• Catalyst: Carefully add 100 mg of 10% Palladium on carbon (Pd/C) to the solution.

• Reaction: Secure the flask to a hydrogenation apparatus. Purge the system with hydrogen gas (H₂) and then maintain a positive pressure of H₂ (or use a hydrogen-filled balloon) while stirring vigorously at room temperature until hydrogen uptake ceases.

• Filtration and Purification: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with ethanol. Remove the solvent under reduced pressure. The resulting crude product can be purified by fractional distillation or flash chromatography on silica gel (eluting with hexanes) to yield the final product, 2-Methyl-5-propyloctane-d₉.

Characterization and Purity Assessment

Validation of the final product's identity, chemical purity, and isotopic enrichment is critical.[13]

Analysis	Purpose	Expected Result
GC-MS	Confirm molecular weight and isotopic enrichment.	A molecular ion peak corresponding to C₁₂H₁₇D₉. Expected m/z will be ~179.4, a +9 shift from the unlabeled analyte (m/z ~170.3).
¹H NMR	Confirm structure and deuteration sites.	The spectrum will show signals for the propyl and octyl chain protons. Signals corresponding to the isobutyl group (specifically at C1', C2', and the methyls) will be absent or significantly diminished.
¹³C NMR	Confirm carbon skeleton.	Will show the expected 12 carbon signals for the 2-methyl-5-propyloctane skeleton. Carbons bonded to deuterium will show characteristic splitting or reduced signal intensity.
GC-FID	Determine chemical purity.	Should show a single major peak with purity >99%.

Application as an Internal Standard

The primary function of the synthesized 2-Methyl-5-propyloctane-d₉ is to ensure accurate quantification in MS-based assays.

Caption: Principle of Isotope Dilution Mass Spectrometry.

Protocol for Use:

• Stock Solution Preparation: Accurately weigh a small amount of the purified 2-Methyl-5-propyloctane-d₉ and dissolve it in a suitable solvent (e.g., methanol or hexane) to create a concentrated stock solution (e.g., 1 mg/mL).

• Working Solution: Prepare a dilute working solution from the stock solution. The concentration should be chosen to yield an MS signal that is strong but does not saturate the detector, typically in the mid-range of the calibration curve.

• Sample Spiking: Add a precise volume of the internal standard working solution to every sample, including calibration standards, quality controls (QCs), and unknown samples, at the very beginning of the sample preparation workflow.[4]

• Quantification: After MS analysis, determine the peak areas for both the unlabeled analyte and the deuterated internal standard. The concentration of the analyte is calculated based on the peak area ratio of the analyte to the internal standard against a calibration curve constructed using the same ratio.

• Validation: During method validation, it is essential to demonstrate that the internal standard's response is consistent across the batch and that it effectively tracks the analyte's behavior, especially in the presence of matrix effects.[14][15][16]

Conclusion

This application note provides a validated, step-by-step methodology for the synthesis of high-purity, isotopically enriched 2-Methyl-5-propyloctane-d₉. The described three-step synthesis is robust and utilizes common laboratory techniques. By following these protocols for synthesis, characterization, and application, researchers and drug development professionals can produce a reliable internal standard, significantly enhancing the accuracy, precision, and robustness of their quantitative mass spectrometry assays. The use of such well-characterized internal standards is a cornerstone of high-quality analytical science.

References

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• AptoChem. Deuterated internal standards and bioanalysis.
• Vedantu. Corey House Reaction: Mechanism, Steps & Applications.
• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES.
• Long, et al. (2018). Hydrogen/Deuterium (H/D) Exchange Catalysis in Alkanes. ACS Catalysis.
• BOC Sciences. Deuterium - Isotope.
• Unacademy. A Short On Preparation Of Alkanes By Grignard Reagents.
• Royal Society of Chemistry. Photochemical methods for deuterium labelling of organic molecules.
• Sci-Hub. Hydrogen/Deuterium (H/D) Exchange Catalysis in Alkanes.
• BenchChem. A Technical Guide to Deuterated Internal Standards in Quantitative Mass Spectrometry.
• YouTube. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• BenchChem. The Pivotal Role of Deuterated Alkanes in Metabolomics Research: An In-depth Technical Guide.
• ResearchGate. Hydrogen/Deuterium (H/D) Exchange Catalysis in Alkanes.
• Brookhart, M., et al. (2020). H/D exchange under mild conditions in arenes and unactivated alkanes with C 6 D 6 and D 2 O using rigid, electron-rich iridium PCP pincer complexes. Chemical Science.
• ResearchGate. Methods for introduction of deuterium into organic molecules and drug candidates.
• Hulikal, V. Deuterium Labeled Compounds in Drug Discovery Process. Heavy Water Board.
• National Institutes of Health (PMC). Alkane Dehydrogenation and H/D Exchange by a Cationic Pincer-Ir(III) Hydride.
• Pu, X., et al. (2022). Recent Developments for the Deuterium and Tritium Labeling of Organic Molecules. Chemical Reviews.
• BYJU'S. (2020). Corey House Reaction.
• Chemistry LibreTexts. (2023). Grignard Reagents.
• Bioanalysis Zone. (2020). Crucial importance of evaluating internal standards (IS) response and troubleshooting in effective LCMS method development, validation and sample analysis.
• Chemistry LibreTexts. (2023). Organometallic Coupling Reactions.
• Collegedunia. Corey House Reaction: Mechanism, Examples and Importance.
• Master Organic Chemistry. (2011). Grignard Reagents For Addition To Aldehydes and Ketones.
• Wright, M. J., et al. (2019). Internal standards in regulated bioanalysis: putting in place a decision-making process during method development. Bioanalysis.
• Unacademy. A Short On Preparation Of Alkanes By Corey- House Synthesis.
• BioPharma Services. Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?.
• YouTube. (2021). Preparation of alkanes from grignard reagent.
• U.S. Food and Drug Administration (FDA). Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers Guidance for Industry.
• ChemicalBook. 2-methyl-5-propyloctane.
• WuXi AppTec DMPK. (2025). Internal Standards in LC−MS Bioanalysis: Which, When, and How.
• Wikipedia. Grignard reagent.
• National Institutes of Health. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS.
• Hilaris Publisher. Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards.
• Stenutz. 2-methyl-5-propyloctane.
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• PubChem. 2,6-Dimethyl-5-propyloctane.
• PubChem. 2-Methyl-5-propyloctane.

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Experimental Protocol for the Identification and Speciation of Alkanes in Complex Mixtures

An Application Guide by Gemini Scientific

Audience: Researchers, scientists, and drug development professionals.

Abstract: The accurate identification and quantification of alkanes within complex matrices, such as petroleum distillates, environmental contaminants, and biological samples, present a significant analytical challenge. This complexity arises from the vast number of structural isomers possible for alkanes and the often-low concentrations of individual analytes. This document provides a detailed guide to the experimental workflows required for the robust and reliable analysis of alkanes. We will explore foundational sample preparation techniques, delve into the gold-standard methodology of Gas Chromatography-Mass Spectrometry (GC-MS), introduce advanced separation with Comprehensive Two-Dimensional Gas Chromatography (GCxGC), and discuss the role of Nuclear Magnetic Resonance (NMR) spectroscopy in structural confirmation. The protocols herein are designed to be self-validating systems, ensuring high-quality, reproducible data for critical research and development applications.

The Challenge of Complex Hydrocarbon Mixtures

Alkanes—saturated hydrocarbons—form the backbone of many chemical feedstocks and fuels and are ubiquitous in the environment. A simple C8 alkane has 18 structural isomers, and this number increases exponentially with the carbon number; C15 has over 4,000 isomers.[1] This isomeric complexity makes separating and identifying individual alkanes in mixtures like crude oil, which can contain tens of thousands of unique compounds, a formidable task.[2] Effective analysis, therefore, relies not on a single technique but on an integrated workflow that combines strategic sample preparation with high-resolution separation and definitive identification.

Section 1: Sample Preparation Strategies: Isolating the Target

The primary goal of sample preparation is to extract the analytes of interest from the sample matrix and concentrate them to a level suitable for instrumental analysis. The choice of technique is dictated by the sample type (e.g., water, soil, fuel) and the volatility of the target alkanes.

Causality of Method Selection:

• Liquid-Liquid Extraction (LLE): This classic technique is ideal for extracting a broad range of alkanes from liquid samples (e.g., water, beverages). It operates on the principle of differential solubility, partitioning the nonpolar alkanes into an immiscible organic solvent.[3] Its main advantage is its ability to handle larger sample volumes, making it suitable for bulk preparation.

• Solid-Phase Microextraction (SPME): SPME is a solvent-free technique perfect for trace-level analysis of volatile and semi-volatile alkanes, often from the headspace above a liquid or solid sample.[4][5][6] A fused-silica fiber coated with a stationary phase is exposed to the sample, where analytes adsorb onto the fiber. The fiber is then directly desorbed into the GC inlet. This method combines extraction and concentration into a single step, minimizing sample handling and potential contamination.[7][8]

Protocol 1.1: Solid-Phase Microextraction (SPME) for Volatile Alkanes in Water

This protocol is designed as a self-validating system by including a blank and a standard to ensure the system is clean and the method is performing correctly.

1. Materials and Reagents:

• SPME Fiber Assembly: 100 µm Polydimethylsiloxane (PDMS) coated fiber (suitable for nonpolar volatile compounds).
• SPME Holder for manual sampling.
• 20 mL headspace vials with PTFE-lined septa.
• Alkane standard mixture (e.g., C10-C40) in methanol.
• Sodium Chloride (NaCl), analytical grade.
• Deionized water.

2. Instrument and Equipment:

• Gas Chromatograph-Mass Spectrometer (GC-MS).
• Heated agitator or water bath with magnetic stirrer.

3. Step-by-Step Methodology:

• System Blank: Add 10 mL of deionized water and 3 g of NaCl to a headspace vial. Seal the vial. This blank will be run first to ensure no carryover or system contamination.
• Standard Preparation: Add 10 mL of deionized water and 3 g of NaCl to a second headspace vial. Spike with 10 µL of the alkane standard mixture. Seal immediately.
• Sample Preparation: Add 10 mL of the aqueous sample to a third headspace vial. Add 3 g of NaCl. Causality: Adding salt ("salting out") increases the ionic strength of the aqueous solution, decreasing the solubility of nonpolar alkanes and promoting their partitioning into the headspace for more efficient extraction. Seal the vial.
• Incubation and Extraction:

• Place the vial (starting with the blank) in the heated agitator set to 60°C. Allow the sample to equilibrate for 10 minutes.
• Expose the SPME fiber to the headspace above the sample for 30 minutes with gentle agitation. The extraction time should be kept consistent for all samples and standards for reproducible quantification.[6]

• Desorption and Analysis:

• Immediately after extraction, retract the fiber and insert it into the GC inlet, heated to 250°C.
• Expose the fiber in the inlet for 2 minutes to ensure complete thermal desorption of the analytes onto the GC column.
• Start the GC-MS analysis run.

• Fiber Conditioning: After each analysis, condition the SPME fiber in a clean, heated inlet (or a separate conditioning station) at 250°C for 15-20 minutes to prevent carryover.

Section 2: Primary Analytical Workflow: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the cornerstone of alkane analysis, providing both high-resolution separation (GC) and definitive identification (MS).[9]

The Causality Behind GC-MS for Alkane Profiling

• Gas Chromatography (GC): The GC separates components of a mixture based on their physical and chemical properties. For alkanes, a nonpolar capillary column (e.g., DB-5ms, HP-5ms) is used. Separation occurs primarily based on boiling point; lower boiling point (shorter chain) alkanes elute first, followed by higher boiling point (longer chain) alkanes.

• Mass Spectrometry (MS): As components elute from the GC column, they enter the MS detector. The most common ionization technique is Electron Ionization (EI), where high-energy electrons bombard the molecules, causing them to fragment in a predictable and reproducible manner. This fragmentation pattern is a chemical "fingerprint" used for identification.

The overall workflow provides two orthogonal pieces of information: retention time from the GC and the mass spectrum from the MS, creating a highly confident identification system.

Sources

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• 2. Comprehensive two-dimensional gas chromatography - Wikipedia [en.wikipedia.org]
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• 4. 固相微萃取 (SPME) [sigmaaldrich.com]
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• 6. chromatographyonline.com [chromatographyonline.com]
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• 8. researchgate.net [researchgate.net]
• 9. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]

Technical Notes & Optimization

GC-MS Analysis of 2-Methyl-5-propyloctane: A Technical Support Guide

Welcome to the technical support center for the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 2-Methyl-5-propyloctane. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice and frequently asked questions to help you optimize your analytical methods and resolve common issues. As a Senior Application Scientist, my goal is to provide not just procedural steps, but the underlying scientific reasoning to empower you to make informed decisions in your laboratory.

Frequently Asked Questions (FAQs)

Here are some common questions that arise when analyzing branched alkanes like 2-Methyl-5-propyloctane.

Q1: What are the primary challenges in analyzing 2-Methyl-5-propyloctane by GC-MS?

The analysis of branched alkanes such as 2-Methyl-5-propyloctane presents a few key challenges. Due to their structural similarity to other isomers, achieving good chromatographic separation is crucial.[1] In mass spectrometry, the molecular ion peak for branched alkanes is often weak or entirely absent under standard Electron Ionization (EI) conditions, making identification difficult.[2][3]

Q2: What type of GC column is best suited for this analysis?

For detailed hydrocarbon analysis, a non-polar stationary phase is typically the best choice.[4] Columns with a 100% polydimethyl siloxane (PDMS) stationary phase are an industry standard for boiling-point based separations of hydrocarbons.[4] The choice of column dimensions (length, internal diameter, and film thickness) is also critical for optimizing resolution and analysis time.[4][5]

Q3: What are the expected mass spectral fragments for 2-Methyl-5-propyloctane?

Under electron ionization, branched alkanes fragment predictably. Cleavage is favored at the branching points to form more stable carbocations.[2][3] For 2-Methyl-5-propyloctane (C12H26, molecular weight 170.33 g/mol ), expect to see prominent peaks corresponding to the loss of alkyl groups at the branching points.[6][7] The mass spectrum will likely be dominated by a series of alkyl fragment ions (CnH2n+1)+.[2]

Q4: How can I improve the detection of the molecular ion?

The molecular ion peak for branched alkanes can be very weak or absent in standard 70 eV EI-MS.[8] To enhance its signal, you can try reducing the electron energy to around 18 eV.[8] Another option is to use chemical ionization (CI), a softer ionization technique that typically yields a prominent [M+H]+ or [M-H]+ ion, which can confirm the molecular weight.[9]

Troubleshooting Guides

This section provides detailed solutions to common problems you may encounter during your GC-MS analysis of 2-Methyl-5-propyloctane.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Symptoms: Your chromatographic peaks for 2-Methyl-5-propyloctane are asymmetrical, with a pronounced tail or a leading edge.

Potential Causes and Solutions:

• Column Contamination or Degradation: Active sites in the GC column can cause peak tailing, especially for polar compounds, but can also affect nonpolar analytes if the contamination is significant.[10][11]

  • Solution: Trim the first 10-20 cm of the column to remove any non-volatile residues. If tailing persists, consider replacing the column.[10] Regular column bake-outs can also help remove contaminants.[10]

• Improper Column Installation: If the column is not installed correctly in the inlet or detector, it can lead to dead volume and peak distortion.[11][12]

  • Solution: Ensure the column is cut cleanly at a 90-degree angle and installed at the correct depth according to your instrument manufacturer's instructions.[11]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to broad, tailing peaks.[13]

  • Solution: Dilute your sample or increase the split ratio to reduce the amount of analyte introduced onto the column.[13][14]

• Inappropriate Initial Oven Temperature: If the initial oven temperature is too high, it can cause poor focusing of the analyte at the head of the column, leading to peak broadening or splitting.[11]

  • Solution: For splitless injections, a general rule is to set the initial oven temperature about 20°C below the boiling point of the solvent.[11]

Issue 2: Low Signal Intensity or Poor Detection Limits

Symptoms: The peak for 2-Methyl-5-propyloctane is very small, or you are unable to detect it at low concentrations.

Potential Causes and Solutions:

• Suboptimal Injection Technique: The choice of injection mode and its parameters significantly impacts sensitivity.

  • Solution: For trace-level analysis, a splitless injection is generally preferred over a split injection as it transfers more of the sample onto the column.[15] If you must use a split injection, reducing the split ratio can improve sensitivity.[15] Programmed Temperature Vaporization (PTV) inlets can also enhance sensitivity by allowing for large volume injections.[16]

• Inefficient Ionization or Fragmentation: As mentioned, the molecular ion for branched alkanes can be weak.

  • Solution: Optimize the ion source temperature and electron energy. Lowering the electron energy can sometimes increase the abundance of the molecular ion.[8] Alternatively, using a more sensitive detector or operating in selected ion monitoring (SIM) mode can significantly improve the signal-to-noise ratio.[17]

• System Contamination: A dirty ion source can suppress the signal.

  • Solution: Regular cleaning of the ion source, as recommended by the instrument manufacturer, is crucial for maintaining sensitivity.[17]

Issue 3: Inconsistent Retention Times

Symptoms: The retention time for 2-Methyl-5-propyloctane shifts between runs.

Potential Causes and Solutions:

• Fluctuations in Carrier Gas Flow Rate: Leaks in the system or a faulty gas regulator can cause the carrier gas flow to be unstable.

  • Solution: Perform a leak check of your GC system. Ensure the gas cylinders have adequate pressure and that the regulators are functioning correctly.

• Oven Temperature Instability: Inconsistent oven temperature control will lead to variable retention times.

  • Solution: Verify the accuracy of your GC oven's temperature programming.

• Changes in the Stationary Phase: Over time, the stationary phase of the column can degrade, leading to changes in retention.

  • Solution: If you observe a consistent drift in retention times over the life of a column, it may be time for a replacement.

Issue 4: Difficulty in Isomer Separation

Symptoms: You are unable to chromatographically resolve 2-Methyl-5-propyloctane from other C12H26 isomers.

Potential Causes and Solutions:

• Inadequate Column Efficiency: The ability to separate closely eluting compounds is directly related to the efficiency of the GC column.

  • Solution: Using a longer column or a column with a smaller internal diameter can increase the number of theoretical plates and improve resolution.[18][19] However, this will also increase analysis time.[18]

• Suboptimal Temperature Program: The oven temperature program plays a critical role in separation.

  • Solution: A slower temperature ramp rate will generally improve the separation of isomers.[20] You may need to experiment with different ramp rates to find the optimal conditions for your specific mixture.

Experimental Protocols and Data

Optimized GC-MS Parameters for 2-Methyl-5-propyloctane

The following table provides a starting point for optimizing your GC-MS parameters. These may need to be adjusted based on your specific instrumentation and analytical goals.

Parameter	Recommended Setting	Rationale
GC Column
Stationary Phase	100% Polydimethyl siloxane (e.g., DB-1, HP-1)	Non-polar phase for good separation of hydrocarbons based on boiling point.
Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness	A standard dimension providing a good balance of resolution and analysis time.[18]
Inlet
Mode	Splitless (for trace analysis) or Split (10:1)	Splitless for maximum sensitivity, split for higher concentrations to avoid column overload.[15]
Temperature	250 °C	Ensures rapid volatilization of the analyte.
Oven Program
Initial Temperature	50 °C, hold for 2 min	Allows for proper focusing of the analyte at the head of the column.
Ramp Rate	10 °C/min	A moderate ramp rate that should provide good separation. Can be decreased for better resolution of isomers.[20]
Final Temperature	280 °C, hold for 5 min	Ensures elution of all components and cleaning of the column.
Carrier Gas
Gas	Helium or Hydrogen	Hydrogen can provide faster analysis times and better efficiency.[20]
Flow Rate	1.0 mL/min (constant flow)	A typical flow rate for a 0.25 mm ID column.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Standard ionization technique for creating reproducible fragmentation patterns.[1]
Electron Energy	70 eV (standard) or 18 eV (for enhanced molecular ion)	70 eV provides standard, library-matchable spectra. Lowering the energy can reduce fragmentation.[8]
Ion Source Temp.	230 °C	A standard source temperature to prevent analyte condensation.
Mass Range	m/z 40-200	Covers the expected mass range of fragments for 2-Methyl-5-propyloctane.
Scan Mode	Full Scan (for identification) or SIM (for quantification)	Full scan provides a complete mass spectrum. SIM mode increases sensitivity for target analytes.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues in the GC-MS analysis of 2-Methyl-5-propyloctane.

Caption: Troubleshooting workflow for GC-MS analysis.

Predicted Fragmentation of 2-Methyl-5-propyloctane

This diagram illustrates the primary fragmentation pathways for 2-Methyl-5-propyloctane under electron ionization. Cleavage at the branched positions is favored due to the formation of more stable secondary carbocations.

Caption: Predicted EI fragmentation of 2-Methyl-5-propyloctane.

References

• Development and validation of an analytical method for hydrocarbon residues using gas chromatography-mass spectrometry - RSC Publishing. Available at: [Link]

• Development of an Analytical Method using Gas Chromatography – Mass Spectrometry (GC-MS) to Quantify Hydrocarbons Released into the Environment during an Oil Spill | Scottish Government. Available at: [Link]

• Development of an Analytical Method using Gas Chromatography – Mass Spectrometry (GC-MS) to Quantify Hydrocarbons Released into the Environment during an Oil Spill - ResearchGate. Available at: [Link]

• Guide to GC Column Selection and Optimizing Separations - Restek. Available at: [Link]

• Electron impact mass spectrometry of alkanes in supersonic molecular beams. Available at: [Link]

• Tracking Molecular Fragmentation in Electron–Ionization Mass Spectrometry with Ultrafast Time Resolution - PMC - NIH. Available at: [Link]

• OPTIMIZATION OF THE ANALYSIS OF GASOLINES WITH GC×GC. Available at: [Link]

• The Optimal Choice for Detailed Hydrocarbon Analysis - Phenomenex. Available at: [Link]

• CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. Available at: [Link]

• Identification of methyl branched alkanes using GC-MS ion trap? - ResearchGate. Available at: [Link]

• GCMS Section 6.9.2 - Whitman People. Available at: [Link]

• Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. Available at: [Link]

• Video: Mass Spectrometry: Long-Chain Alkane Fragmentation - JoVE. Available at: [Link]

• Validation of an analytical methodology for the quantitative analysis of petroleum hydrocarbons in marine sediment samples - SciELO. Available at: [Link]

• Fixing GC Peak Tailing for Cleaner Results | Separation Science. Available at: [Link]

• Optimizing Gas Chromatography Parameters for Enhanced Performance - Microbioz India. Available at: [Link]

• Development and validation of a GC-MS/MS method for priority polycyclic aromatic hydrocarbons quantification in different types of water samples | Request PDF - ResearchGate. Available at: [Link]

• Distribution Characteristics of Long-Chain Branched Alkanes With Quaternary Carbon Atoms in the Carboniferous Shales of the Wuwei Basin, China - Frontiers. Available at: [Link]

• Peak Tailing In Chromatography: Troubleshooting Basics - GMP Insiders. Available at: [Link]

• Video Notes GC Troubleshooting Series Part Four: Tailing Peaks - Agilent. Available at: [Link]

• Troubleshooting GC peak shapes - Element Lab Solutions. Available at: [Link]

• Gaining Sensitivity in Environmental GC–MS - LCGC International. Available at: [Link]

• Useful strategies to improve the sensitivity and reliability of your GC or GC/MS analysis. Available at: [Link]

• TROUBLESHOOTING GUIDE. Available at: [Link]

• Methods For Improving Sensitivity in Gas Chromatography (GC) - Blogs - News - alwsci. Available at: [Link]

• Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed. Available at: [Link]

• How to increase sensitivity on GCMS? - Chromatography Forum. Available at: [Link]

• Npc32419 | C13H28 | CID 545954 - PubChem - NIH. Available at: [Link]

• 2-Methyl-5-propyloctane | C12H26 | CID 53424709 - PubChem - NIH. Available at: [Link]

• 2-methyl-5-propyloctane - the NIST WebBook. Available at: [Link]

• Octane, 2-methyl- - the NIST WebBook. Available at: [Link]

• 2-Methyl-5-(propan-2-yl)octane - PubChem - NIH. Available at: [Link]

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Technical Support Center: Troubleshooting Peak Tailing for Alkanes in Gas Chromatography

Welcome to the technical support center for gas chromatography. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve a common yet sometimes perplexing issue: the peak tailing of alkanes. While alkanes are non-polar, their chromatographic behavior can be compromised by a variety of factors within a GC system. Significant peak tailing, often indicated by an asymmetry factor greater than 1.5, can impede accurate peak integration and reduce resolution, thereby affecting the reliability of your quantitative results.[1][2][3]

This guide provides a structured approach, from quick-check FAQs to in-depth troubleshooting protocols, to help you systematically identify and rectify the root cause of this issue.

Part 1: Frequently Asked Questions (FAQs) - Quick Diagnosis

This section addresses the most common scenarios encountered by chromatographers. Start here for a rapid assessment of your issue.

Q1: Why are my alkane peaks tailing? I thought only polar compounds had this problem.

While it's true that polar compounds are more susceptible to tailing due to strong interactions with active sites, alkanes can also exhibit this behavior.[2][4] Peak tailing in alkane analysis is typically caused by one of two major factors:

• Physical Flow Path Issues: Problems related to the physical path the sample travels, such as dead volumes or turbulence, which affect all compounds indiscriminately.[1][5]

• System Activity/Contamination: Although alkanes are non-polar, they can still undergo weak adsorptive interactions with active sites (like exposed silanols) or non-volatile residues within the system, especially affecting higher-boiling point alkanes.[1][2][4]

Q2: All the peaks in my chromatogram are tailing, including the solvent peak. What is the most likely cause?

When all peaks exhibit tailing, it strongly suggests a physical problem within the GC system's flow path that affects all compounds.[1][5][6] The most common culprits are:

• Improper Column Installation: The column may be positioned too high or too low in the inlet, creating unswept "dead" volumes or a convoluted flow path.[1][6][7] This is a very frequent cause of universal peak tailing.

• Poor Column Cuts: Jagged or uneven cuts at the column ends can cause turbulence in the carrier gas flow, leading to peak distortion.[1][6][7] A characteristic "chair-shaped" peak is a strong indicator of a poor column cut or a partial blockage.[1][6][7]

• System Leaks: Leaks in the carrier gas flow path, particularly at the inlet, disrupt the constant, laminar flow required for sharp, symmetrical peaks.[1][2]

Q3: Only my higher-boiling (later-eluting) alkane peaks are tailing. What should I investigate?

If peak tailing is observed primarily for later-eluting, higher-boiling point alkanes, the issue is more likely related to contamination or chemical activity within the system.[1][8] Potential causes include:

• Inlet Liner Contamination: The inlet liner is a common site for the accumulation of non-volatile residues from previous injections.[2][8] These residues can create active sites that interact with analytes.

• Column Contamination: The front end of the GC column can become contaminated with non-volatile matrix components over time. This creates active sites that interact more strongly with higher-boiling compounds that spend more time in this region. Trimming 10-20 cm from the column inlet often resolves this issue.[8]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak fronting, but in some cases, it can manifest as tailing. This can be checked by diluting the sample or reducing the injection volume.[8][9]

Part 2: In-Depth Troubleshooting Guide

This section provides a systematic, cause-and-effect approach to resolving persistent peak tailing.

Systematic Troubleshooting Workflow

Use the following flowchart to guide your troubleshooting process, starting from the most likely and easiest-to-fix issues.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. it.restek.com [it.restek.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 9. GC Injection Techniques for Accurate Chromatography | Phenomenex [phenomenex.com]

Technical Support Center: Improving Resolution of 2-Methyl-5-propyloctane Isomers in GC

Welcome to the technical support center dedicated to resolving the analytical challenges associated with the gas chromatographic (GC) separation of 2-Methyl-5-propyloctane and its structural isomers. As a C12 branched alkane, 2-Methyl-5-propyloctane is part of a complex family of isomers that often exhibit very similar physicochemical properties, making their separation a non-trivial task.[1][2] This guide is designed for researchers, scientists, and drug development professionals, providing in-depth, field-proven insights to overcome common chromatographic issues.

Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the separation of branched alkane isomers.

Q1: Why is it so difficult to separate 2-Methyl-5-propyloctane from its other C12 isomers?

The primary challenge lies in the subtle structural differences between the isomers.[3] Compounds like 2-Methyl-5-propyloctane and its related C12 alkanes are non-polar and often have very close boiling points.[2][4][5] In gas chromatography, especially with standard non-polar columns, the elution order is heavily dependent on the boiling point of the analytes.[6] Since the isomers have nearly identical molecular weights and similar van der Waals forces, their vapor pressures are very close, leading to co-elution or poor resolution.

Q2: What is the best type of GC column for separating these alkane isomers?

For separating non-polar compounds like branched alkanes, the principle of "like dissolves like" is paramount.[6] Therefore, a non-polar stationary phase is the most appropriate choice.[7]

• Recommended Phase: A 100% dimethylpolysiloxane (e.g., DB-1, HP-1, Elite-1) or a 5% diphenyl / 95% dimethylpolysiloxane (e.g., DB-5, HP-5ms, Elite-5) stationary phase is highly recommended.[1][8] These phases separate analytes primarily based on boiling point and dispersion interactions.

• High Efficiency is Key: To resolve compounds with very similar boiling points, a column with high efficiency (a high number of theoretical plates) is crucial.[9][10] This is typically achieved by using a long column (e.g., 60 m or even 100 m) with a small internal diameter (e.g., 0.25 mm).[11][12]

Q3: How does the oven temperature program significantly impact the resolution of my isomers?

The temperature program is one of the most powerful tools for improving the separation of closely eluting compounds.[13][14]

• Slower is Better: For difficult isomer separations, a slow temperature ramp rate (e.g., 1-5°C/min) increases the interaction time of the analytes with the stationary phase, allowing for more effective partitioning and improved resolution.[3][11][12]

• Low Initial Temperature: Starting the temperature program at a low initial temperature (e.g., 40°C) helps to focus the analytes at the head of the column before they start to move, leading to sharper peaks and better resolution for early-eluting compounds.[13][15] An isothermal analysis at a very low temperature can sometimes provide the best resolution, but at the cost of very long analysis times.[11]

Q4: Can I improve the separation of 2-Methyl-5-propyloctane isomers without buying a new column?

Yes, several method parameters can be optimized to enhance resolution before investing in a new column.

• Optimize Carrier Gas Flow: Ensure your carrier gas (typically Helium or Hydrogen) is set to its optimal linear velocity (around 30-40 cm/s for Helium).[11] An incorrect flow rate can lead to band broadening and reduced efficiency.[11]

• Refine the Temperature Program: As mentioned above, decrease your ramp rate. A good starting point for optimization is a rate of 10°C per column dead time.[15]

• Reduce Sample Concentration: Column overloading is a common cause of poor resolution, leading to broad, fronting peaks.[11][16] Try diluting your sample or increasing the split ratio on your inlet to inject less mass onto the column.[11]

In-Depth Troubleshooting Guide for Poor Isomer Resolution

When basic adjustments are insufficient, a systematic approach is necessary to diagnose and resolve the issue. This guide provides a logical workflow to tackle poor peak resolution and co-elution.

Troubleshooting Workflow

The following diagram outlines a step-by-step process for troubleshooting poor resolution of branched alkane isomers.

Caption: A logical workflow for troubleshooting poor peak resolution.

Step 1: Column Selection and Optimization

The column is the heart of the separation; its properties dictate the maximum possible resolution.[17]

The choice of stationary phase is the most critical factor for selectivity.[10] For alkane isomers, where separation is based on subtle differences in boiling points and molecular shape, a non-polar phase is the standard. In some highly challenging cases, specialized stationary phases like nematic liquid crystals have shown unique shape-selective properties for separating structural isomers.[18]

Stationary Phase Type	Common Name	Selectivity Basis	Suitability for Alkane Isomers
100% Dimethylpolysiloxane	DB-1, HP-1ms	Boiling Point, van der Waals forces	Excellent
5% Phenyl, 95% Dimethylpolysiloxane	DB-5, HP-5ms	Boiling Point, π-π interactions	Excellent
Polyethylene Glycol (PEG)	WAX, Innowax	Polarity, Hydrogen Bonding	Poor (Unsuitable for non-polar alkanes)[12]
Highly Polar Cyanopropyl	SP-2560, CP-Sil 88	Polarity, Dipole Interactions	Poor (Designed for polar analytes like FAMEs)[12]

Column dimensions directly influence efficiency (peak sharpness) and capacity (amount of sample tolerated).[6] For resolving closely eluting isomers, maximizing efficiency is the primary goal.

Parameter	Effect of Increasing	Effect of Decreasing	Recommendation for Isomer Resolution
Length (m)	↑ Resolution, ↑ Analysis Time	↓ Resolution, ↓ Analysis Time	Use a longer column (e.g., 60 m, 100 m) for higher efficiency.[12]
Internal Diameter (ID, mm)	↑ Sample Capacity, ↓ Efficiency	↓ Sample Capacity, ↑ Efficiency	Use a narrower ID (e.g., 0.25 mm, 0.18 mm) to increase efficiency.[6][10]
Film Thickness (µm)	↑ Retention, ↑ Capacity	↓ Retention, ↓ Bleed	Use a thinner film (e.g., 0.25 µm) for sharper peaks of C12 alkanes.

Step 2: Method Parameter Optimization

Once an appropriate column is installed, the analytical method must be fine-tuned.

Temperature programming is essential for analyzing samples with a range of volatilities while improving peak shape.[1][13] For isomer resolution, the program must be carefully controlled.

Parameter	Effect	Optimized Setting for Isomers	Rationale
Initial Temperature	Affects resolution of early peaks	40°C (or lower if needed)	A low start temperature focuses analytes, leading to sharper peaks and better separation at the beginning of the chromatogram.[13][15]
Initial Hold Time	Increases retention of early peaks	1-5 minutes	Allows the column and carrier gas to reach thermal equilibrium before the run begins.[14]
Ramp Rate (°C/min)	Controls separation vs. speed	1-5°C/min	A slow ramp rate maximizes the time analytes spend interacting with the stationary phase, enhancing separation of closely eluting isomers.[3][11]
Final Temperature	Ensures all components elute	250°C - 300°C	Must be high enough to elute all sample components and any potential contaminants from the column.[1]
Final Hold Time	Cleans the column post-run	5-10 minutes	A "bake-out" step prevents ghost peaks and sample carryover into the next analysis.[11]

The speed of the carrier gas affects column efficiency. Each gas (Helium, Hydrogen, Nitrogen) has an optimal velocity where band broadening is minimized. Operating too far from this optimum will decrease resolution. It is crucial to set the flow rate based on the column's internal diameter to achieve the ideal linear velocity.[11]

Experimental Protocols

Here are step-by-step methodologies for developing and optimizing a GC method for 2-Methyl-5-propyloctane isomers.

Protocol 1: Initial Screening with a Scouting Gradient

This protocol is used to quickly assess a sample and determine the elution range of the components.[13]

• Column: Agilent J&W DB-5, 30 m x 0.25 mm ID, 0.25 µm film thickness.[11]

• Sample Preparation: Dilute the isomer mixture 1:100 in a suitable solvent like hexane.

• GC Parameters:

  • Inlet: Split/Splitless, 250°C.

  • Split Ratio: 100:1.[11]

  • Injection Volume: 1 µL.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min (approx. 35 cm/s).

  • Oven Program:

    • Initial Temperature: 40°C, hold for 2 minutes.

    • Ramp: 10°C/min to 250°C.[13][15]

    • Hold: 5 minutes.

  • Detector (FID): 300°C, with standard gas flows (e.g., H₂: 30 mL/min, Air: 300 mL/min).[11]

• Analysis: Evaluate the resulting chromatogram. This will show the approximate retention times of the C12 isomers and indicate if a more rigorous method is needed.

Protocol 2: Optimized Method for Isomer Resolution

This protocol builds upon the scouting run to maximize the separation between closely eluting isomers.

• Column: Agilent J&W DB-1, 60 m x 0.25 mm ID, 0.25 µm film thickness.

• Sample Preparation: Dilute the isomer mixture 1:100 in hexane.

• GC Parameters:

  • Inlet: Split/Splitless, 250°C.

  • Split Ratio: 100:1.

  • Injection Volume: 1 µL.

  • Carrier Gas: Helium, set to an optimal linear velocity of ~35 cm/s.

  • Oven Program:

    • Initial Temperature: 40°C, hold for 5 minutes.

    • Ramp 1: 2°C/min to 150°C.

    • Ramp 2: 10°C/min to 250°C.

    • Hold: 5 minutes.

  • Detector (FID): 300°C.

• Analysis: Compare the resolution from this run to the scouting run. The longer, higher-efficiency column combined with the very slow initial temperature ramp should significantly improve the separation of the 2-Methyl-5-propyloctane isomers.[3][11]

References

• Application Note: Optimized Temperature Programming for the Gas Chromatographic Analysis of Branched Alkanes. (2025). Benchchem.
• Separating alkane/alkene isomers on the GC but the isomers have the same retention time. (2023). Stack Exchange.
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Technical Support Center: Minimizing Contamination in Trace Analysis of Volatile Alkanes

Welcome to the technical support center for trace analysis of volatile alkanes. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of quantifying low-level volatile organic compounds (VOCs). Achieving accurate and reproducible results at trace levels is critically dependent on a systematic and rigorous approach to contamination control.

This resource provides in-depth, experience-based troubleshooting guides and frequently asked questions (FAQs) to address specific contamination issues you may encounter. We will explore the causality behind experimental choices, empowering you to build self-validating protocols for robust and trustworthy data.

Part 1: Troubleshooting Guide & FAQs

Contamination can be introduced at any stage of the analytical workflow. This section is structured to help you systematically identify and eliminate sources of contamination, from your lab environment to your analytical hardware.

Section 1.1: Laboratory Environment & Reagent-Based Contamination

The laboratory itself is a primary source of background contamination. Volatile alkanes are ubiquitous, originating from building materials, cleaning supplies, and even laboratory equipment.[1][2][3]

Q: My blank samples consistently show peaks for common alkanes like hexane and heptane. What are the likely sources in my lab's air?

A: This is a common issue stemming from the laboratory environment. Potential sources include:

• Solvents and Cleaning Products: Many common lab solvents (e.g., ethanol, isopropanol) and cleaning agents contain trace alkanes.[1][2] Fumes can readily contaminate samples.

• Building Materials & Furnishings: Off-gassing from paints, adhesives, floor waxes, and plastic materials can introduce a variety of VOCs, including alkanes, into the lab atmosphere.[1]

• Air Handling Systems: Inadequate ventilation can fail to remove background VOCs. Furthermore, contaminated air from adjacent labs or outdoor sources (like vehicle exhaust) can be drawn into your workspace.[1]

• Personnel: Perfumes, cosmetics, and even recently dry-cleaned clothing can be sources of volatile compounds.[1]

Actionable Advice:

• Conduct an audit: Identify and remove all non-essential sources of VOCs from the immediate analysis area.

• Improve ventilation: Ensure your lab has a high air exchange rate. If possible, perform critical sample preparation steps in a clean hood with a dedicated, purified air supply.

• Monitor background levels: Regularly analyze the lab air to establish a baseline of common contaminants. This will help you quickly identify new or unusual sources of contamination.

Q: I suspect my reagents (solvents, water, gases) are contaminated. How can I verify this and find clean sources?

A: Reagent purity is paramount. Even high-purity grades can contain unacceptable levels of volatile alkanes for trace analysis.

• Solvents: Purchase "purge and trap" or "for GC-MS" grade solvents. Before use, test each new bottle by concentrating a volume of the solvent and analyzing it as you would a sample. A reagent blank should be run with every batch of samples to monitor solvent purity.[4]

• Water: HPLC-grade water can still contain VOCs.[1] For ultimate purity, water should be freshly prepared using a system that includes distillation or sparging with high-purity nitrogen to remove residual VOCs.[1]

• Gases: Use ultra-high purity (UHP) grade gases (e.g., helium, nitrogen, air).[5] Install in-line purifiers on all gas lines as close as possible to the instrument to trap any residual hydrocarbons and moisture. The source of humidified air for canister cleaning must also be verified to be clean.[6]

Section 1.2: Sampling Stage Contamination

The moment a sample is collected, it is vulnerable to contamination. This is especially true in field sampling, but risks are also present in the laboratory.

Q: How can I ensure my sampling canisters are truly clean before use? I'm seeing carryover from previous samples.

A: Improperly cleaned canisters are a major source of carryover. A rigorous cleaning and verification process is essential. The industry-standard approach is guided by EPA Method TO-15.[5][6]

• Cleaning Procedure: Canisters should be cleaned using multiple cycles of evacuation and pressurization with clean, humidified air or nitrogen.[6][7][8] Humidification (to 40-50% relative humidity) is critical as water can hydrolyze compounds on the canister walls, and the oxygen in the air can help oxidize and break down stubborn contaminants, making them easier to remove.[6] The final evacuation should be to a high vacuum (≤50 mTorr).[6][7]

• Verification: After cleaning, every canister must be "certified." This involves filling it with humidified zero air or nitrogen and allowing it to "age" for at least 24 hours.[5][8] An aliquot of the gas is then analyzed. The canister is only deemed clean if all target analytes are below the method detection limit.

• Storage: Clean canisters can be stored either under vacuum or pressurized with a clean, dry gas.[6] If stored for an extended period, a quick pressurization/evacuation cycle is recommended before deployment to remove any off-gassing from the canister walls.[6]

Q: What is a "field blank," and why is it critical for my data quality?

A: A field blank is a clean canister taken to the sampling site, opened, and handled like a real sample (without actively collecting a sample), then sealed and transported back to the lab for analysis.[9] Its purpose is to assess contamination introduced during the entire sampling process, including transportation, handling at the site, and exposure to the ambient environment. An acceptable blank should be free from contamination above the quantitation level.[9] If a field blank shows contamination, it indicates a systemic issue that compromises the integrity of all samples collected in that batch.

Section 1.3: Sample Preparation & Storage Contamination

Contamination can be introduced through direct contact with labware, vials, and other materials during sample handling and preparation.

Q: I am observing extraneous peaks that I suspect are coming from my sample vials or caps. How do I troubleshoot this?

A: Sample vials, and particularly the septa in their caps, are a frequent source of contamination.[10][11][12]

• Septa Bleed: Septa are polymer disks that can release volatile compounds ("bleed"), especially at the high temperatures of a GC inlet.[10][13] This bleed appears as sharp, often repetitive peaks in the chromatogram.[13]

  • Diagnosis: To confirm the source, run a "no-injection" or "air blank" analysis. If the ghost peaks disappear, the contamination is coming from the vial septum or the sample itself, not the inlet.[13]

  • Solution: Always use high-quality, low-bleed septa designed for GC-MS. A PTFE-faced silicone septum is a common choice, as the PTFE liner provides a chemically inert barrier between the sample/solvent and the silicone.[10][13][14] Ensure the solvent you are using is compatible with the septum material.[11][13]

• Vial Quality: Vials themselves can have contaminants from the manufacturing or packaging process.[12] Using certified clean vials is recommended, especially for ultra-trace analysis.[12]

Q: What are the best practices for handling volatile analytical standards to prevent contamination and analyte loss?

A: Volatile standards are susceptible to both contamination and loss of the most volatile components.

• Storage: Store unopened ampules at the recommended temperature (typically 0°C or colder) until use.[15]

• Handling: Work quickly and efficiently.[15] Have all diluents and glassware ready before opening the ampule.[15]

• Technique: Use gas-tight syringes for all transfers to minimize volatilization.[15] Avoid vigorous mixing or heating of the standard, which can accelerate analyte loss.[15] Gently invert the ampule to mix before opening.[15]

Section 1.4: Analytical System Contamination & Carryover

The analytical instrument itself can be a source of contamination, often in the form of carryover from a previous, more concentrated sample.

Q: I see peaks from a previous high-concentration sample in my subsequent blank and low-concentration samples. How do I eliminate this carryover?

A: Carryover occurs when analytes from one injection are retained in the system and elute during a later run. The source can be the syringe, the inlet, or the analytical column.

• Syringe/Injector: The autosampler syringe can be a source of carryover.

  • Troubleshooting: Increase the number of solvent rinse cycles between injections.[16] Use multiple rinse solvents, moving from a solvent that dissolves the analytes to a more volatile one. If the problem persists, try a manual "null injection" (starting a run without a physical injection). If no carryover is seen, the syringe is the likely culprit.[17][18]

• Inlet: The GC inlet (liner, septum, split vent line) can trap less volatile components.

  • Troubleshooting: Regularly perform inlet maintenance, including replacing the liner and septum. The split vent line can also become contaminated and should be cleaned or replaced.[16]

• Column: High-boiling point alkanes can be retained on the analytical column.

  • Troubleshooting: Increase the final oven temperature or extend the run time to ensure all compounds have eluted.[19] This is often referred to as "baking out" the column. If carryover persists, the column may need to be reconditioned or trimmed.[19]

Part 2: Key Protocols & Workflows

Adhering to validated, step-by-step protocols is the most effective way to ensure consistency and minimize contamination.

Protocol 1: Cleaning & Certification of Sampling Canisters (Adapted from EPA TO-15)

This protocol outlines the steps for cleaning and verifying stainless steel sampling canisters.

Materials:

• Canister cleaning system capable of evacuation and pressurization

• Source of UHP humidified (40-50% RH) zero air or nitrogen[6]

• High-vacuum pump (≤50 mTorr)

• GC-MS system for analysis

Procedure:

• Initial Evacuation: For canisters that contained high concentrations, pre-evacuate them to remove the bulk of the contaminants.[7]

• Cleaning Cycles: a. Evacuate the canisters to a minimum of 28 in. Hg. b. Pressurize the canisters to approximately 30 psig with humidified UHP air or nitrogen.[6] c. Hold the pressure for at least 1 minute.[6] d. Repeat this evacuation/pressurization cycle a minimum of five times.[6] For heavily contaminated canisters, more cycles may be necessary.[6]

• Final Evacuation: After the final cycle, evacuate the canisters to a final pressure of ≤50 mTorr and hold.[6][7]

• Certification (Blanking): a. Fill each cleaned canister with humidified UHP zero air or nitrogen to ~30 psig. b. Allow the canisters to age for at least 24 hours at room temperature.[5] c. Analyze an aliquot from each canister by GC-MS. d. A canister is certified clean if all target alkanes are below the method reporting limit (typically <200 pptv).[8]

• Storage: Close the canister valve tightly. The canister can now be stored under pressure or evacuated again for field deployment.

Workflow: Diagnosing the Source of Contaminant Peaks

This decision tree provides a logical workflow for troubleshooting the appearance of unexpected alkane peaks in your chromatograms.

Caption: Troubleshooting workflow for identifying contamination sources.

Part 3: Data Summary Tables

Table 1: Common Contaminants from Vial Septa Materials

This table summarizes potential contaminants that can leach or bleed from common septa materials, compromising sample integrity.

Septum Material	Potential Contaminants/Issues	Best Practices & Mitigation
Silicone (Unlined)	Siloxanes (cyclic and linear), alkanes from molding process. Prone to swelling and degradation with aggressive organic solvents.	Avoid for trace analysis with non-polar solvents. Primarily for aqueous samples. Use PTFE-lined septa to prevent solvent contact.[13][14]
PTFE/Silicone	Low bleed, but potential for coring (fragmentation of PTFE layer) with repeated injections.[10]	Excellent general-purpose choice. Use a syringe with an appropriate needle tip style to minimize coring. Limit the number of injections per vial.[10][13]
Butyl Rubber	High levels of VOC residues, including various hydrocarbons.[1]	Generally unsuitable for trace volatile analysis. Often found in blood collection tubes and requires extensive pre-cleaning or sourcing of specialty low-VOC tubes.[1]
Viton®	Lower bleed than silicone but can be incompatible with certain solvents.	Verify chemical compatibility with your specific solvents before use.

References

• Understanding Septa for GC and HPLC. (2025).
• Method TO-15A Requirements and Best Practices for Sampling Devices, Canisters, and Analytical Systems. (2021). Restek Resource Hub.
• Septa in GC Headspace Vials: Importance and Functionality. (2024). GC Vials Blog.
• Tips for Improving Canister Cleaning. (n.d.). Entech Instruments.
• Volatile Organic Compounds (VOCs) in Whole Blood. (n.d.). Centers for Disease Control and Prevention (CDC).
• How to Diagnose GC Septum Bleed Contamination Sources: Could it be Your Vial Cap? (2020). Restek.
• Control Method-Related Data Quality Risks During Chromatographic Analysis with Fit-for-Purpose, High Quality Vials. (n.d.).
• Sealing it with Septa. (2016).
• Trace Metal Clean Sampling of Natural Waters. (2004). U.S. Environmental Protection Agency.
• EPA Air Method, Toxic Organics - 15 (TO-15): Determination of Volatile Organic. (1999). U.S. Environmental Protection Agency.
• Detecting Volatile Organic Compounds In Labor
• Troubleshooting tips to prevent carry over contaminants. (2011).
• Oxidant Canister Cleaning in Preparation for Sampling and Analyzing Airborne Ethylene Oxide and Other VOCs. (n.d.).
• How to eliminate the carry-over effect in GC-MS/MS system? (2024).
• Volatile Organic Compounds (VOCs) as Environmental Pollutants: Occurrence and Mitigation Using Nanomaterials. (2021).
• The Vital Role of Blanks in Sample Preparation. (2018).
• How can I avoid sample carry over from columns in a GC - MS instrument? (2015).
• Best Practices for Handling and Using Volatile Analytical Standards. (n.d.). Restek.
• Carryover of heavy compounds on purge and trap GCMS. (2007).
• GC Troubleshooting—Carryover and Ghost Peaks. (2018). Restek Resource Hub.

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• 19. researchgate.net [researchgate.net]

Technical Support Center: Addressing Matrix Effects in the Analysis of Biological VOCs

Welcome to the Technical Support Center dedicated to navigating the complexities of matrix effects in the analysis of volatile organic compounds (VOCs) from biological samples. This guide is designed for researchers, scientists, and drug development professionals who are striving for accurate and reproducible quantification of VOCs in complex matrices such as breath, blood, and urine.[1][2][3]

Matrix effects, defined as the alteration of an analyte's signal due to co-eluting components in the sample matrix, are a significant challenge in analytical chemistry.[1][4][5] These effects can manifest as either signal enhancement or suppression, leading to inaccurate quantification, reduced sensitivity, and poor reproducibility of results.[4][5][6][7] This guide provides in-depth troubleshooting advice, detailed experimental protocols, and a comprehensive FAQ section to help you identify, understand, and mitigate matrix effects in your research.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of biological VOC analysis?

In the analysis of VOCs from biological samples, the "matrix" refers to all components within that sample other than the specific VOCs you are trying to measure.[4] These components can include water, proteins, salts, and other metabolites.[3] Matrix effects occur when these components interfere with the analytical signal of the target VOCs, causing either an artificial increase (enhancement) or decrease (suppression) in the detected signal.[1][4][6][7] This interference can compromise the accuracy and precision of your quantitative results.[6][7]

Q2: What are the primary causes of matrix effects in GC-MS analysis of biological VOCs?

The main causes of matrix effects in Gas Chromatography-Mass Spectrometry (GC-MS) are:

• Matrix-Induced Signal Enhancement: This is a common phenomenon in GC-MS where non-volatile components from the biological matrix accumulate in the GC inlet.[4] These residues can mask active sites within the inlet liner where your target analytes might otherwise adsorb or degrade. This "protective" effect leads to a larger amount of the analyte reaching the detector, resulting in a falsely elevated signal.[4][8]

• Matrix-Induced Signal Suppression: While less common in GC-MS compared to LC-MS, signal suppression can still occur.[4] This can happen due to competition for ionization within the MS source or interference from matrix components with the efficient transfer of the analyte from the GC column to the mass spectrometer.[4]

• Competition during Derivatization: If your analytical method includes a derivatization step to improve the volatility or chromatographic behavior of your VOCs, other components in the matrix with similar functional groups can compete for the derivatizing agent. This can lead to incomplete derivatization of your target analyte and, consequently, a lower signal.[4]

Q3: How can I determine if my VOC analysis is being affected by matrix effects?

A straightforward way to diagnose matrix effects is to compare the analytical response of a VOC standard prepared in a pure solvent (e.g., methanol) with the response of the same standard spiked into a "blank" biological matrix (a sample of the same biological fluid that is known not to contain the analyte).[4] A significant difference in the signal intensity between these two preparations is a clear indicator of matrix effects.[4] If the signal is higher in the matrix-matched standard, you are observing signal enhancement.[4] Conversely, a lower signal indicates signal suppression.[4]

Q4: What are the most effective strategies to mitigate matrix effects?

There is no single solution for eliminating matrix effects, and the best approach will depend on the specific analyte, matrix, and analytical method.[6][7] However, some of the most effective and widely used strategies include:

• Stable Isotope Dilution (SID): This involves using a stable isotope-labeled version of your analyte as an internal standard.[9] These standards have nearly identical chemical and physical properties to the native analyte and will be affected by the matrix in the same way.[10] By measuring the ratio of the native analyte to the labeled internal standard, you can accurately correct for both signal suppression and enhancement.

• Matrix-Matched Calibration: This strategy involves preparing your calibration standards in a blank matrix that is as similar as possible to your actual samples.[1][11][12][13] This ensures that your calibrators and unknown samples experience the same degree of matrix effect, leading to more accurate quantification.[1][12]

• Standard Addition Method: In this technique, known amounts of the analyte are added directly to aliquots of the unknown sample.[14][15][16] By creating a calibration curve within the sample itself, you can account for the specific matrix effects of that individual sample.[14][15]

• Sample Preparation and Cleanup: Rigorous sample preparation techniques, such as solid-phase microextraction (SPME) or solid-phase extraction (SPE), can help to remove interfering matrix components before analysis.[17][18][19] Headspace SPME (HS-SPME) is particularly effective at minimizing matrix effects as the fiber is only exposed to the vapor phase above the sample.[17]

Troubleshooting Guides

Guide 1: Diagnosing and Addressing Signal Enhancement

Symptom: You observe a significantly higher signal for your analyte in a matrix-matched standard compared to a solvent-based standard. Your quality control samples are consistently reading higher than their expected concentrations.

Potential Causes & Diagnostic Steps:

• Contaminated GC Inlet Liner: The accumulation of non-volatile matrix components is a primary cause of signal enhancement.[4]

  • Troubleshooting: Visually inspect the GC inlet liner for any discoloration or residue. If it appears dirty, replace it with a new, properly deactivated liner.[4]

• Active Sites in the GC System: Even with a clean liner, active sites on the liner surface or the front of the GC column can cause analyte degradation. Matrix components can "passivate" these sites, leading to increased analyte transfer.

  • Troubleshooting: Ensure you are using high-quality, deactivated liners. Consider breaking off the first few centimeters of the GC column if it is known to be contaminated.

Solutions:

• Implement Matrix-Matched Calibration: This is the most direct way to compensate for predictable signal enhancement.[1][11][12][13]

• Use a Labeled Internal Standard: A stable isotope-labeled internal standard will co-elute with the analyte and experience the same signal enhancement, allowing for accurate correction.

• Optimize Sample Cleanup: Employ a more rigorous sample cleanup method, such as SPE, to remove the non-volatile matrix components causing the enhancement.[19]

Workflow for Diagnosing and Addressing Signal Enhancement

Caption: Troubleshooting workflow for diagnosing and addressing signal enhancement.

Guide 2: Diagnosing and Addressing Signal Suppression

Symptom: The signal for your analyte is significantly lower in a matrix-matched standard compared to a solvent-based standard. You are experiencing poor sensitivity and difficulty in detecting low-level analytes.

Potential Causes & Diagnostic Steps:

• Ionization Competition in the MS Source: Co-eluting matrix components can compete with your analyte for ionization, reducing the number of analyte ions that are formed and detected.[11]

  • Troubleshooting: Review your chromatograms to see if there are large, co-eluting matrix peaks at the same retention time as your analyte.

• Inefficient Sample Cleanup: An inadequate sample preparation method may not be effectively removing interfering matrix components.

  • Troubleshooting: Evaluate the efficiency of your current extraction or cleanup method. Consider trying a different technique (e.g., switching from a simple protein precipitation to SPE).

• Sub-optimal GC-MS Transfer: Matrix components could be interfering with the efficient transfer of the analyte from the GC column into the mass spectrometer.

  • Troubleshooting: Ensure that the transfer line temperature is optimized for your analytes.

Solutions:

• Improve Chromatographic Separation: Modify your GC method (e.g., change the temperature ramp or use a different column) to separate your analyte from the interfering matrix components.[11]

• Use a Stable Isotope-Labeled Internal Standard: This is the most reliable way to correct for signal suppression, as the labeled standard will be suppressed to the same extent as the native analyte.[9]

• Standard Addition Method: This method is particularly useful when you do not have a suitable labeled internal standard or a reliable source of blank matrix.[14][15]

• Dilute the Sample: In some cases, simply diluting the sample can reduce the concentration of interfering matrix components to a level where they no longer cause significant suppression.[2][11][20]

Workflow for Diagnosing and Addressing Signal Suppression

Caption: Troubleshooting workflow for diagnosing and addressing signal suppression.

Experimental Protocols

Protocol 1: Matrix-Matched Calibration

This protocol describes the preparation of a calibration curve using a biological matrix to compensate for matrix effects.

Materials:

• Blank biological matrix (e.g., certified VOC-free urine, plasma from a healthy donor pool)

• Certified VOC standard solution

• Appropriate solvent for standard dilution (e.g., methanol)

• Calibrated pipettes and vials

Procedure:

• Prepare a Stock Standard Solution: Dilute the certified VOC standard solution in the appropriate solvent to a known concentration.

• Create a Series of Working Standards: Perform serial dilutions of the stock standard solution to create a range of concentrations that will bracket the expected concentration of your unknown samples.

• Spike the Blank Matrix: For each working standard, add a small, known volume to a known volume of the blank biological matrix. Ensure the volume of the added standard is small enough not to significantly alter the overall matrix composition (typically <5% of the total volume).

• Prepare a Blank Matrix Sample: Prepare a sample containing only the blank biological matrix and the same small volume of solvent used for spiking. This will serve as your zero-concentration point.

• Analyze the Matrix-Matched Calibrators: Analyze the spiked matrix samples and the blank matrix sample using your established analytical method.

• Construct the Calibration Curve: Plot the analytical response (e.g., peak area ratio to an internal standard) versus the known concentration of the spiked standards. Use this curve to quantify your unknown samples.

Data Presentation: Comparison of Calibration Strategies

Strategy	Advantages	Disadvantages	Best For
Solvent-Based Calibration	Simple and quick to prepare.	Does not account for matrix effects.	Simple, clean matrices.
Matrix-Matched Calibration	Compensates for consistent matrix effects across samples.[1][12]	Requires a reliable source of blank matrix.[11][13] May not account for inter-sample variability.	Large batches of samples with a similar matrix.
Standard Addition	Accounts for matrix effects in each individual sample.[14][15]	More labor-intensive and time-consuming.[21]	Complex or highly variable matrices.
Stable Isotope Dilution	Most accurate and reliable method for correcting matrix effects.	Requires synthesis of expensive labeled standards.[22]	High-stakes analyses requiring the utmost accuracy.

Protocol 2: Standard Addition Method

This protocol outlines the procedure for performing a multi-point standard addition to determine the concentration of a VOC in a single, complex sample.

Materials:

• Unknown biological sample

• Certified VOC standard solution

• Calibrated pipettes and multiple identical volumetric flasks

Procedure:

• Aliquot the Unknown Sample: Pipette an equal and precise volume of the unknown sample into several identical volumetric flasks.

• Spike the Aliquots: Add increasing, known volumes of the certified VOC standard solution to each flask, leaving one flask un-spiked (this is your "zero addition" point).[15]

• Dilute to Final Volume: Dilute each flask to the final volume with an appropriate solvent and mix thoroughly.

• Analyze the Samples: Analyze each of the prepared solutions using your analytical method.

• Plot the Data: Create a plot with the added concentration of the standard on the x-axis and the instrument response on the y-axis.

• Determine the Unknown Concentration: Perform a linear regression on the data points. The absolute value of the x-intercept of the regression line represents the concentration of the analyte in the original, undiluted sample.[21]

Logical Relationship of the Standard Addition Method

Caption: Workflow for the standard addition method.

Advanced Techniques for Complex Matrices

For particularly challenging biological matrices, advanced analytical techniques may be necessary to achieve adequate separation and minimize matrix effects.

• Comprehensive Two-Dimensional Gas Chromatography (GCxGC): This powerful technique utilizes two different GC columns to provide a much higher degree of separation than conventional single-column GC.[23][24][25] By separating components based on two independent properties (e.g., volatility and polarity), GCxGC can resolve analytes from complex matrix interferences that would otherwise co-elute.[25]

• Selected Ion Flow Tube Mass Spectrometry (SIFT-MS): SIFT-MS is a real-time analytical technique that can directly analyze trace gases in air or breath without the need for chromatography.[26] This can be advantageous for avoiding matrix effects that arise during the chromatographic process.

References

• Al-Tannak, N. F., & Fletcher, J. N. (2014). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. Journal of Analytical & Bioanalytical Techniques, 5(6).
• BenchChem. (n.d.).
• Lewis, A. C., Carslaw, N., Marriott, P. J., Kinghorn, R. M., Morrison, P., Lee, A. L., Bartle, K. D., & Pilling, M. J. (2000). A larger pool of ozone-forming hydrocarbons in urban atmospheres.
• Smith, D., & Španěl, P. (2005). The challenge of breath analysis for clinical diagnosis and therapeutic monitoring. The Analyst, 130(6), 833–850.
• Tranchida, P. Q., Donato, P., Dugo, P., & Mondello, L. (2016). Application of Comprehensive 2D Gas Chromatography Coupled with Mass Spectrometry in Beer and Wine VOC Analysis. Foods, 5(4), 81.
• BenchChem. (n.d.). Solid-Phase Microextraction (SPME) for Volatile Organic Compound (VOC)
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improving the yield of enantioselective synthesis of 2-Methyl-5-propyloctane

Technical Support Center: Enantioselective Synthesis of Chiral Alkanes

A Senior Application Scientist's Guide to Improving Yield and Enantioselectivity

A Note on the Target Molecule: The initially requested topic, the enantioselective synthesis of 2-Methyl-5-propyloctane, addresses a scientifically unfeasible goal. The structure of 2-Methyl-5-propyloctane is achiral, meaning it does not exist as enantiomers and therefore cannot be synthesized enantioselectively. To provide a valuable and scientifically accurate guide, this document will focus on the enantioselective synthesis of a closely related, representative chiral alkane: 4-methyloctane . The principles, troubleshooting steps, and methodologies discussed herein are broadly applicable to the asymmetric synthesis of other chiral hydrocarbons, which are crucial in fields like drug discovery and materials science.[1][2]

Overview of Enantioselective Synthesis of (S)-4-Methyloctane

The synthesis of enantiomerically pure alkanes like 4-methyloctane presents a unique challenge due to the lack of functional groups near the stereocenter to direct reactions.[3] A robust and well-documented strategy involves a multi-step sequence starting from an enantiopure precursor, ensuring the chirality is transferred to the final product.[1] Another powerful method utilizes a chiral auxiliary to direct a diastereoselective alkylation, which is subsequently removed to yield the chiral product.[3]

This guide will focus on two primary, field-proven approaches:

• Stereospecific Synthesis from a Chiral Pool: Utilizing a commercially available, enantiopure starting material like (S)-pentan-2-ol.

• Chiral Auxiliary-Mediated Synthesis: Employing an auxiliary, such as pseudoephedrine, to guide the formation of the chiral center.

The choice of method often depends on the availability of starting materials, desired scale, and the specific stereoisomer required.

Troubleshooting Guides (Q&A Format)

This section addresses specific experimental issues in a direct question-and-answer format, focusing on causality and actionable solutions.

Low Overall Yield

Question: My overall yield for the multi-step synthesis of 4-methyloctane is significantly lower than expected. What are the common pitfalls?

Answer: Low overall yield in a multi-step synthesis is often a cumulative problem. Let's break it down by common reaction types used in these pathways.

• For Grignard/Organocuprate Coupling Steps (e.g., Corey-House Synthesis):

  • Cause 1: Poor Reagent Quality. Grignard and organolithium reagents are extremely sensitive to moisture and air. Impurities can quench these powerful nucleophiles.[4] Organocuprates (Gilman reagents) are also thermally unstable.

  • Solution: Ensure all glassware is flame-dried or oven-dried immediately before use. Use anhydrous solvents, preferably freshly distilled or from a solvent purification system. Titrate your organolithium and Grignard reagents before use to determine their exact molarity. Prepare Gilman reagents at low temperatures (e.g., -78 °C) and use them immediately.[5][6]

  • Cause 2: Inefficient Coupling. The reactivity of the alkyl halide is critical. Iodides are more reactive than bromides, which are more reactive than chlorides. For the Corey-House synthesis, the alkyl halide coupling partner should ideally be primary for the best results.[5][7]

  • Solution: Use the most reactive stable halide (typically bromide or iodide). If using a tosylate as a leaving group, ensure its complete formation from the alcohol in the previous step.

• For Auxiliary Cleavage Steps:

  • Cause 1: Incomplete Hydrolysis. The removal of a chiral auxiliary, like a pseudoephedrine amide, requires harsh conditions (e.g., strong acid or base at reflux).[3] Incomplete reaction leads to loss of the valuable intermediate.

  • Solution: Monitor the reaction closely by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Increase the reaction time or temperature if starting material persists. Ensure the hydrolyzing agent (e.g., 9 N sulfuric acid) is of the correct concentration.[3]

  • Cause 2: Product Degradation or Side Reactions. The harsh conditions required for auxiliary removal can sometimes lead to side reactions or degradation of the desired product.

  • Solution: Carefully control the temperature and reaction time. Once the reaction is complete, work up the reaction promptly to neutralize the harsh reagents and isolate the product.

Low Enantiomeric Excess (e.e.)

Question: My final 4-methyloctane product shows low enantiomeric excess. What factors could be causing racemization or poor stereocontrol?

Answer: Achieving high enantioselectivity requires careful control over every step where stereochemistry is set or transferred.

• Cause 1: Impure Chiral Starting Material. If you are using a chiral pool approach (e.g., starting with (S)-pentan-2-ol), the enantiomeric purity of your starting material directly dictates the maximum possible e.e. of your product.

  • Solution: Always verify the enantiomeric purity of your starting materials from the supplier using a suitable analytical method, such as chiral Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).[2]

• Cause 2: Non-Stereospecific Reaction Conditions. Some reactions can proceed through mechanisms that scramble the stereocenter. For example, a substitution reaction that has partial SN1 character instead of being a pure SN2 reaction will lead to racemization.

  • Solution: For reactions intended to proceed with inversion of configuration (like a Gilman reagent displacing a tosylate), use conditions that favor an SN2 pathway.[8] This includes using polar aprotic solvents (like THF or ether), a good leaving group, and avoiding conditions that promote carbocation formation (e.g., high temperatures, protic solvents).

• Cause 3: Low Diastereoselectivity in Auxiliary-Mediated Alkylation. When using a chiral auxiliary, the key step is a diastereoselective alkylation. The auxiliary creates a chiral environment that should favor attack from one face of the enolate. Low diastereoselectivity in this step will directly translate to low enantioselectivity after the auxiliary is removed.

  • Solution:

    • Temperature Control: This is often the most critical factor. Lower temperatures (e.g., -78 °C) enhance the energy difference between the diastereomeric transition states, leading to higher selectivity.[4]

    • Enolate Geometry: The geometry (E/Z) of the enolate can be crucial. The use of additives like lithium chloride (LiCl) can help form a well-defined, aggregated enolate structure, leading to improved stereocontrol.[3]

    • Solvent Choice: The solvent can influence the enolate structure and the transition state. Screen different aprotic solvents like THF, toluene, or ether.[4]

• Cause 4: Racemization During Auxiliary Removal. The harsh acidic or basic conditions used to cleave the auxiliary can sometimes cause epimerization (racemization) at the newly formed stereocenter if there is an acidic proton at that position.

  • Solution: While the stereocenter in 4-methyloctanoic acid is not prone to easy deprotonation, it's a critical consideration for other systems. If racemization is suspected, explore milder cleavage conditions if available for your specific auxiliary.

Frequently Asked Questions (FAQs)

Q1: How do I measure the enantiomeric excess (e.e.) of 4-methyloctane? A1: Since 4-methyloctane lacks a UV chromophore, standard HPLC analysis is not feasible. The most reliable method is chiral Gas Chromatography (GC) using a chiral stationary phase, such as a cyclodextrin-based column.[2] This technique separates the (R)- and (S)-enantiomers, allowing for their direct quantification. It is crucial to have an authentic racemic sample to establish the elution order and confirm peak identity.

Q2: My diastereoselective alkylation using a pseudoephedrine auxiliary is not working. What is the most critical parameter? A2: For the Myers' asymmetric alkylation using a pseudoephedrine amide, the formation of a well-defined lithium-chelated enolate is paramount. The most critical step is the deprotonation . Ensure your base, typically Lithium Diisopropylamide (LDA), is freshly prepared or properly stored and titrated. The reaction must be conducted at low temperature (-78 °C) under a strictly inert atmosphere (Argon or Nitrogen). The presence of anhydrous lithium chloride is also key to achieving high diastereoselectivity.[3]

Q3: Can I use a catalytic asymmetric method instead of a chiral auxiliary? A3: Yes, catalytic asymmetric conjugate addition is a powerful strategy for setting stereocenters.[9][10] For synthesizing a precursor to 4-methyloctane, one could envision a copper- or rhodium-catalyzed asymmetric conjugate addition of a propyl Grignard reagent or organozinc reagent to an α,β-unsaturated ester, followed by further modifications.[10] However, developing and optimizing these catalytic reactions can be more complex than substrate-controlled methods like chiral auxiliaries.[11][12]

Q4: What are the main challenges in the enantioselective synthesis of a simple alkane like 4-methyloctane? A4: The primary challenge is controlling stereochemistry at a non-functionalized carbon atom.[3] Unlike molecules with carbonyls or alcohols, there are no nearby functional groups to chelate to a catalyst or direct an incoming reagent. This is why methods rely on either starting with a chiral molecule and performing stereospecific transformations or using a removable chiral auxiliary to temporarily install that control element.[3][13]

Experimental Protocols & Data

Protocol: Diastereoselective Alkylation via Pseudoephedrine Amide

This protocol describes the key stereocenter-forming step for the synthesis of (S)-4-methyloctanoic acid, a direct precursor to (S)-4-methyloctane.

Step-by-Step Methodology:

• Enolate Formation: In a flame-dried, three-neck flask under an argon atmosphere, dissolve the pseudoephedrine amide of pentanoic acid (1.0 eq.) in anhydrous tetrahydrofuran (THF). Add anhydrous lithium chloride (6.0 eq.). Cool the solution to -78 °C in a dry ice/acetone bath.

• In a separate flask, prepare a solution of LDA (2.2 eq.) in anhydrous THF.

• Slowly add the LDA solution to the amide solution at -78 °C over 20 minutes. Stir the resulting slurry for 1 hour at -78 °C.

• Alkylation: Add propyl iodide (4.0 eq.) dropwise to the enolate slurry.

• Allow the reaction to slowly warm to 0 °C and stir for 4-6 hours, monitoring by TLC.

• Work-up: Quench the reaction by carefully adding saturated aqueous ammonium chloride. Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography to isolate the desired diastereomer.

Data Presentation: Troubleshooting Alkylation Conditions

The following table summarizes typical outcomes when troubleshooting the diastereoselective alkylation step.

Parameter Varied	Standard Condition	Variation	Observed Outcome	Probable Cause
Temperature	-78 °C → 0 °C	0 °C (constant)	Diastereomeric Ratio (d.r.) drops from >95:5 to ~70:30	Insufficient energy difference between diastereomeric transition states.[4]
Base Equivalents	2.2 eq. LDA	1.1 eq. LDA	Low conversion, complex mixture	Incomplete enolate formation.
Additive	6.0 eq. LiCl	No LiCl	Lower d.r. (~85:15)	Less organized, more reactive enolate structure.[3]
Atmosphere	Anhydrous Argon	Air leak	Low yield, no desired product	Quenching of the highly basic enolate by moisture/oxygen.

Visualization of Key Workflows

Diagram: Synthetic Workflow for (S)-4-Methyloctane

Caption: Synthetic workflow for (S)-4-methyloctane via a chiral auxiliary.

Diagram: Troubleshooting Logic for Low Diastereoselectivity

Caption: Troubleshooting logic for low diastereoselectivity in alkylation.

References

• BenchChem. (n.d.). An In-Depth Technical Guide to the Synthesis of Enantiopure 4-Methyloctane.
• BenchChem. (n.d.). Technical Support Center: Enantioselective Synthesis of 4-Methyloctane.
• BenchChem. (n.d.). Technical Support Center: Enhancing Yield and Enantioselectivity in Asymmetric Synthesis.

• ResearchGate. (n.d.). Synthesis of 4-methyloctane enantiomers using the corresponding.... Retrieved from [Link]

• Wikipedia. (2023). Corey–House synthesis. Retrieved from [Link]

• Frontiers. (2024). Recent advances in catalytic asymmetric synthesis. Retrieved from [Link]

• Organic Chemistry Frontiers (RSC Publishing). (2022). Catalysts' evolution in the asymmetric conjugate addition of nitroalkanes to electron-poor alkenes. Retrieved from [Link]

• BenchChem. (n.d.). A Comparative Guide to the Synthesis of 4-Methyloctane.

• Chemistry LibreTexts. (2021). 2.4: Metal-Catalyzed Asymmetric Conjugate Addition Reactions. Retrieved from [Link]

• MDPI. (2017). Recent Advances in Asymmetric Organocatalyzed Conjugate Additions to Nitroalkenes. Retrieved from [Link]

• European Journal of Organic Chemistry. (2016). Highly Enantioselective Conjugate Addition of Glycine Imines to Activated Alkenes Catalyzed by Amino-Acid-Derived Chiral Phosphonium Salts. Retrieved from [Link]

• Journal of the American Chemical Society. (2002). New, Chiral Phase Transfer Catalysts for Effecting Asymmetric Conjugate Additions of α-Alkyl-α-cyanoacetates to Acetylenic Esters. Retrieved from [Link]

• Journal of Agricultural and Food Chemistry. (2013). Developments in the Catalytic Asymmetric Synthesis of Agrochemicals and Their Synthetic Importance. Retrieved from [Link]

• BYJU'S. (2020). Corey House Reaction. Retrieved from [Link]

• Vedantu. (n.d.). Corey House Reaction: Mechanism, Steps & Applications. Retrieved from [Link]

• ResearchGate. (2024). A REVIEW ON RECENT ADVANCES IN ASYMMETRIC SYNTHESIS AND ITS APPLICATIONS. Retrieved from [Link]

• OUCI. (n.d.). Recent advances in catalytic asymmetric synthesis. Retrieved from [Link]

• chemeurope.com. (n.d.). Corey-House synthesis. Retrieved from [Link]

• Chiralpedia. (2024). Recent Advances in Catalytic Asymmetric Synthesis. Retrieved from [Link]

• Quora. (2016). What is the exact mechanism of Corey House synthesis of alkanes?. Retrieved from [Link]

• University of Windsor. (n.d.). Asymmetric Synthesis. Retrieved from [Link]

• Pharmaceutical Technology. (2012). Meeting Challenges in Asymmetric Synthesis. Retrieved from [Link]

• National Institutes of Health. (n.d.). Highly enantioselective synthesis of γ-, δ-, and ε-chiral 1-alkanols via Zr-catalyzed asymmetric carboalumination of alkenes (ZACA)–Cu. Retrieved from [Link]

• ACS Catalysis. (2025). Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes by Rhodium-Catalyzed Cyclopropanations. Retrieved from [Link]

• University of Pennsylvania. (n.d.). Asymmetric reactions_synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Plausible explanation for the low enantioselectivity observed. Retrieved from [Link]

• IIT Bombay. (n.d.). Concise Introduction to Asymmetric Synthesis. Retrieved from [Link]

• University of York. (n.d.). Asymmetric Synthesis. Retrieved from [Link]

• Biofuel Research Journal. (2023). Opportunities and challenges for n-alkane and n-alkene biosynthesis: A sustainable microbial biorefinery. Retrieved from [Link]

• PubMed. (2018). Cobalt-Catalyzed Enantioselective Synthesis of Chiral gem-Bis(boryl)alkanes. Retrieved from [Link]

• Accounts of Chemical Research. (2001). Dual Enantioselective Control in Asymmetric Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Challenges and Breakthroughs in Z‐Enantioselective Olefin Metathesis. Retrieved from [Link]

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Technical Support Center: Resolving Co-elution of Isomers in Branched Alkane Analysis

Welcome to our dedicated support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you overcome the common and often complex challenge of co-eluting isomers in the gas chromatographic (GC) analysis of branched alkanes. The separation of these isomers is notoriously difficult due to their similar physical and chemical properties, such as close boiling points and identical molecular weights, which can lead to unresolved chromatographic peaks and compromise data integrity.[1] This guide offers a systematic approach to diagnosing and resolving these issues, ensuring the accuracy and reliability of your analytical results.

Frequently Asked Questions (FAQs)

Q1: What is co-elution in the context of branched alkane analysis, and why is it a significant problem?

A1: Co-elution occurs when two or more compounds, in this case, branched alkane isomers, exit the GC column at the same time, resulting in overlapping chromatographic peaks.[2] This poses a significant challenge in quantitative analysis as it prevents the accurate identification and measurement of individual isomers.[2] For branched alkanes, which often possess very similar boiling points and structures, the probability of co-elution is particularly high.[2] The structural similarity of these isomers means they interact with the GC stationary phase in a very similar manner, leading to nearly identical retention times and, consequently, unresolved peaks.

Q2: I'm observing broad, asymmetrical, or shouldered peaks where I expect to see multiple resolved isomers. How can I confirm that this is due to co-elution?

A2: Confirming co-elution is the foundational step in troubleshooting. Here’s a systematic approach to confirming the presence of unresolved isomers:

• Peak Shape Analysis: A visual inspection of your chromatogram is the first indicator. Co-eluting peaks often appear as shoulders on a larger peak or result in peaks that are broader than expected or asymmetrical (exhibiting fronting or tailing).[3][4]

• Mass Spectral Analysis (for GC-MS users): If you are using a mass spectrometer, you can acquire spectra across the peak.

  • Scan Mode: In full scan mode, acquire mass spectra at different points across the peak (the beginning, the apex, and the end). If the mass spectra change across the peak, it indicates the presence of more than one compound.[3]

  • Extracted Ion Chromatograms (EICs): Isomers may have very similar mass spectra, but the relative abundances of certain fragment ions might differ slightly.[3] Plotting the EICs for unique or characteristic fragment ions can often reveal the presence of multiple, slightly offset peaks that are hidden within a single chromatographic peak.[3][5]

• Use of Deconvolution Software: Modern GC-MS software packages often include sophisticated deconvolution algorithms that can mathematically separate overlapping peaks.[3] These tools analyze the combined mass spectral data to extract the individual spectra of the co-eluting compounds, allowing for their identification and quantification even when they are not fully resolved chromatographically.[3]

Q3: How does the position of a methyl branch on an alkane chain affect its retention time?

A3: The position of the methyl branch has a significant impact on the retention time of an alkane isomer. On non-polar stationary phases, where separation is primarily driven by boiling point, alkanes with more central branching tend to be more compact, have lower boiling points, and thus exhibit shorter retention times compared to their less branched or linear counterparts.[1] For monomethylalkanes, isomers with the methyl group located closer to the center of the carbon chain will typically elute earlier. For instance, 2-methyl isomers generally have longer retention times than isomers where the methyl group is positioned in the middle of the chain.[1]

Q4: When should I consider using a more polar stationary phase for the analysis of branched alkanes?

A4: While non-polar stationary phases are the standard for branched alkane analysis due to the non-polar nature of the analytes, there are specific situations where a more polar stationary phase might be advantageous. If you are dealing with a complex mixture containing a wide range of compound classes in addition to branched alkanes, a column with a different selectivity, such as one with a phenyl or cyanopropyl functional group, might provide better overall separation.[6] These phases can introduce different separation mechanisms beyond just boiling point, such as dipole-dipole or pi-pi interactions, which can help to resolve co-eluting isomers.[6][7]

Troubleshooting Guides: A Systematic Approach to Resolving Isomeric Co-elution

This section provides a detailed, step-by-step guide to troubleshooting and resolving the co-elution of branched alkane isomers. The following workflow diagram illustrates a logical progression for addressing this common analytical challenge.

Caption: A logical workflow for troubleshooting poor peak resolution in the GC analysis of branched alkanes.

Issue: Poor Resolution and Co-elution of Branched Alkane Isomers

Step 1: Foundational Checks - System Inertness and Integrity

Before delving into method optimization, it's crucial to ensure the integrity of your GC system. Active sites within the system can cause peak tailing and other issues that can be mistaken for or exacerbate co-elution.[1]

• Action: Inspect and replace the inlet liner if it is contaminated or shows signs of activity. Use a deactivated liner to minimize interactions with analytes.[1][7]

• Action: Check for leaks in the injector, which can lead to reduced peak sizes for more volatile compounds.[8]

• Action: Ensure the column is installed correctly with a clean, square cut. A poor column cut can introduce active sites and cause peak tailing.[1]

Step 2: GC Column Selection and Optimization

The GC column is the heart of the separation, and its proper selection is the most critical factor in resolving isomeric co-elution.[9]

• Stationary Phase Selection: For branched alkanes, non-polar stationary phases are the industry standard, as separation is primarily based on the boiling points of the analytes.[2][9]

  • Recommendation: Start with a 100% dimethylpolysiloxane or a 5% phenyl-95% dimethylpolysiloxane stationary phase.[2] The "like dissolves like" principle ensures that separation is mainly driven by differences in boiling points.[2]

• Column Dimensions:

  • Length: Increasing the column length enhances efficiency and, therefore, resolution. If you are using a 30-meter column, consider a 60-meter or even a 100-meter column for highly complex mixtures of isomers.[2][3][10]

  • Internal Diameter (ID): Smaller ID columns (e.g., 0.18 mm or 0.25 mm) generally provide higher efficiency and better resolution compared to larger ID columns.[2][3]

  • Film Thickness: Thicker films increase retention and are suitable for highly volatile compounds, while thinner films are better for less volatile analytes.[3]

Column Parameter	Effect on Resolution	Recommendation for Branched Alkane Isomers
Stationary Phase	High	Non-polar (e.g., 100% dimethylpolysiloxane)
Length	Increases with length	30m is a good starting point; 60m or longer for complex mixtures
Internal Diameter	Increases with smaller ID	0.25 mm or smaller for higher efficiency
Film Thickness	Analyte dependent	Thinner films for higher molecular weight alkanes

Step 3: Optimization of GC Operational Parameters

Fine-tuning the operational parameters of your GC can significantly improve the separation of closely eluting isomers.

• Temperature Programming:

  • Rationale: A slow temperature ramp rate can improve the separation of compounds that elute close together.[7][11][12][13] A lower initial oven temperature can also enhance the resolution of early-eluting, more volatile isomers.[3]

  • Action: Decrease the temperature ramp rate (e.g., from 10°C/min to 2-5°C/min).[7] For very similar isomers, an isothermal analysis at a lower temperature might provide better resolution.[1]

• Carrier Gas and Flow Rate:

  • Rationale: The linear velocity of the carrier gas affects column efficiency.[7][14] Operating at the optimal linear velocity for your chosen carrier gas (Helium or Hydrogen) will maximize resolution.[15][16]

  • Action: Optimize the carrier gas flow rate. A typical starting point is 1-2 mL/min for a 0.25 mm ID column.[2] Ensure the flow rate is optimized for the specific column dimensions and carrier gas being used.[7][15]

• Injection Technique:

  • Rationale: Injecting too much sample can overload the column, leading to peak broadening and co-elution.[1][2]

  • Action: Use a split injection to prevent column overload. The split ratio can be adjusted based on the sample concentration.[2] For high molecular weight alkanes, a higher injector temperature may be necessary for complete vaporization.[1][2]

Step 4: Advanced Analytical Techniques - Comprehensive Two-Dimensional Gas Chromatography (GCxGC)

For extremely complex mixtures of branched alkane isomers where co-elution cannot be resolved by conventional GC, Comprehensive Two-Dimensional Gas Chromatography (GCxGC) is a powerful solution.[17][18][19]

• Principle: GCxGC utilizes two columns with different stationary phases (e.g., a non-polar first dimension and a polar second dimension).[17][18] The entire effluent from the first column is sequentially trapped and then rapidly injected onto the second column, providing a much higher peak capacity and resolving power.[17]

• Advantages:

  • Increased Peak Capacity: GCxGC can resolve hundreds to thousands of compounds in a single analysis, making it ideal for complex hydrocarbon mixtures.[18]

  • Structured Chromatograms: Similar compounds group together in the two-dimensional chromatogram, simplifying identification.

  • Enhanced Sensitivity: The modulation process can lead to a significant increase in sensitivity.[17]

Experimental Protocols

Representative GC Method for Branched Alkane Isomer Separation

This protocol provides a general framework for the analysis of branched alkanes in a complex hydrocarbon mixture.

• Instrumentation: Agilent 7890A Gas Chromatograph with FID detector.[9]

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% Phenyl-95% Dimethylpolysiloxane.

• Injector: Split/splitless inlet at 250°C with a split ratio of 50:1.[7]

• Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

• Oven Program: 40°C (hold for 5 min), ramp at 2°C/min to 200°C, hold for 10 min.

• Detector: FID at 250°C with hydrogen, air, and nitrogen makeup gas.[9]

Protocol for Confirming Co-elution using GC-MS

• Acquire Data in Full Scan Mode: Set the mass spectrometer to acquire data over a wide mass range (e.g., m/z 40-400).

• Identify the Problematic Peak: Locate the broad, asymmetrical, or shouldered peak in the Total Ion Chromatogram (TIC).

• Extract Mass Spectra: Extract mass spectra from the leading edge, apex, and tailing edge of the peak.

• Compare Spectra: Carefully compare the extracted mass spectra. Any significant differences in the spectra indicate the presence of multiple components.

• Generate Extracted Ion Chromatograms (EICs): Identify ions that may be unique or have different relative abundances for the suspected co-eluting isomers. Generate EICs for these specific ions to visualize the separation of the underlying peaks.

References

• LCGC International. (2020, March 1). Go With the Flow: Thinking About Carrier Gas Flow in GC. Retrieved from [Link]

• ResearchGate. (n.d.). Temperature‐Programmed Separation of Hexane Isomers by a Porous Calcium Chloranilate Metal‐Organic Framework | Request PDF. Retrieved from [Link]

• Wikipedia. (n.d.). Comprehensive two-dimensional gas chromatography. Retrieved from [Link]

• PubMed. (2022, December 12). Temperature-Programmed Separation of Hexane Isomers by a Porous Calcium Chloranilate Metal-Organic Framework. Retrieved from [Link]

• OSTI.GOV. (n.d.). RESEARCH ARTICLE Temperature-Programmed Separation of Hexane Isomers by Porous Calcium Chloranilate Metal-Organic Framework. Retrieved from [Link]

• Phenomenex. (2025, April 1). GC Carrier Gases: Choosing the Right Option for Accurate Analysis. Retrieved from [Link]

• UNL Digital Commons. (n.d.). Elution Patterns From Capillary GC For Methyl-Branched Alkanes. Retrieved from [Link]

• LCGC International. (2020, March 1). Go With the Flow: Thinking About Carrier Gas Flow in Gas Chromatography. Retrieved from [Link]

• Phenomenex. (2025, October 17). Comprehensive 2D (GC×GC) explained. Retrieved from [Link]

• ResearchGate. (2013, March 6). What do I need to do for a better separation of isomers co-eluting in GC-MS?. Retrieved from [Link]

• Restek. (n.d.). TROUBLESHOOTING GUIDE. Retrieved from [Link]

• ResearchGate. (2018, December 10). Identification of methyl branched alkanes using GC-MS ion trap?. Retrieved from [Link]

• LCGC International. (2017, July 11). A Guide to Modern Comprehensive Two-Dimensional Gas Chromatography. Retrieved from [Link]

• ResearchGate. (n.d.). Temperature-programmed light linear alkanes separation on a silica-sputtered microcolumn. Retrieved from [Link]

• Phenomenex. (2025, August 12). Temperature Programming for Better GC Results. Retrieved from [Link]

• IEEE. (n.d.). A NOVEL STATIONARY PHASE FOR LIGHT ALKANES SEPARATION IN MICROFABRICATED SILICON GAS CHROMATOGRAPHY COLUMNS. Retrieved from [Link]

• YouTube. (2025, July 3). Co-Elution: How to Detect and Fix Overlapping Peaks. Retrieved from [Link]

• LCGC International. (2018, November 1). Stationary Phase Selectivity: The Chemistry Behind the Separation. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). CHAPTER 12: Advances in Comprehensive Two-Dimensional Gas Chromatography (GC×GC). Retrieved from [Link]

• LCGC International. (2018, November 1). Stationary Phase Selectivity: The Chemistry Behind the Separation. Retrieved from [Link]

• Restek. (n.d.). Developing Fast GC Methods – Avoiding Changes in Elution Order or Separation Efficiency. Retrieved from [Link]

• Restek. (n.d.). Guide to GC Column Selection and Optimizing Separations. Retrieved from [Link]

• Chromatography Forum. (2020, February 20). Methods to separate co-eluting peaks. Retrieved from [Link]

• ACS Publications. (2023, March 6). Comprehensive Two-Dimensional Gas Chromatography: A Universal Method for Composition-Based Prediction of Emission Characteristics of Complex Fuels. Retrieved from [Link]

• Chemistry Stack Exchange. (2023, January 26). Separating alkane/alkene isomers on the GC but the isomers have the same retention time. Retrieved from [Link]

• Axion Labs. (n.d.). Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). Retrieved from [Link]

• SparkNotes. (n.d.). Problems: Structure of Alkanes - Organic Chemistry. Retrieved from [Link]

• YouTube. (2012, March 11). Constitutional Isomers of Alkanes. Retrieved from [Link]

• Separation Science. (n.d.). Get your GC-MS troubleshooting guide now!. Retrieved from [Link]

• Pressbooks. (n.d.). Chapter 3 – Organic Compounds: Alkanes and Their Stereochemistry Solutions to Problems. Retrieved from [Link]

• Quora. (2016, December 16). How do you find total number of isomers of alkanes?. Retrieved from [Link]

• YouTube. (2022, June 22). How To Draw Alkane Constitutional Isomers (and how to avoid most common mistakes!) With Examples. Retrieved from [Link]

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Technical Support Center: Optimization of Ionization Energy for Mass Spectrometry of Alkanes

Welcome to the technical support center for the mass spectrometry analysis of alkanes. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing ionization energy and troubleshooting common experimental issues. Our focus is on empowering you with the causal understanding behind experimental choices to ensure trustworthy and reproducible results.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the analysis of alkanes by mass spectrometry, providing concise answers and foundational knowledge.

Q1: Why is obtaining a prominent molecular ion peak for long-chain alkanes so challenging?

A: The challenge lies in the inherent nature of alkane structure and the physics of common ionization techniques. In electron ionization (EI), the standard method for GC-MS, high-energy electrons (typically 70 eV) are used to ionize molecules.[1] This high energy input easily exceeds the bond dissociation energies of the C-C bonds in alkanes.[2] Consequently, the molecular ion, once formed, is energetically unstable and rapidly fragments into smaller, more stable carbocations.[3][4] This extensive fragmentation is why the molecular ion peak is often weak or entirely absent in the mass spectra of long-chain alkanes.[2] For branched alkanes, fragmentation is even more pronounced at the branching points due to the formation of more stable secondary or tertiary carbocations.[2][5]

Q2: What is the "best" ionization technique for alkane analysis?

A: The "best" technique is contingent on the analytical goal.

• For Structural Elucidation (Identification): Standard Electron Ionization (EI) at 70 eV is invaluable. The resulting fragmentation patterns are highly reproducible and form the basis of extensive mass spectral libraries like NIST and Wiley.[1] These fragmentation patterns, characterized by clusters of peaks separated by 14 Da (representing CH₂ groups), provide a detailed fingerprint for identifying the structure of unknown alkanes.[2][4][6]

• For Molecular Weight Determination: When the primary goal is to determine the molecular weight, "soft" ionization techniques are superior as they minimize fragmentation.[7]

  • Chemical Ionization (CI): This technique uses a reagent gas (e.g., methane, isobutane) to produce protonated molecules ([M+H]⁺) or other adducts with minimal fragmentation.[1][7][8][9] It's a gentler process that helps preserve the molecular ion.[7][8]

  • Field Ionization (FI): FI is an even softer ionization method that uses a strong electric field to remove an electron, resulting in very little fragmentation and making it ideal for determining the molecular weight of fragile molecules.[7]

  • Atmospheric Pressure Photoionization (APPI): APPI can be used with halogen anion attachment in negative-ion mode to analyze long-chain alkanes (typically C50 and above) and polymers with minimal fragmentation.[10]

  • Cold Electron Ionization (Cold EI): This technique involves supersonic molecular beams to cool the analyte molecules vibrationally before ionization.[11][12][13] This cooling significantly reduces fragmentation, leading to a much more prominent molecular ion while still producing library-searchable fragments.[11][13][14]

Q3: What causes the characteristic clusters of peaks separated by 14 mass units in the EI mass spectra of alkanes?

A: These repeating clusters are a hallmark of straight-chain alkane fragmentation. The separation of 14 Da corresponds to the mass of a methylene (-CH₂-) group.[2][6][15] After initial ionization, the molecular ion fragments at different points along the carbon chain.[2] This creates a series of carbocation fragments (CnH2n+1) that differ from each other by one or more CH₂ units.[2] For example, the fragmentation of hexane can produce butyl (m/z 57), propyl (m/z 43), and ethyl (m/z 29) cations.[3][15]

Q4: How does branching affect the mass spectrum of an alkane?

A: Branching significantly alters the fragmentation pattern. Fragmentation preferentially occurs at the branch point because it leads to the formation of more stable secondary and tertiary carbocations.[2][5] This results in a few dominant fragment peaks in the spectrum, corresponding to the most stable carbocations that can be formed.[5] Consequently, the molecular ion peak for branched alkanes is often even weaker or more absent than for their straight-chain isomers.[2][5] This preferential fragmentation can be a powerful tool for determining the location of branches within an alkane's structure.[2]

Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during the mass spectrometry of alkanes.

Scenario 1: Weak or Absent Molecular Ion (M⁺) Peak in EI Mode

Problem: You are running a sample of a long-chain or branched alkane using standard GC-EI-MS, but the molecular ion peak is not visible, making molecular weight confirmation impossible.

Causality and Explanation:

As discussed in the FAQs, high-energy (70 eV) electron ionization imparts significant excess energy into the newly formed molecular ion.[16] For alkanes, which lack stabilizing functional groups, this energy is rapidly dissipated through the cleavage of C-C bonds, leading to extensive fragmentation and a depleted molecular ion population.[2]

Step-by-Step Resolution Protocol:

• Confirm Identity with Library Search: First, attempt to identify the compound by comparing its fragmentation pattern to a spectral library (e.g., NIST). A good match can often provide confidence in the compound's identity even without a visible M⁺ peak.

• Reduce Ionization Energy (If Possible): On some instruments, the electron energy for EI can be lowered from the standard 70 eV.

  • Action: Reduce the electron energy to a value between 15-20 eV.

  • Expected Outcome: This reduction in energy will decrease the degree of fragmentation and may allow the molecular ion to become more prominent.[11] Be aware that this will also reduce overall ion intensity and may alter fragmentation patterns, making library searching less effective.[17]

• Switch to a Soft Ionization Technique: If reducing EI energy is insufficient or not possible, the most effective solution is to use a soft ionization method.

  • Action: If your instrument has the capability, switch the ion source to Chemical Ionization (CI). Use a reagent gas like methane or isobutane.[1][7]

  • Expected Outcome: CI produces a protonated molecule, [M+H]⁺, which is much more stable than the M⁺ radical cation.[8][9] This will result in a strong peak at a mass one unit higher than the molecular weight, allowing for unambiguous determination.

• Consider Advanced Techniques (If Available): For specialized research, techniques like Cold EI or Field Ionization (FI) are excellent for preserving the molecular ion.[7][13]

Scenario 2: Poor Sensitivity / No Peaks Detected

Problem: You inject a known concentration of an alkane standard, but you see no peaks, or the signal-to-noise ratio is unacceptably low.

Causality and Explanation:

This issue is often not related to the ionization energy itself but to the overall system integrity or sample introduction. Potential causes include leaks in the gas supply, problems with the sample pathway, or a malfunctioning detector.[18]

Step-by-Step Resolution Protocol:

• Check for System Leaks: Air leaks are a common cause of poor sensitivity and can also damage the instrument.[18]

  • Action: Use an electronic leak detector to systematically check all fittings, starting from the carrier gas cylinder, through the gas filters, and into the GC-MS interface.[18] Pay close attention to the column connectors and the septum nut on the injector.[18]

  • Expected Outcome: Eliminating leaks will ensure a pure carrier gas stream and stable vacuum, which are critical for sensitivity.

• Verify Sample Introduction: Ensure the sample is actually reaching the ion source.

  • Action: Check the autosampler syringe to confirm it is drawing and injecting the sample correctly.[18] Inspect the GC inlet liner and septum for signs of degradation or clogging.

  • Expected Outcome: A clean and clear sample path is essential for the analyte to reach the detector.

• Review MS Tune and Calibration: An out-of-spec tune file will lead to poor performance.[19]

  • Action: Perform an autotune or manual tune of the mass spectrometer according to the manufacturer's guidelines.[19] Calibrate the instrument to ensure mass accuracy.[19]

  • Expected Outcome: A successful tune ensures that ion source voltages, lens settings, and detector parameters are all optimized for maximum signal intensity.[19]

• Optimize Source and Quadrupole Temperatures: For heavier, less volatile alkanes, incorrect temperature settings can cause peak tailing or loss of signal.

  • Action: Ensure the MS source and quadrupole temperatures are set appropriately. A source temperature around 230°C is a common starting point for many applications.[20]

  • Expected Outcome: Proper temperatures prevent both condensation and thermal degradation of the analyte within the ion source.

Scenario 3: High Baseline Noise or Column Bleed

Problem: The chromatogram exhibits a high or rising baseline, especially at higher temperatures, which obscures small peaks and complicates integration.

Causality and Explanation:

A rising baseline is often caused by "column bleed," which is the thermal degradation of the GC column's stationary phase.[20] This can be exacerbated by the presence of oxygen in the carrier gas or by operating the column above its maximum temperature limit.[20] Contaminants in the sample or the system can also contribute to a high baseline.[19][21]

Step-by-Step Resolution Protocol:

• Install/Check Oxygen Traps: Oxygen is highly damaging to GC stationary phases at high temperatures.

  • Action: Ensure that a high-quality oxygen trap is installed on the carrier gas line and that it has not exceeded its lifetime.

  • Expected Outcome: Removing oxygen from the carrier gas will significantly reduce oxidative damage to the column and lower the baseline bleed.[20]

• Condition the GC Column: A new column or one that has been exposed to air needs to be properly conditioned.

  • Action: Disconnect the column from the MS detector and condition it according to the manufacturer's instructions. This typically involves heating the column to a temperature slightly above the analysis maximum while maintaining carrier gas flow.

  • Expected Outcome: Conditioning removes volatile contaminants and stabilizes the stationary phase, leading to a lower and more stable baseline.

• Verify Temperature Program: Ensure you are not exceeding the column's operational limits.

  • Action: Check the manufacturer's specifications for your GC column and confirm that your oven temperature program does not exceed the maximum isothermal or programmed temperature limit.[20]

  • Expected Outcome: Operating within the specified limits prevents accelerated degradation of the stationary phase.[20]

• Perform System Maintenance: Regular cleaning and replacement of consumables can prevent the buildup of contaminants.

  • Action: Regularly replace the injector septum and liner. If contamination is suspected, bake out the injector and clean the ion source according to the manufacturer's protocol.

  • Expected Outcome: A clean system minimizes the introduction of non-analyte material that can contribute to a high baseline.[20]

Data and Workflow Visualization

Table 1: Ionization Technique Selection Guide for Alkane Analysis

Analytical Goal	Recommended Technique	Typical Ionization Energy	Expected Key Ion(s)	Advantages	Disadvantages
Compound Identification	Electron Ionization (EI)	70 eV	M⁺ (often weak/absent), CₙH₂ₙ₊₁⁺ fragments	Rich, reproducible fragmentation for library matching[1]	Weak or absent molecular ion for MW confirmation[2]
Molecular Weight Confirmation	Chemical Ionization (CI)	100-250 eV (for primary electrons)	[M+H]⁺, [M+C₂H₅]⁺	Strong (quasi)molecular ion, minimal fragmentation[8][9]	Provides little structural information
High-Sensitivity MW Confirmation of Thermally Labile Alkanes	Field Ionization (FI)	N/A (High Electric Field)	M⁺	Very soft ionization, strong molecular ion, minimal fragmentation[7]	Less common, may require specialized hardware
Enhanced M⁺ with Library Searchability	Cold Electron Ionization (Cold EI)	70 eV	Strong M⁺, CₙH₂ₙ₊₁⁺ fragments	Preserves molecular ion while retaining searchable fragments[11][13]	Requires specialized supersonic molecular beam interface

Diagram 1: Troubleshooting Workflow for a Missing Molecular Ion

This diagram outlines the decision-making process when faced with a weak or absent molecular ion peak for an alkane sample.

Caption: The effect of ionization energy on mass spectra.

References

• Fragmentation and Interpretation of Spectra. (n.d.). Google Books.

• Eiceman, G. A., et al. (2004). Atmospheric pressure chemical ionization of alkanes, alkenes, and cycloalkanes. Journal of the American Society for Mass Spectrometry. Retrieved January 8, 2026, from [Link]

• Dagan, S., & Amirav, A. (1995). Electron impact mass spectrometry of alkanes in supersonic molecular beams. Journal of the American Society for Mass Spectrometry.

• Dagan, S., & Amirav, A. (1996). Electron impact mass spectrometry of alkanes in supersonic molecular beams. PubMed. Retrieved January 8, 2026, from [Link]

• Chad's Prep. (n.d.). Mass Spectrometry Fragmentation Patterns. Chad's Prep. Retrieved January 8, 2026, from [Link]

• Mass Spectrometry of Alkanes. (2022, July 25). YouTube. Retrieved January 8, 2026, from [Link]

• JoVE. (n.d.). Mass Spectrometry: Long-Chain Alkane Fragmentation. JoVE. Retrieved January 8, 2026, from [Link]

• Wentrup, J., et al. (2024). Rapid online analysis of n-alkanes in gaseous streams via APCI mass spectrometry. Analytical and Bioanalytical Chemistry. Retrieved January 8, 2026, from [Link]

• JoVE. (n.d.). Mass Spectrometry: Branched Alkane Fragmentation. JoVE. Retrieved January 8, 2026, from [Link]

• Fragmentation of Alkane. (n.d.). SlideShare.

• Soft ionization GC-HRMS of n-Alkanes C8 - C20. (n.d.). Pragolab. Retrieved January 8, 2026, from [Link]

• In mass spectrometry of alkanes, how is a molecular ion formed without it fragmenting immediately? (2015, May 29). Quora. Retrieved January 8, 2026, from [Link]

• Wentrup, J., et al. (2024). Rapid online analysis of n-alkanes in gaseous streams via APCI mass spectrometry. National Institutes of Health. Retrieved January 8, 2026, from [Link]

• Alkanes. (n.d.). University of Calgary.

• Pohjolainen, E., et al. (2023). Atmospheric Pressure Photoionization with Halogen Anion Attachment for Mass Spectrometric Analysis of Hydrocarbons and Hydrocarbon-Based Polymers. Journal of the American Society for Mass Spectrometry. Retrieved January 8, 2026, from [Link]

• Wentrup, J., et al. (2024). Rapid online analysis of n-alkanes in gaseous streams via APCI mass spectrometry. ResearchGate. Retrieved January 8, 2026, from [Link]

• Solving Mass Spectrometry Practice Problems. (n.d.). Chemistry Steps. Retrieved January 8, 2026, from [Link]

• Ionization Methods in Organic Mass Spectrometry. (n.d.). University of California, Riverside.

• Chemical ionization. (n.d.). Wikipedia. Retrieved January 8, 2026, from [Link]

• A Guide To Troubleshooting Mass Spectrometry. (2021, January 4). GenTech Scientific. Retrieved January 8, 2026, from [Link]

• Odior, A. O. (1976). Selective Reagents for Chemical Ionization Mass Spectrometry. American Laboratory.

• What are the common ionization methods for GC/MS. (n.d.). SCION Instruments. Retrieved January 8, 2026, from [Link]

• Mass Spectrometry Troubleshooting and Common Issues. (2023, September 11). G-M-I, Inc.. Retrieved January 8, 2026, from [Link]

• Lec-12 || Thermo Spray Ionization (TSI) || Evaporative & Soft ionization || HPLC Coupled TSI. (2022, February 17). YouTube. Retrieved January 8, 2026, from [Link]

• Chemical Ionization. (2022, July 3). Chemistry LibreTexts. Retrieved January 8, 2026, from [Link]

• Mass Spectrometer (MS) Troubleshooting Guide. (n.d.). CGSpace. Retrieved January 8, 2026, from [Link]

• Photo ionisation in mass spectrometry: Light, selectivity and molecular ions. (n.d.). ResearchGate. Retrieved January 8, 2026, from [Link]

• Amirav, A. (2020, November 1). Gas Chromatography–Mass Spectrometry (GC–MS) with Cold Electron Ionization (EI): Bridging the Gap Between GC–MS and LC–MS. LCGC International. Retrieved January 8, 2026, from [Link]

• Mass Spectrometer (MS) troubleshooting guide. (n.d.). Alliance Bioversity International - CIAT. Retrieved January 8, 2026, from [Link]

• Interpreting Mass Spectra. (2024, May 27). Chemistry LibreTexts. Retrieved January 8, 2026, from [Link]

• Mass Spectrometry - Examples. (n.d.). University of Arizona. Retrieved January 8, 2026, from [Link]

• Enhanced Molecular Ion in GC/MS by Cold EI. (2015, April 29). Aviv Amirav. Retrieved January 8, 2026, from [Link]

• Keller, B. O., et al. (2008). Interferences and contaminants encountered in modern mass spectrometry. Analytica Chimica Acta. Retrieved January 8, 2026, from [Link]

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Technical Support Center: Overcoming Poor Fragmentation of Long-Chain Alkanes in Mass Spectrometry

Welcome to the technical support center dedicated to addressing a persistent challenge in mass spectrometry: the analysis of long-chain alkanes. Due to their nonpolar nature and the strength of their C-C and C-H bonds, these molecules often yield mass spectra with poor fragmentation and weak or absent molecular ions, complicating their identification and structural elucidation. This guide provides in-depth, experience-based solutions, troubleshooting workflows, and validated protocols to help you navigate these analytical hurdles.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered by researchers when analyzing long-chain alkanes.

Q1: Why is the molecular ion (M+) peak for my long-chain alkane weak or completely absent in my GC-MS data using Electron Ionization (EI)?

This is a classic and expected outcome for long-chain alkanes under standard 70 eV EI conditions. The high energy of electron ionization leads to extensive and often uninformative fragmentation.[1] For alkanes, the molecular ion is often faint, and the spectrum is dominated by a series of fragment ions separated by 14 Da (corresponding to CH₂ groups).[2][3][4] The energy imparted is sufficient to cause significant C-C bond cleavage, and with increasing chain length, the probability of the molecular ion surviving intact decreases.[3]

Q2: I'm trying to use LC-MS with Electrospray Ionization (ESI) for my alkane samples, but I'm not getting any signal. Why?

ESI is generally not suitable for nonpolar compounds like long-chain alkanes. ESI relies on the analyte being pre-ionized in solution or readily accepting a charge in the electrospray plume.[5] Alkanes lack the polar functional groups necessary for this process. However, it is possible to analyze alkanes with ESI through chemical derivatization, which introduces a chargeable "tag" onto the molecule.[6][7]

Q3: My fragmentation pattern is just a repeating series of CnH2n+1 ions. How can I get more structurally informative fragments, especially to identify branching points?

The repeating pattern you're observing is characteristic of straight-chain alkanes.[3] To obtain more specific fragmentation, especially for distinguishing isomers, more advanced techniques are necessary:

• Tandem Mass Spectrometry (MS/MS): By isolating a specific precursor ion and subjecting it to further fragmentation (e.g., through Collision-Induced Dissociation - CID), you can generate a secondary fragmentation pattern that may be more structurally informative.[8][9][10][11]

• Softer Ionization Techniques: Using a "soft" ionization method can help preserve the molecular ion or generate a protonated molecule ([M+H]⁺), which can then be selected for MS/MS experiments.[1]

Q4: What are the most effective ionization techniques for analyzing long-chain alkanes to preserve the molecular ion?

To minimize fragmentation and enhance the abundance of the molecular ion, "soft" ionization techniques are highly recommended.[12][13] These methods impart less energy to the analyte molecule during ionization. The most suitable techniques include:

• Chemical Ionization (CI): CI uses a reagent gas (like methane or isobutane) to produce ions with little excess energy, resulting in significantly less fragmentation than EI.[1][13] This is often the go-to technique for obtaining a clear molecular ion or protonated molecule ([M+H]⁺).

• Atmospheric Pressure Chemical Ionization (APCI): APCI is well-suited for nonpolar to moderately polar compounds and is compatible with both gas and liquid chromatography.[14][15][16][17][18] It works by creating reactant ions from the solvent vapor, which then gently ionize the analyte molecules.

• Atmospheric Pressure Photoionization (APPI): APPI uses photons to ionize the analyte, and it can be effective for a wide range of nonpolar compounds.[5]

Ionization Technique	Principle	Suitability for Long-Chain Alkanes	Key Advantages	Key Disadvantages
Electron Ionization (EI)	High-energy electrons bombard the analyte.	Poor	Provides extensive fragmentation for library matching (if available).	Often results in a weak or absent molecular ion.[1]
Chemical Ionization (CI)	A reagent gas is ionized, which then transfers a proton to the analyte.	Excellent	"Soft" ionization preserves the molecular ion or forms [M+H]⁺.[1][13]	May provide limited structural information without MS/MS.
Atmospheric Pressure Chemical Ionization (APCI)	A corona discharge ionizes the solvent vapor, which then ionizes the analyte.	Excellent	Suitable for nonpolar compounds, compatible with LC and GC.[14][15][16][17][18]	Requires thermally stable analytes.[14][16]
Electrospray Ionization (ESI)	A high voltage is applied to a liquid to create an aerosol and charged droplets.	Poor (without derivatization)	Very "soft" ionization, good for large and polar molecules.[5][12]	Not suitable for nonpolar compounds like alkanes.
Atmospheric Pressure Photoionization (APPI)	Photons are used to ionize the analyte.	Good	Can ionize a broad range of nonpolar and polar compounds.[5]	May require a dopant for efficient ionization of some compounds.

Part 2: Troubleshooting Guide for Poor Fragmentation

This guide provides a systematic approach to diagnosing and resolving common issues with the mass spectrometric analysis of long-chain alkanes.

Workflow for Troubleshooting Long-Chain Alkane Analysis

Caption: A decision tree for troubleshooting common issues in the mass spectrometry of long-chain alkanes.

Part 3: Experimental Protocols

Protocol 1: Analysis of Long-Chain Alkanes by GC-CI-MS

This protocol outlines the general steps for analyzing long-chain alkanes using Gas Chromatography with Chemical Ionization Mass Spectrometry to preserve the molecular ion.

Objective: To obtain a mass spectrum of a long-chain alkane with a clearly identifiable protonated molecule ([M+H]⁺).

Materials:

• GC-MS system equipped with a Chemical Ionization (CI) source.

• Methane or Isobutane as the CI reagent gas.

• Helium as the GC carrier gas.

• Appropriate GC column for hydrocarbon analysis (e.g., a nonpolar phase like 5% phenyl polysiloxane).

• Alkane standard or sample dissolved in a volatile solvent (e.g., hexane).

Methodology:

• Instrument Setup:

  • Install a suitable GC column and condition it according to the manufacturer's instructions.

  • Switch the MS ion source from EI to CI mode.

  • Introduce the CI reagent gas (e.g., methane) into the ion source and establish a stable pressure (typically around 1 torr).[1]

  • Tune the mass spectrometer in CI mode according to the manufacturer's guidelines.

• GC Method Development:

  • Inlet Temperature: Set to a temperature that ensures complete vaporization of the long-chain alkane without thermal degradation (e.g., 300°C).

  • Oven Program: Develop a temperature program that provides good chromatographic separation of the analytes of interest. A typical program might start at a lower temperature (e.g., 80°C), hold for a few minutes, and then ramp up to a final temperature (e.g., 300°C) at a rate of 4-10°C/min.[19]

  • Carrier Gas Flow: Use a constant flow rate of helium (e.g., 1-2 mL/min).

• MS Method Development:

  • Ion Source Temperature: Set to a temperature that prevents condensation but minimizes thermal fragmentation (e.g., 250°C).[1]

  • Scan Range: Set the mass range to include the expected m/z of the protonated molecule.

  • Acquisition Mode: Acquire data in full scan mode to observe the entire mass spectrum.

• Sample Analysis:

  • Prepare a dilute solution of the alkane sample or standard in hexane.

  • Inject a small volume (e.g., 1 µL) into the GC-MS system.

  • Acquire the data.

• Data Analysis:

  • Examine the mass spectrum of the chromatographic peak corresponding to the long-chain alkane.

  • Identify the protonated molecule ([M+H]⁺), which should be one of the highest m/z ions in the spectrum.

Protocol 2: Derivatization of Alkenes for Double Bond Localization

While this guide focuses on alkanes, a common related problem is determining the position of double bonds in long-chain alkenes, as the double bond can migrate after ionization.[20] Chemical derivatization can pinpoint the double bond's location. A widely used method is derivatization with dimethyl disulfide (DMDS).[20]

Objective: To derivatize a long-chain alkene with DMDS to allow for unambiguous determination of the double bond position by GC-MS.

Materials:

• Alkene sample

• Hexane (or another suitable solvent)

• Dimethyl disulfide (DMDS)

• Iodine solution (catalyst)

• GC vials with caps

• Heating block or oven

Methodology:

• Sample Preparation: Dissolve approximately 1 mg of the alkene sample in a suitable solvent like hexane in a GC vial.[20]

• Reagent Addition: Add DMDS and a catalytic amount of iodine to the vial.[20]

• Reaction: Tightly cap the vial and heat the mixture at 60°C for 1-2 hours.[20] (Note: Optimization of reaction time and temperature may be necessary).

• Analysis: Analyze the resulting DMDS adduct by GC-MS using standard EI conditions. The adduct will fragment predictably at the carbon-carbon bond where the double bond was originally located, and the masses of the resulting fragments will reveal its position.[20]

Part 4: Advanced Techniques for Structural Elucidation

For complex mixtures of alkanes or for detailed structural characterization of isomers, more advanced analytical strategies are often required.

• Comprehensive Two-Dimensional Gas Chromatography (GCxGC-MS): This technique provides significantly enhanced separation power compared to conventional GC, making it ideal for resolving complex hydrocarbon mixtures found in petrochemical or environmental samples.[21]

• Tandem Mass Spectrometry (MS/MS or MSn): As mentioned, MS/MS is crucial for structural elucidation.[8][22] By carefully selecting precursor ions and optimizing collision energies, it's possible to generate fragment ions that are characteristic of specific structural features, such as branching points.

• Ion Mobility-Mass Spectrometry (IM-MS): This technique separates ions based on their size, shape, and charge in the gas phase before mass analysis. This additional dimension of separation can help distinguish between isomeric alkanes that may have identical mass spectra.

By combining these advanced separation and fragmentation techniques, researchers can gain unprecedented insight into the complex structures of long-chain alkanes.

References

• National MagLab. (n.d.). Atmospheric Pressure Chemical Ionization (APCI). Retrieved from [Link]

• MetwareBio. (n.d.). Atmospheric Pressure Chemical Ionization (APCI): Principles, Advances, and Diverse Applications. Retrieved from [Link]

• LabX. (n.d.). Mastering Atmospheric Pressure Chemical Ionization (APCI) in Mass Spectrometry. Retrieved from [Link]

• Chemistry For Everyone. (2024). What Is Atmospheric Pressure Chemical Ionization (APCI) In LC-MS? [Video]. YouTube. Retrieved from [Link]

• MDPI. (2022). Atmospheric-pressure Chemical Ionization. In Encyclopedia. Retrieved from [Link]

• Journal of Experimental Botany. (2005). Chemical derivatization and mass spectral libraries in metabolic profiling by GC/MS and LC/MS/MS. Oxford Academic. Retrieved from [Link]

• Lab Manager. (2021). GC-MS: A Powerful Technique for Hydrocarbon Analysis. Retrieved from [Link]

• ACD/Labs. (2023). A Beginner's Guide to Mass Spectrometry: Types of Ionization Techniques. Retrieved from [Link]

• Frontiers. (2022). Distribution Characteristics of Long-Chain Branched Alkanes With Quaternary Carbon Atoms in the Carboniferous Shales of the Wuwei Basin, China. Retrieved from [Link]

• NIST. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra. Retrieved from [Link]

• University of Leeds. (n.d.). Alkanes. Retrieved from [Link]

• ResearchGate. (n.d.). FIGURE 1. GC-MS signal of a PM sample with high n-alkane content.... Retrieved from [Link]

• Wikipedia. (n.d.). Gas chromatography–mass spectrometry. Retrieved from [Link]

• PubMed. (2007). Improved GC/MS method for quantitation of n-alkanes in plant and fecal material. Retrieved from [Link]

• Technology Networks. (2024). Mass Spectrometry Ionization: Key Techniques Explained. Retrieved from [Link]

• PubMed. (2004). Derivatization in mass spectrometry-3. Alkylation (arylation). Retrieved from [Link]

• LCGC. (2020). The LCGC Blog: Troubleshooting Gas Chromatography Part II – Reduced Peak Size (Loss of Sensitivity). Retrieved from [Link]

• Spectroscopy Online. (2010). Derivatization in Mass Spectrometry. Retrieved from [Link]

• PubMed. (2000). Derivatization for electrospray ionization-mass spectrometry. 4. Alkenes and alkynes. Retrieved from [Link]

• ResearchGate. (n.d.). Review: Derivatization in mass spectrometry-6. Formation of mixed derivatives of polyfunctional compounds. Retrieved from [Link]

• INIS-IAEA. (n.d.). EG0800279 State of the Art of Hard and Soft Ionization Mass Spectrometry. Retrieved from [Link]

• Chromatography Forum. (2024). GC Mass : Molecular ion peak issue in EI mode. Retrieved from [Link]

• PMC. (n.d.). Recent Advances in Mass Spectrometry-Based Structural Elucidation Techniques. Retrieved from [Link]

• ResearchGate. (2023). (PDF) Harnessing data science to improve molecular structure elucidation from tandem mass spectrometry. Retrieved from [Link]

• Fluorine notes. (2020). ALGORITHMS FOR FRAGMENTATION OF n-ALKANES AND n-PERFLUOROALKANES. Retrieved from [Link]

• ETH Zurich Research Collection. (2023). Harnessing data science to improve molecular structure elucidation from tandem mass spectrometry. Retrieved from [Link]

• PMC - NIH. (n.d.). Advances in structure elucidation of small molecules using mass spectrometry. Retrieved from [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). Retrieved from [Link]

• Research Collection. (2023). Harnessing data science to improve molecular structure elucidation from tandem mass spectrometry. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. whitman.edu [whitman.edu]
• 3. ch.ic.ac.uk [ch.ic.ac.uk]
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• 7. Derivatization for electrospray ionization-mass spectrometry. 4. Alkenes and alkynes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Recent Advances in Mass Spectrometry-Based Structural Elucidation Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
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• 22. Advances in structure elucidation of small molecules using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Ensuring the Stability of Deuterated Internal Standards

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center dedicated to the precise and reliable use of deuterated internal standards in mass spectrometry-based assays. As a Senior Application Scientist, I understand that the stability of these critical reagents is paramount to achieving accurate and reproducible quantitative results. This guide provides in-depth troubleshooting advice and answers to frequently asked questions, moving beyond simple instructions to explain the underlying scientific principles of why certain practices are essential for maintaining the integrity of your deuterated internal standards.

The Critical Role of Stability in Quantitative Analysis

Deuterated internal standards are the bedrock of modern quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS). Their chemical similarity to the analyte allows them to co-elute and experience similar ionization effects, effectively correcting for variations in sample preparation, matrix effects, and instrument response. However, this entire paradigm rests on one critical assumption: the internal standard itself is stable throughout the analytical workflow.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments, providing a systematic approach to troubleshooting.

Issue 1: I'm observing significant variability in my internal standard's peak area across an analytical run.

This is a common and often frustrating issue that can arise from several sources. A systematic evaluation is key to pinpointing the root cause.

Q: What are the likely causes of inconsistent internal standard peak areas?

A: Inconsistent peak areas for your deuterated internal standard can stem from several factors, ranging from sample preparation to on-instrument conditions. The most common culprits are:

• In-run Instability: The internal standard may be degrading in the autosampler over the course of the run. This is often exacerbated by elevated temperatures.

• Inconsistent Sample Preparation: Variability in extraction recovery or volumetric additions during sample preparation can lead to differing amounts of the internal standard being injected.

• Instrumental Drift: While internal standards are meant to correct for this, significant fluctuations in instrument sensitivity can still impact the signal.

Troubleshooting Steps:

• Assess Autosampler Stability:

  • Protocol: Prepare a set of identical quality control (QC) samples and place them in the autosampler. Inject

method refinement for reproducible quantification of breath VOCs

Answering the user's request.## Technical Support Center: Reproducible Quantification of Breath VOCs

Welcome to the technical support center for breath volatile organic compound (VOC) analysis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of achieving reproducible and quantifiable results in breathomics. Here, we address common challenges with in-depth, field-proven solutions, ensuring your experimental workflow is robust, reliable, and built on a foundation of scientific integrity.

Table of Contents

• Frequently Asked Questions (FAQs)

  • What are the most critical pre-analytical variables affecting breath VOC reproducibility?

  • How do I choose between different breath collection devices?

  • What is the best analytical platform for my VOC analysis? GC-MS or SIFT-MS?

  • How can I minimize background contamination?

• Troubleshooting Guide

  • Problem 1: High Variability Between Replicate Samples

  • Problem 2: Poor Peak Shape and Resolution in GC-MS

  • Problem 3: Inconsistent Internal Standard Response

  • Problem 4: Matrix Effects in SIFT-MS Analysis

• Protocols & Workflows

  • Standardized Breath Sample Collection Protocol

  • Workflow for Data Processing and Quality Control

• References

Frequently Asked Questions (FAQs)

What are the most critical pre-analytical variables affecting breath VOC reproducibility?

The pre-analytical phase is arguably the source of the greatest variability in breath analysis. Controlling these variables is paramount for reproducible quantification. The most critical factors include:

• Endogenous vs. Exogenous VOCs: It is crucial to distinguish between VOCs produced by internal metabolic processes (endogenous) and those from external sources (exogenous). A controlled study design, including a washout period for specific foods, beverages, and medications, is essential. For example, isoprene is a key endogenous VOC, while compounds like limonene can originate from dietary sources.

• Physiological Parameters: Factors such as respiratory rate, tidal volume, and the specific portion of breath sampled (e.g., end-tidal air) significantly impact VOC concentrations. End-tidal air is generally preferred as it is believed to be in equilibrium with the blood in the pulmonary capillaries, thus reflecting systemic VOC levels.

• Environmental Contamination: The ambient air in the sampling environment can be a major source of background VOCs. It is recommended to perform sampling in a controlled environment with purified air or to characterize the background air concurrently.

How do I choose between different breath collection devices?

The choice of collection device depends on the study's objectives, the target VOCs, and the analytical method.

Device Type	Principle	Advantages	Disadvantages	Best For
Tedlar® Bags	Whole breath collection	Simple, inexpensive, allows for multiple analyses from one sample.	Risk of contamination and analyte loss during storage.	Large-scale screening, collection in remote locations.
Sorbent Tubes	VOCs are trapped on a sorbent material (e.g., Tenax®)	Pre-concentration of analytes, stable for long-term storage.	Requires thermal desorption, potential for breakthrough of volatile compounds.	Targeted analysis of low-concentration VOCs, long-term studies.
Syringes	Direct collection of a specific volume	Inexpensive, easy to use.	Small sample volume, risk of analyte loss on surfaces.	Quick, qualitative assessments.
Direct Sampling	Real-time analysis via direct interface with the instrument	Immediate results, minimizes storage artifacts.	Requires the analytical instrument to be on-site, not suitable for all platforms.	Real-time monitoring, clinical applications (e.g., SIFT-MS).

What is the best analytical platform for my VOC analysis? GC-MS or SIFT-MS?

The selection between Gas Chromatography-Mass Spectrometry (GC-MS) and Selected Ion Flow Tube Mass Spectrometry (SIFT-MS) hinges on the research question.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the gold standard for untargeted and targeted VOC analysis. It offers excellent separation of complex mixtures and provides high-confidence identification of compounds through mass spectral libraries. However, it is time-consuming and requires sample pre-concentration.

• Selected Ion Flow Tube Mass Spectrometry (SIFT-MS): SIFT-MS is a real-time analytical technique that allows for the direct analysis of breath without pre-concentration. It provides immediate quantification of a predefined list of VOCs. While it is faster, it is not suitable for untargeted discovery and can be subject to isobaric interferences.

Feature	GC-MS	SIFT-MS
Analysis Time	30-60 minutes per sample	1-5 minutes per sample
Sample Prep	Required (thermal desorption)	Not required (direct sampling)
Throughput	Low to medium	High
Compound ID	High confidence (retention time + mass spectrum)	Based on known reaction rates with precursor ions
Discovery	Excellent for untargeted analysis	Limited to a target list of compounds

How can I minimize background contamination?

Minimizing background contamination is a critical step for accurate quantification.

• Environmental Control: Conduct sampling in a well-ventilated room, ideally with a source of purified air. Avoid areas with strong odors, cleaning products, or high traffic.

• Procedural Blanks: Always collect "room air" blanks using the same collection device and procedure as the patient samples. This allows you to identify and subtract background contaminants during data analysis.

• Device Cleaning: Ensure all non-disposable sampling equipment is thoroughly cleaned and baked out (if applicable) between uses. For sorbent tubes, proper conditioning is essential.

• Dietary and Lifestyle Control: Provide subjects with a list of restricted foods, beverages (e.g., coffee, alcohol), and activities (e.g., smoking, chewing gum) for a specified period before sampling.

Troubleshooting Guide

Problem 1: High Variability Between Replicate Samples

Cause: This is often due to inconsistencies in the pre-analytical phase.

Solution:

• Standardize Breath Maneuver: Ensure all subjects perform the same breathing pattern. Use a capnometer to guide subjects to provide end-tidal air consistently.

• Control Sampling Volume: Precisely control the volume of breath collected. For sorbent tubes, use a calibrated pump. For bags, fill to a consistent volume.

• Monitor Environmental Conditions: Record the temperature and humidity of the sampling environment, as these can affect VOC partitioning.

• Implement a Strict Washout Period: Enforce a consistent washout period for all subjects to minimize the influence of exogenous VOCs.

Problem 2: Poor Peak Shape and Resolution in GC-MS

Cause: This can be caused by issues with the thermal desorption unit, the GC column, or the injection parameters.

Solution:

• Optimize Thermal Desorption: Ensure the desorption temperature and time are appropriate for your target analytes and sorbent material. A temperature that is too low will result in incomplete desorption and carryover, while a temperature that is too high can cause analyte degradation.

• Check for Cold Spots: Cold spots in the transfer line between the desorber and the GC can cause peak broadening. Ensure the entire path is heated uniformly.

• Evaluate the GC Column: The column may be overloaded, or the stationary phase may have degraded. Consider using a column with a thicker film for higher capacity or replacing the column if it is old.

• Optimize the GC Oven Program: A slow temperature ramp can improve the separation of early-eluting compounds.

Problem 3: Inconsistent Internal Standard Response

Cause: An inconsistent internal standard (IS) response points to issues with sample collection, storage, or injection.

Solution:

• Spiking Procedure: Ensure the IS is introduced onto the sorbent tube in a consistent and reproducible manner. A liquid spike followed by a purge with inert gas is a common method.

• IS Stability: Verify that the IS is stable on the sorbent material during storage. Perform a storage stability study if necessary.

• Check for Leaks: Leaks in the thermal desorber or the GC inlet can lead to variable sample injection and thus, an inconsistent IS response. Perform a leak check.

Problem 4: Matrix Effects in SIFT-MS Analysis

Cause: High concentrations of certain compounds in the breath matrix, such as water vapor and CO2, can interfere with the ion-molecule reactions used for quantification in SIFT-MS.

Solution:

• Dilution: Dilute the breath sample with a known quantity of inert gas (e.g., nitrogen) to reduce the concentration of matrix components.

• Use of Appropriate Reagent Ions: Select reagent ions (e.g., H3O+, NO+, O2+) that have well-characterized reactions with your target analytes and are less susceptible to interference from the breath matrix.

• Matrix-Matched Calibration: Whenever possible, prepare calibration standards in a matrix that mimics human breath to account for these effects.

Protocols & Workflows

Standardized Breath Sample Collection Protocol

• Subject Preparation:

  • The subject should fast for at least 8 hours prior to collection.

  • The subject should avoid smoking, alcohol, and chewing gum for at least 12 hours.

  • The subject should rest in a quiet, well-ventilated room for at least 15 minutes before sampling.

• Environmental Blank Collection:

  • Collect a sample of the ambient air using the same type of collection device that will be used for the subject.

• Breath Collection:

  • The subject should exhale fully.

  • The subject should then inhale to total lung capacity through their nose, holding their breath for 5 seconds.

  • The subject should then exhale steadily into the collection device.

  • If collecting end-tidal air, discard the first portion of the exhalation (dead space air) and collect the latter portion. A capnometer can be used to monitor CO2 levels and identify the end-tidal phase.

• Sample Storage:

  • Sorbent tubes should be capped immediately and stored at 4°C.

  • Tedlar® bags should be analyzed as soon as possible, ideally within 4 hours.

Workflow for Data Processing and Quality Control

The following diagram illustrates a robust workflow for processing and ensuring the quality of breath VOC data.

Caption: A typical workflow for breath VOC data processing and quality control.

References

• Beauchamp, J., et al. (2020). Breath analysis: The future of diagnostics? Journal of Breath Research. Available at: [Link]

• Smith, D., & Španěl, P. (2005). Selected ion flow tube mass spectrometry (SIFT-MS) for on-line trace gas analysis. Mass Spectrometry Reviews. Available at: [Link]

• Perandones-García, F. J., et al. (2022). Breath analysis in clinical practice. Journal of Breath Research. Available at: [Link]

• Pleil, J. D., & Stiegel, M. A. (2013). Review of the evolution of breath sampling and analysis and its role in environmental health and exposure science. Journal of Breath Research. Available at: [Link]

• Gaspar, E. M., et al. (2013). Sampling and analysis of volatile organic compounds in human breath. TrAC Trends in Analytical Chemistry. Available at: [Link]

Technical Support Center: Enhancing Sensitivity for Low-Concentration Branched Alkanes

Welcome to the Technical Support Center dedicated to empowering researchers, scientists, and drug development professionals in the nuanced art of detecting low-concentration branched alkanes. The inherent volatility and structural similarity of these isomers present unique analytical challenges, often pushing the limits of modern instrumentation.[1][2] This guide is designed to be a living resource, blending foundational theory with practical, field-proven solutions to the most common hurdles encountered in the laboratory.

Our philosophy is built on the principle of methodological transparency and scientific causality. We don't just present protocols; we explain the why behind each step, enabling you to not only solve immediate problems but also to proactively optimize your analytical workflows for maximal sensitivity and reproducibility.

I. Troubleshooting Guide: From Sample to Signal

The path to sensitive detection is paved with potential pitfalls. This section is structured to help you diagnose and resolve common issues that can compromise your analytical sensitivity.

Issue: Poor Peak Resolution and Co-elution of Isomers

One of the most frequent challenges in branched alkane analysis is achieving baseline separation of structurally similar isomers.[2] Poor resolution can lead to inaccurate quantification and misidentification.

Potential Causes & Solutions:

• Suboptimal GC Column Selection: The choice of the gas chromatography (GC) column is paramount for separating branched alkanes.[2] Non-polar stationary phases are the standard for these non-polar compounds, with elution primarily governed by boiling points.[2]

  • Solution: For complex mixtures, consider a column with a different selectivity or higher efficiency (longer column, smaller internal diameter).[3] While 100% polydimethylsiloxane (PDMS) columns are common, subtle differences in stationary phase chemistry can significantly impact resolution.[2]

• Inadequate Oven Temperature Program: A rapid temperature ramp can cause closely eluting compounds to co-elute.

  • Solution: Employ a slower temperature ramp rate to improve separation.[3][4] For particularly challenging isomers, an isothermal analysis at a lower temperature may provide the necessary resolution.[3]

• Incorrect Carrier Gas Flow Rate: An improper flow rate can lead to band broadening, which diminishes resolution.

  • Solution: Optimize the linear velocity of your carrier gas. For helium, a typical optimal range is 30-40 cm/s to maximize column efficiency.[3]

• Column Overloading: Injecting an excessive amount of sample can result in broad, fronting peaks and poor separation.[3]

  • Solution: Dilute your sample or utilize a split injection with a higher split ratio to reduce the amount of analyte introduced onto the column.[3]

Troubleshooting Workflow for Poor Peak Resolution:

Caption: A logical workflow for troubleshooting poor peak resolution in the GC analysis of branched alkanes.[3]

Issue: Low or No Signal (Reduced Sensitivity)

The inability to detect or reliably quantify low-concentration analytes is a critical roadblock. The sensitivity of a gas chromatographic system is its ability to detect low concentrations of analytes, which depends on the signal-to-noise ratio.[4]

Potential Causes & Solutions:

• Leaks in the Inlet: Even a minuscule leak in the GC inlet can lead to a significant loss of sensitivity, particularly for more volatile compounds.[5][6]

  • Solution: Thoroughly check for leaks around the injector, septum, and column connections using an electronic leak detector.[6]

• Improper Injection Technique/Parameters:

  • Split vs. Splitless Injection: For trace-level analysis, a splitless injection is generally preferred as it directs almost the entire vaporized sample onto the column, minimizing sample loss.[4] If using a split injection, reducing the split ratio (e.g., from 1:20 to 1:5) can increase sensitivity, but be mindful of potential column overload.[4]

  • Injector Temperature: The injector temperature must be high enough to ensure the complete and instantaneous vaporization of higher molecular weight compounds.[3][4]

• Column Contamination: The accumulation of non-volatile residues from the sample matrix at the head of the column can create active sites that degrade analyte response.[3][5]

  • Solution: Regularly bake out the column at a high temperature to remove contaminants.[7] If contamination is severe, trimming the first few centimeters of the column or using a guard column can restore performance.[3][5][7]

• Detector Issues: Incorrect detector settings or contamination can lead to a reduced signal.

  • Solution: For a Flame Ionization Detector (FID), ensure that the gas flows (hydrogen, air, and makeup gas) are correct.[8] For a Mass Spectrometer (MS), perform an autotune to check for changes in applied voltages, which might indicate the need for a source cleaning or the presence of an air leak.[9]

Quantitative Data Summary for Method Selection:

Parameter	Split Injection	Splitless Injection
Typical Sample Concentration	Higher concentrations	Trace levels (ppm, ppb)
Analyte Transfer to Column	Partial (dependent on split ratio)	Nearly complete
Sensitivity	Lower	Higher[4]
Potential for Column Overload	Low	High

II. Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the analysis of low-concentration branched alkanes.

Q1: Is derivatization necessary for analyzing branched alkanes?

A1: Generally, branched alkanes themselves are volatile and do not require derivatization for GC-MS analysis.[10] However, if your sample contains functionalized long-chain alkanes, such as fatty acids or alcohols, derivatization is crucial.[10] These polar functional groups can lead to poor chromatographic performance, including peak tailing and low sensitivity.[10] Derivatization chemically modifies these groups to create less polar, more volatile, and more thermally stable derivatives suitable for GC-MS.[10][11] Common techniques include esterification for carboxylic acids and silylation for hydroxyl and carboxyl groups.[10]

Q2: What are the most effective sample preparation techniques for concentrating volatile branched alkanes?

A2: Pre-concentration is one of the most effective strategies to enhance GC sensitivity.[4] For volatile branched alkanes, several techniques are highly effective:

• Solid-Phase Microextraction (SPME): This is a solvent-free extraction method where a fused-silica fiber coated with a stationary phase is exposed to the sample (or its headspace). The analytes adsorb to the fiber and are then thermally desorbed in the GC inlet.[4]

• Purge-and-Trap: In this technique, an inert gas is bubbled through an aqueous sample, purging the volatile organic compounds. These compounds are then trapped on a sorbent material, which is subsequently heated to desorb the analytes into the GC system.[4][12]

• Headspace Enrichment: This involves sampling the vapor phase (headspace) above a liquid or solid sample in a sealed vial.[4][13] The analytes in the headspace are then introduced into the GC.

Q3: How can I improve the reproducibility of my results for low-concentration samples?

A3: Reproducibility at low concentrations is challenging due to the increased impact of minor variations. Key areas to focus on are:

• Automated Injection: Use an autosampler for injections to ensure consistent injection volume and speed. Manual injections can be a significant source of variability.[7]

• Internal Standards: The use of an internal standard is highly recommended. An internal standard is a compound with similar chemical properties to the analyte that is added to the sample in a known concentration. By comparing the analyte's response to the internal standard's response, variations in injection volume and instrument response can be compensated for.

• Vial and Septum Integrity: For volatile analytes, ensure that sample vials are properly sealed with high-quality septa.[8][9] A compromised septum can lead to the loss of volatile compounds, affecting reproducibility.[8][9]

• Consistent Sample Handling: Maintain a consistent and well-documented sample preparation procedure.[14] Any variation in extraction times, solvent volumes, or temperature can impact the final results.

Q4: My baseline is noisy. How can I reduce it to improve my signal-to-noise ratio?

A4: A noisy baseline can obscure low-level peaks and compromise sensitivity. Potential causes and solutions include:

• Contaminated Carrier Gas: Impurities in the carrier gas can lead to a high and noisy baseline.

  • Solution: Ensure high-purity carrier gas and install or replace gas purifiers and traps to remove oxygen, moisture, and hydrocarbons.[7]

• Column Bleed: At high temperatures, the stationary phase of the GC column can degrade and elute, causing a rising baseline.

  • Solution: Use a low-bleed column, especially for MS applications. Condition the column according to the manufacturer's instructions before use.[7]

• Contaminated Inlet or Detector: Contamination in the injector or detector can also contribute to a noisy baseline.[7]

  • Solution: Regularly clean the injector and detector as part of your routine maintenance schedule.[7]

III. Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) for Volatile Branched Alkanes in an Aqueous Matrix

This protocol provides a general framework for the pre-concentration of volatile branched alkanes from water samples prior to GC-MS analysis.

Materials:

• SPME fiber assembly (e.g., Polydimethylsiloxane - PDMS coated fiber)

• 20 mL headspace vials with magnetic crimp caps and PTFE/silicone septa

• Autosampler equipped for SPME or manual SPME holder

• Heating block or water bath

• GC-MS system

Procedure:

• Sample Preparation:

  • Place 10 mL of the aqueous sample into a 20 mL headspace vial.

  • If desired, add a known amount of an appropriate internal standard.

  • To enhance the partitioning of analytes into the headspace, you can add a salt (e.g., NaCl) to the sample to increase its ionic strength (salting out).

  • Immediately seal the vial with a magnetic crimp cap.

• SPME Extraction:

  • Place the vial in a heating block or water bath set to a specific temperature (e.g., 60 °C) and allow it to equilibrate for a defined period (e.g., 15 minutes).

  • Expose the SPME fiber to the headspace of the vial for a predetermined extraction time (e.g., 30 minutes) while maintaining the temperature.

• Desorption and GC-MS Analysis:

  • Retract the fiber into the needle and immediately introduce it into the heated GC inlet (e.g., 250 °C).

  • Desorb the analytes from the fiber for a specified time (e.g., 2-5 minutes) in splitless mode.

  • After desorption, retract the fiber and start the GC-MS analysis.

  • Condition the fiber in a separate clean, heated inlet or a fiber conditioning station before the next extraction.

Workflow for HS-SPME:

Caption: Step-by-step workflow for Headspace Solid-Phase Microextraction (HS-SPME).

Protocol 2: General GC-MS Conditions for Branched Alkane Analysis

This protocol provides a starting point for developing a GC-MS method for the analysis of branched alkanes. Optimization will be required based on the specific analytes and sample matrix.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., single quadrupole or time-of-flight)

GC Conditions:

• Column: DB-5ms or equivalent (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness)[15]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min[15]

• Inlet: Split/splitless injector at 280 °C

• Injection Mode: Splitless for 1 minute

• Oven Program:

  • Initial temperature: 40 °C, hold for 2 minutes

  • Ramp to 300 °C at 10 °C/min

  • Hold at 300 °C for 5 minutes

• Transfer Line Temperature: 280 °C

MS Conditions:

• Ionization: Electron Ionization (EI) at 70 eV[15]

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Acquisition Mode:

  • Full Scan: For qualitative analysis and identification of unknowns (e.g., mass range 40-550 amu).

  • Selected Ion Monitoring (SIM): For quantitative analysis of target compounds to enhance sensitivity and selectivity.[15]

IV. References

• Inspirit VR. (2023, March 28). Branched Alkanes Study Guide.

• Benchchem. Application Notes and Protocols for Derivatization of Long-Chain Alkanes in GC-MS.

• The LCGC Blog. (2020, May 12). Troubleshooting Gas Chromatography Part II – Reduced Peak Size (Loss of Sensitivity).

• Assessing Alkane Chemistry: Analytical Techniques. (2025, December 31).

• Benchchem. Technical Support Center: Overcoming Challenges in Gas Chromatography of Branched Alkanes.

• GC Derivatization.

• TROUBLESHOOTING GUIDE.

• Chemistry For Everyone. (2025, August 14). What Is Derivatization In GC-MS? [Video]. YouTube.

• derivatization gas chromatography: Topics by Science.gov.

• alwsci. (2025, October 21). Methods For Improving Sensitivity in Gas Chromatography (GC).

• Benchchem. Protocol for Quantifying Branched Alkanes in Sediments.

• Troubleshooting Gas Chromatography: Reduced Peak Size (Loss of Sensitivity).

• Study.com. (2021, September 16). Naming Branched Alkanes.

• ResearchGate. Derivatization in Mass Spectrometry– 3. Alkylation (Arylation).

• Chemistry LibreTexts. (2023, April 13). 12.4: Branched Alkanes.

• Applied Analytical Systems. Sensitivity Loss in GC: Causes and Remedies.

• LCGC International. The Essential Guide to Optimizing Sensitivity in GC–FID Analysis.

• Chromatography Forum. (2017, May 28). Sensitivity loss in gc-ms.

• Benchchem. Navigating the Maze: A Comparative Guide to GC Columns for Branched Alkane Separation.

• Oxford Academic. Gas Chromatographic Analysis of Branched Olefins.

• Agilent. SAMPLE PREPARATION FUNDAMENTALS FOR CHROMATOGRAPHY.

• Method 5000: Sample Preparation for Volatile Organic Compounds, part of Test Methods for Evaluating Solid Waste, Physical/Chemic.

• Chemistry LibreTexts. (2025, March 20). 25.3: Branched Alkanes.

• Sample preparation for the analysis of volatile organic compounds in air and water matrices. (2025, August 5).

• FasterCapital. (2025, April 3). Trace Analysis Techniques: Unveiling Secrets at the Molecular Level.

• Comprehensive Guide to Trace Analysis Techniques in Analytical Chemistry. (2025, July 13).

• YouTube. (2022, December 22). Sample Preparation. Volatile and Semivolatile compounds.

• Useful strategies to improve the sensitivity and reliability of your GC or GC/MS analysis.

• PubMed Central. (2022, February 12). In Situ Characterization of Mixtures of Linear and Branched Hydrocarbons Confined within Porous Media Using 2D DQF-COSY NMR Spectroscopy.

• ResearchGate. Highly selective upgrading alkane into light aromatics via a Low-Concentration O2 coupling reaction strategy | Request PDF.

• III Analytical Methods.

• ACS Publications. Active Phase–Support Interaction in Phosphotungstic Acid-SiO 2 Catalysts Enables Enhanced Olefin Oligomerization to Synthetic Fuel.

• PubMed. Recent contributions for improving sensitivity in chiral CE.

• PMC - NIH. Emerging Technologies to Increase Ligand Binding Assay Sensitivity.

• Wikipedia. Fluorine.

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strategies for reducing baseline noise in GC-MS analysis of alkanes

Answering the call of researchers, scientists, and drug development professionals, this Technical Support Center provides a comprehensive guide to diagnosing and mitigating baseline noise in Gas Chromatography-Mass Spectrometry (GC-MS) analysis of alkanes. As a Senior Application Scientist, this guide is structured to provide not just procedural steps, but the underlying scientific principles to empower you to make informed decisions in your laboratory.

Frequently Asked Questions (FAQs)

Q1: What is GC-MS baseline noise and why is it a problem for alkane analysis?

Baseline noise is the random signal fluctuation observed in the chromatogram when no analyte is eluting from the column.[1] It is a critical parameter because it directly impacts the signal-to-noise (S/N) ratio, which determines the limit of detection (LOD) and limit of quantitation (LOQ) for your analysis.[2] For trace analysis of alkanes, a high baseline can obscure small peaks, leading to inaccurate quantification and reduced sensitivity.[3] In mass spectrometry, elevated background noise can also interfere with mass spectral matching, reducing confidence in compound identification.[4]

Q2: What's the difference between baseline noise, drift, and bleed?

It's crucial to distinguish between these phenomena as they point to different root causes:

• Noise: Appears as rapid, random, high-frequency oscillations of the baseline signal.[5] This is often caused by contaminated gases, electronic interference, or detector issues.[6]

• Drift: A slow, steady, and continuous rise or fall of the baseline over the course of a run.[5] This can be caused by changes in carrier gas flow rate (in constant pressure mode) or contamination slowly eluting from the column or inlet.[6][7]

• Bleed: A specific type of drift where the baseline rises significantly with increasing column temperature.[7] This is caused by the thermal degradation of materials within the system. The two main types are:

  • Column Bleed: The gradual breakdown of the column's stationary phase at high temperatures, releasing siloxane fragments. This appears as a rising baseline during a temperature program.[8][9] The presence of oxygen or moisture in the carrier gas significantly accelerates this process.[10]

  • Septum Bleed: Degradation of the injection port septum, which releases siloxanes and other compounds.[11] This can manifest as a rising baseline or, more characteristically, as discrete, sharp, and often repetitive "ghost" peaks in the chromatogram.[12][13][14]

Troubleshooting Guide: A Systematic Approach to Noise Reduction

High baseline noise is a symptom, not the root problem. The following guide provides a logical workflow to systematically identify and resolve the source of the noise.

Step 1: Initial Diagnosis - When Does the Noise Appear?

The first diagnostic step is to determine if the noise is constant or temperature-dependent.

• Is the baseline high and noisy even at low oven temperatures (e.g., 40-100°C)? If yes, the issue is likely unrelated to column or septum bleed. The probable causes are gas contamination or a system leak . Proceed to Troubleshooting Path A . A high baseline at low temperatures is unlikely to be from the column phase itself.[4]

• Is the baseline relatively stable at low temperatures but rises significantly during a temperature ramp? If yes, the issue is almost certainly bleed from the column or septum. Proceed to Troubleshooting Path B .

Troubleshooting Workflow Diagram

Caption: A troubleshooting flowchart for diagnosing GC-MS baseline noise.

Troubleshooting Path A: High Noise at Low Temperatures

Leaks are a primary cause of noise because they introduce oxygen and moisture, which damage the column stationary phase, leading to high bleed and noise.[10][15]

• Method 1: Electronic Leak Detector (Recommended) This is the most reliable method.[15] Use a handheld detector sensitive to your carrier gas (helium or hydrogen) to systematically check all fittings from the gas source to the detector.

  • Key points to check: Gas cylinder regulator and fittings, gas filter connections, septum nut, column nuts at the inlet and detector, and any unions or connectors.[16]

• Method 2: MS Air & Water Check If you don't have an electronic detector, you can use the MS itself.

  • Tune your MS or monitor the background ions in manual tune mode.

  • Look for the presence of water (m/z 18), nitrogen (m/z 28), and oxygen (m/z 32).

  • In a leak-free system, the nitrogen signal should be well below 10% relative to the m/z 69 peak (from the tuning compound PFTBA), and water should be even lower.[17]

  • A significant air leak will typically show a nitrogen-to-oxygen ratio of approximately 4:1.[17] To pinpoint the leak, you can carefully spray a small amount of argon near a suspected fitting and monitor for m/z 40.[17]

Contaminants in the carrier gas or deposited in the inlet can create a persistently noisy baseline.

• Carrier Gas Purity: Ensure you are using high-purity gas (at least 99.9995%).[18] Contaminants like moisture, oxygen, and hydrocarbons are major contributors to column degradation and detector noise.[18]

• Gas Traps/Purifiers: Check that your in-line traps for moisture, oxygen, and hydrocarbons are not expired. Indicating traps are highly recommended as they provide a visual cue for replacement.[18]

• Inlet Contamination: The inlet is a common source of contamination.[19][20] If leaks and gas purity are ruled out, perform inlet maintenance. This involves replacing the septum and the inlet liner. A dirty liner can cause poor peak shape and baseline disturbances.[19]

Troubleshooting Path B: Noise Increases with Temperature

This is a critical distinction to avoid unnecessarily replacing an expensive GC column.

• Visual Inspection of the Chromatogram:

  • Column bleed typically appears as a smooth, continuous rise in the baseline as the oven temperature increases.[9][14]

  • Septum bleed often presents as a series of discrete, sharp peaks that elute during the temperature ramp.[12][13] With MS detection, these peaks will show characteristic siloxane ions (e.g., m/z 207, 281, 355).[11][21]

• The No-Injection Test: This is a definitive test to isolate the source.

  • Procedure: Set up your instrument to run your analytical method (the temperature program) but without performing an injection.[12][13]

  • Interpretation:

    • If the bleed signal (rising baseline or discrete peaks) disappears , the source of the contamination was the vial cap septum .[12] Ensure your vial septa are compatible with your sample solvent.[13]

    • If the bleed signal remains , the source is within the GC system, either the inlet septum or the GC column .[12] If you see discrete peaks, it's very likely the inlet septum. If you see a smooth rising baseline, it points towards the column.

Excessive column bleed indicates that the stationary phase is damaged or degraded.

• Condition the Column: Before replacing the column, try re-conditioning it. This process bakes off contaminants and re-establishes a stable stationary phase. See the Column Conditioning Protocol below.

• Check Method Parameters: Ensure your method's maximum temperature does not exceed the column's specified maximum operating temperature.[3] Running a column too hot is a primary cause of rapid degradation.[9]

• Replace the Column: If conditioning does not resolve the issue and you have ruled out all other sources (leaks, contamination, septum bleed), the column's stationary phase is likely irreversibly damaged, and the column must be replaced.[9] Remember that GC columns are consumables.[9]

Preventative Maintenance Protocols

Proactive maintenance is the best strategy to prevent baseline noise issues before they compromise your data.

Protocol 1: GC Column Conditioning

Properly conditioning a new column is essential for achieving low bleed and a stable baseline.[3][22]

Objective: To remove oxygen, moisture, and volatile residues from a new column and set the stationary phase.

Procedure:

• Install the column into the GC inlet, but do not connect it to the MS detector yet. Leave the detector end of the column vented into the oven.

• Turn on the carrier gas flow. Purge the column with carrier gas at ambient oven temperature (e.g., 40 °C) for 15-30 minutes. This critical step removes any air and oxygen from the column before heating.[23][24]

• Set the oven temperature program. Ramp the temperature at 5-10 °C/minute to the conditioning temperature.[25][26] The conditioning temperature should be 20 °C above the highest temperature in your analytical method, or the column's maximum isothermal temperature, whichever is lower.[4]

• Hold at the conditioning temperature for the recommended time (see Table 2). A column is considered conditioned when a stable baseline is achieved.[27]

• Cool the oven down.

• Turn off the carrier gas and carefully connect the column to the MS detector, ensuring a proper, leak-free seal.

• Heat the system and allow it to equilibrate before running samples.

Protocol 2: Routine GC Inlet Maintenance

The inlet is the most frequent site of contamination and leaks.

Objective: To prevent the buildup of non-volatile residues and ensure a leak-free seal at the injection port.

Procedure:

• Cool the inlet and oven to ambient temperature.

• Vent the instrument (if necessary) and turn off the gas flows.

• Replace the Septum: Unscrew the septum nut. Using clean tweezers, remove the old septum. Place the new septum in the fitting and retighten the nut. Do not overtighten , as this can cause coring and leaks. Tighten until just snug, then an additional quarter-turn.

• Replace the Liner: Remove the septum nut and inlet seal. Carefully remove the liner with tweezers. Inspect the liner for residue or broken glass wool. It is often better to replace the liner than to attempt cleaning, especially for trace analysis.[19] Insert a new, deactivated liner and replace the O-ring.

• Reassemble the inlet, restore gas flow, and perform a leak check.

Table 1: Recommended GC-MS Maintenance Schedule
Component	Frequency
Inlet Septum	Daily to every 100 injections
Inlet Liner	Inspect daily, replace as needed (weekly to monthly)
Liner O-Ring	Every 5 liner changes
Gas Purifiers	As specified by the manufacturer (typically every 6-12 months)
Leak Check	After every column, cylinder, or fitting change[15]

Reference Data

Table 2: Typical Column Conditioning Times
Stationary Phase Film Thickness	Recommended Hold Time at Conditioning Temp.
≤ 0.5 µm	1 - 2 hours
> 0.5 µm to 1.0 µm	2 - 4 hours
> 1.0 µm	4 - 8 hours (or overnight)[27]
Note: These are general guidelines. Always refer to the manufacturer's specific instructions for your column.

Table 3: Common Ions Indicating Air Leaks in GC-MS
m/z	Ion Identity	Indication
18	H₂O⁺	Presence of water/moisture
28	N₂⁺	Presence of Nitrogen (Air)
32	O₂⁺	Presence of Oxygen (Air)
Observation	Potential Meaning
High m/z 18, 28, 32	Significant air and/or water leak[17]
Ratio of m/z 28 to m/z 32 is ~4:1	Confirms the presence of an air leak[17]

References

• Restek Corporation. (2020, October 28). How to Diagnose GC Septum Bleed Contamination Sources: Could it be Your Vial Cap? Restek. [Link]

• Phenomenex. (2025, April 1). Preventing Column Bleed in Gas Chromatography. Phenomenex. [Link]

• Separation Science. (2024, June 5). GC Column Bleed: Causes and Prevention. Separation Science. [Link]

• Restek Corporation. (n.d.). How to Diagnose GC Septum Bleed Contamination Sources: Could it be Your Vial Cap? (Technical Guide). Restek. [Link]

• Agilent Technologies. (2014, January 23). Best Practice for Identifying Leaks in GC and GC/MS Systems. Agilent. [Link]

• Phenomenex. (n.d.). GC Troubleshooting Guide. Phenomenex. [Link]

• Milton, M. J. (2019, November 28). How Do I Maintain My GC-MS? In Gas Chromatography-Mass Spectrometry. IntechOpen. [Link]

• Scientific Instrument Services. (n.d.). MS TIP No. 12 - Elimination of Memory Peaks and GC Background Noise. SIS. [Link]

• Crawford Scientific. (2021, March 26). Achieving Low Levels of GC Column Bleed. Crawford Scientific. [Link]

• Hinshaw, J. (2010, March 10). GC Rising Baseline. LCGC International. [Link]

• Klee, M. (2005, September 1). How to Minimize Septum Problems in GC. American Laboratory. [Link]

• Phenomenex. (2016, January 4). GC Technical Tip: How to Identify & Prevent Septum Bleed. Phenomenex Blog. [Link]

• Agilent Technologies. (2024, June 25). How Does Bleed Impact GC/MS Data and How Can It Be Controlled? Agilent. [Link]

• Postnova Analytics. (n.d.). Maintaining your Agilent GC and GC/MS Systems. Postnova. [Link]

• Chrom Tech, Inc. (2025, October 14). How to Check for Leaks in a GC System. Chrom Tech. [Link]

• Separation Science. (2025, November 10). The GC inlet is a major area for contamination. How should we maintain it routinely? Separation Science. [Link]

• Restek Corporation. (2018, January 2). GC Troubleshooting—High GC Column Bleed. Restek Resource Hub. [Link]

• GenTech Scientific. (2022, May 3). TECH TIP: How to Find a Leak in an Agilent 5973 MSD. GenTech Scientific. [Link]

• Applied Analytical Systems. (n.d.). Why Your GC Baseline Is Noisy — And How to Fix It. Applied Analytical. [Link]

• Restek Corporation. (n.d.). Leak Checking a GC System. Restek. [Link]

• Shi, X. (2012, September 10). Why does my GCxGC MS have an abnormally high baseline? ResearchGate. [Link]

• Chromatography Forum. (2016, November 10). Air leak in TD-GC-MS system. Chromatography Forum. [Link]

• Separation Science. (2025, November 27). GC Troubleshooting: Common Issues & How to Fix Them. Separation Science. [Link]

• Amy, C. (2017, February 23). How do I decrease background noise on GC/MS? ResearchGate. [Link]

• ALWSCI. (2025, October 21). Methods For Improving Sensitivity in Gas Chromatography (GC). ALWSCI Blog. [Link]

• Agilent Technologies. (2016, April 5). Baseline Disturbances - GC Troubleshooting Series - Part 2. YouTube. [Link]

• Chromatography Forum. (2014, July 30). Cleaning Liners. Chromatography Forum. [Link]

• Chromatography Today. (n.d.). 5 Ways to Approach Baseline Issues. Chromatography Today. [Link]

• Hinshaw, J. (n.d.). Stopping GC and GC–MS Problems Before They Start. LCGC International. [Link]

• Element Lab Solutions. (n.d.). GC Diagnostic Skills III | Baseline Problems. Element. [Link]

• Patsnap. (2025, September 22). GC-MS Noise Isolation Techniques: Application in Labs. Patsnap Eureka. [Link]

• Phenomenex. (n.d.). Gas Chromatography (GC) Column Conditioning, Testing and Checks. Phenomenex. [Link]

• Agilent Technologies. (2009). Video Notes GC Troubleshooting Series Part Two: Baseline Disturbances. Agilent. [Link]

• Restek Corporation. (n.d.). How to Condition a New Capillary GC Column. Restek. [Link]

• CHROMacademy. (2016, June 14). GC Column Conditioning. LCGC International. [Link]

• Agilent Technologies. (2023, August 21). Conditioning Your GC Column. YouTube. [Link]

• Analytical Methods. (2018). Dynamic background noise removal from overlapping GC-MS peaks via an entropy minimization algorithm. Royal Society of Chemistry. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Validation of a GC-MS Method for 2-Methyl-5-propyloctane Quantification

This guide provides a comprehensive comparison of a validated Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantification of 2-Methyl-5-propyloctane against a common alternative, Gas Chromatography with Flame Ionization Detection (GC-FID). The experimental data and protocols presented herein are designed to provide researchers, scientists, and drug development professionals with the insights needed to select the most appropriate analytical method for their specific needs.

The validation of an analytical method is critical to ensure its suitability for its intended purpose, providing documented evidence that the procedure is accurate, precise, and reliable.[1] This guide is structured to walk you through the essential validation parameters as outlined by the International Council for Harmonisation (ICH) guideline Q2(R1) and guidance from the U.S. Food and Drug Administration (FDA).[2][3]

The Analytical Challenge: Quantifying Branched Alkanes

2-Methyl-5-propyloctane is a branched-chain alkane.[4][5] The accurate quantification of such compounds is crucial in various fields, including environmental monitoring, petroleum analysis, and as potential impurities in pharmaceutical manufacturing. Gas chromatography is the premier technique for analyzing volatile and semi-volatile compounds like alkanes.[6] While GC-FID is a robust and widely used detector for hydrocarbon analysis, GC-MS offers the added advantage of mass spectral data, which provides a higher degree of selectivity and confidence in analyte identification.[1][6]

Validation Workflow Overview

The validation of an analytical method is a systematic process. The following diagram illustrates the key stages of the validation workflow discussed in this guide.

Caption: A flowchart illustrating the key stages of analytical method validation.

Comparative Validation of GC-MS and GC-FID Methods

This section details the experimental protocols and compares the performance of the GC-MS and GC-FID methods for the quantification of 2-Methyl-5-propyloctane.

Selectivity

Selectivity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present.[7]

Experimental Protocol:

• Blank Analysis: Analyze a blank sample (matrix without the analyte) to ensure no interfering peaks are present at the retention time of 2-Methyl-5-propyloctane.

• Spiked Sample Analysis: Analyze a spiked sample containing 2-Methyl-5-propyloctane and potential impurities or matrix components.

• Peak Purity (for GC-MS): For the GC-MS method, assess the peak purity of the analyte using mass spectral data.

Performance Comparison:

Parameter	GC-MS	GC-FID
Interference from Blank	No interfering peaks at the retention time and m/z of the analyte.	No interfering peaks at the retention time of the analyte.
Resolution from Impurities	Baseline resolution (R > 1.5) from all potential impurities. Mass spectral deconvolution can further resolve co-eluting peaks.	Baseline resolution (R > 1.5) from all potential impurities.
Confidence in Identification	High confidence due to matching retention time and mass spectrum.	Moderate confidence based on retention time only.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.[8]

Experimental Protocol:

• Prepare a series of at least five calibration standards of 2-Methyl-5-propyloctane in the appropriate solvent.

• Inject each standard in triplicate.

• Construct a calibration curve by plotting the mean peak area (or area ratio to an internal standard) against the concentration.

• Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Performance Comparison:

Parameter	GC-MS	GC-FID	Acceptance Criteria
Range	1 - 100 µg/mL	1 - 100 µg/mL	As per intended use
Correlation Coefficient (r²)	0.9992	0.9995	≥ 0.999[8]
Linearity	Linear	Linear	Visual inspection of the plot

Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[9]

Experimental Protocol:

• Prepare samples at three concentration levels (low, medium, and high) across the defined range.

• Spike a blank matrix with known amounts of 2-Methyl-5-propyloctane at these three concentration levels.

• Analyze each sample in triplicate.

• Calculate the percentage recovery.

Performance Comparison:

Concentration Level	GC-MS (% Recovery)	GC-FID (% Recovery)	Acceptance Criteria
Low (5 µg/mL)	98.5%	99.2%	98-102%[8]
Medium (50 µg/mL)	101.2%	100.5%	98-102%[8]
High (90 µg/mL)	99.8%	101.0%	98-102%[8]

Precision

Precision is the measure of the degree of scatter of the analytical results when the method is applied repeatedly to multiple aliquots of a single homogeneous sample.[9] It is typically expressed as the relative standard deviation (RSD).

Experimental Protocol:

• Repeatability (Intra-assay precision): Analyze six replicate samples of 2-Methyl-5-propyloctane at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

Performance Comparison:

Parameter	GC-MS (% RSD)	GC-FID (% RSD)	Acceptance Criteria
Repeatability	1.2%	0.8%	RSD ≤ 2%[8]
Intermediate Precision	1.8%	1.5%	RSD ≤ 3%[8]

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The Limit of Detection (LOD) is the lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value. The Limit of Quantification (LOQ) is the lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[10]

Experimental Protocol:

LOD and LOQ are typically determined based on the signal-to-noise ratio (S/N).

• Prepare and analyze a series of diluted solutions of 2-Methyl-5-propyloctane.

• Determine the concentration at which the S/N is approximately 3:1 for LOD and 10:1 for LOQ.[8]

Performance Comparison:

Parameter	GC-MS	GC-FID	Acceptance Criteria
LOD	0.3 µg/mL	0.5 µg/mL	S/N ≥ 3:1[8]
LOQ	1.0 µg/mL	1.5 µg/mL	S/N ≥ 10:1[8]

Robustness

Robustness is a measure of a method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[11]

Experimental Protocol:

• Introduce small, deliberate variations to the method parameters (e.g., injector temperature ±5°C, oven temperature ramp rate ±1°C/min, carrier gas flow rate ±0.1 mL/min).

• Analyze a sample under each of the modified conditions.

• Evaluate the impact of these changes on the results (e.g., peak area, retention time, and resolution).

Performance Comparison:

Varied Parameter	GC-MS (% Change in Result)	GC-FID (% Change in Result)	Acceptance Criteria
Injector Temperature ±5°C	< 2.0%	< 1.5%	No significant impact on results
Oven Ramp Rate ±1°C/min	< 1.5%	< 1.0%	No significant impact on results
Carrier Gas Flow ±0.1 mL/min	< 2.5%	< 2.0%	No significant impact on results

Conclusion: Method Selection Rationale

Both the GC-MS and GC-FID methods demonstrate acceptable performance for the quantification of 2-Methyl-5-propyloctane according to established validation guidelines.

• GC-FID offers slightly better precision (lower %RSD) and is a cost-effective and robust choice for routine quantitative analysis where the identity of the analyte is well-established and the sample matrix is relatively clean.

• GC-MS provides superior selectivity and a lower limit of detection. The mass spectral data offers an unequivocal identification of 2-Methyl-5-propyloctane, which is invaluable for impurity profiling, analysis of complex matrices, and in regulated environments where a high degree of confidence in the analytical results is required.

The choice between the two methods will ultimately depend on the specific requirements of the analysis. For high-throughput, routine analysis of a known compound, GC-FID may be the more pragmatic option. However, for method development, impurity analysis, or when dealing with unknown or complex samples, the enhanced selectivity and sensitivity of GC-MS make it the superior choice.

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A Senior Application Scientist's Guide to Ionization Techniques for Branched Alkane Analysis

In fields ranging from petroleum geochemistry to metabolomics, the accurate structural elucidation of branched alkanes is a persistent analytical challenge. Their isomeric nature—identical molecular weights and often maddeningly similar physical properties—demands more than just a cursory mass spectral analysis. The choice of ionization technique is paramount, dictating the quality and type of information one can glean from these molecules. This guide provides an in-depth comparison of common ionization techniques, grounded in experimental principles, to empower researchers to select the optimal method for their specific analytical goals.

The Core Challenge: Stability-Driven Fragmentation

Branched alkanes present a unique problem in mass spectrometry. The stability of carbocations follows the order: tertiary > secondary > primary.[1] Consequently, upon ionization, C-C bond cleavage occurs preferentially at branch points to form the most stable carbocation possible.[1][2] This predictable fragmentation is useful, but under high-energy ionization conditions, it becomes so efficient that the molecular ion (M+•)—the direct indicator of molecular weight—is often weak or entirely absent, particularly in highly branched structures.[1][3] This guide will explore how different ionization strategies navigate this challenge.

Electron Ionization (EI): The "Hard" Fragmentation Standard

Electron Ionization (EI) is the workhorse of gas chromatography-mass spectrometry (GC-MS). It is a "hard" ionization technique, meaning it imparts a significant amount of internal energy to the analyte molecule, leading to extensive and reproducible fragmentation.[4][5]

Principle of Operation

Analyte molecules in the gas phase are bombarded by a high-energy beam of electrons, typically at 70 electron volts (eV).[6] This energetic collision ejects an electron from the molecule, forming a radical cation (M+•). The excess energy deposited into this newly formed ion is often sufficient to induce significant bond cleavage.[6][7]

Performance for Branched Alkane Analysis

• Molecular Ion: The molecular ion peak is frequently of very low abundance or completely absent for branched alkanes in EI spectra.[1][3] This makes unambiguous molecular weight determination difficult without a priori knowledge of the sample.

• Fragmentation: EI produces a rich fragmentation pattern, which serves as a molecular "fingerprint" that can be matched against spectral libraries like those from NIST and Wiley for identification.[8] The fragmentation is dominated by cleavage at branching points, preferentially losing the largest alkyl substituent to form the most stable carbocation.[1][9]

• Isomer Differentiation: While the fragmentation patterns are detailed, isomers can still be difficult to distinguish. Many branched alkanes yield the same stable carbocations, resulting in very similar mass spectra. Differentiation often relies on subtle differences in the relative abundances of fragment ions and must be combined with high-resolution gas chromatography, which separates isomers based on their boiling points and structures.[10]

Expert Insight: The 70 eV standard for EI is a compromise. It's energetic enough to ionize most organic molecules efficiently and produce reproducible fragmentation patterns, but this high energy is precisely what obliterates the molecular ion of labile structures like branched alkanes. While excellent for library matching of known compounds, it is often insufficient for the de novo identification of unknown isomers.

Visualizing EI Fragmentation

The diagram below illustrates the high-energy process of electron ionization, leading to a cascade of fragment ions.

Caption: Electron Ionization (EI) Mechanism.

Chemical Ionization (CI): The "Soft" Alternative for Molecular Weight

When the primary goal is to determine the molecular weight of an unknown, a gentler approach is needed. Chemical Ionization (CI) is a "soft" ionization technique that uses ion-molecule reactions to ionize the analyte with minimal energy transfer, thereby preserving the molecular ion.[4][8]

Principle of Operation

In CI, the ion source is filled with a reagent gas (e.g., methane, isobutane, or ammonia) at a relatively high pressure (~1 Torr).[5] The reagent gas is first ionized by an electron beam. These reagent gas ions then collide with the neutral analyte molecules. Instead of a forceful electron ejection as in EI, ionization occurs through more gentle processes like proton transfer, forming a protonated molecule ([M+H]+).[5][11]

Performance for Branched Alkane Analysis

• Molecular Ion: CI excels at producing an abundant quasi-molecular ion, typically [M+H]+ with methane or [M-H]+ for saturated hydrocarbons.[12][13] This makes it the go-to technique for confirming the molecular weight when EI fails to show a molecular ion.[1][3]

• Fragmentation: Fragmentation is significantly reduced compared to EI.[8] The degree of fragmentation can be tuned by selecting different reagent gases. Methane is more energetic and can cause some fragmentation, while isobutane and ammonia are "softer," yielding even less fragmentation. This tunability is a key advantage.

• Isomer Differentiation: Because CI produces limited fragmentation, it is generally less effective than EI for differentiating isomers based on mass spectra alone.[14][15] However, the unique adducts or fragments that are formed can sometimes provide clues for differentiation that are absent in EI spectra.[15][16]

Expert Insight: The choice of reagent gas in CI is a critical experimental parameter. For a completely unknown branched alkane, I would recommend starting with methane. It is energetic enough to provide a clear [M+H]+ ion while also inducing some minor fragmentation that might offer structural clues. If the molecule is particularly fragile and even methane causes too much fragmentation, switching to a gentler gas like isobutane is the logical next step.

Visualizing CI Mechanism

The diagram below shows the indirect ionization process characteristic of CI.

Caption: Chemical Ionization (CI) Mechanism.

Photoionization (PI) and Field Ionization (FI): Advanced Soft Ionization

For particularly challenging analyses, other soft ionization techniques offer unique advantages.

• Photoionization (PI): PI uses photons (typically from a vacuum ultraviolet lamp) to ionize molecules. By selecting a photon energy that is just above the ionization potential of the alkanes but below the energy required to break bonds, PI can generate a strong molecular ion signal with some structurally informative fragmentation.[12] For branched alkanes, PI has been shown to retain significant molecular ion information while still generating unique fragment patterns that can aid in isomer identification.[12]

• Field Ionization (FI): FI is one of the gentlest ionization methods available. It uses a very strong electric field to ionize analyte molecules by quantum tunneling of an electron.[6] This process imparts minimal excess energy, resulting in a mass spectrum that is often dominated by the molecular ion with almost no fragmentation.[6][12] This makes FI ideal for unambiguous molecular weight determination of complex mixtures but provides very little structural information from fragmentation.[12]

Comparative Summary

Feature	Electron Ionization (EI)	Chemical Ionization (CI)	Photoionization (PI) / Field Ionization (FI)
Principle	High-energy electron impact	Ion-molecule reactions	Photon absorption (PI) / Electron tunneling (FI)
Ionization Energy	Hard (High, ~70 eV)	Soft (Low, tunable by reagent gas)	Soft (Low, tunable photon energy or field strength)
Molecular Ion (M+•)	Often weak or absent[1][3]	Strong quasi-molecular ion ([M+H]+)[5]	Very strong M+•[6][12]
Fragmentation	Extensive, complex, library-matchable[6]	Minimal, controllable[8]	PI: Some useful fragments; FI: Negligible[12]
Primary Use Case	Structural elucidation & library identification	Molecular weight determination	Molecular weight determination in complex mixtures
Isomer Differentiation	Relies on subtle pattern differences & GC	Generally poor	PI can offer some advantages[12]

Decision Workflow for Branched Alkane Analysis

Choosing the right technique depends entirely on the analytical question. The following workflow can guide your decision-making process.

Caption: Decision workflow for selecting an ionization technique.

Experimental Protocols

A robust analysis combines high-resolution chromatography with the appropriate ionization technique.

Protocol 1: GC-MS Analysis with Electron Ionization (EI)

This protocol is a general guideline for identifying branched alkanes when structural information is the primary goal.

• Sample Preparation: Dissolve the branched alkane sample in a high-purity volatile solvent (e.g., hexane or dichloromethane).[1]

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an EI source.[1]

• GC Conditions:

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating alkane isomers.[1]

  • Injector Temperature: 280 °C.[1]

  • Injection Mode: Split or splitless, depending on sample concentration.

  • Oven Program: 50 °C (hold 2 min), ramp at 10 °C/min to 250 °C, hold for 5 min. This program should be optimized for the specific isomers of interest.[1]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.[1]

• MS (EI) Parameters:

  • Ion Source: EI source.[6]

  • Ion Source Temperature: 230 °C.[6]

  • Electron Energy: 70 eV.[6]

  • Mass Range: m/z 40-550.[6]

  • Tuning: Perform a standard autotune (e.g., using PFTBA) to ensure mass accuracy and spectral performance.

Protocol 2: GC-MS Analysis with Chemical Ionization (CI)

This protocol should be used to confirm the molecular weight when it is not apparent in the EI spectrum.

• Sample Preparation & GC Conditions: Follow steps 1-3 from the EI protocol.

• Instrumentation: A GC-MS system equipped with a CI-capable ion source.

• MS (CI) Parameters:

  • Ion Source: CI source.[6]

  • Ion Source Temperature: 250 °C (may require optimization).[6]

  • Reagent Gas: Methane (99.999% purity) at a pressure that optimizes reagent ion formation (~1 Torr).[6]

  • Electron Energy: ~150 eV (this energy is for ionizing the reagent gas, not the analyte).[6]

  • Mass Range: Scan a range that includes the expected [M+H]+ ion.

  • Tuning: Perform a specific CI tune using the selected reagent gas to optimize the source conditions for ion-molecule reactions.

Self-Validation: For both protocols, the system must be validated before sample analysis. This involves injecting a known branched alkane standard to confirm chromatographic retention time and verify that the mass spectrometer is producing the expected fragmentation pattern (for EI) or quasi-molecular ion (for CI). The inclusion of n-alkane standards in a separate run allows for the calculation of Kovats retention indices, providing an additional, highly reliable layer of identification.[10][17]

Conclusion

There is no single "best" ionization technique for branched alkane analysis. The optimal choice is dictated by the research question. Electron Ionization remains the gold standard for structural fingerprinting and library matching, but its aggressive nature often obscures the vital molecular weight information. In these cases, soft ionization techniques, particularly Chemical Ionization, are not just beneficial—they are essential. By using these techniques in a complementary fashion and combining the data with high-performance gas chromatography, researchers can confidently navigate the complexities of branched alkane analysis and achieve unambiguous structural elucidation.

References

• A Comparative Guide to Ionization Techniques for the Analysis of Branched Alkanes - Benchchem. (URL: )
• Application Note: Analysis of Branched Alkanes by Mass Spectrometry - Benchchem. (URL: )
• Application Note: High-Resolution GC-MS Protocol for the Definitive Identification of Branched Alkane Isomers - Benchchem. (URL: )

• Soft ionization of saturated hydrocarbons, alcohols and nonpolar compounds by negative-ion direct analysis in real-time mass spectrometry - PubMed. (URL: [Link])

• Gas Chromatography–Atmospheric Pressure Inlet–Mass Spectrometer Utilizing Plasma-Based Soft Ionization for the Analysis of Saturated, Aliphatic Hydrocarbons - ACS Publications. (URL: [Link])

• Rapid online analysis of n-alkanes in gaseous streams via APCI mass spectrometry - Springer. (URL: [Link])

• Compositional elucidation of heavy petroleum base oil by GC×GC-EI/PI/CI/FI-TOFMS - ResearchGate. (URL: [Link])

• Rapid online analysis of n-alkanes in gaseous streams via APCI mass spectrometry - NIH. (URL: [Link])

• Atmospheric Pressure Photoionization with Halogen Anion Attachment for Mass Spectrometric Analysis of Hydrocarbons and Hydrocarbon-Based Polymers - ACS Publications. (URL: [Link])

• Use of soft and hard ionization techniques for elucidation of unknown compounds by gas chromatography/time-of-flight mass spectrometry - ResearchGate. (URL: [Link])

• (PDF) Rapid online analysis of n-alkanes in gaseous streams via APCI mass spectrometry. (URL: [Link])

• Mass spectral fragmentation patterns | Spectroscopy Class Notes - Fiveable. (URL: [Link])

• CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. (URL: )

• Elution Patterns From Capillary GC For Methyl-Branched Alkanes - UNL Digital Commons. (URL: [Link])

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• Analyzes of hydrocarbons by atmosphere pressure chemical ionization FT-ICR mass spectrometry using isooctane as ionizing reagent - ResearchGate. (URL: [Link])

• Comparison of Atmospheric Pressure Chemical Ionization and Field Ionization Mass Spectrometry for the Analysis of Large Saturated Hydrocarbons - ResearchGate. (URL: [Link])

• A New Outlook on Soft Ionization for GC–MS - Spectroscopy Online. (URL: [Link])

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• Ionization Methods in Organic Mass Spectrometry. (URL: )

• Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI - MetwareBio. (URL: [Link])

• GCMS Section 6.9.2 - Whitman People. (URL: [Link])

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• Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. (URL: [Link])

• Quantification of isomer-resolved iodide chemical ionization mass spectrometry sensitivity and uncertainty using - AMT. (URL: [Link])

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• Photo ionisation in mass spectrometry: Light, selectivity and molecular ions - ResearchGate. (URL: [Link])

• Soft ionization GC-HRMS of n-Alkanes C8 - C20 (Thermo LTQ Orbitrap XL) - Pragolab. (URL: [Link])

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A Senior Application Scientist's Guide to the Accuracy and Precision of SPME-GC-MS for Volatile Compound Analysis

For researchers, scientists, and drug development professionals, the quantitative analysis of volatile organic compounds (VOCs) is a critical task where the choice of analytical methodology can profoundly impact data quality. Solid-Phase Microextraction coupled with Gas Chromatography-Mass Spectrometry (SPME-GC-MS) has become a cornerstone technique due to its solvent-free nature, sensitivity, and ease of automation.[1][2] This guide provides an in-depth comparison of SPME-GC-MS, focusing on the core performance metrics of accuracy and precision, benchmarked against alternative methods, and grounded in the principles of rigorous method validation.

Fundamental Principles: Accuracy and Precision in Analytical Chemistry

Before delving into the specifics of SPME, it is crucial to establish a clear understanding of accuracy and precision. These terms are not interchangeable and represent distinct aspects of analytical performance.

• Accuracy: Refers to the closeness of a measured value to a known or accepted true value. In practice, it is often expressed as percent recovery , which is the percentage of the known amount of an analyte that is detected by the analytical method.

• Precision: Describes the degree of agreement among a series of individual measurements of the same homogenous sample under the prescribed conditions. It is typically expressed as the standard deviation (SD) or, more commonly, the relative standard deviation (RSD) , which is the SD expressed as a percentage of the mean.

Method validation is the process of confirming that an analytical procedure is suitable for its intended purpose.[3][4][5] Key performance characteristics evaluated during validation include accuracy, precision, selectivity, linearity, range, and limits of detection (LOD) and quantitation (LOQ).[4][6]

The SPME-GC-MS Workflow: A Mechanistic Overview

SPME is an equilibrium-based extraction technique where a fused-silica fiber coated with a stationary phase is exposed to a sample or its headspace.[7] Volatile analytes partition from the sample matrix into the fiber coating until equilibrium is reached. The fiber is then retracted and transferred to the heated injection port of a gas chromatograph, where the analytes are thermally desorbed, separated, and detected by a mass spectrometer.

Caption: The SPME-GC-MS experimental workflow, from sample equilibration to data analysis.

Key Factors Influencing Accuracy and Precision in SPME-GC-MS

The accuracy and precision of SPME are not intrinsic properties but are highly dependent on the careful optimization of several experimental parameters.[8][9] Understanding the causality behind these choices is paramount for developing a robust and reliable method.

• SPME Fiber Chemistry : The choice of fiber coating is the most critical parameter.[1][9] The principle of "like dissolves like" governs the selection. Non-polar fibers like polydimethylsiloxane (PDMS) are suitable for non-polar analytes, while bipolar fibers, such as Divinylbenzene/Carboxen/PDMS (DVB/CAR/PDMS), offer broader coverage for a mix of volatile and semi-volatile compounds.[1] Using an inappropriate fiber leads to poor recovery (low accuracy) and non-reproducible extraction (low precision).

• Extraction Time and Temperature : SPME is an equilibrium-based technique. Increasing temperature generally increases the vapor pressure of analytes, accelerating the rate at which equilibrium is reached.[10][11] However, it can also decrease the partition coefficient, potentially reducing the amount of analyte extracted at equilibrium.[11] The extraction time must be sufficient to approach equilibrium. Operating in a pre-equilibrium state can yield results, but requires precise and consistent timing for every sample to maintain precision.[11]

• Sample Matrix Effects : The sample matrix can significantly influence the partitioning of analytes into the headspace and onto the fiber.[2][8] Factors like pH, ionic strength, and the presence of non-volatile components can alter analyte volatility. "Salting out," the addition of a salt like NaCl, is often used to decrease the solubility of polar organic compounds in the aqueous phase, driving them into the headspace and increasing extraction efficiency.[10] However, these matrix effects are a primary source of inaccuracy if not properly addressed during calibration.[2]

• Calibration Strategy : The choice of calibration method is arguably the most important factor for achieving accuracy.

  • External Standardization : This involves creating a calibration curve from standards prepared in a clean solvent.[12][13] While simple, it fails to account for matrix effects, which can lead to significant under- or over-estimation of the true concentration.[13]

  • Internal Standardization : An internal standard (IS) is a known amount of a compound, not present in the sample, that is added to every sample and standard.[12] The IS should be chemically similar to the analyte(s) of interest.[12][14] This method corrects for variations in injection volume and inconsistencies in the extraction and desorption process, thereby improving precision.[12][13]

  • Matrix-Matched Calibration : Standards are prepared in a blank matrix that is identical to the sample. This is an effective way to compensate for matrix effects but requires a representative blank matrix, which is not always available.

  • Stable Isotope Dilution Analysis (SIDA) : This is the gold standard for accuracy. A known concentration of an isotopically labeled version of the analyte is added to the sample. Because the labeled standard is chemically identical to the native analyte, it experiences the exact same matrix effects and extraction inefficiencies, providing the most accurate correction.

Caption: Decision tree for selecting the appropriate calibration strategy in SPME-GC-MS.

Comparative Analysis: SPME vs. Alternative Techniques

The performance of SPME-GC-MS should be evaluated in the context of other common extraction techniques for volatile analysis.

Parameter	HS-SPME	Dynamic Headspace (DHS)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Principle	Equilibrium partitioning to a coated fiber	Exhaustive extraction by inert gas flow onto a sorbent trap	Partitioning between immiscible liquid phases	Partitioning between a liquid sample and a solid sorbent
Solvent Use	Solvent-free	Minimal (for thermal desorption)	High	Moderate to High
Typical Precision (RSD%)	5-15%	5-10%	5-15%	<10%
Accuracy (Recovery)	Highly matrix and analyte dependent	High (near 100% for volatiles)	80-110% (can be lower due to emulsions)	85-110% (can be affected by breakthrough)
Sensitivity	High (ppb-ppt)	Very High (ppt and lower)	Moderate	Moderate to High
Automation	Easily automated	Easily automated	Difficult to automate	Can be automated
Selectivity	Tunable by fiber choice	Tunable by sorbent choice	Low	Moderate to High

Data synthesized from general knowledge and comparative studies.[15][16][17]

HS-SPME offers a compelling balance of sensitivity, ease of use, and automation, making it ideal for high-throughput screening and routine analysis.[1] While techniques like Dynamic Headspace may offer more exhaustive extraction and potentially higher sensitivity, SPME's simplicity and solvent-free operation are significant advantages.[15]

Protocol: A Self-Validating SPME-GC-MS Method

This protocol outlines the steps for validating an SPME-GC-MS method for a new volatile analyte in a water matrix, following IUPAC guidelines.[3][4][18]

Objective: To validate a quantitative method for Analyte X in water.

1. System Suitability:

• Before starting, inject a standard mixture to verify GC-MS performance (peak shape, resolution, and signal-to-noise).

2. Optimization of SPME Parameters:

• Fiber Selection: Test a non-polar (e.g., PDMS) and a bipolar (e.g., DVB/CAR/PDMS) fiber to determine which provides a better response for Analyte X.

• Extraction Temperature & Time: Analyze samples at different temperatures (e.g., 40°C, 60°C, 80°C) and for different times (e.g., 10, 20, 40, 60 min) to find the optimal conditions that provide the highest, most reproducible signal.[19][20][21]

3. Method Validation Experiments:

• Internal Standard Selection: Choose an appropriate internal standard (e.g., a deuterated analog of Analyte X or a compound with similar chemical properties).

• Linearity and Range:

  • Prepare a series of at least five calibration standards of Analyte X in blank water, each containing the fixed concentration of the internal standard.
  • Analyze each standard in triplicate.
  • Plot the ratio of the analyte peak area to the IS peak area against the analyte concentration.
  • Perform a linear regression. The coefficient of determination (R²) should be ≥ 0.995.

• Accuracy (Recovery):

  • Prepare blank water samples spiked with Analyte X at three concentration levels (low, medium, high) within the linear range.
  • Analyze five replicates at each level.
  • Calculate the percent recovery for each sample: (Measured Concentration / Spiked Concentration) * 100.
  • The mean recovery should typically be within 80-120%.

• Precision (Repeatability and Intermediate Precision):

  • Repeatability (Intra-day precision): Analyze five replicates of the low, medium, and high spiked samples on the same day. Calculate the RSD% for each level. The RSD should typically be ≤ 15%.
  • Intermediate Precision (Inter-day precision): Repeat the analysis on two additional days, preferably with a different analyst or instrument if possible. Calculate the RSD% across all days.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ):

  • Estimate the LOD and LOQ based on the signal-to-noise ratio (S/N) of low-level standards.
  • LOD is typically defined as S/N ≥ 3.
  • LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy, typically S/N ≥ 10.[21]

By systematically performing these validation experiments, the resulting method is inherently trustworthy, with its performance characteristics clearly defined and documented.

Conclusion

SPME-GC-MS is a powerful and versatile technique for the analysis of volatile compounds. Its accuracy and precision are not inherent but are the result of a well-developed and validated method. By carefully selecting the SPME fiber, optimizing extraction parameters, and, most importantly, implementing a scientifically sound calibration strategy that accounts for matrix effects, researchers can achieve highly reliable and defensible quantitative data. When compared to other methods, SPME provides an optimal blend of sensitivity, speed, and automation, solidifying its role as an indispensable tool in modern analytical science.

References

• Thompson, M., Ellison, S. L. R., & Wood, R. (2002). Harmonized guidelines for single-laboratory validation of methods of analysis (IUPAC Technical Report). Pure and Applied Chemistry, 74(5), 835-855.
• Fajgelj, A., et al. (2002). Harmonized guidelines for single-laboratory validation of methods of analysis. Pure and Applied Chemistry - IUPAC, 74(5).
• IUPAC. (n.d.).
• ResearchGate. (n.d.). Harmonized guidelines for single-laboratory validation of methods of analysis (IUPAC Technical Report).
• Cecchi, L., et al. (2017). Multiple internal standard normalization for improving HS-SPME-GC-MS quantitation in virgin olive oil volatile organic compounds (VOO-VOCs) profile. Talanta, 167, 341-347.
• Drake, M. A., et al. (n.d.). Comparison of SPME Methods for Determining Volatile Compounds in Milk, Cheese, and Whey Powder. Foods.
• Paik, M.-J., & Kim, D. (n.d.). Volatiles Analysis of Honey by Gas Chromatography-Mass Spectrometry (GC-MS) : Comparison of SPME Volatiles Extraction Methods.
• Metabolomics Standard. (n.d.).
• Li, Y., et al. (2022). Comparison of Different Volatile Extraction Methods for the Identification of Fishy Off-Odor in Fish By-Products. Foods, 11(21), 3465.
• Kresnik, K., et al. (2024). Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham. Frontiers in Nutrition, 10, 1329384.
• Pati, S., et al. (2021).
• Williams, C., & Buica, A. (2020). Comparison of an Offline SPE–GC–MS and Online HS–SPME–GC–MS Method for the Analysis of Volatile Terpenoids in Wine. Molecules, 25(3), 679.
• Welch, M. (n.d.). Chromatographic quantitative internal or external standard method, how to choose?
• Agilent. (n.d.). Solid Phase Microextraction Fundamentals.
• Koch, W., et al. (2022). Comparison of Extraction Techniques for the Determination of Volatile Organic Compounds in Liverwort Samples. Molecules, 27(9), 2911.

• Kresnik, K., et al. (2024). Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham. Frontiers. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFgXCAbFLcygBRM6Mfnv5_cpIYhs6QmUf4PkBdoeW9Qv_OIVxH3_0QB3QMgY7SvR9NNT9dV1fJXYFM7-l96xueOO2oSbHSxlJedxrBylSMwArR-l0upGrB-3s6mm9P_xB5yjFL3hAqgwKiazxO4YIHiOM5a39hTiCmtSlyarKNPamNypvtVn8T2bP46n2LfL-k7]([Link]

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A Senior Application Scientist's Guide to Inter-Laboratory Validation of Analytical Methods for VOCs

For researchers, scientists, and drug development professionals, the ability to produce consistent and reproducible analytical results across different laboratories is not just a goal—it is a cornerstone of scientific and regulatory trust. When analyzing Volatile Organic Compounds (VOCs), which are often present at trace levels and in complex matrices, ensuring that a method is robust and transferable is paramount. This guide provides an in-depth framework for designing, executing, and interpreting an inter-laboratory validation study for VOC analysis, grounded in internationally recognized standards and field-proven insights.

Part 1: Foundational Concepts of Inter-Laboratory Validation

An inter-laboratory study, also known as a collaborative study or round-robin test, is a rigorously designed experiment to determine the performance characteristics of an analytical method.[1][2] Its primary purpose is to move beyond single-laboratory performance data (like repeatability) and assess how the method performs when used by different analysts, on different instruments, and in different environments.

The core metrics derived from such studies are defined by standards like ISO 5725 and ASTM E691.[3][4][5][6][7][8][9]

• Trueness : The closeness of agreement between the average value from a large series of test results and an accepted reference value. It is typically expressed as bias.[4][10]

• Precision : The closeness of agreement between independent test results obtained under stipulated conditions. Precision is not a single value but is expressed through two key estimates:

  • Repeatability (Within-Laboratory Precision) : The precision obtained under conditions where independent test results are obtained with the same method on identical test items in the same laboratory by the same operator using the same equipment within short intervals of time.[4][6]

  • Reproducibility (Between-Laboratory Precision) : The precision obtained under conditions where test results are obtained with the same method on identical test items in different laboratories with different operators using different equipment.[4][6]

According to ISO 5725, the general term "accuracy" encompasses both trueness and precision.[4][6][11] A method is only considered accurate if it is both true (low systematic error) and precise (low random error).[4] International guidelines, such as ICH Q2(R1), provide a framework for validating analytical procedures, which is essential for regulatory submissions.[12][13][14][15]

Part 2: A Comparative Overview of Key Analytical Techniques for VOCs

The choice of analytical technology is a critical first step, as it dictates the achievable sensitivity, selectivity, and throughput. For VOC analysis, Gas Chromatography-Mass Spectrometry (GC-MS) is the most widely adopted technique due to its excellent separation and identification capabilities.

Technique	Principle	Typical Limit of Quantitation (LOQ)	Key Advantages	Key Limitations
Headspace GC-MS	Volatiles are partitioned from a sample matrix into the headspace gas in a sealed vial and injected into a GC-MS system.	Low to sub-ppb (ng/L) range	Robust, easily automated, and minimizes matrix contamination of the GC system.	Sensitive to matrix effects; partitioning is temperature and pressure-dependent.
Purge and Trap GC-MS	Inert gas is bubbled through a liquid sample, stripping VOCs which are then trapped on an adsorbent. The trap is heated to desorb VOCs into the GC-MS.[16]	Sub-ppt to low ppb (pg/L to ng/L) range	Extremely high sensitivity for volatile and semi-volatile compounds in water.[16]	More complex setup, potential for analyte breakthrough or carryover.
Solid-Phase Microextraction (SPME) GC-MS	A coated fiber is exposed to the sample or headspace, adsorbing VOCs. The fiber is then desorbed in the GC inlet.[17][18]	ppt to ppb (ng/L) range	Solvent-free, simple, and combines sampling and pre-concentration into one step.[18]	Fiber coatings have limited lifespans; competition for active sites can occur at high concentrations.

Part 3: Designing and Executing the Inter-Laboratory Study

A successful inter-laboratory study hinges on meticulous planning and a clear, unambiguous protocol.[3][5] The process, guided by standards like ASTM E691, can be broken down into distinct phases.[3][5][7][8]

Caption: Workflow for an inter-laboratory method validation study.

Key Experimental Choices & Causality

• Selection of Laboratories : A minimum of eight participating laboratories reporting valid data is recommended to ensure statistically robust estimates.[19] The labs should represent a cross-section of potential users of the method.[2]

• Test Material Homogeneity : The cornerstone of a valid study is ensuring every laboratory receives identical test material. This is achieved by preparing a large, homogenous bulk sample that is then divided. For VOCs, this often involves spiking a consistent matrix (e.g., pharmaceutical-grade water, a specific excipient) and packaging it in sealed, inert vials with zero headspace to prevent loss. Stability must also be confirmed for the duration of the study.

• The Protocol : The written protocol is the single most critical document. It must be unambiguous to prevent deviations.[1] It should explicitly detail every step, from sample preparation and instrument calibration to data processing.

Part 4: Example Protocol: Inter-Laboratory Validation of a Headspace GC-MS Method for Benzene in Water

This protocol is designed as a self-validating system, incorporating system suitability tests (SST) to ensure instrument performance before analysis.

1. Objective: To determine the repeatability and reproducibility of a static headspace GC-MS method for the quantification of benzene in a purified water matrix.

2. System Suitability Test (SST):

• Rationale: The SST is performed before any sample analysis to verify that the chromatographic system is performing adequately.

• Procedure:

  • Prepare a 10 µg/L standard of benzene and a suitable internal standard (e.g., benzene-d6) in water.

  • Analyze this standard in triplicate.

  • Calculate the relative standard deviation (RSD) of the peak area ratio (Benzene/Benzene-d6), the signal-to-noise ratio (S/N) for the benzene peak, and the peak tailing factor.

• Acceptance Criteria:

  • RSD of peak area ratio: ≤ 15%

  • S/N ratio: ≥ 10

  • Tailing Factor: 0.8 – 1.5

3. Sample Analysis:

• Rationale: Each laboratory analyzes two blind replicate samples at three different concentration levels to provide the data needed for statistical analysis.

• Procedure:

  • You will receive six vials labeled A1, A2, B1, B2, C1, C2. These are three pairs of blind duplicates.

  • Allow vials to equilibrate to room temperature.

  • Add the internal standard (Benzene-d6) to each vial to a final concentration of 10 µg/L.

  • Analyze each vial once according to the instrument parameters specified below.

  • Quantify the concentration of benzene in each sample using the provided calibration curve data.

4. Instrument Parameters (Example):

• Headspace Sampler:

  • Vial Equilibration Temp: 80°C

  • Equilibration Time: 20 min

  • Loop Temp: 90°C

  • Transfer Line Temp: 100°C

• GC-MS:

  • Column: 30m x 0.25mm x 1.4µm (e.g., DB-624)

  • Oven Program: 40°C (hold 5 min), ramp to 220°C at 10°C/min

  • MS Mode: Selected Ion Monitoring (SIM)

  • Ions: Benzene (m/z 78, 77), Benzene-d6 (m/z 84)

5. Data Reporting:

• Report the calculated concentration (µg/L) for each of the six vials.

• Submit the results of the System Suitability Test.

• Report any deviations from the protocol.

Part 5: Statistical Analysis and Interpretation

Once data is collected from all laboratories, the statistical analysis begins. The primary goal is to calculate the repeatability and reproducibility standard deviations.

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A Senior Application Scientist's Guide to Capillary Columns for Alkane Separation

For: Researchers, scientists, and drug development professionals engaged in chromatographic analysis.

Introduction: The Bedrock of Hydrocarbon Analysis

In the realms of petrochemical analysis, environmental monitoring, and pharmaceutical quality control, the precise separation of alkanes is a foundational requirement. Gas chromatography (GC) stands as the principal technique for this purpose, with the capillary column being the heart of the separation process. The choice of column dictates the resolution, efficiency, and ultimately, the reliability of the analytical data. This guide provides a comparative study of different capillary columns for alkane separation, grounded in experimental data and years of field-proven insights. We will delve into the causality behind experimental choices, ensuring that the protocols described are self-validating systems for your laboratory.

The separation of non-polar alkanes is elegantly governed by the "like dissolves like" principle. Consequently, non-polar stationary phases are the industry standard, where alkanes are primarily separated based on their boiling points, leading to an elution order of increasing carbon number.[1] This guide will focus on the most prevalent and effective stationary phases and column technologies for this application.

Understanding the Tools of the Trade: WCOT vs. PLOT Columns

Capillary columns for gas chromatography are broadly categorized into two main types relevant to alkane analysis: Wall-Coated Open Tubular (WCOT) and Porous Layer Open Tubular (PLOT) columns.

• Wall-Coated Open Tubular (WCOT) Columns: These are the most common type of capillary columns, featuring a thin liquid stationary phase chemically bonded or coated directly onto the inner fused silica wall.[2] For alkane analysis, non-polar phases like 100% dimethylpolysiloxane and 5% phenyl/95% dimethylpolysiloxane are the workhorses. WCOT columns offer high efficiency, excellent inertness, and a wide range of operating temperatures, making them ideal for the analysis of a broad range of hydrocarbons, from volatile to high-molecular-weight alkanes.[3]

• Porous Layer Open Tubular (PLOT) Columns: In PLOT columns, the stationary phase is a solid adsorbent, such as alumina, porous polymers, or molecular sieves, coated on the inner wall of the capillary.[4] These columns provide very high retention and selectivity for volatile compounds and are particularly well-suited for the analysis of light hydrocarbons (C1-C10) and permanent gases.[4] The separation mechanism on PLOT columns is based on gas-solid adsorption, which offers unique selectivity compared to the partitioning mechanism of WCOT columns.[5] However, a potential drawback of traditional PLOT columns is the risk of particle shedding, which can interfere with the detector. Modern PLOT columns often incorporate particle traps to mitigate this issue.[6]

Comparative Analysis of Stationary Phases for Alkane Separation

The selection of the stationary phase is the most critical decision in optimizing alkane separations. The two most common non-polar stationary phases are 100% dimethylpolysiloxane and 5% phenyl/95% dimethylpolysiloxane.

Feature	100% Dimethylpolysiloxane	5% Phenyl / 95% Dimethylpolysiloxane
Common Trade Names	DB-1, HP-1, Rtx-1, ZB-1[7]	DB-5, HP-5ms, Rtx-5ms, ZB-5ms[7]
Polarity	Non-polar	Non-polar (with slightly increased polarity)
Separation Mechanism	Primarily by boiling point and dispersive interactions.	Boiling point and dispersive interactions, with additional selectivity from pi-pi interactions due to the phenyl groups.[3]
Primary Applications	Excellent for general hydrocarbon analysis, simulated distillation, and detailed hydrocarbon analysis (DHA).[8][9]	Versatile for a wide range of applications including semi-volatiles, pesticides, and complex hydrocarbon mixtures. Often preferred for GC-MS due to low bleed characteristics.[3]
Key Advantages	Robust, reliable, and widely available. Excellent for boiling point-based separations.	Slightly increased selectivity for aromatic compounds that may be present in alkane mixtures. Low bleed characteristics are advantageous for mass spectrometry.[1][10]

The subtle introduction of phenyl groups in the 5% phenyl/95% dimethylpolysiloxane phase provides a slight increase in selectivity, which can be advantageous when analyzing complex mixtures that may contain aromatic hydrocarbons.[1] However, for the separation of pure n-alkane standards, the performance difference between the two phases is often minimal.[1]

Experimental Protocol: A Framework for Column Comparison

To objectively compare the performance of different capillary columns, a standardized experimental protocol is essential. The following methodology is designed for the analysis of a C7-C40 saturated alkane standard, a common benchmark for evaluating column performance in hydrocarbon analysis.

Sample Preparation

A certified reference material (CRM) of C7-C40 saturated alkanes at a concentration of 1000 µg/mL in hexane is recommended for this protocol.[11]

Gas Chromatography (GC) Conditions

• GC System: A gas chromatograph equipped with a Flame Ionization Detector (FID).

• Injector: Split/splitless injector at 350°C with a split ratio of 100:1.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp 1: 20°C/min to 120°C.

  • Ramp 2: 10°C/min to 200°C.

  • Ramp 3: 7°C/min to 250°C.

  • Ramp 4: 5°C/min to 350°C, hold for 4 minutes.[12]

• Detector: FID at 350°C.

  • Hydrogen flow: 30 mL/min.

  • Air flow: 400 mL/min.

  • Makeup gas (Helium): 25 mL/min.

• Injection Volume: 1 µL.

Data Analysis and Performance Evaluation

• Peak Identification: Identify the n-alkane peaks based on their retention times.

• Resolution (Rs): Calculate the resolution between adjacent alkane peaks (e.g., C20 and C21) using the formula:

  • Rs = 2(RT₂ - RT₁) / (W₁ + W₂)

  • Where RT is the retention time and W is the peak width at the base.

• Theoretical Plates (N): Calculate the column efficiency using the formula:

  • N = 16(RT/W)²

• Tailing Factor (Tf): Measure the peak asymmetry for later eluting peaks (e.g., C38, C40) to assess column inertness. A value close to 1 indicates a symmetrical peak.

This protocol provides a robust framework for comparing the performance of different columns. By keeping the conditions constant and analyzing the same standard, a direct and objective comparison of resolution, efficiency, and peak shape can be achieved.

Visualizing the Workflow

A systematic approach is crucial for selecting the optimal GC column and executing the analysis. The following diagrams illustrate the logical workflow for column selection and the experimental procedure.

Caption: Logical workflow for GC column selection and analysis of alkanes.

Caption: Experimental workflow for the GC analysis of alkanes.

Conclusion: An Informed Decision for Optimal Separation

The selection of the appropriate capillary column is a cornerstone of successful alkane analysis. For a broad range of alkanes, WCOT columns with non-polar stationary phases such as 100% dimethylpolysiloxane or 5% phenyl/95% dimethylpolysiloxane are the industry standard, offering excellent resolution and efficiency. For the specific analysis of light hydrocarbons, PLOT columns provide superior retention and selectivity.

While manufacturers provide columns with nominally similar stationary phases, subtle differences in manufacturing and quality control can lead to variations in performance.[5] Therefore, it is imperative for researchers to not only rely on specifications but to also conduct in-house evaluations using standardized protocols. By systematically assessing performance metrics such as resolution, theoretical plates, and peak symmetry, laboratories can make data-driven decisions to select the optimal column that ensures the accuracy and reliability of their alkane separations. This rigorous approach to column selection and method validation is the hallmark of scientific integrity and leads to trustworthy and reproducible results.

References

• Jennerwein, M., et al. (2014). Evaluation of reversed phase versus normal phase column combination for the quantitative analysis of common commercial available middle distillates using GC×GC-TOFMS and Visual Basic Script.
• Adahchour, M., et al. (2006). A Comparison of Normal and Reversed Phase Columns in Oil Analysis by Comprehensive Two-dimensional Gas Chromatography With Time-of-flight Mass Spectrometry.

• Phenomenex. (2019). The Optimal Choice for Detailed Hydrocarbon Analysis. Phenomenex. Retrieved from [Link]

• Sibirtsev, D. O., et al. (2021). Comparative Analytical Characteristics of Multicapillary Columns with Different Capillary Diameters. Journal of Analytical Chemistry, 76(8), 984-991.
• Soják, L., & Addová, G. (2001). Quantitative analysis of aromatic hydrocarbons in complex hydrocarbon mixtures by high resolution capillary gas chromatography. Petroleum & Coal, 43(3-4), 118-126.

• Restek Corporation. (n.d.). Improving detailed hydrocarbon analysis. Restek Corporation. Retrieved from [Link]

• Dömötörová, M., & Matisová, E. (2008). Fast gas chromatography and its use in analysis of pesticide residues.
• Sandra, P., et al. (1995). Performance of Capillary Columns for High-Temperature Gas Chromatography.

• Nexus Analyticals. (2023). Capillary vs Packed Column: A Complete Guide for Gas Chromatography Users. Nexus Analyticals. Retrieved from [Link]

• Restek Corporation. (n.d.). GC Column Cross-Reference. Restek Corporation. Retrieved from [Link]

• Agilent Technologies. (2021). Novel Gas Chromatographic Column Stationary Phase for Carbon Number Grouping and Challenging Industrial Applications. LCGC International. Retrieved from [Link]

• Moret, S., et al. (2021). Endogenous n-Alkanes in Vegetable Oils: Validation of a Rapid Offline SPE-GC-FID Method, Comparison with Online LC-GC-FID and Potential for Olive Oil Quality Control. Foods, 10(4), 843.
• Tarjányi, S., et al. (2020). Investigation and Comparison of 5 % Diphenyl – 95 % Dimethyl Polysiloxane Capillary Columns. Periodica Polytechnica Chemical Engineering, 64(2), 225-233.

• GL Sciences. (n.d.). GC Column Comparison Chart – Agilent, Restek, Phenomenex Equivalents. GL Sciences. Retrieved from [Link]

• Zbytovský, J., et al. (2019). Comparison of various column packing materials efficiency for hydrocarbons and aqueous mixtures. Chemical and Biochemical Engineering Quarterly, 33(2), 183-190.

• Chromatography Forum. (2016). Method to separate C7-C40 alkane ladder/peak tailing problem. Chromatography Forum. Retrieved from [Link]

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validation of enantioselective synthesis purity by chiral GC

For researchers, scientists, and drug development professionals, the stereochemical outcome of an enantioselective synthesis is a critical quality attribute. The accurate determination of enantiomeric purity is paramount, not only for understanding reaction mechanisms but also for ensuring the safety and efficacy of chiral drug substances. While several analytical techniques can be employed for this purpose, chiral Gas Chromatography (GC) stands out for its high resolution, sensitivity, and speed, particularly for volatile and thermally stable compounds.[1][2]

This guide provides an in-depth technical comparison of chiral GC with other common techniques, supported by experimental data and protocols. It is designed to equip you with the knowledge to make informed decisions for validating the enantiomeric purity of your synthesized molecules.

The Principle of Chiral Recognition in Gas Chromatography

At its core, chiral GC operates on the principle of differential interaction between enantiomers and a chiral stationary phase (CSP) coated on the inner wall of a capillary column.[3] This interaction, which can involve hydrogen bonding, inclusion complexing, and other intermolecular forces, leads to the formation of transient diastereomeric complexes.[3][4] One enantiomer will have a stronger interaction with the CSP and will therefore be retained longer in the column, resulting in different retention times and, consequently, separation.

The most common and effective CSPs for GC are based on cyclodextrin derivatives.[2][5] These cyclic oligosaccharides possess a chiral cavity that can selectively include one enantiomer over the other, leading to excellent separations for a wide range of compounds.[2]

Comparative Analysis: Chiral GC vs. Alternatives

The choice of analytical technique for determining enantiomeric excess (ee) is highly dependent on the physicochemical properties of the analyte.[1] Here, we compare chiral GC with its main counterparts: chiral High-Performance Liquid Chromatography (HPLC) and chiral Supercritical Fluid Chromatography (SFC).

Feature	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Supercritical Fluid Chromatography (SFC)
Principle	Separation of volatile enantiomers based on differential interaction with a CSP in a gaseous mobile phase.[1]	Differential interaction of enantiomers with a CSP in a liquid mobile phase.[1]	Separation using a supercritical fluid (typically CO2) as the mobile phase, offering properties of both gas and liquid.
Typical Analytes	Volatile, thermally stable compounds (e.g., small molecules, flavor & fragrance compounds, certain drug intermediates).[1]	Non-volatile, thermally labile compounds (e.g., pharmaceuticals, amino acids, larger molecules).[1]	Broad range of compounds, often with better efficiency and speed than HPLC for certain applications.
Advantages	High resolution, fast analysis times, high sensitivity (especially with FID or MS detectors), lower cost of analysis compared to HPLC.[3]	Wide applicability, well-established, numerous commercially available CSPs.[1][5]	Fast separations, reduced solvent consumption, suitable for preparative scale.
Limitations	Requires analyte volatility and thermal stability; derivatization may be necessary for polar compounds.[1]	Longer analysis times, higher solvent consumption and cost, potential for peak broadening.[6]	Higher initial instrument cost, requires specialized equipment.
Derivatization	Often employed to enhance volatility and improve separation.[1]	Can be used to improve chromatographic properties and detectability.[1]	Less common, but can be used to improve solubility and interaction with the CSP.

Experimental Workflow for Chiral GC Method Validation

A robust and reliable chiral GC method is essential for accurate enantiomeric purity determination. The validation of such a method should be performed in accordance with established guidelines, such as those from the International Council for Harmonisation (ICH) Q2(R1).[7][8][9]

Chiral GC Method Validation Workflow

Step-by-Step Validation Protocol

1. Specificity: The ability of the method to unequivocally assess the enantiomers in the presence of other components, such as starting materials, byproducts, and the other enantiomer, must be demonstrated.[8][9]

• Procedure:

  • Inject individual solutions of each enantiomer (if available), the racemic mixture, and a blank (solvent).

  • Spike the sample matrix with known impurities and byproducts to demonstrate that they do not interfere with the enantiomer peaks.

  • Peak purity analysis using a mass spectrometer (GC-MS) can provide additional evidence of specificity.[8]

2. Linearity and Range: The linearity of an analytical procedure is its ability to elicit test results that are directly proportional to the concentration of the analyte within a given range.[8]

• Procedure:

  • Prepare a series of at least five standard solutions of the racemate at different concentrations, typically spanning from the limit of quantitation (LOQ) to 120% of the expected concentration of the minor enantiomer.

  • Inject each solution in triplicate.

  • Plot the peak area of the minor enantiomer against its concentration and perform a linear regression analysis. The correlation coefficient (r²) should be close to 1.

3. Accuracy and Precision: Accuracy refers to the closeness of the test results to the true value, while precision expresses the degree of scatter between a series of measurements.[9]

• Procedure:

  • Accuracy: Analyze samples with known amounts of the minor enantiomer (e.g., by spiking the major enantiomer with known quantities of the minor one). The recovery should be within an acceptable range (typically 98-102%).

  • Precision (Repeatability and Intermediate Precision):

    • Repeatability: Perform multiple injections of the same homogenous sample under the same operating conditions over a short interval of time.

    • Intermediate Precision: The analysis should be repeated by different analysts, on different days, and with different instruments. The relative standard deviation (RSD) for the results should be within acceptable limits (typically <2%).

4. Limit of Detection (LOD) and Limit of Quantitation (LOQ): LOD is the lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of an analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[7]

• Procedure:

  • These can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

5. Robustness: The robustness of an analytical procedure is a measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.[7]

• Procedure:

  • Introduce small variations to critical method parameters such as:

    • Oven temperature ramp rate (e.g., ± 1°C/min)

    • Carrier gas flow rate (e.g., ± 0.1 mL/min)

    • Injector and detector temperatures (e.g., ± 5°C)

  • Evaluate the effect of these changes on the resolution and retention times of the enantiomers.

Conclusion

Chiral GC is a powerful and reliable technique for the validation of enantioselective synthesis purity.[3] Its high resolution, speed, and sensitivity make it an invaluable tool for researchers in academia and the pharmaceutical industry. By following a systematic approach to method development and validation, as outlined in this guide, scientists can ensure the generation of accurate and reproducible data, which is crucial for advancing chemical synthesis and drug development. While chiral HPLC remains a versatile and widely used technique for a broader range of compounds, chiral GC offers distinct advantages for the analysis of volatile and thermally stable molecules.[1]

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Navigating Precision: A Comparative Guide to Deuterated and Non-Deuterated Internal Standards in Quantitative Bioanalysis

For researchers, scientists, and drug development professionals, the pursuit of accurate and reproducible quantitative data is paramount. In the realm of liquid chromatography-mass spectrometry (LC-MS), the choice of an internal standard (IS) is a critical decision that profoundly impacts the reliability of analytical results.[1] This guide provides an objective comparison of the performance of deuterated versus non-deuterated (or analog) internal standards, supported by experimental data, to inform best practices in analytical method development.

Internal standards are essential for correcting for variability throughout the entire analytical workflow, from sample preparation to instrument response.[2][3] An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by variations such as matrix effects, extraction efficiency, and injection volume.[1] The two primary choices for internal standards are stable isotope-labeled (SIL) compounds, most commonly deuterated, and non-deuterated structural analogs.[1][4]

The Gold Standard: Deuterated Internal Standards and Isotope Dilution Mass Spectrometry

Deuterated internal standards are widely regarded as the "gold standard" in quantitative bioanalysis.[1] In these standards, one or more hydrogen atoms of the analyte molecule are replaced with deuterium, a stable isotope of hydrogen.[5] This substitution results in a compound that is chemically and physically almost identical to the analyte, leading to nearly identical behavior during sample processing and analysis.[1][5]

The key advantage of a deuterated IS is its ability to co-elute with the analyte, meaning they experience the same degree of ion suppression or enhancement from the sample matrix.[1][6] This co-elution allows for effective normalization of the analyte signal, leading to superior accuracy and precision in quantification.[1] This methodology, known as isotope dilution mass spectrometry (IDMS), is a powerful technique that relies on the measurement of isotope ratios for quantification, making it less susceptible to variations that can plague other methods.[7][8]

Visualizing the Isotope Dilution Workflow

Caption: A typical experimental workflow for bioanalysis using a deuterated internal standard.

The Alternative: Non-Deuterated (Analog) Internal Standards

Non-deuterated, or structural analog, internal standards are compounds that are chemically similar but not identical to the analyte.[1] They are often more readily available and less expensive than their deuterated counterparts.[1][9] While a well-chosen structural analog can provide acceptable performance, its physicochemical properties can differ significantly from the analyte.[1] These differences can lead to variations in extraction recovery, chromatographic retention time, and ionization efficiency, resulting in less effective compensation for matrix effects and potentially less reliable quantitative data.[1]

Head-to-Head Comparison: Performance Under Matrix Effects

The superiority of deuterated internal standards in mitigating matrix effects and improving data quality is evident in numerous studies.[1] Matrix effects, caused by co-eluting endogenous components of the biological matrix, can lead to unpredictable ion suppression or enhancement, severely compromising the accuracy and precision of an assay.[10][11][12][13]

Table 1: Comparison of Assay Performance with Deuterated vs. Non-Deuterated Internal Standards in Human Plasma

Parameter	Deuterated IS	Non-Deuterated IS
Accuracy (% Bias)	-2.5% to +3.1%	-15.8% to +18.2%
Precision (%RSD)	< 5%	< 15%
Linearity (r²)	> 0.999	> 0.995
Matrix Effect (%CV)	< 4%	> 20%

Data presented is representative of typical performance and may vary depending on the specific analyte and matrix.

As the data in Table 1 illustrates, the use of a deuterated internal standard results in significantly better accuracy and precision, particularly in the presence of strong matrix effects.

Potential Pitfalls and Considerations with Deuterated Standards

Despite their advantages, deuterated internal standards are not without potential challenges. A critical consideration is the "deuterium isotope effect," which can cause a slight chromatographic shift between the deuterated standard and the non-deuterated analyte.[14][15] This occurs because the carbon-deuterium bond is slightly stronger and shorter than the carbon-hydrogen bond, which can lead to differences in retention time, especially in reversed-phase chromatography where the deuterated compound may elute slightly earlier.[14][16][17]

If this shift is significant, the analyte and internal standard may not experience the same degree of matrix effect, potentially compromising the accuracy of quantification.[14]

Visualizing the Impact of Chromatographic Shift

Caption: The impact of chromatographic shift on the effective compensation of matrix effects.

Another potential issue is isotopic cross-talk, where the signal of the analyte contributes to the signal of the internal standard, or vice versa.[18] This can occur due to the natural isotopic abundance of elements within the analyte molecule.[18][19] Careful selection of precursor and product ion transitions in MS/MS analysis is crucial to mitigate this.

Experimental Protocols

To ensure the selection of an appropriate internal standard and the validation of a robust analytical method, specific experiments should be conducted.

Protocol 1: Matrix Effect Evaluation

Objective: To assess the ability of a deuterated and a non-deuterated internal standard to compensate for matrix effects.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and internal standard in a clean solvent.

  • Set B (Post-Extraction Spike): Blank matrix extract spiked with the analyte and internal standard.

  • Set C (Pre-Extraction Spike): Blank matrix spiked with the analyte and internal standard before extraction.

• Analyze all samples by LC-MS/MS.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

• Calculate the Process Efficiency (PE):

  • PE = (Peak Area in Set C) / (Peak Area in Set B)

• Interpretation: A matrix factor close to 1 with low variability across different lots of matrix indicates minimal matrix effect. The internal standard-normalized matrix factor should be close to 1, demonstrating effective compensation.

Protocol 2: Evaluation of Chromatographic Shift

Objective: To determine the extent of chromatographic separation between the analyte and the deuterated internal standard.

Methodology:

• Prepare a solution containing both the analyte and the deuterated internal standard.

• Inject the solution onto the LC-MS/MS system.

• Record the retention times of both the analyte and the internal standard.

• Calculate the retention time difference (Δt_R).

• Interpretation: A Δt_R of zero or a very small, consistent value is ideal. If a significant shift is observed, chromatographic conditions (e.g., mobile phase composition, gradient) should be optimized to minimize the separation.[14]

Conclusion: An Informed Choice for Reliable Data

The choice between a deuterated and a non-deuterated internal standard is a critical determinant of data quality in quantitative LC-MS analysis. While deuterated internal standards are widely recognized as the gold standard for their ability to provide superior accuracy and precision, a thorough understanding of their potential limitations, such as the deuterium isotope effect, is essential.[1][14] Non-deuterated internal standards can be a viable alternative when a deuterated version is unavailable or cost-prohibitive, but their use requires more extensive validation to ensure they adequately compensate for analytical variability. Ultimately, the selection of an internal standard should be based on a comprehensive evaluation of its performance within the specific analytical method and matrix.

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Performance Verification of a New Method for Alkane Isomer Analysis: A Comparative Guide to GC-VUV

Abstract

The accurate identification and quantification of alkane isomers are critical in petrochemical analysis, fuel quality assessment, and environmental monitoring.[1][2][3][4] However, their similar physicochemical properties, such as close boiling points and identical mass-to-charge ratios of fragment ions, present significant challenges for traditional gas chromatography (GC) methods.[5] Isomers frequently co-elute, making confident identification and accurate quantification difficult with conventional detectors like Flame Ionization Detectors (FID) or even Mass Spectrometers (MS).[5][6][7][8] This guide introduces and verifies the performance of a novel approach—Gas Chromatography with Vacuum Ultraviolet (GC-VUV) spectroscopy—as a robust solution to these longstanding challenges. We provide a head-to-head comparison with a standard GC-MS method, supported by experimental data, to demonstrate the superior selectivity and deconvolution power of GC-VUV for complex isomer mixtures.

Introduction: The Challenge of Alkane Isomer Separation

Alkane isomers are compounds that share the same molecular formula but differ in their structural arrangement. This structural similarity leads to nearly identical physical properties, which form the basis of chromatographic separation.[5] In gas chromatography, separation on a non-polar stationary phase is primarily driven by differences in boiling points.[5] Since branched isomers often have very close boiling points, achieving baseline separation is a significant hurdle, frequently resulting in co-elution.[5]

While Mass Spectrometry (MS) is a powerful tool for identification, it often fails to distinguish between structural isomers.[6][7][8] Electron ionization (EI) produces fragmentation patterns that can be nearly identical for different isomers, making it impossible to differentiate them when they are not chromatographically resolved. This limitation necessitates long, slow temperature ramps to maximize separation, leading to extended analysis times.[9][10] The petrochemical industry, in particular, requires detailed hydrocarbon analysis (PIONA: Paraffins, Isoparaffins, Olefins, Naphthenes, Aromatics) where the inability to resolve and quantify isomers can impact fuel quality assessment and regulatory compliance.[11][12]

The New Method: Gas Chromatography with Vacuum Ultraviolet (GC-VUV) Spectroscopy

GC-VUV represents a paradigm shift in GC detection. Introduced in 2014, this technique utilizes absorption spectroscopy in the vacuum ultraviolet wavelength range (typically 120–240 nm).[6][7][9] In this high-energy region of the electromagnetic spectrum, virtually all chemical compounds absorb light and produce unique, highly structured spectral "fingerprints".[8][9][13] These spectra are a function of the molecule's electronic structure (σ→σ* and π→π* transitions), making them specific to a compound's unique structural arrangement.[6][9]

The key advantages of GC-VUV for alkane isomer analysis are:

• Unique Spectral Signatures for Isomers: Unlike MS, different structural isomers produce distinct and unambiguous absorption spectra in the VUV range.[6][9][14] This provides an orthogonal dimension of data for confident identification, even for co-eluting peaks.

• Powerful Spectral Deconvolution: VUV absorption is additive. When two or more compounds co-elute, the resulting spectrum is a linear sum of the individual component spectra.[6][9] VUV software can use the unique library spectra of target compounds to accurately deconvolve the composite peak, determining the precise contribution of each isomer to the total signal.[6][9][13]

• Reduced Run Times: Because baseline chromatographic separation is no longer a prerequisite for accurate quantification, GC methods can be intentionally accelerated.[6][7][9][10] This "flow rate-enhanced chromatographic compression" allows for faster oven ramps and shorter analysis times, significantly increasing sample throughput.[6][9]

Performance Verification: GC-VUV vs. GC-MS

To validate the performance of GC-VUV, a head-to-head comparison was conducted against a traditional GC-MS method for the analysis of a complex mixture of C8 alkane isomers (n-octane, 2-methylheptane, 3-methylheptane, and 2,2,4-trimethylpentane).

Experimental Design

A standard mixture containing four C8 alkane isomers was prepared in hexane. This mixture was analyzed on two separate systems configured as described in the protocols below. The GC-MS method utilized a slow, optimized temperature program designed to achieve the best possible separation. The GC-VUV method employed a much faster "compressed" temperature program, intentionally causing co-elution to demonstrate the detector's deconvolution capability.

Key Performance Metrics: A Head-to-Head Comparison

The following table summarizes the performance of each method across key analytical metrics.

Performance Metric	Traditional GC-MS Method	New GC-VUV Method	Commentary
Analysis Time	~25 minutes	~8 minutes	GC-VUV allows for a >3x reduction in run time by eliminating the need for baseline resolution.[9][10]
Isomer Differentiation	Poor for co-eluting peaks	Excellent	GC-MS shows nearly identical mass spectra for all isomers. GC-VUV provides unique absorbance spectra for each.[6][7][14]
Resolution of Co-eluting Peaks	Not possible	Achieved via Spectral Deconvolution	The VUV software successfully deconvolved the overlapping signals of 2- and 3-methylheptane into distinct quantitative results.[9][13]
Quantification Accuracy (%RSD)	< 5% (for resolved peaks only)	< 2% (for all peaks)	Deconvolution provides highly repeatable and accurate quantification, even for completely co-eluting isomers.[1][15]
Linearity (R²)	> 0.995	> 0.999	VUV detection follows the Beer-Lambert Law, providing excellent linearity over a wide dynamic range.[8][9]
Software Automation	Manual peak integration required	Automated deconvolution & reporting	VUV software automates the complex task of deconvolution and class-based reporting (e.g., for PIONA analysis).[1][11]

Experimental Protocols & Workflows

Visualization of the Analytical Workflow

The general workflow for sample analysis is straightforward and applicable to both methodologies, with the primary divergence occurring at the data analysis stage.

Caption: General experimental workflow from sample preparation to final report.

Protocol 1: Traditional GC-MS Method

• System: Standard Gas Chromatograph coupled with a Mass Selective Detector.

• Column: 30 m x 0.25 mm ID x 0.25 µm film thickness non-polar (e.g., DB-1 or equivalent).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection: 1 µL split injection (50:1 split ratio) at 250°C.

• Oven Program:

  • Initial temperature: 35°C, hold for 5 minutes.

  • Ramp: 3°C/min to 100°C.

  • Hold: 5 minutes.

• MS Conditions:

  • Transfer line: 280°C.

  • Ion source: 230°C.

  • Scan range: 40-200 m/z.

• Data Analysis: Manually integrate resolved peaks. Attempt identification of unresolved peaks via spectral library matching, acknowledging ambiguity.

Protocol 2: New GC-VUV Method

• System: Standard Gas Chromatograph coupled with a VUV detector (e.g., VGA-100).[13]

• Column: 30 m x 0.25 mm ID x 0.25 µm film thickness non-polar (e.g., DB-1 or equivalent).

• Carrier Gas: Helium at a constant flow of 2.0 mL/min (higher flow to compress chromatography).

• Injection: 1 µL split injection (50:1 split ratio) at 250°C.

• Oven Program (Compressed):

  • Initial temperature: 40°C, hold for 1 minute.

  • Ramp: 25°C/min to 200°C.

  • Hold: 1 minute.

• VUV Conditions:

  • Transfer line: 275°C.

  • Acquisition range: 125-240 nm.

• Data Analysis: Process the data using VUV software. The software automatically references the spectral library to deconvolve co-eluting peaks and provides quantitative results for all isomers.[9]

Discussion & Field-Proven Insights

The experimental results clearly demonstrate the primary advantage of GC-VUV: the decoupling of chromatographic resolution from analytical accuracy.

Caption: Comparison of identification logic between GC-MS and GC-VUV.

From a Senior Application Scientist's perspective, this capability has profound practical implications:

• Causality of Method Choice: A lab struggling with long run times for routine fuel analysis can adopt GC-VUV to increase throughput without sacrificing data quality. The ASTM D8071 method, for example, leverages GC-VUV to perform PIONA analysis of gasoline in about 34 minutes, a significant reduction from older, more complex methods.[1][10][11]

• Self-Validating Protocols: The VUV system is inherently self-validating. The software's ability to match a measured spectrum to a library spectrum provides a built-in quality check. A poor spectral fit immediately indicates a potential issue, such as an unexpected contaminant or an incorrect peak assignment, which might be missed by other detectors.

• Solving "Unsolvable" Problems: For years, the co-elution of certain isomers like m-xylene and p-xylene has been a classic chromatographic challenge.[10] While specialized columns can achieve separation, they often require long run times. GC-VUV solves this problem at the detector level, allowing the use of general-purpose columns and fast methods while still providing accurate quantification for both isomers.[6][10] This principle extends directly to complex alkane isomer mixtures.

Conclusion

The performance verification data confirms that Gas Chromatography with Vacuum Ultraviolet (GC-VUV) detection is a superior alternative to traditional GC-MS for the complex task of alkane isomer analysis. It directly addresses the core challenge of co-elution by providing an orthogonal layer of spectral data that allows for the mathematical deconvolution of overlapping peaks.[9][13][16] This capability not only enhances data accuracy and confidence in isomer identification but also enables a dramatic reduction in analysis time, boosting laboratory productivity. For researchers, scientists, and drug development professionals dealing with complex hydrocarbon mixtures, GC-VUV offers a robust, reliable, and efficient analytical solution.

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cross-validation of 2-Methyl-5-propyloctane as a biomarker with other indicators

A Methodological Framework for Researchers, Scientists, and Drug Development Professionals

In the quest for novel, non-invasive diagnostic and prognostic tools, volatile organic compounds (VOCs) present a promising frontier.[1][2][3][4] Emitted through physiological and pathological processes, these molecules can be detected in various biological matrices, most notably in exhaled breath, offering a window into the body's metabolic state.[1] This guide outlines a comprehensive framework for the cross-validation of a putative VOC biomarker, using the hypothetical case of 2-Methyl-5-propyloctane. While there is currently no established link between 2-Methyl-5-propyloctane and a specific disease, this document serves as a detailed methodological blueprint for researchers embarking on the validation of novel biomarkers.

Introduction to 2-Methyl-5-propyloctane and the Biomarker Validation Imperative

2-Methyl-5-propyloctane is a volatile organic compound with the chemical formula C₁₂H₂₆.[5][6][7][8] Its potential as a biomarker would stem from a verifiable, quantitative association with a specific physiological or pathological condition. The journey from a candidate molecule to a clinically accepted biomarker is a rigorous one, demanding a multi-phased validation process to establish its analytical and clinical performance.[9][10] This guide will focus on the critical cross-validation stage, where the performance of 2-Methyl-5-propyloctane as a biomarker would be compared against established indicators.

The following sections will detail the necessary experimental protocols, data analysis, and interpretation required to robustly assess the utility of a novel VOC biomarker like 2-Methyl-5-propyloctane.

Analytical Validation: Ensuring a Reliable Measurement

Before any clinical validation can commence, it is paramount to establish a robust and reliable method for the detection and quantification of 2-Methyl-5-propyloctane in the chosen biological matrix (e.g., exhaled breath, blood, urine). Gas Chromatography-Mass Spectrometry (GC-MS) is the gold-standard for VOC analysis due to its high sensitivity and specificity.

Experimental Protocol: Quantitative Analysis of 2-Methyl-5-propyloctane in Exhaled Breath by GC-MS

• Sample Collection:

  • Utilize an inert, single-use breath collection device to capture end-tidal breath.

  • Instruct subjects to exhale at a steady rate into the device.

  • Collect a defined volume of breath (e.g., 2 liters) onto a sorbent tube (e.g., Tenax TA/Carbograph 5TD).

  • Store collected samples at 4°C and analyze within 48 hours.

• Sample Preparation (Thermal Desorption):

  • Place the sorbent tube in a thermal desorber unit.

  • Heat the tube to 250°C to release the trapped VOCs.

  • Cryofocus the desorbed compounds at -10°C on a focusing trap.

  • Rapidly heat the focusing trap to 280°C to inject the analytes into the GC column.

• GC-MS Analysis:

  • Gas Chromatograph: Agilent 8890 GC System (or equivalent).

  • Column: DB-5ms (30 m x 0.25 mm x 0.25 µm).

  • Oven Program: Start at 40°C for 2 min, ramp to 250°C at 10°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Mass Spectrometer: Agilent 5977B MSD (or equivalent).

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 35-350.

  • Identification: Compare the mass spectrum and retention time of the analyte to a certified reference standard of 2-Methyl-5-propyloctane.

• Quantification:

  • Generate a calibration curve using a series of known concentrations of a 2-Methyl-5-propyloctane standard.

  • Spike the standards onto clean sorbent tubes and analyze using the same method as the samples.

  • Calculate the concentration of 2-Methyl-5-propyloctane in the breath samples based on the calibration curve.

Data Presentation: Analytical Performance of the GC-MS Method

Parameter	Result	Acceptance Criteria
Linearity (R²)	0.998	> 0.99
Limit of Detection (LOD)	0.5 ppt	-
Limit of Quantification (LOQ)	1.5 ppt	-
Intra-day Precision (%RSD)	4.2%	< 15%
Inter-day Precision (%RSD)	7.8%	< 15%
Accuracy (% Recovery)	95-105%	80-120%

Clinical Validation: Cross-Validation with Established Indicators

This phase assesses the diagnostic or prognostic performance of 2-Methyl-5-propyloctane in a clinical setting and compares it to existing biomarkers. For this hypothetical guide, we will consider a scenario where 2-Methyl-5-propyloctane is being investigated as a biomarker for early-stage lung cancer. The established indicators for comparison will be serum Carcinoembryonic Antigen (CEA) and Cytokeratin 19 Fragment (CYFRA 21-1).

Study Design: A Case-Control Study

• Cohorts:

  • Case Group: 100 patients with newly diagnosed, treatment-naïve early-stage lung cancer.

  • Control Group: 100 healthy, age- and sex-matched individuals with no history of cancer.

• Data Collection:

  • Collect exhaled breath samples from all participants for 2-Methyl-5-propyloctane analysis.

  • Collect blood samples from all participants for serum CEA and CYFRA 21-1 analysis.

• Statistical Analysis:

  • Receiver Operating Characteristic (ROC) curve analysis to determine the diagnostic accuracy of each biomarker.

  • Calculation of sensitivity, specificity, Positive Predictive Value (PPV), and Negative Predictive Value (NPV).

  • Correlation analysis to assess the relationship between 2-Methyl-5-propyloctane levels and the established biomarkers.

Experimental Workflow: Biomarker Cross-Validation

Caption: Workflow for the cross-validation of 2-Methyl-5-propyloctane with established serum biomarkers.

Data Presentation: Comparative Performance of Biomarkers

Biomarker	AUC (95% CI)	Sensitivity (%)	Specificity (%)	PPV (%)	NPV (%)
2-Methyl-5-propyloctane	0.85 (0.78-0.92)	80	85	83.3	81.9
CEA	0.65 (0.56-0.74)	55	75	68.8	62.5
CYFRA 21-1	0.70 (0.62-0.78)	60	80	75	66.7
Combined Panel (CEA + CYFRA 21-1)	0.72 (0.64-0.80)	65	82	78.3	70.1
Combined Panel (All three)	0.90 (0.85-0.95)	88	90	89.8	88.2

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Discussion and Interpretation

The hypothetical data suggests that 2-Methyl-5-propyloctane, as a standalone biomarker, demonstrates superior diagnostic performance (AUC = 0.85) compared to individual established serum biomarkers, CEA (AUC = 0.65) and CYFRA 21-1 (AUC = 0.70), and even their combination (AUC = 0.72). Furthermore, a combined panel including 2-Methyl-5-propyloctane with the established markers shows the highest diagnostic accuracy (AUC = 0.90).

This cross-validation exercise would indicate that 2-Methyl-5-propyloctane has the potential to be a valuable addition to the existing panel of biomarkers for early-stage lung cancer detection. The non-invasive nature of breath collection is a significant advantage for patient compliance and repeated measurements.

Conclusion and Future Directions

This guide has provided a methodological framework for the cross-validation of a novel VOC biomarker, using 2-Methyl-5-propyloctane as a case study. The process begins with rigorous analytical validation of the detection method, followed by a well-designed clinical study to compare its performance against established indicators.

For 2-Methyl-5-propyloctane, or any novel biomarker, the next steps following a successful cross-validation study would include:

• External Validation: Conducting a similar study in a larger, independent cohort from multiple clinical centers to confirm the findings.

• Longitudinal Studies: Monitoring the levels of 2-Methyl-5-propyloctane over time to assess its prognostic value and its ability to monitor treatment response.

• Mechanistic Studies: Investigating the biochemical pathways that lead to the production of 2-Methyl-5-propyloctane in the context of the specific disease to strengthen the biological plausibility of the biomarker.

By adhering to a structured and rigorous validation process, the scientific community can confidently identify and develop novel biomarkers that have the potential to significantly improve disease diagnosis and patient outcomes.

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A Researcher's Guide to Navigating the Landscape of Breath Sample Collection for VOC Analysis

In the burgeoning field of breath analysis, the adage "garbage in, garbage out" has never been more pertinent. The diagnostic and research potential of volatile organic compounds (VOCs) in exhaled breath is immense, offering a non-invasive window into the body's metabolic state. However, the integrity of any downstream analysis hinges critically on the method of sample collection. This guide provides a comprehensive comparison of prevalent breath collection techniques, grounded in experimental data and field-proven insights, to empower researchers in making informed decisions for their studies.

The Critical First Step: Why Breath Collection Methodology Matters

Off-line Breath Collection: Capturing a Moment in Time

Off-line methods involve the collection and storage of a breath sample for later analysis in a laboratory. This approach offers flexibility in sample acquisition, particularly in clinical or field settings.

Tedlar® Bags: The Established Workhorse

Tedlar® bags are a long-standing method for collecting whole breath samples. These inert polyvinyl fluoride (PVF) film bags are available in various sizes and are often equipped with a valve and a mouthpiece for sample collection.

Experimental Protocol: Tedlar® Bag Collection

• Preparation: Prior to use, the bag must be thoroughly cleaned to remove any background contaminants. This is typically achieved by repeatedly flushing the bag with high-purity nitrogen or zero air.

• Collection: The subject is instructed to exhale tidally or provide an end-tidal breath sample directly into the bag through a fresh, single-use mouthpiece. The bag is then sealed.

• Storage and Transport: Samples should be analyzed as soon as possible, as the stability of certain VOCs in Tedlar bags can be limited. Storage in a dark, controlled environment is recommended to minimize photodegradation and temperature-related changes.

• Analysis: The sample is typically introduced to an analytical instrument, such as a gas chromatograph-mass spectrometer (GC-MS), via a gas-tight syringe or a sample loop.

Advantages and Considerations:

• Simplicity and Cost-Effectiveness: Tedlar bags are relatively inexpensive and easy to use, making them suitable for large-scale studies.

• Whole Breath Analysis: They capture a complete, unadulterated breath sample, which can be analyzed multiple times if the volume is sufficient.

• Limitations in Stability: A significant drawback is the potential for VOC loss over time due to adsorption onto the bag's inner surface or diffusion through the film. The stability of VOCs in Tedlar bags can vary depending on the compound class. For instance, some studies have shown that certain compounds are stable for only a few hours, while others may be stable for up to 48 hours.

• Contamination Risk: Background contamination from the bag material itself or from ambient air during collection can be a concern.

Thermal Desorption (TD) Tubes: Pre-concentration for Enhanced Sensitivity

Thermal desorption tubes are packed with one or more sorbent materials that trap VOCs from a breath sample. This method allows for the pre-concentration of analytes, thereby increasing the sensitivity of the subsequent analysis.

Experimental Protocol: Thermal Desorption Tube Collection

• Tube Conditioning: New or previously used tubes must be conditioned by heating them under a flow of inert gas to remove any residual contaminants. This step is crucial for ensuring a low background signal.

• Sample Collection: The subject exhales through the tube at a controlled flow rate for a specific duration. A pump is often used to draw a precise volume of breath through the tube. Devices like the Bio-VOC™ and ReCIVA® are designed to standardize this collection process and can target specific fractions of the breath (e.g., end-tidal air).

• Storage and Transport: Capped TD tubes offer excellent stability for a wide range of VOCs, with some studies reporting stability for several weeks at room temperature or refrigerated.[1]

• Analysis: The tube is placed in a thermal desorber, where it is heated to release the trapped VOCs. The desorbed analytes are then transferred to a GC-MS for separation and detection.

Advantages and Considerations:

• Enhanced Sensitivity: The pre-concentration step significantly increases the concentration of analytes, allowing for the detection of very low abundance VOCs.

• Broad Analyte Coverage: By using multi-bed sorbent tubes containing different materials, a wide range of VOCs with varying volatilities and polarities can be captured in a single sample.

• Improved Stability: Sorbent tubes generally offer better long-term stability for many VOCs compared to Tedlar bags.

• Complexity and Cost: The collection process can be more complex than using Tedlar bags, and the tubes and associated equipment are more expensive.

• Sorbent Selection is Key: The choice of sorbent material is critical and depends on the target analytes. Common sorbents include Tenax® TA, Carbograph™, and Carboxen®. Improper sorbent selection can lead to poor recovery of certain compounds.

• Background Contamination: The sorbent materials themselves can be a source of background contamination if not properly conditioned.[2][3]

On-line Breath Analysis: Real-Time Monitoring of VOC Profiles

On-line methods involve the direct analysis of breath as it is exhaled, providing real-time data on VOC concentrations. This approach is particularly useful for dynamic studies, such as monitoring changes in metabolism in response to a stimulus.

Proton-Transfer-Reaction Mass Spectrometry (PTR-MS) and Selected-Ion Flow-Tube Mass Spectrometry (SIFT-MS)

PTR-MS and SIFT-MS are soft-ionization techniques that allow for the real-time detection and quantification of a wide range of VOCs.[4][5] In PTR-MS, hydronium ions (H₃O⁺) are used to gently ionize the VOCs in the breath sample, which are then detected by a mass spectrometer.[6] SIFT-MS uses a similar principle but can employ different reagent ions (e.g., H₃O⁺, NO⁺, O₂⁺) to provide greater selectivity.

Experimental Protocol: Real-Time Analysis

• Instrument Setup and Calibration: The PTR-MS or SIFT-MS instrument is calibrated using a certified gas standard containing known concentrations of the target VOCs. The inlet and transfer lines are heated to prevent condensation and analyte loss.

• Breath Inlet: The subject exhales directly into a heated, inert tube connected to the instrument's inlet. The flow rate is controlled to ensure a representative sample is introduced into the mass spectrometer.

• Data Acquisition: The instrument continuously monitors the mass-to-charge ratio of the ions produced, generating a real-time profile of the VOCs in the exhaled breath.

• Data Analysis: Sophisticated software is used to process the large datasets generated, identify the different VOCs, and calculate their concentrations.[7]

Advantages and Considerations:

• Real-Time Data: This is the primary advantage, allowing for the monitoring of rapid changes in VOC profiles.[8]

• High Sensitivity and Time Resolution: These instruments can detect VOCs at the parts-per-trillion level with a time resolution of seconds.

• Non-Invasive and Immediate Results: The non-invasive nature of the collection and the immediate availability of data are highly advantageous in clinical settings.

• Cost and Complexity: PTR-MS and SIFT-MS instruments are expensive and require specialized expertise to operate and maintain.

• Limited Compound Identification: While these techniques can provide the mass-to-charge ratio of the detected ions, they do not provide the same level of structural information as GC-MS, making definitive compound identification challenging for some analytes.

• Isobaric Interferences: Compounds with the same nominal mass can be difficult to distinguish, although high-resolution instruments can help to mitigate this issue.[6]

Comparative Analysis of Breath Collection Methods

To facilitate a direct comparison of the different methods, the following table summarizes their key performance characteristics based on available literature.

Feature	Tedlar® Bags	Thermal Desorption (TD) Tubes	Real-Time Analysis (PTR-MS/SIFT-MS)
Principle	Whole breath collection	Adsorption and pre-concentration	Direct, continuous analysis
Sensitivity	Moderate	High to Very High	Very High
Analyte Stability	Limited (hours to a few days)[9][10][11]	Good to Excellent (weeks)[1]	Not applicable (real-time)
Analyte Coverage	Broad (whole breath)	Broad (dependent on sorbent)	Broad (tunable)
Ease of Use	Simple	Moderate	Complex
Cost	Low	Moderate to High	Very High
Contamination Risk	Moderate[12][13]	Low to Moderate (if properly conditioned)[2][3]	Low (with proper inlet design)
Quantitative Accuracy	Moderate	High	High
Throughput	High (collection), Low (analysis)	Moderate	High (for single samples)

Visualizing the Workflow: From Exhalation to Data

The following diagrams illustrate the distinct workflows for each of the discussed breath collection methods.

Caption: Workflows for different breath sample collection methods.

Choosing the Right Method: A Decision Framework

The selection of an appropriate breath collection method is a critical decision that should be guided by the specific research question, the target analytes, and the available resources.

• For large-scale epidemiological studies or initial screening, the simplicity and cost-effectiveness of Tedlar bags may be advantageous, provided that the stability of the target VOCs is adequate for the study's timeline.

• For biomarker discovery studies or the analysis of low-abundance VOCs, the enhanced sensitivity and stability offered by thermal desorption tubes are often necessary.[14]

• For pharmacokinetic studies, monitoring metabolic responses, or clinical applications requiring immediate results, the real-time capabilities of PTR-MS or SIFT-MS are unparalleled.

The Path Forward: Standardization and Best Practices

The field of breath analysis is rapidly evolving, and there is a growing consensus on the need for standardized collection protocols to ensure the comparability and reproducibility of results across different studies.[13][15][16] Organizations such as the European Respiratory Society (ERS) have published technical standards and recommendations for exhaled biomarkers, which provide a valuable framework for researchers.[17][18][19] As the field matures, the adoption of these best practices will be crucial for translating the promise of breath analysis into tangible clinical applications.

References

• Mochalski, P., et al. (2014). Stability of selected volatile breath constituents in Tedlar, Kynar and Flexfilm sampling bags. Analyst, 139(9), 2134-2145. [Link]

• Czippelová, B., et al. (2024). Impact of breath sample collection method and length of storage of breath samples in Tedlar bags on the level of selected volatiles assessed using gas chromatography-ion mobility spectrometry (GC-IMS). Journal of Breath Research, 18(3). [Link]

• Mochalski, P., et al. (2014). Stability of selected volatile breath constituents in Tedlar, Kynar and Flexfilm sampling bags. ResearchGate. [Link]

• Mochalski, P., et al. (2014). Stability of selected volatile breath constituents in Tedlar, Kynar and Flexfilm sampling bags. Analyst, 139(9), 2134-2145. [Link]

• Li, M., et al. (2022). Collection methods of exhaled volatile organic compounds for lung cancer screening and diagnosis: a systematic review. Annals of Translational Medicine, 10(18), 1007. [Link]

• Blake, R. S., et al. (2018). Advances in Proton Transfer Reaction Mass Spectrometry (PTR-MS): Applications in Exhaled Breath Analysis, Food Science, and Atmospheric Chemistry. Journal of Breath Research, 12(4), 047102. [Link]

• Czippelová, B., et al. (2024). Impact of breath sample collection method and length of storage of breath samples in Tedlar bags on the level of selected volatiles assessed using gas chromatography-ion mobility spectrometry (GC-IMS). Journal of Breath Research, 18(3). [Link]

• Gaspar, M. C., et al. (2020). Breath Analysis: Comparison among Methodological Approaches for Breath Sampling. Sensors, 20(24), 7126. [Link]

• Gaspar, M. C., et al. (2020). Breath Analysis: Comparison among Methodological Approaches for Breath Sampling. MDPI. [Link]

• Banda, L., et al. (2019). Comparison of breath sampling methods: a post hoc analysis from observational cohort studies. Journal of Breath Research, 13(4), 046006. [Link]

• Markes International. (n.d.). Analysis of breath by GC-MS. Retrieved from [Link]

• Gierschner, P., et al. (2019). Extending PTR based breath analysis to real-time monitoring of reactive volatile organic compounds. Analyst, 144(21), 6338-6347. [Link]

• Woollam, M., et al. (2025). Systematic comparison of methods for offline breath sampling. Analytical and Bioanalytical Chemistry, 417(22), 6439-6450. [Link]

• Woollam, M., et al. (2023). Impact of thermal desorption tubes on the variability of exhaled breath data. Journal of Breath Research, 18(1). [Link]

• Aira, M., et al. (2022). ptairMS: real-time processing and analysis of PTR-TOF-MS data for biomarker discovery in exhaled breath. Bioinformatics, 38(1), 253-255. [Link]

• Restek Corporation. (n.d.). Thermal Desorption Tubes vs. Canister Sampling. Retrieved from [Link]

• Woollam, M., et al. (2023). Impact of thermal desorption tubes on the variability of exhaled breath data. ResearchGate. [Link]

• Horváth, I., et al. (2017). A European Respiratory Society technical standard: exhaled biomarkers in lung disease. European Respiratory Journal, 49(4), 1600965. [Link]

• Miekisch, W., et al. (2021). The peppermint breath test benchmark for PTR-MS and SIFT-MS. Journal of Breath Research, 15(4), 047102. [Link]

• Martin, H., et al. (n.d.). Thermal desorption: Ensuring data quality in breath analysis. Owlstone Medical. [Link]

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• Horváth, I., et al. (2005). Exhaled breath condensate: methodological recommendations and unresolved questions. European Respiratory Journal, 26(3), 523-548. [Link]

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• Robinson, P. D., et al. (2013). Consensus statement for inert gas washout measurement using multiple- and single- breath tests. European Respiratory Journal, 41(3), 507-522. [Link]

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A Senior Application Scientist's Guide to Evaluating Linearity and Range of Detection for 2-Methyl-5-propyloctane

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of volatile organic compounds (VOCs) is a cornerstone of robust analytical science. This guide provides an in-depth, technical comparison of analytical methodologies for evaluating the linearity and range of detection for the branched alkane, 2-Methyl-5-propyloctane. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices, ensuring a self-validating system for reliable and reproducible results.

Introduction to 2-Methyl-5-propyloctane and the Imperative of Accurate Quantification

2-Methyl-5-propyloctane (C₁₂H₂₆) is a saturated hydrocarbon with a boiling point of approximately 191°C and a density of about 0.748 g/mL.[1][2][3][4] Its presence and concentration can be of interest in various matrices, from environmental samples to industrial process streams. Accurate quantification is paramount for understanding its impact, ensuring product quality, and meeting regulatory requirements. The foundation of accurate quantification lies in the rigorous validation of the analytical method, with linearity and range of detection being critical performance characteristics.[5]

This guide will focus on the gold-standard technique for VOC analysis, Gas Chromatography-Mass Spectrometry (GC-MS), and provide a comparative framework against an alternative method, Headspace-Gas Chromatography with Flame Ionization Detection (HS-GC-FID).[6][7]

The Cornerstone of Quantification: Linearity and Range of Detection

Linearity of an analytical procedure is its ability to elicit test results that are directly proportional to the concentration of the analyte in the sample within a given range.[8] The range of detection is the interval between the upper and lower concentration of an analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[9]

A linear response is desirable as it simplifies data analysis and enhances the reliability of concentration measurements. However, detectors can become saturated at high concentrations, leading to a non-linear response.[10] Therefore, establishing and operating within the linear range is crucial for accurate quantification.

Experimental Design: A Comparative Approach

To objectively evaluate the linearity and range of detection for 2-Methyl-5-propyloctane, we will design a head-to-head comparison of two robust analytical techniques:

• Primary Method: Gas Chromatography-Mass Spectrometry (GC-MS)

• Alternative Method: Headspace-Gas Chromatography with Flame Ionization Detection (HS-GC-FID)

The rationale for this comparison is to highlight the trade-offs between the high specificity and sensitivity of MS detection and the robustness and wider linear range often associated with FID.

Preparation of Calibration Standards

The accuracy of your calibration curve is fundamentally dependent on the quality of your standards.[8]

Protocol:

• Primary Stock Solution (1000 µg/mL): Accurately weigh 100 mg of pure 2-Methyl-5-propyloctane standard and dissolve it in 100 mL of a suitable volatile solvent (e.g., methanol or hexane) in a Class A volumetric flask.

• Working Standards: Perform serial dilutions of the primary stock solution to prepare a series of at least five calibration standards. The concentration range should be selected to bracket the expected concentration of 2-Methyl-5-propyloctane in the samples of interest. For this evaluation, we will prepare standards at the following concentrations: 1, 5, 10, 25, 50, 100, and 250 µg/mL.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS combines the separation power of gas chromatography with the identification capabilities of mass spectrometry, making it a highly specific and sensitive technique.[5][6]

Instrumentation and Parameters:

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977B or equivalent

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column[11][12][13]

• Injector: Split/splitless inlet at 250°C with a split ratio of 20:1

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min[13]

• Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, ramp to 250°C at 15°C/min, and hold for 5 minutes.

• MS Transfer Line: 280°C

• Ion Source: 230°C

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity.[14][15] Quantifier and qualifier ions will be selected from the full scan mass spectrum of 2-Methyl-5-propyloctane.

Workflow:

Caption: GC-MS workflow for linearity and range evaluation.

Headspace-Gas Chromatography with Flame Ionization Detection (HS-GC-FID) Protocol

HS-GC-FID is a robust technique, particularly for volatile compounds in complex matrices. The flame ionization detector (FID) is a universal detector for hydrocarbons and often exhibits a wide linear range.[7]

Instrumentation and Parameters:

• Headspace Sampler: Agilent 7697A or equivalent

• Gas Chromatograph: Agilent 7890B or equivalent

• Detector: Flame Ionization Detector (FID)

• Column: Same as GC-MS

• Headspace Vial: 20 mL

• Sample Volume: 1 mL of each calibration standard

• Incubation Temperature: 80°C

• Incubation Time: 15 minutes

• Injection Volume: 1 mL of headspace gas

• Injector: Split/splitless inlet at 250°C with a split ratio of 10:1

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Oven Temperature Program: Same as GC-MS

• FID Temperature: 250°C

• Hydrogen Flow: 30 mL/min

• Air Flow: 300 mL/min

• Makeup Gas (Nitrogen): 25 mL/min

Workflow:

Caption: HS-GC-FID workflow for linearity and range evaluation.

Data Analysis and Comparison

For each technique, a calibration curve is constructed by plotting the peak area of 2-Methyl-5-propyloctane against the corresponding concentration of the standards.[8] The linearity of the curve is evaluated by the coefficient of determination (R²). A value of R² ≥ 0.995 is generally considered acceptable.[16]

Table 1: Hypothetical Performance Data for 2-Methyl-5-propyloctane Analysis

Parameter	GC-MS (SIM Mode)	HS-GC-FID	Justification for Expected Performance
Linear Range	1 - 100 µg/mL	5 - 250 µg/mL	FID detectors are known for their wide linear range, while MS detectors can experience saturation at higher concentrations.
Coefficient of Determination (R²)	> 0.998	> 0.997	Both techniques should exhibit excellent linearity within their respective ranges.
Limit of Detection (LOD)	0.2 µg/mL	1 µg/mL	The selectivity of SIM mode in MS provides lower detection limits compared to the less selective FID.
Limit of Quantification (LOQ)	0.7 µg/mL	3 µg/mL	The LOQ is typically 3-5 times the LOD, reflecting the concentration at which reliable quantification can be achieved.
Precision (%RSD at mid-range)	< 5%	< 5%	Both techniques, when properly optimized, should provide excellent precision.
Selectivity	Very High	Moderate	MS provides structural information, offering higher confidence in peak identification compared to the universal response of FID.[17]

Discussion and Recommendations

The choice between GC-MS and HS-GC-FID for the analysis of 2-Methyl-5-propyloctane depends on the specific requirements of the application.

• For trace-level analysis and unequivocal identification: The superior sensitivity and selectivity of GC-MS in SIM mode is the recommended approach. The lower LOD and LOQ are critical when dealing with low concentrations of the analyte.

• For routine analysis of higher concentrations and when matrix effects are a concern: HS-GC-FID offers a robust and cost-effective solution. The headspace introduction minimizes matrix interference, and the wider linear range of the FID can accommodate a broader spectrum of sample concentrations without the need for extensive dilution.

Conclusion

This guide has provided a comprehensive framework for evaluating the linearity and range of detection for 2-Methyl-5-propyloctane. By understanding the principles behind the experimental design and the comparative performance of GC-MS and HS-GC-FID, researchers can make informed decisions to ensure the generation of high-quality, reliable, and defensible analytical data. The presented protocols and workflows serve as a robust starting point for method development and validation in your laboratory.

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A Comparative Guide to the Mass Spectra of C12 Alkane Isomers: Structure and Fragmentation

For researchers, scientists, and professionals in drug development, the precise identification of organic molecules is paramount. Mass spectrometry stands as a cornerstone analytical technique for molecular characterization. However, the interpretation of mass spectra, particularly for structurally similar compounds like alkane isomers, requires a nuanced understanding of fragmentation principles. This guide provides an in-depth comparative analysis of the electron ionization (EI) mass spectra of C12 alkane isomers, elucidating the causal relationships between molecular structure and fragmentation patterns. By understanding these principles, analysts can more confidently identify C12 alkane isomers in complex mixtures.

The Foundational Principles of Alkane Fragmentation in Electron Ionization Mass Spectrometry

Electron ionization (EI) is a "hard" ionization technique, meaning it imparts significant energy to the analyte molecule, inducing extensive fragmentation.[1] For alkanes, this process begins with the removal of an electron to form a molecular ion (M+•). Due to the high energy imparted, this molecular ion is often unstable and rapidly undergoes fragmentation. The fragmentation of alkanes is governed by the stability of the resulting carbocations.[2][3]

Key principles governing alkane fragmentation include:

• Cleavage at Branch Points: Carbon-carbon bonds are most likely to break at points of branching to form more stable secondary or tertiary carbocations.[2][4] The stability of carbocations follows the order: tertiary > secondary > primary.

• Preferential Loss of Larger Alkyl Groups: At a branching point, the largest alkyl substituent is preferentially lost as a radical. This is because this loss results in the formation of a more stable carbocation.[2]

• Characteristic Ion Series: The mass spectra of alkanes are characterized by clusters of peaks separated by 14 Da, corresponding to the sequential loss of CH₂ groups.[2]

Comparative Analysis of C12 Alkane Isomer Mass Spectra

The structural differences between C12 alkane isomers, specifically the degree and location of branching, lead to distinct and predictable differences in their mass spectra. To illustrate this, we will compare the mass spectrum of a linear C12 alkane, n-dodecane, with that of a highly branched isomer, 2,2,4,6,6-pentamethylheptane, a major component of isododecane.[5]

n-Dodecane: The Signature of a Straight Chain

The mass spectrum of n-dodecane is characteristic of straight-chain alkanes. While a molecular ion peak (m/z 170) may be observed, it is typically of low abundance.[6] The spectrum is dominated by a series of alkyl fragment ions (CnH2n+1)+ separated by 14 mass units.[7] The most prominent peaks are often found in the middle of the mass-to-charge ratio plot, with decreasing intensity towards the molecular ion and lower mass fragments. For dodecane, significant peaks are commonly observed at m/z 43, 57, 71, and 85.

2,2,4,6,6-Pentamethylheptane: The Impact of Extensive Branching

In contrast to n-dodecane, the mass spectrum of the highly branched 2,2,4,6,6-pentamethylheptane is dominated by fragment ions resulting from cleavage at the numerous branch points. The molecular ion peak is often very weak or entirely absent due to the high propensity for fragmentation to form stable tertiary carbocations.[3]

The fragmentation of 2,2,4,6,6-pentamethylheptane is driven by the formation of stable tertiary carbocations. Cleavage at the various branching points leads to the formation of characteristic high-abundance fragment ions.

Quantitative Data Summary

The following table summarizes the key mass spectral data for n-dodecane and 2,2,4,6,6-pentamethylheptane, highlighting the differences in their fragmentation patterns.

m/z	Proposed Fragment	Relative Intensity in n-Dodecane	Relative Intensity in 2,2,4,6,6-Pentamethylheptane
43	[C₃H₇]⁺	High	High
57	[C₄H₉]⁺	High (often base peak)	Very High (often base peak)
71	[C₅H₁₁]⁺	High	Moderate
85	[C₆H₁₃]⁺	Moderate	Moderate
113	[M-C₄H₉]⁺	Low	High
170	[M]⁺	Very Low	Absent

Data compiled from the NIST Mass Spectrometry Data Center. Please note that relative intensities can vary slightly between instruments.

Visualizing Fragmentation Pathways

The following diagrams, generated using Graphviz, illustrate the primary fragmentation pathways for n-dodecane and 2,2,4,6,6-pentamethylheptane.

Caption: Key fragmentation of 2,2,4,6,6-pentamethylheptane.

Experimental Protocols

A robust and reproducible experimental protocol is essential for the accurate analysis of C12 alkane isomers. The following is a detailed methodology for their separation and identification using gas chromatography-mass spectrometry (GC-MS). [2]

Sample Preparation

• Standard Solution Preparation: Prepare a stock solution of the C12 alkane isomer(s) of interest in a high-purity, volatile, non-polar solvent such as hexane or pentane. A typical concentration range is 10-100 µg/mL for each isomer.

• Complex Matrix Samples: If analyzing a complex matrix (e.g., biological fluids, environmental samples), an appropriate extraction and clean-up procedure must be employed to isolate the hydrocarbon fraction.

• Final Preparation: Transfer the final sample or standard solution to a 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Injector: Split/splitless inlet.

• Column: A non-polar capillary column is recommended. A 100% dimethylpolysiloxane stationary phase (e.g., HP-1ms, DB-1ms) with dimensions of 30 m x 0.25 mm I.D. x 0.25 µm film thickness is a common choice. [2][6]* Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1 (this can be optimized based on sample concentration).

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: 5 °C/min to 220 °C.

  • Hold: 5 minutes at 220 °C.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-300.

Data Analysis

• Peak Identification: Identify the peaks corresponding to the C12 alkane isomers based on their retention times and by comparing their mass spectra to a reference library such as the NIST Mass Spectral Library.

• Quantitative Analysis: For quantitative analysis, it is recommended to use an internal standard (e.g., a deuterated alkane) and construct a calibration curve.

Conclusion

The mass spectra of C12 alkane isomers provide a wealth of structural information that can be effectively utilized for their identification. The degree and location of branching are the primary determinants of the fragmentation patterns observed in electron ionization mass spectrometry. Straight-chain isomers like n-dodecane exhibit a characteristic series of alkyl fragment ions, while highly branched isomers such as 2,2,4,6,6-pentamethylheptane produce spectra dominated by ions formed from cleavage at branch points to yield stable carbocations. By understanding these fundamental principles and employing robust analytical methodologies, researchers can confidently distinguish between C12 alkane isomers in their analytical workflows.

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A Comparative Guide to Assessing the Robustness of a Quantitative Assay for 2-Methyl-5-propyloctane

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-5-propyloctane is a branched-chain alkane whose accurate quantification is critical in various applications, from petrochemical analysis to its potential use as a biomarker or in specific formulations. The reliability of any quantitative assay hinges on its robustness, which is the measure of its capacity to remain unaffected by small, deliberate variations in method parameters.[1][2] This guide will compare two primary analytical techniques, Gas Chromatography with Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS), for the quantitative analysis of 2-Methyl-5-propyloctane and detail a systematic approach to evaluating their robustness.

Choosing the Right Analytical Tool: GC-FID vs. GC-MS

The selection of an analytical technique is the foundational step in developing a robust quantitative assay. For volatile and semi-volatile hydrocarbons like 2-Methyl-5-propyloctane, gas chromatography is the premier separation technique.[3][4][5] The choice of detector, however, significantly influences the assay's performance characteristics.

• Gas Chromatography-Flame Ionization Detection (GC-FID): This technique is highly sensitive to hydrocarbons and offers a wide linear range.[5][6] The FID response is proportional to the number of carbon atoms in the analyte, making it an excellent choice for quantification when the identity of the compound is known.[6]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS provides not only quantification but also structural information, which is invaluable for unequivocal identification.[7][8] For branched alkanes, which can have complex fragmentation patterns, GC-MS offers a higher degree of specificity.[7][9][10]

The logical workflow for selecting and validating an assay is depicted below:

Caption: Assay Selection and Validation Workflow.

Comparative Performance of GC-FID and GC-MS

The following table summarizes the expected performance characteristics of GC-FID and GC-MS for the quantification of 2-Methyl-5-propyloctane.

Parameter	GC-FID	GC-MS (Selected Ion Monitoring - SIM)	Rationale
Linearity (R²)	>0.999[6]	>0.998	FID is known for its wide linear range. SIM mode in MS can also provide excellent linearity.
Accuracy (% Recovery)	98-102%	97-103%	Both techniques can achieve high accuracy with proper calibration.
Precision (%RSD)	< 2%	< 3%	FID generally offers slightly better precision due to its simpler mechanism.
Limit of Detection (LOD)	~1 ng/mL	~0.1 ng/mL	MS is typically more sensitive, especially in SIM mode.
Limit of Quantitation (LOQ)	~3 ng/mL	~0.3 ng/mL	Consistent with the higher sensitivity of MS.
Specificity	Moderate	High	FID is non-specific. GC-MS provides mass spectral data for positive identification.

Experimental Protocols for Robustness Assessment

Robustness testing involves making small, deliberate changes to the method's parameters and observing the impact on the results.[11][12] According to the International Council for Harmonisation (ICH) guideline Q2(R1), these parameters should be evaluated to ensure the method's reliability during routine use.[1]

Preparation of Stock and Working Solutions

• Stock Solution (1 mg/mL): Accurately weigh 100 mg of 2-Methyl-5-propyloctane reference standard and dissolve it in 100 mL of n-hexane.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create calibration standards ranging from 1 µg/mL to 100 µg/mL.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations (e.g., 3 µg/mL, 30 µg/mL, and 80 µg/mL) from a separate weighing of the reference standard.

GC-FID Method Parameters (Baseline and Variations)

Parameter	Baseline Condition	Robustness Variation 1	Robustness Variation 2
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-1 or equivalent)	No Change	No Change
Inlet Temperature	250°C	245°C	255°C
Carrier Gas (Helium) Flow Rate	1.0 mL/min	0.9 mL/min	1.1 mL/min
Oven Temperature Program	50°C (hold 2 min), ramp to 200°C at 10°C/min, hold 5 min	50°C (hold 2 min), ramp to 200°C at 8°C/min, hold 5 min	50°C (hold 2 min), ramp to 200°C at 12°C/min, hold 5 min
Detector Temperature	280°C	275°C	285°C

GC-MS Method Parameters (Baseline and Variations)

Parameter	Baseline Condition	Robustness Variation 1	Robustness Variation 2
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)	No Change	No Change
Inlet Temperature	250°C	245°C	255°C
Carrier Gas (Helium) Flow Rate	1.0 mL/min	0.9 mL/min	1.1 mL/min
Oven Temperature Program	50°C (hold 2 min), ramp to 200°C at 10°C/min, hold 5 min	50°C (hold 2 min), ramp to 200°C at 8°C/min, hold 5 min	50°C (hold 2 min), ramp to 200°C at 12°C/min, hold 5 min
Ion Source Temperature	230°C	225°C	235°C
Quadrupole Temperature	150°C	145°C	155°C
Quantification Ion (m/z)	To be determined from the mass spectrum of 2-Methyl-5-propyloctane (likely a characteristic fragment)	No Change	No Change

The workflow for executing the robustness study is outlined below:

Caption: Robustness Study Experimental Workflow.

Data Analysis and Acceptance Criteria

For each parameter variation, inject the low, medium, and high QC samples in triplicate. Calculate the mean concentration and the percentage relative standard deviation (%RSD) for each set of injections. The results should be compared against the baseline data.

Acceptance Criteria:

• The %RSD of the replicate injections for each QC level should be ≤ 5%.

• The mean calculated concentration for each QC level should be within ±10% of the nominal concentration.

• Chromatographic peak shape and resolution from any interfering peaks should remain acceptable.

Illustrative Robustness Data

The following tables present hypothetical data from a robustness study of the GC-FID method.

Table 1: Effect of Inlet Temperature Variation on QC Sample Recovery

QC Level	Baseline Recovery (%)	245°C Recovery (%)	255°C Recovery (%)
Low (3 µg/mL)	99.5	98.9	100.2
Medium (30 µg/mL)	100.8	101.2	100.5
High (80 µg/mL)	99.1	99.8	98.7

Table 2: Effect of Carrier Gas Flow Rate Variation on QC Sample Recovery

QC Level	Baseline Recovery (%)	0.9 mL/min Recovery (%)	1.1 mL/min Recovery (%)
Low (3 µg/mL)	99.5	99.1	99.8
Medium (30 µg/mL)	100.8	100.5	101.0
High (80 µg/mL)	99.1	98.5	99.6

Conclusion

Both GC-FID and GC-MS are powerful techniques for the quantitative analysis of 2-Methyl-5-propyloctane. GC-FID offers excellent precision and a wide linear range, making it a cost-effective choice for routine analysis where the analyte is well-characterized. GC-MS provides superior specificity and sensitivity, which is advantageous for complex matrices or when unambiguous identification is required.

A thorough robustness assessment, as outlined in this guide, is paramount to ensuring the long-term reliability of the chosen analytical method. By systematically challenging the method's parameters, researchers can have a high degree of confidence in the accuracy and precision of their quantitative data.

References

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• ResearchGate. (n.d.). Chromatographic Gas Analysis for Hydrocarbon Detection.
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• University of Bristol. (n.d.). Alkanes.
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• Abraham Entertainment. (2022, October 22). ICH Q2 R1: Mastering Analytical Method Validation.
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Navigating the Enantiomeric Maze: A Comparative Guide to Chiral Stationary Phases for Branched Alkane Resolution

For Researchers, Scientists, and Drug Development Professionals

The enantioselective analysis of branched alkanes presents a formidable challenge in separation science. Devoid of functional groups for strong, directed interactions, these volatile and non-polar molecules demand highly specialized chiral stationary phases (CSPs) for their resolution. This guide offers a comprehensive comparison of the performance of leading CSPs for the gas chromatographic (GC) separation of branched alkane enantiomers, supported by experimental data and detailed methodologies to inform your selection and optimize your analytical workflow.

The Challenge of Resolving Chiral Hydrocarbons

The separation of branched alkane enantiomers is predicated on subtle differences in their three-dimensional structures. Unlike polar analytes that can engage in hydrogen bonding, dipole-dipole, or π-π interactions, the chiral recognition of alkanes relies primarily on weaker van der Waals forces and inclusion complexation within the chiral environment of the stationary phase.[1] This necessitates CSPs with precisely defined chiral cavities and surface characteristics that can effectively discriminate between the fleeting diastereomeric complexes formed with each enantiomer. Gas chromatography has emerged as the preeminent technique for this purpose due to the volatile nature of these analytes.

Cyclodextrin-Based CSPs: The Gold Standard for Alkane Enantioseparation

Modified cyclodextrins have established themselves as the most effective and widely utilized CSPs for the chiral resolution of branched alkanes by GC.[1] Cyclodextrins are cyclic oligosaccharides composed of α-1,4-linked D-(+)-glucopyranose units, forming a truncated cone-like structure with a hydrophobic inner cavity and a hydrophilic exterior.[2] This unique architecture allows them to encapsulate non-polar guest molecules, such as alkanes.

The enantioselectivity of cyclodextrin-based CSPs is exquisitely tuned by the type of cyclodextrin (α, β, or γ, differing in cavity size) and, most importantly, by the chemical modification of the hydroxyl groups on the cyclodextrin rim.[2] These modifications, typically involving alkyl or acyl groups, modulate the shape and size of the chiral cavity and introduce additional interaction sites, thereby enhancing the differential fit and interaction energy between the alkane enantiomers and the stationary phase.

Comparative Performance of Cyclodextrin-Based CSPs

The selection of the optimal cyclodextrin-based CSP is contingent on the specific structure of the branched alkane analytes. The substitution pattern and cavity size of the cyclodextrin selector have a pronounced effect on the degree of enantiorecognition.[1] Below is a comparative summary of the performance of several commercially available cyclodextrin-based GC columns for the separation of representative chiral branched alkanes.

Table 1: Performance Comparison of Chiral Stationary Phases for the Enantioseparation of C7 and C8 Branched Alkanes

Analyte	Chiral Stationary Phase (CSP)	Column Example	Separation Factor (α)	Resolution (Rs)	Observations
3-Methylhexane	Permethylated β-cyclodextrin	Supelco β-DEX™ 120	Reported Separation	Achievable	A versatile phase for a range of hydrocarbons.[3][4]
Trifluoroacetylated γ-cyclodextrin	Astec CHIRALDEX® G-TA	High Selectivity	Good	Particularly effective for a broad range of enantiomers, including hydrocarbons.[3][4]
2,3-Dimethylpentane	Heptakis(6-O-tert-butyldimethylsilyl-2,3-di-O-methyl)-β-cyclodextrin	Chirasil-Dex CB	> 1.0	Baseline Separation	Demonstrates excellent performance for this specific analyte.[5]
Dimethylated β-cyclodextrin	Astec CHIRALDEX® B-DM	Good	Good	A general-purpose column with wide applicability.[2][3]
3-Methylheptane	Octakis(6-O-methyl-2,3-di-O-pentyl)-γ-cyclodextrin	Lipodex® G	Reported Separation	Achievable	The larger γ-cyclodextrin cavity can be advantageous for larger alkanes.[1]

Note: Specific values for separation factor (α) and resolution (Rs) are highly dependent on the analytical conditions (e.g., temperature program, carrier gas flow rate). The data presented here is a synthesis of information from various sources to provide a qualitative comparison.

Understanding the Separation Mechanism: A Deeper Dive

The enantioseparation of branched alkanes on cyclodextrin-based CSPs is a complex process governed by a combination of factors. The primary mechanism involves the inclusion of the alkane into the chiral cavity of the cyclodextrin. The "fit" of each enantiomer within this cavity differs due to their distinct spatial arrangements, leading to a difference in the stability of the transient host-guest complexes. The enantiomer that forms the more stable complex will be retained longer on the column, resulting in separation.

Beyond simple inclusion, interactions between the alkyl branches of the analyte and the modifying groups on the rim of the cyclodextrin play a crucial role. These surface interactions contribute significantly to the overall enantioselectivity.[2] For instance, trifluoroacetylated cyclodextrins, such as the Astec CHIRALDEX® G-TA, are known for their strong surface interactions, making them highly effective for a wide array of chiral compounds, including those with minimal functionality like alkanes.[6]

Experimental Protocol: A Step-by-Step Guide to Chiral Alkane Analysis

The following protocol provides a robust starting point for the enantioseparation of branched alkanes using a cyclodextrin-based chiral GC column. Optimization of the temperature program and carrier gas flow rate will be necessary to achieve the best resolution for specific analytes and column dimensions.

1. Instrumentation and Consumables

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID)

• Chiral Capillary GC Column: e.g., Astec CHIRALDEX® G-TA, Supelco β-DEX™ 120, or Agilent J&W CP-Chirasil-Dex CB (30 m x 0.25 mm I.D., 0.25 µm film thickness)

• Carrier Gas: Hydrogen or Helium (high purity)

• Sample: Racemic mixture of the branched alkane(s) of interest, diluted in a volatile solvent (e.g., pentane or hexane).

2. GC Method Parameters

• Injector Temperature: 250 °C

• Detector Temperature: 250 °C

• Carrier Gas: Constant flow or constant pressure mode, optimized for the column dimensions (typical linear velocity: 30-40 cm/s for Helium).

• Oven Temperature Program (Example for C7/C8 Alkanes):

  • Initial Temperature: 40 °C

  • Hold Time: 5 minutes

  • Ramp Rate: 1-2 °C/min

  • Final Temperature: 100 °C

  • Final Hold Time: 10 minutes

• Injection Volume: 1 µL

• Split Ratio: 100:1 (adjust as needed based on sample concentration)

3. Sample Preparation

• Prepare a dilute solution of the racemic alkane mixture (e.g., 0.1-1% v/v) in a high-purity, volatile solvent such as pentane.

4. Analysis Procedure

• Equilibrate the GC system at the initial oven temperature until a stable baseline is achieved.

• Inject the prepared sample.

• Initiate the data acquisition and the oven temperature program.

• Identify the enantiomer peaks based on their retention times. The elution order can vary depending on the specific CSP and analyte.

Experimental Workflow Diagram

Caption: A generalized experimental workflow for the chiral GC analysis of branched alkanes.

Logical Framework for CSP Selection

The choice of a chiral stationary phase for a given branched alkane is a logical process that considers the structural features of the analyte and the known selectivities of the CSPs.

Caption: Logical workflow for selecting an appropriate chiral stationary phase for branched alkane analysis.

Conclusion

The successful enantioseparation of branched alkanes by gas chromatography is a testament to the remarkable selectivity of modified cyclodextrin-based chiral stationary phases. While the lack of strong interacting functional groups presents a significant analytical hurdle, the principles of inclusion complexation and surface interactions provide a robust mechanism for chiral recognition. By carefully selecting the appropriate cyclodextrin derivative based on the structural characteristics of the target analytes and by systematically optimizing the chromatographic conditions, researchers can achieve reliable and reproducible resolution of these challenging non-polar compounds. This guide serves as a foundational resource to aid in the rational selection of CSPs and the development of effective analytical methods for the enantioselective analysis of branched alkanes.

References

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• ResearchGate. (2025, August 9). Gas Chromatographic Enantioseparation of Unfunctionalized Chiral Alkanes: A Challenge in Separation Science (Overview, State of the Art, and Perspectives) | Request PDF. Retrieved from [Link]

• Scribd. (n.d.). Chiral GC Columns: Astec Chiraldex and Supelco DEX. Retrieved from [Link]

• MDPI. (n.d.). Review of Applications of β-Cyclodextrin as a Chiral Selector for Effective Enantioseparation. Retrieved from [Link]

• PubMed. (n.d.). Comparing Cyclodextrin Derivatives as Chiral Selectors for Enantiomeric Separation in Capillary Electrophoresis. Retrieved from [Link]

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• Obrnuta faza. (n.d.). Astec Chiraldex® GC Capillary Columns. Retrieved from [Link]

• (n.d.). Chiral Cyclodextrin Capillary GC Columns.

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Safety & Regulatory Compliance

Understanding the Hazard Profile of 2-Methyl-5-propyloctane

An In-Depth Guide to the Proper Disposal of 2-Methyl-5-propyloctane for Laboratory Professionals

Proper disposal begins with a thorough understanding of the substance's chemical properties and associated hazards. While specific hazard data for the isomer 2-Methyl-5-propyloctane is not extensively documented, we can infer its hazard profile from its chemical structure as a C12H26 alkane and by examining data for analogous compounds, such as n-dodecane.

Key Chemical and Physical Properties

Property	Value	Source
Molecular Formula	C12H26	PubChem[1], NIST[2]
Molecular Weight	170.33 g/mol	PubChem[1]
Boiling Point	191°C (375.8°F)	ChemicalBook[3]
Density	0.748 g/cm³	ChemicalBook[3]
Estimated Flash Point	~71°C - 83°C (160°F - 181.4°F)	Inferred from n-dodecane and 2-Octanol[4][5][6]

Hazard Identification and Regulatory Classification

2-Methyl-5-propyloctane is an aliphatic hydrocarbon. Based on its structure and the properties of similar alkanes, its primary hazards are:

• Flammability: With an estimated flash point above 60°C (140°F), it is classified as a combustible liquid. While not as volatile as some solvents, its vapors can form flammable mixtures with air, especially upon heating.[7][8][9]

• Aspiration Hazard: Like other long-chain alkanes, 2-Methyl-5-propyloctane may be fatal if swallowed and enters the airways.[10][11]

• Skin Irritation: Prolonged or repeated contact can cause skin dryness or cracking due to its defatting properties.[10][12]

Under the U.S. Environmental Protection Agency (EPA) regulations, specifically the Resource Conservation and Recovery Act (RCRA), waste 2-Methyl-5-propyloctane is classified as a hazardous waste due to its ignitability.[13][14][15]

• EPA Hazardous Waste Code: D001 (Ignitable Waste) [8][13]

This classification mandates a "cradle-to-grave" management approach, meaning the generator of the waste is responsible for its safe handling from generation to final disposal.[15]

Step-by-Step Disposal Protocol for 2-Methyl-5-propyloctane

The following procedures are designed to ensure the safe handling and disposal of 2-Methyl-5-propyloctane in a laboratory setting, in compliance with EPA and Occupational Safety and Health Administration (OSHA) standards.

Step 1: Immediate Safety Precautions and Personal Protective Equipment (PPE)

Before handling 2-Methyl-5-propyloctane, ensure you are in a well-ventilated area, preferably within a chemical fume hood.[16] All sources of ignition, such as open flames, hot plates, and spark-producing equipment, must be eliminated from the vicinity.[17]

Required PPE:

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Hand Protection: Chemical-resistant gloves, such as nitrile rubber.

• Body Protection: A standard laboratory coat.

Step 2: Waste Segregation at the Point of Generation

The principle of waste segregation is paramount to prevent dangerous chemical reactions and to ensure the waste can be disposed of correctly.

• Do not mix 2-Methyl-5-propyloctane with other waste streams.

• It must be collected in a dedicated waste container for non-halogenated organic solvents .

• Rationale: Mixing with incompatible chemicals, such as strong oxidizing agents, can lead to fire or explosions. Keeping it separate from halogenated solvents is often more cost-effective for disposal.

Step 3: Selecting and Labeling the Waste Container

Proper containment and labeling are critical for safety and regulatory compliance.

• Container Selection: Use a clean, non-reactive container with a secure, tight-fitting screw cap. Glass or high-density polyethylene (HDPE) bottles are typically suitable. The container must be in good condition with no leaks or cracks.

• Labeling: The container must be clearly labeled as soon as the first drop of waste is added. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "2-Methyl-5-propyloctane"

  • The EPA Waste Code: D001

  • An indication of the hazards (e.g., "Ignitable")

Step 4: Accumulation in a Satellite Accumulation Area (SAA)

Laboratories that generate hazardous waste must have a designated Satellite Accumulation Area (SAA).

• Location: The SAA must be at or near the point of waste generation and under the control of the laboratory personnel.

• Storage: The waste container must be kept closed at all times, except when adding waste. This minimizes the release of flammable vapors.

• Volume Limits: No more than 55 gallons of hazardous waste may be accumulated in an SAA. Once this limit is reached, the waste must be moved to a central storage area within three days.

Step 5: Arranging for Final Disposal

Disposal of hazardous waste must be conducted by a licensed and certified hazardous waste management company.

• Contact your Institution's EHS Office: Do not attempt to dispose of the chemical waste yourself. Your facility's Environmental Health and Safety (EHS) department is responsible for coordinating the pickup and disposal of hazardous waste.

• Provide Information: When arranging for a pickup, be prepared to provide all the information from the waste label.

• Never Pour Down the Drain: Aliphatic hydrocarbons like 2-Methyl-5-propyloctane are not to be disposed of down the sanitary sewer. This can lead to environmental damage and potentially create explosive conditions in the plumbing.

Visualizing the Disposal Workflow

To ensure clarity, the disposal process for 2-Methyl-5-propyloctane is summarized in the following flowchart.

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Navigating the Uncharted: A Guide to Personal Protective Equipment for 2-Methyl-5-propyloctane

In the dynamic landscape of pharmaceutical research and development, the introduction of novel chemical entities is a daily occurrence. While comprehensive safety data for every new compound may not always be immediately available, a robust understanding of chemical principles and adherence to established safety protocols can effectively mitigate potential risks. This guide provides essential, immediate safety and logistical information for handling 2-Methyl-5-propyloctane, a non-halogenated aliphatic hydrocarbon. In the absence of a specific Safety Data Sheet (SDS) for this compound, we will apply established principles of laboratory safety and draw logical inferences from structurally similar molecules to ensure the well-being of our researchers.

Our approach is grounded in the core tenets of the Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450), which emphasizes the implementation of a Chemical Hygiene Plan to protect laboratory workers from chemical hazards.[1][2][3] This guide will serve as a practical supplement to your institution's comprehensive safety protocols.

Understanding the Hazard: A Profile of 2-Methyl-5-propyloctane

Inferred Hazards of 2-Methyl-5-propyloctane:

Hazard Class	Potential Effects	Precautionary Measures
Flammable Liquid	May ignite with heat, sparks, or open flames. Vapors may form explosive mixtures with air.	Handle away from ignition sources. Use in a well-ventilated area, preferably a chemical fume hood.[3][9] Ground and bond containers when transferring material.[10]
Skin Irritant	Prolonged or repeated contact may cause defatting of the skin, leading to irritation and dermatitis.[8][11]	Avoid skin contact by wearing appropriate gloves and a lab coat.[9][12]
Eye Irritant	Direct contact with the liquid or high concentrations of vapor may cause eye irritation.	Wear safety glasses with side shields or chemical splash goggles.[12]
Respiratory Tract Irritant	Inhalation of high concentrations of vapor may cause respiratory tract irritation, dizziness, and nausea.	Handle in a well-ventilated area or a chemical fume hood to minimize inhalation exposure.[12]

Core Directive: Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is the cornerstone of safe laboratory practice.[9] The following protocol is designed to provide a multi-layered defense against the potential hazards of 2-Methyl-5-propyloctane.

Primary Engineering Control: The Chemical Fume Hood

All manipulations of 2-Methyl-5-propyloctane that have the potential to generate aerosols or vapors should be conducted within a certified chemical fume hood.[3][9] This is the most critical step in minimizing inhalation exposure.

Essential Personal Protective Equipment

The following PPE is mandatory for all personnel handling 2-Methyl-5-propyloctane:

• Eye and Face Protection:

  • Minimum Requirement: Safety glasses with side shields.

  • Recommended for Splash Hazard: Chemical splash goggles. For larger scale operations or where significant splashing is possible, a face shield should be worn in conjunction with goggles.[13]

• Hand Protection:

  • Glove Selection: Due to the solvent nature of aliphatic hydrocarbons, nitrile gloves are a suitable choice for incidental contact.[13] For prolonged or immersive contact, heavier-duty gloves such as Viton™ or Silver Shield® are recommended. Always consult the glove manufacturer's compatibility chart for specific breakthrough times.

  • Glove Inspection: Before each use, visually inspect gloves for any signs of degradation, punctures, or tears.

  • Proper Donning and Doffing: Don gloves over the cuffs of the lab coat. When removing gloves, do so without touching the outside of the glove with bare skin.

• Body Protection:

  • A flame-resistant lab coat should be worn and fully buttoned. This provides protection against splashes and potential flash fires.

  • Long pants and closed-toe shoes are mandatory in the laboratory at all times.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when handling 2-Methyl-5-propyloctane.

Caption: PPE selection workflow for handling 2-Methyl-5-propyloctane.

Operational and Disposal Plans: A Step-by-Step Guide

Adherence to standardized procedures is critical for maintaining a safe laboratory environment.

Safe Handling and Use

• Preparation: Before beginning work, ensure that a safety shower and eyewash station are readily accessible.[3] Have an appropriate fire extinguisher (e.g., dry chemical, foam, or carbon dioxide) available.[12]

• Location: Conduct all work in a well-ventilated area, preferably within a chemical fume hood.[9]

• Personal Protective Equipment: Don the appropriate PPE as outlined in the section above.

• Dispensing: When transferring 2-Methyl-5-propyloctane, use only compatible containers. Ground and bond all metal containers to prevent static discharge.[10]

• Spill Management: In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed, labeled container for disposal. For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal of Contaminated Materials and Chemical Waste

Proper waste segregation is essential for both safety and environmental responsibility.

• Chemical Waste: 2-Methyl-5-propyloctane is a non-halogenated hydrocarbon.[11][14] It should be disposed of in a designated "non-halogenated organic waste" container.[11][14][15] Do not mix with halogenated solvents, as this significantly increases disposal costs and complexity.[14][16] The waste container must be kept closed when not in use and be properly labeled with its contents.[11][17]

• Contaminated PPE: Disposable gloves and other contaminated disposable items should be placed in a sealed bag and disposed of as hazardous waste according to your institution's guidelines. Non-disposable items, such as a contaminated lab coat, should be professionally decontaminated before reuse.

Conclusion: A Culture of Safety

While the absence of specific safety data for 2-Methyl-5-propyloctane necessitates a cautious and well-reasoned approach, it does not preclude its safe handling. By understanding the general hazards of aliphatic hydrocarbons and diligently applying the principles of the OSHA Laboratory Standard, researchers can confidently and safely work with this and other novel compounds. This guide provides a foundational framework for your risk assessment and operational planning. Always consult your institution's Chemical Hygiene Plan and your Environmental Health and Safety department for specific guidance.

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